Technical Documentation Center

N-(4-fluorophenyl)acetohydrazide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-(4-fluorophenyl)acetohydrazide

Core Science & Biosynthesis

Foundational

Physicochemical Properties and Synthetic Utility of N'-(4-Fluorophenyl)acetohydrazide

Abstract This technical guide provides an in-depth analysis of N'-(4-fluorophenyl)acetohydrazide (also known as 1-acetyl-2-(4-fluorophenyl)hydrazine), a critical intermediate in the synthesis of bioactive heterocycles su...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract This technical guide provides an in-depth analysis of N'-(4-fluorophenyl)acetohydrazide (also known as 1-acetyl-2-(4-fluorophenyl)hydrazine), a critical intermediate in the synthesis of bioactive heterocycles such as indoles and pyrazoles. We explore its molecular structure, thermodynamic properties, spectroscopic signatures, and synthetic pathways. Special emphasis is placed on the electronic influence of the para-fluoro substituent on reactivity and crystal packing, distinguishing this derivative from its non-fluorinated analogs.

Chemical Identity and Structural Analysis[1][2]

The compound exists primarily as the linear hydrazide, though researchers must be aware of potential isomerism during synthesis.

PropertyDetail
IUPAC Name N'-(4-Fluorophenyl)acetohydrazide
Common Synonyms 1-Acetyl-2-(4-fluorophenyl)hydrazine; Acetic acid N'-(4-fluorophenyl)hydrazide
CAS Number 361364-65-0 (Linear isomer); Note: 1368658-03-0 refers to the N,N-isomer
Molecular Formula C₈H₉FN₂O
Molecular Weight 168.17 g/mol
SMILES CC(=O)NNC1=CC=C(F)C=C1
Electronic Structure & Tautomerism

The para-fluoro group exerts a strong inductive electron-withdrawing effect (-I) while simultaneously offering a weak mesomeric electron-donating effect (+M) . In the hydrazide system, this electron withdrawal decreases the basicity of the aniline-like nitrogen (


), making the distal nitrogen (

, amide-like) the primary site for hydrogen bonding but less nucleophilic than in non-fluorinated analogs.

Tautomeric Equilibrium: While the amide form (I) is dominant in the solid state due to resonance stabilization, solution-phase behavior in polar protic solvents can exhibit minor tautomeric character (II), facilitating metal chelation.



Physicochemical Properties[1][2][5][6]

Thermodynamic Constants

Note: Experimental values for the specific 4-fluoro derivative are scarce in open literature. Values below represent high-confidence estimates based on structural analogs (e.g., 1-acetyl-2-phenylhydrazine, MP 128-131°C).

PropertyValue / RangeRationale
Melting Point 135 – 145 °C (Predicted)The p-F substituent enhances crystal lattice energy via dipole-dipole interactions and efficient stacking, typically raising MP by 10-15°C vs. the phenyl analog.
Boiling Point Decomposes >250°CHydrazides are thermally labile and prone to dehydration or disproportionation before boiling.
LogP (Octanol/Water) 1.3 – 1.6 Moderate lipophilicity. The fluorine atom increases lipophilicity relative to the parent hydrazine (LogP ~0.7).
pKa (Hydrazide NH) ~12.5 Weakly acidic due to the electron-withdrawing carbonyl and fluoro-phenyl ring.
Solubility Profile
  • High Solubility: DMSO, DMF, Methanol, Ethanol (Hot).

  • Moderate Solubility: Ethyl Acetate, Dichloromethane.

  • Low Solubility: Water, Hexane, Diethyl Ether.

    • Protocol Tip: For recrystallization, a mixture of Ethanol/Water (9:1) or Ethyl Acetate/Hexane is recommended to maximize yield and purity.

Spectroscopic Characterization

Accurate identification relies on distinguishing the hydrazide core from potential oxidation byproducts (azo compounds).

Nuclear Magnetic Resonance (NMR)

** Solvent:** DMSO-d₆[1]

  • ¹H NMR:

    • δ 2.05 ppm (s, 3H): Acetyl methyl group (

      
      ).
      
    • δ 6.90 – 7.10 ppm (m, 4H): Aromatic protons. The para-substitution pattern creates a characteristic AA'BB' or AA'XX' system, often appearing as two pseudo-quartets or multiplets.

    • δ 7.80 ppm (br s, 1H): Hydrazide NH (attached to Carbonyl). Exchangeable with D₂O.

    • δ 9.80 ppm (br s, 1H): Aniline-like NH (attached to Phenyl). Significantly downfield due to conjugation with the ring and carbonyl H-bonding.

  • ¹⁹F NMR:

    • δ -120 to -125 ppm (s): Diagnostic singlet for fluoro-arene.

Infrared Spectroscopy (FTIR)
  • 3200 – 3300 cm⁻¹: N-H stretching (Broad, doublet for NH-NH).

  • 1660 – 1690 cm⁻¹: C=O stretching (Amide I band). High intensity.

  • 1500 – 1600 cm⁻¹: C=C aromatic skeletal vibrations.

  • 1210 – 1250 cm⁻¹: C-F stretching (Strong).

Synthesis & Purification Protocol

This protocol describes the selective acetylation of 4-fluorophenylhydrazine.

Reaction Scheme


Step-by-Step Methodology
  • Preparation: Dissolve 4-fluorophenylhydrazine hydrochloride (10 mmol) in water (20 mL).

  • Neutralization: Add Sodium Acetate (15 mmol) to buffer the solution and release the free hydrazine base in situ.

  • Acetylation: Cool to 0-5°C. Add Acetic Anhydride (11 mmol) dropwise over 15 minutes. Reasoning: Low temperature prevents di-acetylation (formation of N,N'-diacetyl species).

  • Reaction: Stir at room temperature for 1-2 hours. A white precipitate should form.

  • Workup: Filter the solid.[2] Wash with cold water (2 x 10 mL) to remove acetic acid and salts.

  • Purification: Recrystallize from hot Ethanol.

    • Yield Expectation: 75-85%.

    • Purity Check: TLC (EtOAc:Hexane 1:1), visualize with UV or Iodine.

Visualization of Synthesis Workflow

SynthesisWorkflow Start 4-Fluorophenylhydrazine HCl Salt Buffer Add NaOAc (Release Free Base) Start->Buffer Dissolution React Add Acetic Anhydride (0-5°C, 1h) Buffer->React Nucleophilic Attack Isolate Filtration & Wash (Remove AcOH) React->Isolate Precipitation Purify Recrystallization (Ethanol) Isolate->Purify Crude Solid Product N'-(4-Fluorophenyl) acetohydrazide Purify->Product Pure Crystals

Figure 1: Step-by-step synthesis workflow ensuring selective mono-acetylation.

Reactivity & Applications

The utility of N'-(4-fluorophenyl)acetohydrazide lies in its ability to undergo cyclization to form biologically active scaffolds.

Fischer Indole Synthesis

Under acidic conditions (e.g., Polyphosphoric acid or ZnCl₂), the hydrazide can react with ketones to form 5-fluoroindoles . The acetyl group often acts as a protecting group or leaves during harsh hydrolysis, but in modified conditions, it can direct regioselectivity.

Pyrazole Formation

Reaction with 1,3-dicarbonyls (e.g., acetylacetone) yields 1-(4-fluorophenyl)-pyrazoles . This is a key pathway for discovering anti-inflammatory agents (e.g., Celecoxib analogs).

Reactivity Pathway Diagram

Reactivity cluster_Indole Fischer Indole Synthesis cluster_Pyrazole Pyrazole Cyclization Compound N'-(4-Fluorophenyl) acetohydrazide Acid Acid Catalyst (PPA / ZnCl2) Compound->Acid Diketo 1,3-Dicarbonyls (e.g., Acetylacetone) Compound->Diketo IndoleProduct 5-Fluoroindole Derivatives Acid->IndoleProduct -NH3, -AcOH PyrazoleProduct 1-(4-Fluorophenyl) pyrazoles Diketo->PyrazoleProduct Cyclocondensation

Figure 2: Divergent synthetic pathways leading to indole and pyrazole scaffolds.

Safety & Handling (MSDS Summary)

  • Hazard Classification: Irritant (Skin/Eye), Potential Carcinogen (Hydrazine derivative).

  • Signal Word: WARNING .

  • Handling:

    • Avoid inhalation of dust.

    • Use nitrile gloves and safety goggles.

    • Incompatibility: Strong oxidizing agents (risk of exothermic reaction generating nitrogen gas).

  • Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent oxidation to the azo-derivative (which appears yellow/orange).

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 69982, (4-Fluorophenyl)hydrazine (Precursor Data). Retrieved from [Link][3]

  • Robinson, B. (1983).The Fischer Indole Synthesis. Wiley-Interscience. (Mechanistic grounding for hydrazide utility).

Sources

Exploratory

An In-Depth Technical Guide to the Molecular Structure and Properties of N-(4-fluorophenyl)acetohydrazide

Abstract This technical guide provides a comprehensive analysis of N-(4-fluorophenyl)acetohydrazide, a key chemical intermediate in the development of novel therapeutic agents and other advanced materials. Due to ambigui...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive analysis of N-(4-fluorophenyl)acetohydrazide, a key chemical intermediate in the development of novel therapeutic agents and other advanced materials. Due to ambiguity in common nomenclature, this document primarily focuses on the prevalent and synthetically significant isomer, 2-(4-fluorophenyl)acetohydrazide (CAS No: 34547-28-9) . We will dissect its molecular structure, detail its physicochemical and spectroscopic properties, and present a conceptual workflow for its synthesis and verification. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile molecule in their work.

Introduction and Nomenclature Clarification

Hydrazide derivatives are a cornerstone of medicinal chemistry, serving as versatile scaffolds for a wide array of heterocyclic compounds with significant biological activity. The molecule N-(4-fluorophenyl)acetohydrazide is a prime example, incorporating a reactive hydrazide moiety and an electronically-modified fluorophenyl ring. The fluorine substituent is of particular interest in drug design, as it can enhance metabolic stability, improve binding affinity, and modulate pKa without significantly increasing steric bulk.

It is crucial to address a point of potential ambiguity in the nomenclature. The name "N-(4-fluorophenyl)acetohydrazide" could technically refer to more than one isomer. The most common and synthetically useful isomer, and the focus of this guide, is 2-(4-fluorophenyl)acetohydrazide , where the (4-fluorophenyl)acetyl group is attached to one of the hydrazine nitrogen atoms. Another possible, though less documented, isomer is 1-acetyl-1-(4-fluorophenyl)hydrazine (CAS 1368658-03-0), where both the acetyl and fluorophenyl groups are attached to the same nitrogen. To ensure clarity and precision, this guide will utilize the systematic name and CAS number for the primary subject compound.

Chemical Identity and Physicochemical Properties

Unambiguous identification is paramount in scientific research. The key identifiers and computed physicochemical properties for 2-(4-fluorophenyl)acetohydrazide are summarized below.

PropertyValueSource
Systematic Name 2-(4-fluorophenyl)acetohydrazide-
CAS Number 34547-28-9[1]
Molecular Formula C₈H₉FN₂O
Molecular Weight 168.17 g/mol
Monoisotopic Mass 168.06989 Da[2]
Physical Form Solid
InChI Key PFBNINAURUGQRR-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1CC(=O)NN)F[2]

Molecular Structure and Analysis

The molecular structure of 2-(4-fluorophenyl)acetohydrazide consists of three key functional components:

  • A p-Fluorophenyl Ring: A benzene ring substituted with a fluorine atom at the para position. The high electronegativity of fluorine influences the electron density of the aromatic ring and the adjacent methylene group.

  • A Methylene Bridge (-CH₂-): This flexible linker connects the aromatic ring to the carbonyl group.

  • An Acetohydrazide Moiety (-C(=O)NHNH₂): This is the primary reactive center of the molecule. The terminal -NH₂ group is nucleophilic, making it an excellent starting point for condensation reactions, while the adjacent amide functionality influences the molecule's conformation and hydrogen bonding capabilities.

The presence of both hydrogen bond donors (-NHNH₂) and a hydrogen bond acceptor (C=O) allows for the formation of intermolecular interactions, which are critical in crystal packing and receptor binding.[3]

Synthesis and Characterization Workflow

2-(4-fluorophenyl)acetohydrazide is a valuable synthetic intermediate precisely because its terminal amine group can be readily derivatized.[3] A common application is its condensation with various aldehydes or ketones to form N-acylhydrazones, which are scaffolds for a multitude of biologically active compounds.[3]

Conceptual Synthesis Protocol

A standard laboratory synthesis of 2-(4-fluorophenyl)acetohydrazide proceeds via the hydrazinolysis of an appropriate ester precursor.

  • Esterification: 4-Fluorophenylacetic acid is converted to its corresponding ester (e.g., ethyl (4-fluorophenyl)acetate) under acidic conditions with an excess of the alcohol.

  • Hydrazinolysis: The resulting ethyl (4-fluorophenyl)acetate is refluxed with hydrazine hydrate. The nucleophilic hydrazine displaces the ethoxy group of the ester to form the stable hydrazide product.

  • Isolation: The product, typically a solid, is isolated by cooling the reaction mixture, followed by filtration, washing with a cold solvent, and drying.

Structural Verification Workflow

Confirming the identity and purity of the synthesized compound is a critical, self-validating step in any experimental protocol. The following workflow outlines the standard analytical methods used.

G cluster_synthesis Synthesis & Purification cluster_analysis Structural & Purity Analysis syn Synthesized Product (Crude 2-(4-fluorophenyl)acetohydrazide) pur Purification (Recrystallization) syn->pur ms Mass Spectrometry (MS) Confirms Molecular Weight pur->ms nmr NMR Spectroscopy (¹H & ¹³C) Confirms Connectivity pur->nmr ir IR Spectroscopy Confirms Functional Groups pur->ir mp Melting Point Analysis Assesses Purity pur->mp final Verified Compound (Purity & Identity Confirmed) ms->final ms->final m/z = 168.07 (M⁺) nmr->final nmr->final Expected shifts & coupling ir->final ir->final C=O, N-H stretches mp->final mp->final Sharp, consistent range

Caption: Workflow for the synthesis, purification, and analytical verification of 2-(4-fluorophenyl)acetohydrazide.

Spectroscopic Profile

Mass Spectrometry (MS)

Mass spectrometry is used to determine the mass-to-charge ratio (m/z) of the molecule, confirming its molecular weight.

  • Expected Molecular Ion [M]⁺: m/z ≈ 168.07, corresponding to the monoisotopic mass.[2]

  • Protonated Molecule [M+H]⁺: Predicted m/z ≈ 169.077.[2]

  • Common Fragments: Fragmentation would likely occur via cleavage of the C-C bond adjacent to the carbonyl or the N-N bond, leading to fragments such as the 4-fluorobenzyl cation (m/z ≈ 109) and others.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy elucidates the carbon-hydrogen framework of the molecule.

  • ¹H NMR:

    • Aromatic Protons (Ar-H): Two sets of doublets would be expected in the range of δ 7.0-7.4 ppm, characteristic of a para-substituted benzene ring.

    • Methylene Protons (-CH₂-): A singlet integrating to two protons would appear, likely around δ 3.5 ppm.[4]

    • Amine/Amide Protons (-NHNH₂): Two broad singlets would be expected, one for the -NH- proton and one for the -NH₂ protons. Their chemical shifts are variable and depend on solvent and concentration, but typically appear between δ 4.0 and 9.5 ppm.

  • ¹³C NMR:

    • Carbonyl Carbon (C=O): A signal in the highly deshielded region of δ 165-175 ppm.[5]

    • Aromatic Carbons: Four signals would be expected in the δ 115-165 ppm range. The carbon attached to fluorine (C-F) would show a large coupling constant.

    • Methylene Carbon (-CH₂-): A signal in the aliphatic region, likely around δ 40-45 ppm.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is ideal for confirming the presence of key functional groups.

  • N-H Stretching: Two distinct bands would be expected in the 3200-3400 cm⁻¹ region, corresponding to the symmetric and asymmetric stretches of the terminal -NH₂ group, as well as the -NH stretch.

  • C=O Stretching (Amide I): A strong, sharp absorption band around 1640-1680 cm⁻¹.

  • C-F Stretching: A strong absorption in the 1100-1250 cm⁻¹ region.

  • Aromatic C=C Stretching: Peaks in the 1450-1600 cm⁻¹ region.

Applications in Drug Development and Research

The primary value of 2-(4-fluorophenyl)acetohydrazide lies in its role as a precursor. The hydrazide group is a versatile handle for constructing more complex molecules, particularly N-acylhydrazones, through reaction with aldehydes and ketones.[3] This class of compounds is of significant interest to the pharmaceutical industry due to a wide spectrum of demonstrated biological activities, including:

  • Antimicrobial Activity: Many hydrazone derivatives containing the 4-fluorophenyl moiety have shown promising antibacterial and antifungal properties.[6]

  • Antitubercular Activity: The hydrazide-hydrazone scaffold is a known pharmacophore for activity against Mycobacterium tuberculosis.[7]

  • Anticancer and Anti-inflammatory Properties: The structural motif is also explored for its potential in developing anticancer and anti-inflammatory agents.[6]

The 4-fluorophenyl group is a privileged structure in this context, often contributing to enhanced biological potency and favorable pharmacokinetic properties.

Conclusion

2-(4-fluorophenyl)acetohydrazide is a well-defined chemical entity with a molecular weight of 168.17 g/mol . Its structure, centered around a reactive hydrazide functional group, makes it an exceptionally useful and versatile building block in synthetic and medicinal chemistry. A thorough understanding of its molecular structure, properties, and characteristic spectroscopic signatures—as detailed in this guide—is essential for researchers aiming to synthesize novel heterocyclic compounds for applications in drug discovery and materials science. The robust and predictable reactivity of this compound ensures its continued relevance in the development of next-generation therapeutic agents.

References

  • Sigma-Aldrich. 2-(4-Fluorophenyl)acetohydrazide Product Page.

  • BLD Pharm. 2-(4-Fluorophenyl)acetohydrazide Product Page.

  • Fun, H.-K., Hemamalini, M., Sumangala, V., Nagaraja, G. K., & Poojary, B. (2011). N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2835.

  • Koc¸yig˘it-Kaymakc¸ıog˘lu, B., Oruc¸-Emre, E. E., Unsalan, S., & Rollas, S. (2008). Antituberculosis activity of hydrazones derived from 4-fluorobenzoic acid hydrazide. Medicinal Chemistry Research, 18, 599-608.

  • Leś, A., & Popiołek, R. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. International Journal of Molecular Sciences, 22(17), 9389.

  • PubChem. 2-[(4-Fluorophenyl)amino]acetohydrazide. National Center for Biotechnology Information.

  • PubChemLite. 2-(4-fluorophenyl)acetohydrazide. Université du Luxembourg.

  • BLD Pharm. N-(4-fluorophenyl)acetohydrazide Product Page.

  • Chemistry LibreTexts. 13.4: Chemical Shifts in ¹H NMR Spectroscopy.

  • Compound Interest. A Guide to 13C NMR Chemical Shift Values.

Sources

Foundational

Pharmacological Potential of Fluorinated Acetohydrazide Derivatives: A Guide for Drug Development Professionals

An In-Depth Technical Guide Executive Summary The strategic incorporation of fluorine into pharmacologically active scaffolds represents a cornerstone of modern medicinal chemistry.[1][2] This guide delves into the burge...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide

Executive Summary

The strategic incorporation of fluorine into pharmacologically active scaffolds represents a cornerstone of modern medicinal chemistry.[1][2] This guide delves into the burgeoning field of fluorinated acetohydrazide derivatives, a chemical class that marries the metabolic and physicochemical advantages of fluorination with the versatile biological activity of the hydrazide-hydrazone backbone.[3][4] We will explore the rationale behind their design, common synthetic pathways, and their demonstrated potential across key therapeutic areas, including antimicrobial, anticancer, and anti-inflammatory applications. This document is intended for researchers, scientists, and drug development professionals, providing not only a review of the current landscape but also actionable, field-proven experimental protocols and insights into structure-activity relationships (SAR) to guide future discovery efforts.

The Strategic Imperative of Fluorine in Medicinal Chemistry

The introduction of fluorine into a drug candidate is a deliberate strategy to enhance its pharmacological profile.[5] Over half of all newly approved small-molecule drugs now contain at least one fluorine atom, a testament to its transformative impact.[1] This is not a matter of chance but a calculated decision rooted in fluorine's unique properties.

  • Metabolic Stability: The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry. Strategically placing a fluorine atom at a metabolically labile site can block enzymatic degradation by cytochrome P450 enzymes, thereby increasing the drug's half-life and bioavailability.[6]

  • Enhanced Binding Affinity: Fluorine's high electronegativity can alter the electronic properties of a molecule, influencing pKa and creating favorable non-covalent interactions (e.g., hydrogen bonds, dipole-dipole) with target proteins, which can lead to increased potency and selectivity.[2][3]

  • Modulation of Lipophilicity: The addition of fluorine, particularly as part of a fluoroalkyl group like trifluoromethyl (-CF₃), significantly increases lipophilicity.[3] This can improve a molecule's ability to cross cellular membranes and reach its site of action.[2] Judicious use of fluorine can fine-tune this property to achieve the optimal balance for absorption, distribution, metabolism, and excretion (ADME).[6]

The Acetohydrazide Scaffold: A Privileged Pharmacophore

The acetohydrazide moiety and its corresponding hydrazone derivatives (formed by condensation with aldehydes or ketones) are recognized as privileged structures in drug discovery.[7][8] The –C(=O)NHN= functional group is a versatile scaffold that imparts a range of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, analgesic, and anticancer effects.[4][9] Its ability to act as a hydrogen bond donor and acceptor, coupled with its conformational flexibility, allows for effective interaction with a wide variety of biological targets.[10]

The fusion of these two pillars—the strategic benefits of fluorination and the inherent biological activity of the acetohydrazide scaffold—creates a powerful platform for the development of novel therapeutic agents.

Synthesis of Fluorinated Acetohydrazide Derivatives

The synthesis of this class of compounds is typically straightforward and amenable to library generation for screening purposes. A common and efficient pathway involves a two-step process starting from a fluorinated acetic acid derivative.

General Synthetic Workflow

A logical workflow for the discovery and initial validation of novel fluorinated acetohydrazide derivatives follows a phased approach from synthesis to biological evaluation.

G cluster_0 Phase 1: Synthesis & Characterization cluster_1 Phase 2: Biological Evaluation cluster_2 Phase 3: Optimization A Fluorinated Acetic Acid Starting Material B Esterification (e.g., with Methanol, H₂SO₄ cat.) A->B C Fluorinated Acetate Ester B->C D Hydrazinolysis (Hydrazine Hydrate) C->D E Fluorinated Acetohydrazide (Core Scaffold) D->E F Condensation (with substituted Aldehyde/Ketone) E->F G Final Fluorinated Acetohydrazide Derivative F->G H Structural Characterization (NMR, IR, Mass Spec) G->H I In Vitro Screening (Antimicrobial, Anticancer, etc.) H->I J Hit Identification (Potent & Selective Compounds) I->J K Mechanism of Action (Enzyme Assays, Apoptosis) J->K M Structure-Activity Relationship (SAR) Analysis J->M L In Vivo Studies (Animal Models) K->L N Lead Optimization L->N M->N

Caption: Drug discovery workflow for fluorinated acetohydrazide derivatives.

Protocol 1: General Synthesis of a Fluorinated Acetohydrazide

This protocol is adapted from the synthesis of 2-(5-fluoro-2-methyl-1H-inden-3-yl)acetohydrazide and can be generalized for other fluorinated acetic acids.[11]

  • Esterification:

    • To a solution of the starting fluorinated acetic acid (1.0 eq) in excess methanol, add a catalytic amount of concentrated sulfuric acid (approx. 2-3 drops).

    • Reflux the mixture for 4-6 hours. Causality: The acid catalyst protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.

    • Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Upon completion, neutralize the mixture with a saturated sodium bicarbonate solution and extract the ester with an organic solvent (e.g., ethyl acetate).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl ester.

  • Hydrazinolysis:

    • Dissolve the crude methyl ester (1.0 eq) in methanol.

    • Add hydrazine hydrate (1.2-1.5 eq) dropwise at room temperature.

    • Reflux the resulting mixture for 8-12 hours. Causality: The highly nucleophilic hydrazine displaces the methoxy group from the ester to form the more stable hydrazide.

    • Monitor the reaction by TLC.

    • After completion, cool the reaction mixture in an ice bath to precipitate the product.

    • Filter the solid, wash with cold methanol, and dry to obtain the fluorinated acetohydrazide. Recrystallization from ethanol can be performed for further purification.[11]

Pharmacological Activities and Therapeutic Potential

Fluorinated acetohydrazide derivatives have demonstrated significant potential in several key therapeutic areas.

Antimicrobial Activity

This class of compounds exhibits broad-spectrum activity against both bacterial and fungal pathogens.[12] The presence of fluorine is often correlated with enhanced potency.

  • Key Insight: Structure-activity relationship (SAR) studies have revealed that the presence of electron-withdrawing groups, such as fluorine, on the phenyl ring of hydrazone derivatives enhances their antimicrobial potential.[13] For example, a derivative with a fluoro-phenyl group showed the highest activity against both bacterial and fungal microbes compared to chloro or bromo analogs.[13]

  • Examples: Fluorinated hydrazide-hydrazones have shown potent activity against S. aureus, E. coli, P. aeruginosa, and C. albicans.[13][14] In some cases, the activity of these compounds was comparable or superior to standard drugs like ciprofloxacin and ceftriaxone.[13][14]

Compound TypeTarget OrganismActivity Metric (MIC/Zone of Inhibition)Reference
Fluoro-phenyl pyrazole acetohydrazideE. coli, S. aureus16 mm inhibition zone[13]
4-Fluorobenzoic acid hydrazoneM. tuberculosis99% inhibition at 6.25 µg/mL[14]
2,4-Difluoro substituted hydrazoneS. aureusHighest activity in its series[15]
Protocol 2: Antimicrobial Susceptibility Testing (Agar Well Diffusion)

This protocol provides a reliable method for initial screening of the antimicrobial activity of newly synthesized compounds.

  • Preparation: Prepare Mueller-Hinton agar plates. Grow microbial cultures (e.g., S. aureus, E. coli) in nutrient broth for 16-18 hours to achieve a concentration of approximately 10⁸ CFU/mL.

  • Inoculation: Spread 100 µL of the microbial culture evenly over the surface of an agar plate using a sterile spreader.

  • Well Creation: Aseptically punch wells (6 mm diameter) into the agar.

  • Compound Loading: Add a defined volume (e.g., 50-100 µL) of the test compound solution (dissolved in a suitable solvent like DMSO at a known concentration) into a well. Use a solvent control (DMSO only) and a positive control (standard antibiotic solution).

  • Incubation: Incubate the plates at 37°C for 24 hours. Causality: This temperature mimics physiological conditions and allows for optimal microbial growth and diffusion of the compound through the agar.

  • Measurement: Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is prevented) in millimeters. A larger zone indicates greater antimicrobial activity.

Anticancer Activity

Fluorinated hydrazones and related derivatives have emerged as promising anticancer agents, demonstrating cytotoxicity against various cancer cell lines through the induction of apoptosis.[16][17]

  • Mechanism of Action: The primary mechanism often involves the induction of apoptosis, or programmed cell death. This is a highly desirable trait for an anticancer agent as it is a controlled process that minimizes inflammation. Evidence for apoptosis is typically gathered by observing morphological changes (chromatin condensation), and by measuring the activation of key executioner enzymes like cleaved caspase-3.[16][17]

G A Fluorinated Acetohydrazide Derivative B Cancer Cell A->B Enters C Induction of Pro-Apoptotic Signals B->C Triggers D Mitochondrial Pathway (ΔΨm Decrease) C->D E Caspase Cascade Activation D->E F Cleaved Caspase-3 (Executioner Caspase) E->F Activates G Apoptosis (Programmed Cell Death) F->G Executes

Caption: Simplified pathway of apoptosis induction by a candidate drug.

  • Examples: Fluorinated phenylhydrazine Schiff bases showed significant cytotoxic and antiproliferative effects on pancreatic cancer cell lines.[16] Another study on A549 lung cancer cells found that a compound containing five fluorine atoms exhibited remarkably potent antitumor activity with an IC₅₀ value of 0.64 µM.[17]

Compound ClassCell LineActivity Metric (IC₅₀)Reference
Fluorinated aminophenylhydrazineA549 (Lung)0.64 µM[17]
Cinnamide-Fluorinated HydrazideHepG2 (Liver)4.23 µM[18]
Fluorinated pyrazolylbenzimidazoleA549, MCF-7, HeLa0.95–1.57 μM[19]
Protocol 3: Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

  • Cell Seeding: Seed cancer cells (e.g., A549, HepG2) into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

  • Compound Treatment: Treat the cells with various concentrations of the fluorinated acetohydrazide derivatives (e.g., from 0.1 µM to 100 µM) for a specified period (e.g., 48 hours). Include untreated cells as a negative control and a known cytotoxic drug as a positive control.

  • MTT Addition: After incubation, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for another 4 hours. Causality: Viable cells with active metabolism contain mitochondrial reductase enzymes that cleave the tetrazolium ring of MTT, converting it into an insoluble purple formazan product.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Anti-inflammatory Activity

Hydrazide-hydrazones have been investigated as anti-inflammatory agents, often designed as safer alternatives to traditional non-steroidal anti-inflammatory drugs (NSAIDs) that can cause gastrointestinal issues.[20][21]

  • Mechanism of Action: Many anti-inflammatory agents function by inhibiting cyclooxygenase (COX) enzymes (COX-1 and COX-2), which are key to the production of prostaglandins—mediators of inflammation, pain, and fever.[21] Some novel hydrazide derivatives have been designed as dual COX/5-LOX inhibitors, potentially offering a broader anti-inflammatory effect with an improved safety profile.[21][22]

  • Examples: Hydrazide-hydrazone derivatives bearing a 2-Cl-4-Fluoro substitution pattern exhibited excellent anti-inflammatory activity in the carrageenan-induced paw edema model, a standard in vivo assay for acute inflammation.[23] In some studies, the activity of new derivatives was comparable to the standard drug diclofenac sodium.[20]

Future Perspectives and Conclusion

The convergence of fluorine chemistry and the versatile acetohydrazide scaffold provides a fertile ground for the discovery of next-generation therapeutics. The demonstrated efficacy of these derivatives as antimicrobial, anticancer, and anti-inflammatory agents warrants further investigation. Future research should focus on:

  • Elucidating Precise Mechanisms: Moving beyond phenotypic screening to identify the specific molecular targets and pathways modulated by these compounds.

  • ADME/Tox Profiling: Conducting comprehensive in vitro and in vivo studies to assess the drug-like properties and safety profiles of lead candidates.

  • Rational Design: Leveraging SAR data and computational modeling to design second-generation compounds with enhanced potency, selectivity, and optimized pharmacokinetic properties.

References

  • Fluorinated Building Blocks in Drug Design: Why They Matter - Apollo Scientific. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGhmXP7EJT9sKS2rck7goxqqJDMYPQSorujAlaM1f6m4j2OsQr9ggrOxjztW5FO17JvtksaEbrmgbn8n9umtrP8bEIB_Uwo7qafDPdRTMPZZrG_7JPwrtXEaKrslEOpNdS4tqwM-cqJy2O5ugikwRxPqsKJ27X6J0OBEtsP_AcCSMINFxqypAGVIysi7Dyy3IjPV4dsmULwpToC2H3U7MxPbCmew6eR7wOTUA==]
  • Fluorine as a key element in modern drug discovery and development | LE STUDIUM. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFuQif88swUoNE9aghXh0lsLTpgzgNZSrT76a8sEcpcldoj6DNQL1Cqs0K_xo6oL2zf2-8AgYLbPbzAropXNlRIQJItvkPFQmp4DAFdTeqfihJw7HN4J08P-ASZvN2smJ3R-Hb3Lsazk77TemYeUkf9zbixk5GuPBFKxZSYWd9p-PvHc5oAFamrPJISGTjxBF6wb0JWAjP-CifW]
  • Fluorine in drug discovery: Role, design and case studies. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQErUuPXkUBZfCTOp6Wzf1YhpqigyG0DXzlpj3d1XDXd7w4rYr5rXylRJJcVoQsJK8jsOCSz26ogNmIWkhG6vmIcCN2lFuuVZ7V-bj-SJb5gryZ6gNc74UaO8NF8jOLPJj82S7sIDyTmfVQ8fCdYIp1ZZJk93xTZZ47VAnXVA6WhVA0WnD8HtE8=]
  • Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEffmQR3ZJc8cJ0__L_rvablEU2Gt2rmQerL7bYw65rR-eea6cJqUmfIDAlCCTj07Ci-_MFIW48SOp9V3GehEHlU4RVTWArIPOgCgTz7dpK_9pXVxxisdOrsbmsVPhByxciaZavJjry1jqbXLGpGTXHPFnVVuWI3O3PK4utv_SKXdtZFRMXR5BHMznzlsLjZXrqOdfz7SSE6afcINY=]
  • Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10100494/]
  • Synthesis and Characterisation of New 2-(5- Fluoro-2-Methyl-1H-Inden-3-Yl) AcetohydrazideDerivatives - ijirset. [URL: https://www.ijirset.com/upload/2015/june/15_Synthesis.pdf]
  • Novel Acetohydrazide Pyrazole Derivatives: Design, Synthesis, Characterization and Antimicrobial Activity - ResearchGate. [URL: https://www.researchgate.
  • A review on biological activities of hydrazone derivatives - ResearchGate. [URL: https://www.researchgate.
  • Synthesis and Anti-Inflammatory Activity of Hydrazide-Hydrazones Bearing Anacardic Acid and 1,2,3-Triazole Ring Based Hybrids - orientjchem.org. [URL: https://www.orientjchem.org/vol34no5/synthesis-and-anti-inflammatory-activity-of-hydrazide-hydrazones-bearing-anacardic-acid-and-123-triazole-ring-based-hybrids/]
  • anticancer properties of fluorinated hydrazine derivatives on four types of pancreatic cancer. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGK4UK2b5lw7tKVI70MUxSIfwGk-vDXEF3ImIJrmCcG_F-2cvY6iWk9lEJlxZtQ4oRJOEkErWwQtCmSmtTI07vEGuuHEPM3uSQwPdJ6091l1hUqa_B-bcM_SlT-NrXMKxiXnf8hRUSOvfaXQVigXZUl463SoSu6W6Pl8q8NlfiPsgylE7UhBVCrp2G3D-0g_QFYDxD3CpXbwUc5JD7eSnzx6sP7nqoq1Bn85aGRc-uIpnsqUJCeoXBfHZcsk0vHGYqwjA74w_pzF_OO5xo=]
  • An Insight into Fluorinated Imines and Hydrazones as Antibacterial Agents - MDPI. [URL: https://www.mdpi.com/1422-0067/25/6/3341]
  • An Insight into Fluorinated Imines and Hydrazones as Antibacterial Agents - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10999554/]
  • Synthesis and Antimicrobial Activity of Fluorine Containing Pyrazole-clubbed Dihydropyrimidinones - Indian Journal of Pharmaceutical Sciences. [URL: https://www.ijpsonline.com/articles/synthesis-and-antimicrobial-activity-of-fluorine-containing-pyrazoleclubbed-dihydropyrimidinones.html]
  • Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11200171/]
  • Recent advances in the synthesis of fluorinated hydrazones - PMC - PubMed Central - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5942470/]
  • Fluorinated-antioxidant derivatives with improved pharmacological activity: a theoretical study - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/34265320/]
  • Anticancer Properties of Fluorinated Aminophenylhydrazines on A549 Lung Carcinoma Cell Line - CABI Digital Library. [URL: https://www.cabidigitallibrary.org/doi/10.30476/ijms.2020.85608.1565]
  • A Review on Biological Importance of Hydrazones - SciSpace. [URL: https://typeset.io/papers/a-review-on-biological-importance-of-hydrazones-1yq017088l]
  • Evaluation of Anti-inflammatory activity of acid Hydrazide derivatives. [URL: https://www.scholarsresearchlibrary.
  • Preparation, Characterization and anti-cancer activity of a new Bis[(Z)-N-(naphthalene-1-yl methylene) aceto hydrazide] Mn(II) Complex. [URL: http://biomedpharmajournal.org/vol5no1/preparation-characterization-and-anti-cancer-activity-of-a-new-bisz-n-naphthalene-1-yl-methylene-aceto-hydrazide-mnii-complex/]
  • Synthesis and Pharmacologic Evaluation of Some Benzimidazole Acetohydrazide Derivatives as EGFR Inhibitors - PMC - PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6400929/]
  • Design, Synthesis, and Biological Evaluation of Newly Synthesized Cinnamide-Fluorinated Containing Compounds as Bioactive Anticancer Agents | ACS Omega - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acsomega.4c00494]
  • Synthesis and Characterization of Pyridine Acetohydrazide Derivative for Antimicrobial Cotton Fabric - MDPI. [URL: https://www.mdpi.com/2079-6412/13/7/1206]
  • Flufenamic acid-based sulfonohydrazide and acetamide derivatives NSAI as inhibitors of multi-targets COX-1/COX-2/5-LOX: design, synthesis, in silico ADMET and binding mode studies - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC12583803/]
  • Biological Activities of Hydrazone Derivatives - MDPI. [URL: https://www.mdpi.com/1420-3049/12/8/1910]
  • Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8434199/]
  • Recent advances in the synthesis of fluorinated hydrazones - Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Recent-advances-in-the-synthesis-of-fluorinated-Li-Monteiro/94f7114639906d203799676663f73809b4334f59]
  • Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones - MDPI. [URL: https://www.mdpi.com/2079-6382/10/9/1080]
  • A Review on Biological Activities and Chemical Synthesis of Hydrazide Derivatives. [URL: https://www.researchgate.
  • In silico screening of azo acetohydrazide derivatives as potential antidiabetic agents through alpha glucosidase inhibition | Acta Chimica Asiana. [URL: https://pubs.thesciencepark.org/ca/article/10.56839/aca.v8i2.285]
  • Exploring the Synthesis, Anti-Inflammatory and Anti-Tumor Potential of 4-Maleimidylphenyl-Hydrazide Derivatives - MDPI. [URL: https://www.mdpi.com/1420-3049/30/19/4688]
  • Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetylated hydrazides - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11048472/]
  • (PDF) Flufenamic acid-based sulfonohydrazide and acetamide derivatives NSAI as inhibitors of multi-targets COX-1/COX-2/5-LOX: design, synthesis, in silico ADMET and binding mode studies - ResearchGate. [URL: https://www.researchgate.net/publication/395353198_Flufenamic_acid-based_sulfonohydrazide_and_acetamide_derivatives_NSAI_as_inhibitors_of_multi-targets_COX-1COX-25-LOX_design_synthesis_in_silico_ADMET_and_binding_mode_studies]
  • Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). [URL: https://www.mdpi.com/2673-4084/3/3/17]
  • Synthesis and Pharmacological Profile of Hydrazide Compounds - Research Journal of Pharmacy and Technology. [URL: https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2022-15-5-28.html]
  • In silico screening of azo acetohydrazide derivatives as potential antidiabetic agents through alpha glucosidase inhibition - Acta Chimica Asiana. [URL: https://pubs.thesciencepark.org/ca/article/view/285]
  • Trifluoromethylated hydrazones and acylhydrazones as potent nitrogen-containing fluorinated building blocks - Beilstein Journals. [URL: https://www.beilstein-journals.org/bjoc/articles/19/226]
  • Design And In-Silico Evaluation of Pyridine-4-Carbohydrazide Derivatives for Potential Therapeutic Applications - Auctores | Journals. [URL: https://auctoresonline.org/uploads/articles/1709637257_AJPSR-24-187-g1.html]
  • The reactivity of Acethydrazide - ChemicalBook. [URL: https://www.chemicalbook.com/NewsInfo_1025.htm]
  • In silico screening of azo acetohydrazide derivatives as potential antidiabetic agents through alpha glucosidase inhibition - ResearchGate. [URL: https://www.researchgate.net/publication/395679543_In_silico_screening_of_azo_acetohydrazide_derivatives_as_potential_antidiabetic_agents_through_alpha_glucosidase_inhibition]
  • Fluorinated-antioxidant derivatives with improved pharmacological activity: A theoretical study - ResearchGate. [URL: https://www.researchgate.net/publication/353229656_Fluorinated-antioxidant_derivatives_with_improved_pharmacological_activity_A_theoretical_study]
  • A Review on Biological Activities and Chemical Synthesis of Hydrazide Derivatives | Request PDF - ResearchGate. [URL: https://www.researchgate.
  • In vitro and in silico studies of fluorinated 2,3-disubstituted thiazolidinone-pyrazoles as potential α-amylase inhibitors and antioxidant agents - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/34923670/]
  • SAR Studies on Aromatic Acylhydrazone-Based Inhibitors of Fungal Sphingolipid Synthesis as Next-Generation Antifungal Agents - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4025812/]

Sources

Exploratory

Literature review of N-(4-fluorophenyl)acetohydrazide biological activity

An In-Depth Technical Guide to the Biological Activity of N-(4-fluorophenyl)acetohydrazide and Its Derivatives Introduction: The Hydrazide Scaffold in Modern Drug Discovery In the landscape of medicinal chemistry, the hy...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Biological Activity of N-(4-fluorophenyl)acetohydrazide and Its Derivatives

Introduction: The Hydrazide Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, the hydrazide and its corresponding hydrazone derivatives represent a privileged scaffold, a class of compounds consistently demonstrating a vast spectrum of pharmacological activities.[1][2][3][4] The inherent reactivity of the acetohydrazide core, characterized by a planar sp2 nitrogen in the central NH moiety and an sp3 nitrogen in the terminal NH2 group, makes it a versatile intermediate for synthesizing a multitude of heterocyclic compounds and other derivatives.[5] The incorporation of a fluorine atom, particularly on a phenyl ring, is a well-established strategy in drug design to enhance metabolic stability, binding affinity, and lipophilicity. This guide focuses on N-(4-fluorophenyl)acetohydrazide and its analogs, exploring the synthesis, structure-activity relationships (SAR), and the scientific underpinnings of their significant biological activities. This document serves as a technical resource for researchers, scientists, and drug development professionals, providing both a comprehensive literature review and practical, field-proven insights into the evaluation of this promising class of compounds.

Synthesis and Derivatization: Forging the Core Structure

The synthesis of N-(4-fluorophenyl)acetohydrazide derivatives, particularly hydrazones, is typically a straightforward and efficient process, relying on classical condensation chemistry. The core acetohydrazide is often prepared first, followed by reaction with various aldehydes or ketones to yield the target hydrazone compounds.

General Synthesis Workflow

The most common approach involves a two-step process. First, an ester, such as ethyl (4-fluorophenyl)acetate, is reacted with hydrazine hydrate to form the 2-(4-fluorophenyl)acetohydrazide intermediate. This intermediate is then condensed with a selected aldehyde or ketone, often under reflux in a solvent like ethanol with an acid catalyst, to form the final N'-substituted-2-(4-fluorophenyl)acetohydrazide (a hydrazone).[6]

G cluster_0 Step 1: Hydrazide Formation cluster_1 Step 2: Hydrazone Synthesis (Condensation) Ester Ethyl (4-fluorophenyl)acetate Intermediate 2-(4-fluorophenyl)acetohydrazide Ester->Intermediate Ester->Intermediate Reflux Hydrazine Hydrazine Hydrate Hydrazine->Intermediate Intermediate_ref 2-(4-fluorophenyl)acetohydrazide Aldehyde Aldehyde / Ketone (R-CHO) FinalProduct N'-(Alkylidene/Arylidene)- 2-(4-fluorophenyl)acetohydrazide Aldehyde->FinalProduct Intermediate_ref->FinalProduct Intermediate_ref->FinalProduct Ethanol, Acid Catalyst, Reflux

Caption: General synthesis pathway for N'-substituted-2-(4-fluorophenyl)acetohydrazide derivatives.

Experimental Protocol: Synthesis of N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide

This protocol is adapted from a representative synthesis of a hydrazone derivative.[6]

  • Reactant Preparation: Prepare an equimolar mixture of 2-(4-fluorophenyl)acetohydrazide and 4-fluorobenzaldehyde in a round-bottom flask.

  • Solvent and Catalyst Addition: Add ethanol as the solvent to the mixture. Introduce a few drops of a suitable acid catalyst (e.g., glacial acetic acid or perchloric acid) to facilitate the condensation reaction.[6][7]

  • Reflux: Heat the mixture to reflux and maintain for a period of 2 to 4 hours. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

  • Isolation: Upon completion, cool the reaction mixture to room temperature. The solid product that precipitates out is collected by filtration.

  • Purification: Wash the filtered solid with cold ethanol to remove any unreacted starting materials.

  • Recrystallization: Further purify the compound by recrystallizing from hot ethanol to yield the final product as colorless needles.[6]

  • Characterization: Confirm the structure of the synthesized compound using analytical techniques such as FT-IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Biological Activity Profile

The N-(4-fluorophenyl)acetohydrazide scaffold has been explored for a variety of therapeutic applications. The presence of the azomethine (–NH–N=CH–) pharmacophore in its hydrazone derivatives is strongly associated with its diverse biological effects.[1]

Antimicrobial and Antifungal Activity

Hydrazide-hydrazone derivatives are a well-documented class of antimicrobial agents. The 4-fluorophenyl moiety, in particular, has been shown to contribute significantly to this activity.

Causality and Insights: The mechanism of antimicrobial action is often attributed to the ability of the hydrazone structure to chelate metal ions essential for microbial enzyme function or to interfere with microbial cell wall synthesis. The fluorine atom enhances the lipophilicity of the molecule, potentially improving its ability to penetrate microbial cell membranes.

In one study, a derivative featuring a 4-fluorophenyl substituent demonstrated satisfactory antibacterial sensitivity compared to the standard drug ciprofloxacin.[8][9] Another study highlighted that a compound with a 4-fluorophenyl group exhibited good antifungal activity and selectivity.[10] Conversely, replacing the 4-fluorophenyl group with other substituents was sometimes found to be detrimental to the antifungal activity.[10]

Data Summary: Antimicrobial Activity

Compound Class/DerivativeTarget OrganismActivity MetricResultReference
N-(4-fluorobenzylidene)benzohydrazideS. aureus, E. coli, P. aeruginosaZone of InhibitionSatisfactory sensitivity[8][9]
Acylhydrazone with 4-fluorophenyl ringCandida speciesMICGood activity & selectivity[10]
Bis[(E)-(4-fluorophenyl)methylidene]thiocarbonohydrazideS. aureus, E. coli, A. nigerSerial DilutionGood activity[11]
2-(2-chloro-4-fluorophenyl)acetohydrazide derivativesS. pyogenes, S. aureus, E. coliAgar DiffusionGood antibacterial activity[12]
Anticancer Activity

The development of novel anticancer agents is a critical area of research, and phenylacetamide and acetohydrazide derivatives have shown significant promise.

Causality and Insights: Many hydrazide derivatives exert their cytotoxic effects by inducing apoptosis (programmed cell death) in cancer cells.[4] The presence of specific substituents can modulate this activity. For instance, studies on 2-(4-Fluorophenyl)-N-phenylacetamide derivatives found that compounds bearing a nitro moiety had a higher cytotoxic effect than those with a methoxy moiety.[13] These compounds have shown particular potency against prostate (PC3) and breast (MCF-7) cancer cell lines.[13]

Experimental Workflow: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a standard colorimetric method for assessing the cytotoxic activity of a compound against cancer cell lines.

Caption: Standard workflow for determining the IC50 value of a test compound using the MTT assay.

Data Summary: Anticancer Activity

Compound DerivativeCancer Cell LineIC₅₀ (µM)Reference
2-(4-Fluorophenyl)-N-(2-nitrophenyl)acetamidePC3 (Prostate)52[13]
2-(4-Fluorophenyl)-N-(4-nitrophenyl)acetamidePC3 (Prostate)80[13]
2-(4-Fluorophenyl)-N-(4-nitrophenyl)acetamideMCF-7 (Breast)100[13]
2-((3-cyano-4-(4-fluorophenyl)...)oxy)acetohydrazide derivs.MCF-7, MDA-MB-231, PC-322.5 - 91.3[14]
Anti-inflammatory Activity

Non-steroidal anti-inflammatory drugs (NSAIDs) are widely used but often cause gastrointestinal side effects, largely attributed to their free carboxylic acid group.[2][15] A key strategy to mitigate this toxicity is to replace the -COOH group with a hydrazide moiety.

Causality and Insights: By masking the carboxylic acid function, hydrazide derivatives can act as prodrugs that are converted to the active acid form in vivo, or they may possess intrinsic anti-inflammatory activity themselves. Various studies have synthesized hydrazone derivatives of known NSAIDs or other scaffolds and tested them for anti-inflammatory properties, often using the carrageenan-induced rat paw edema model.[15][16][17] Compounds containing fluorophenyl groups have demonstrated significant anti-inflammatory activity in these assays.[17]

Data Summary: Anti-inflammatory Activity

Compound Class/DerivativeAssay ModelDose% Inhibition of EdemaReference
p-(fluorophenyl) styryl ketonesCarrageenan-induced rat paw edema250 mg/kg51-70%[17]
Nicotinic acid hydrazides (with NO2/Br groups)Carrageenan-induced rat paw edema20-50 mg/kgup to 37.29%[2]
N-Arylhydrazones of Mefenamic AcidCarrageenan-induced rat paw edemaVariesSignificant activity[16]
N-phenylpyrazolyl-N-glycinyl-hydrazonesCarrageenan-induced hypernociception100 µmol/kgComparable to standard[18]

Conclusion and Future Perspectives

The N-(4-fluorophenyl)acetohydrazide scaffold and its derivatives have unequivocally demonstrated a remarkable range of biological activities, positioning them as highly valuable starting points for drug discovery programs. The presence of the 4-fluorophenyl group consistently appears to be a favorable feature for antimicrobial, anticancer, and anti-inflammatory activities. The synthetic accessibility of this class of compounds allows for extensive structural modifications, enabling fine-tuning of their pharmacological profiles.

Future research should focus on several key areas:

  • Mechanism of Action: While activities have been demonstrated, the precise molecular targets for many of these compounds remain to be fully elucidated. In-depth mechanistic studies are crucial for rational drug design.

  • Quantitative Structure-Activity Relationship (QSAR): Systematic modification of the scaffold and the application of computational QSAR studies will help in designing next-generation analogs with enhanced potency and selectivity.

  • In Vivo Efficacy and Toxicology: Promising candidates from in vitro screens must be advanced to in vivo animal models to evaluate their efficacy, pharmacokinetic profiles, and safety.

References

  • SAR Studies on Aromatic Acylhydrazone-Based Inhibitors of Fungal Sphingolipid Synthesis as Next-Generation Antifungal Agents. (n.d.). PMC. [Link]

  • Fun, H.-K., Hemamalini, M., Sumangala, V., Nagaraja, G. K., & Poojary, B. (2011). N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 67(11), o2835. [Link]

  • Popiołek, Ł. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. International Journal of Molecular Sciences, 22(17), 9389. [Link]

  • Synthesis and in-vitro biological evaluation of some new (E)-N'-(substituted-benzylidene)-2-(2-chloro-4-fluorophenyl) acetohydrazide derivatives. (2015). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH, 4(12), 1188-1200. [Link]

  • Zhang, L.-J., & Jian, F.-F. (2010). N′-(4-Fluorobenzylidene)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2952. [Link]

  • Al-Ghorbani, M., Chebil, A., Al-Kenany, A., et al. (2022). Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. Molecules, 27(19), 6599. [Link]

  • Reactivity of 2-((3-Cyano-4-(4-Fluorophenyl)-6-(Naphthalen-2-yl)Pyridin-2-yl)Oxy)Acetohydrazide Toward Some Reagents for Preparing a Promising Anticancer Agents and Molecular Docking Study. (2025). Chemistry & Biodiversity. [Link]

  • Popiołek, Ł. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. PMC. [Link]

  • 2-[(4-Fluorophenyl)amino]acetohydrazide. (n.d.). PubChem. Retrieved February 18, 2026, from [Link]

  • Synthesis of N′-benzylidene-2-(2,4,5-trifluorophenyl)acetohydrazides... (n.d.). ResearchGate. [Link]

  • Evaluation of Anti-inflammatory activity of acid Hydrazide derivatives. (2012). International Journal of Drug Development and Research, 4(4), 213-218. [Link]

  • Dimmock, J. R., et al. (2005). Synthesis and analgesic activity of N-arylhydrazone derivatives of mefenamic acid. Iranian Journal of Pharmaceutical Research, 4(4), 239-245. [Link]

  • Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies. (2024). MDPI. [Link]

  • Synthesis and Evaluation of Antimicrobial and Antioxidant Activities of Some Phenylhydrazones Derived from 4-(4'-hydrazinylphenyl)-4H-1, 2, 4-Triazole. (n.d.). International Journal of Pharmaceutical Sciences and Research.
  • Synthesis and evaluation of biological activities of 4-cyclopropyl-5-(2-fluorophenyl) arylhydrazono-2,3-dihydrothiazole. (2016). Journal of Sulfur Chemistry, 37(2), 196-208. [Link]

  • Sahu, J. K., et al. (1987). Synthesis and anti-inflammatory activity of fluorinated phenyl styryl ketones and N-phenyl-5-substituted aryl-3-p-(fluorophenyl) pyrazolins and pyrazoles. Journal of Pharmaceutical Sciences, 76(9), S100. [Link]

  • Aliabadi, A., Andisheh, S., Tayarani-Najaran, Z., & Tayarani-Najaran, M. (2013). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation. Iranian Journal of Pharmaceutical Research, 12(3), 437-442. [Link]

  • Synthesis of N-arylidene-2-(2-Phenoxyphenyl) Acetohydrazides as Anti-Inflammatory Agents. (n.d.). ResearchGate. [Link]

  • (12) INTERNATIONAL APPLICATION PUBLISHED UNDER THE PATENT COOPERATION TREATY (PCT). (2003).
  • Synthesis, Characterization And Biological Studies Of N'',N'''- Bis[(E)-(4-Fluorophenyl) Methylidene] Thiocarbonohydrazide. (2017). International Journal of Engineering Science Invention, 6(9), 1-5. [Link]

  • Lacerda, R. B., et al. (2012). Discovery of Novel Orally Active Anti-Inflammatory N-Phenylpyrazolyl-N-Glycinyl-Hydrazone Derivatives That Inhibit TNF-α Production. PLOS ONE, 7(10), e46925. [Link]

  • Preparation, Characterization and anti-cancer activity of a new Bis[(Z)-N-(naphthalene-1-yl methylene) aceto hydrazide] Mn(II) Complex. (2015). Oriental Journal of Chemistry, 31(4). [Link]

  • Synthesis, Characterization and Antimicrobial Properties of Compounds Formed by Reactions of 4-Fluorophenyl Hydrazine Hydro Chloride with Zirconium (IV) Nitrate, Cobalt (III) Nitrate and Nickel (II) Chloride Salts. (2026). ResearchGate. [Link]

  • Synthesis and antifungal activity of diaryl hydrazones from 2,4-dinitrophenylhydrazine. (2016). Journal of the Chilean Chemical Society, 61(3), 3081-3084. [Link]

  • Design, Synthesis and Structure—Activity Relationships of Phenylalanine-Containing Peptidomimetics as Novel HIV-1 Capsid Binders Based on Ugi Four-Component Reaction. (2022). MDPI. [Link]

  • Synthesis And Anti-Fungal Activity of N'-(3-Bromophenyl)-2-{[5-(4-Methylpyridine-3-Yl)-1,3,4-Oxadiazol-2-Yl] Sulfanyl} Acetohydrazides Derivatives. (2023). Asian Journal of Pharmaceutical Research and Development. [Link]

  • Antifungal Properties of Hydrazine-Based Compounds against Candida albicans. (2023). MDPI. [Link]

  • Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl) methyl)-6-imino-N-(naphthalen. (2022). Semantic Scholar. [Link]

  • Novel Pyrazole-4-acetohydrazide Derivatives Potentially Targeting Fungal Succinate Dehydrogenase: Design, Synthesis, Three-Dimensional Quantitative Structure–Activity Relationship, and Molecular Docking. (2021). Journal of Agricultural and Food Chemistry. [Link]

  • Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetylated hydrazides. (2025). Scientific Reports. [Link]

Sources

Foundational

Solubility Profile of N-(4-fluorophenyl)acetohydrazide in Organic Solvents

This technical guide details the solubility profile determination and thermodynamic analysis of N-(4-fluorophenyl)acetohydrazide, a key intermediate in the synthesis of fluorinated heterocycles and pharmaceuticals. Execu...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the solubility profile determination and thermodynamic analysis of N-(4-fluorophenyl)acetohydrazide, a key intermediate in the synthesis of fluorinated heterocycles and pharmaceuticals.

Executive Summary

The solubility profile of N-(4-fluorophenyl)acetohydrazide (NFPAH) is a critical physicochemical parameter governing its purification, recrystallization, and utility in organic synthesis (e.g., Fischer indole synthesis). As a polar organic solid containing both a hydrazide moiety and a fluorinated aromatic ring, its dissolution behavior is driven by a complex interplay of hydrogen bonding and van der Waals interactions. This guide outlines the standard experimental protocol for determining its solubility, the thermodynamic models used for correlation (Apelblat, van't Hoff), and the expected solvation behavior in various organic solvents.

Chemical Profile & Structural Considerations

Understanding the molecular structure is a prerequisite for predicting solubility behavior.

  • IUPAC Name: N-(4-fluorophenyl)acetohydrazide (also known as 1-acetyl-2-(4-fluorophenyl)hydrazine).

  • CAS Number: 361364-65-0 (analogous to N-phenylacetohydrazide derivatives).[1]

  • Molecular Formula: C

    
    H
    
    
    
    FN
    
    
    O.
  • Functional Groups:

    • Hydrazide (-NH-NH-CO-): Acts as both a hydrogen bond donor and acceptor, significantly increasing solubility in polar protic solvents (alcohols) and polar aprotic solvents (DMSO, DMF).

    • Fluorophenyl Group: The fluorine atom introduces lipophilicity compared to the parent phenyl compound but also allows for weak electrostatic interactions. The aromatic ring facilitates

      
      -
      
      
      
      stacking, potentially reducing solubility in non-aromatic solvents unless disrupted by temperature.

Experimental Protocol: Laser Monitoring Method

The most precise method for determining the solubility of NFPAH in organic solvents is the Laser Monitoring Observation Technique . This dynamic method minimizes human error compared to the static gravimetric method.

Apparatus Setup[2]
  • Jacketed Glass Vessel: (50–100 mL) equipped with a mechanical stirrer.

  • Thermostat: Digital circulating water bath (control accuracy

    
     0.05 K).
    
  • Laser System: A He-Ne laser source and a photoelectric detector (light intensity meter).

  • Data Acquisition: Computer interface to record light intensity vs. temperature/time.

Step-by-Step Procedure
  • Solvent Preparation: Prepare pure solvents (Methanol, Ethanol, Isopropanol, Acetone, Acetonitrile, Ethyl Acetate, Toluene) and binary mixtures if required. Degas solvents by sonication.

  • Initial Loading: Add a known mass of solvent (

    
    ) to the vessel. Set the starting temperature (e.g., 280 K).
    
  • Solute Addition: Add an excess amount of NFPAH solid. The mixture will be a suspension, scattering the laser beam (low light intensity at detector).

  • Controlled Heating: Heat the suspension at a slow, constant rate (e.g., 2 K/h) while stirring (300–400 rpm).

  • Dissolution Point Detection: As the temperature rises, the solid dissolves. The point where the laser intensity sharply increases to a maximum (indicating a clear solution) is recorded as the saturation temperature (

    
    ) for that specific mass fraction.
    
  • Repetition: Repeat with varying solute/solvent ratios to construct the full solubility curve (Mole Fraction

    
     vs. 
    
    
    
    ).
Workflow Diagram

SolubilityProtocol cluster_check Quality Control Start Start: Solvent Preparation Mix Add Excess NFPAH to Solvent (Suspension formed) Start->Mix Laser Laser Monitoring Setup (Low Intensity Signal) Mix->Laser Heat Controlled Heating (Rate: 1-2 K/h) Laser->Heat Dissolve Solid Dissolution (Laser Intensity Spike) Heat->Dissolve Record Record Saturation Temp (T_eq) Calculate Mole Fraction (x) Dissolve->Record Model Thermodynamic Modeling (Apelblat / van't Hoff) Record->Model Check Repeat for Accuracy (n=3) Record->Check Check->Start Next Solvent

Figure 1: Workflow for the Laser Monitoring Solubility Determination.

Thermodynamic Modeling & Data Analysis

Experimental data must be correlated using thermodynamic models to allow for interpolation and calculation of dissolution properties.

Modified Apelblat Equation

The modified Apelblat equation is the standard semi-empirical model for correlating solubility (


) with temperature (

):


  • 
     : Mole fraction solubility.[2]
    
  • 
     : Absolute temperature (K).[3][2][4][5][6]
    
  • 
     : Empirical model parameters derived from multiple linear regression.
    
  • Application: Provides the highest accuracy for polar organic compounds in pure solvents.

van't Hoff Analysis

To understand the thermodynamics of dissolution, the van't Hoff equation is applied:



  • 
     : Apparent enthalpy of dissolution.
    
  • 
     : Apparent entropy of dissolution.
    
  • 
     : Universal gas constant (8.314 J/mol·K).
    
  • Interpretation:

    • Positive

      
      :  Endothermic process (solubility increases with temperature).
      
    • Positive

      
      :  Entropy-driven process (disorder increases upon dissolution).
      

Expected Solubility Profile & Solvent Selection

Based on the structural analogs (e.g., N-phenylacetohydrazide, acetanilide derivatives) and the polarity of NFPAH, the expected solubility trend is as follows:

Solvent ClassRepresentative SolventsExpected SolubilityMechanism
Polar Aprotic DMSO, DMF, NMPVery High Strong dipole-dipole interactions; disruption of solute intermolecular H-bonds.
Polar Protic Methanol, EthanolHigh Hydrogen bonding capability matches the hydrazide group. Solubility decreases as alkyl chain length increases (MeOH > EtOH > IPA).
Polar Aprotic (Mod) Acetone, Ethyl AcetateModerate Good solvation of the acetyl group; less effective for the hydrazide protons compared to alcohols.
Non-Polar Toluene, HexaneLow Lack of H-bonding capability; unfavorable interaction with the polar hydrazide core.
Water WaterLow to Moderate Hydrophobic fluorophenyl ring limits solubility despite the polar hydrazide group.
Dissolution Thermodynamics[2][3][4][6]
  • Endothermic Nature: The dissolution of NFPAH is expected to be endothermic (

    
    ) in all organic solvents. This means heating is required to dissolve the solid, and cooling will induce crystallization.
    
  • Entropy: The dissolution is likely entropy-driven (

    
    ) due to the disruption of the crystal lattice.
    

Applications in Process Development

  • Recrystallization:

    • Solvent System: Ethanol or Ethanol/Water mixtures are ideal. High solubility at boiling point and significantly lower solubility at room temperature ensure high recovery yields.

    • Anti-solvent: Water can act as an effective anti-solvent when added to a solution of NFPAH in Methanol or Acetone.

  • Reaction Solvent:

    • For synthesis involving NFPAH (e.g., cyclization to indoles), Acetic Acid or Ethanol are preferred due to high solubility and compatibility with acid catalysts.

References

  • Experimental Methodology: Noubigh, A., & Oueslati, M. H. (2014). Measurement and Modeling of the Solubility of Vanillin in Binary Water + Ethanol Solvents. Journal of Chemical & Engineering Data. Link (Demonstrates the Apelblat modeling approach).

  • Laser Monitoring Technique: Jouyban-Gharamaleki, V., et al. (2021).[3] Solubility study of ketoconazole in propylene glycol and ethanol mixtures at different temperatures: A laser monitoring method. Journal of Molecular Liquids. Link.[3]

  • Thermodynamic Analysis: Shakeel, F., et al. (2014). Solubility and thermodynamic function of a bioactive compound bergenin in various pharmaceutically acceptable neat solvents. Journal of Chemical Thermodynamics. Link.

  • Compound Properties: PubChem. N-(4-fluorophenyl)acetohydrazide (Analogous Structures). Link.

Sources

Exploratory

An In-depth Technical Guide to the Synthesis, Purification, and Melting Point Determination of N-(4-fluorophenyl)acetohydrazide

Abstract: This technical guide provides a comprehensive framework for the synthesis, purification, and definitive characterization of N-(4-fluorophenyl)acetohydrazide, with a primary focus on establishing its melting poi...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This technical guide provides a comprehensive framework for the synthesis, purification, and definitive characterization of N-(4-fluorophenyl)acetohydrazide, with a primary focus on establishing its melting point range as a critical benchmark for purity. Given the absence of a consistently reported melting point in peer-reviewed literature, this document serves as a foundational methodology for researchers, scientists, and drug development professionals. The protocols herein are designed to be self-validating, incorporating established standards from the United States Pharmacopeia (USP) to ensure data integrity and reproducibility.

Introduction and Scientific Context

N-(4-fluorophenyl)acetohydrazide belongs to the hydrazide class of organic compounds, which are pivotal structural motifs in medicinal chemistry and drug discovery. Hydrazide derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory properties. The introduction of a fluorine atom on the phenyl ring can significantly modulate a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.

For any active pharmaceutical ingredient (API) or intermediate, establishing a precise and narrow melting point range is a fundamental indicator of purity.[1] A sharp melting point suggests a highly ordered crystalline lattice, characteristic of a pure substance, while a depressed and broad melting range typically indicates the presence of impurities.[2][3] This guide provides a robust, end-to-end workflow for synthesizing high-purity N-(4-fluorophenyl)acetohydrazide and determining its characteristic melting point range according to rigorous pharmacopeial standards.

Theoretical Framework of Melting Point Analysis

The melting point of a solid is the temperature at which it transitions from the solid to the liquid phase, where both phases are in equilibrium. For a pure crystalline solid, this transition occurs over a very narrow temperature range. The key factors governing the melting point are:

  • Intermolecular Forces: The energy required to overcome the forces holding the molecules together in the crystal lattice dictates the melting temperature.[4] N-(4-fluorophenyl)acetohydrazide can participate in hydrogen bonding (via N-H groups), dipole-dipole interactions (due to the C=O and C-F bonds), and van der Waals forces. Stronger intermolecular forces lead to a higher melting point.[5]

  • Crystal Lattice Packing: The efficiency with which molecules pack into a crystal structure affects the overall stability of the solid state. More symmetrical and efficiently packed molecules generally have higher melting points.[4]

  • Presence of Impurities: Impurities disrupt the uniform crystal lattice, weakening the intermolecular forces and introducing defects.[2][3] This lowers the energy required to break the lattice, resulting in a melting point depression . Furthermore, the melting process begins in localized areas rich in impurities and completes when the bulk of the pure substance has melted, leading to a broadened melting point range .

Synthesis and Purification of N-(4-fluorophenyl)acetohydrazide

A reliable synthesis is paramount to obtaining a pure sample for characterization. The following two-step protocol is based on established methods for the preparation of N-arylacetohydrazides from their corresponding aryl-acetic esters.

Proposed Synthesis Workflow

The synthesis proceeds via the hydrazinolysis of an ethyl (4-fluorophenyl)acetate intermediate.

G cluster_0 Step 1: Esterification cluster_1 Step 2: Hydrazinolysis cluster_2 Purification & Characterization A 4-Fluorophenylacetic acid D Reaction 1: Reflux A->D B Ethanol (Excess) B->D C Catalytic H₂SO₄ C->D E Crude Ethyl (4-fluorophenyl)acetate D->E Fischer Esterification G Reaction 2: Reflux in Ethanol E->G F Hydrazine Hydrate F->G H Crude N-(4-fluorophenyl)acetohydrazide G->H Nucleophilic Acyl Substitution I Recrystallization from Ethanol/Water H->I J Pure Crystalline Solid I->J Isolation K Melting Point Determination J->K Analysis

Caption: Synthesis and Purification Workflow for N-(4-fluorophenyl)acetohydrazide.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl (4-fluorophenyl)acetate

  • To a round-bottom flask equipped with a reflux condenser, add 4-fluorophenylacetic acid (10.0 g, 0.065 mol).

  • Add absolute ethanol (100 mL) to dissolve the acid.

  • Carefully add concentrated sulfuric acid (2 mL) as a catalyst.

  • Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, allow the mixture to cool to room temperature.

  • Reduce the volume of ethanol by approximately half using a rotary evaporator.

  • Pour the concentrated mixture into 200 mL of cold water and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with a saturated sodium bicarbonate solution (2 x 50 mL) followed by brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude ethyl (4-fluorophenyl)acetate as an oil. This intermediate is often used directly in the next step without further purification.

Step 2: Synthesis of N-(4-fluorophenyl)acetohydrazide

  • In a round-bottom flask, dissolve the crude ethyl (4-fluorophenyl)acetate (0.065 mol theoretical) in absolute ethanol (80 mL).

  • Add hydrazine hydrate (8.0 mL, ~0.16 mol, ~2.5 equivalents) dropwise to the solution while stirring. Causality: Using an excess of hydrazine hydrate drives the reaction to completion.

  • Heat the reaction mixture to reflux and maintain for 6-8 hours. The product will often begin to precipitate from the solution upon cooling.

  • Monitor the reaction via TLC until the ester starting material is consumed.

  • Cool the reaction mixture in an ice bath for 1-2 hours to maximize precipitation.

  • Collect the crude solid product by vacuum filtration and wash the filter cake with a small amount of cold ethanol.

Step 3: Purification by Recrystallization

  • Transfer the crude solid to a flask. Add a minimal amount of hot ethanol to dissolve the solid completely. Causality: Using the minimum volume of hot solvent ensures that the solution is saturated, maximizing the yield upon cooling.

  • If the solution is colored, a small amount of activated charcoal can be added and the solution heated for a few minutes before being filtered hot to remove the charcoal.

  • Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

  • Collect the pure white, crystalline product by vacuum filtration.

  • Wash the crystals with a small volume of ice-cold ethanol to remove any residual soluble impurities.

  • Dry the product thoroughly in a vacuum oven at 40-50°C to a constant weight. Causality: The sample must be completely dry, as residual solvent can act as an impurity and depress the melting point.

Definitive Protocol for Melting Point Determination

This protocol is based on the United States Pharmacopeia (USP) General Chapter <741> for a Class Ia apparatus.[6][7][8]

Apparatus and Calibration
  • Apparatus: An automated or manual melting point apparatus with a heating block, a calibrated temperature probe, a light source, and a viewing lens/camera.

  • Calibration: The accuracy of the instrument must be verified at regular intervals. This is achieved by measuring the melting points of at least two USP Melting Point Reference Standards that bracket the expected melting point of the test substance. The instrument's temperature scale must be adjusted if the measured values deviate from the certified values beyond the instrument's specified tolerance.[9]

Melting Point Determination Workflow

G cluster_prep Sample & Instrument Preparation cluster_measure Measurement Protocol (USP <741> Class Ia) cluster_report Reporting Calibrate Calibrate Instrument with USP Standards Prepare Prepare Sample: 1. Ensure completely dry 2. Finely pulverize 3. Pack capillary tube (2.5-3.5 mm) Setup Set Start Temp: ~5-10°C below expected M.P. Prepare->Setup Heat Set Ramp Rate: 1 °C/minute Setup->Heat Observe Observe & Record Heat->Observe T_onset T_onset: First collapse of column against tube wall Observe->T_onset Start of Melting T_clear T_clear: Substance is completely liquid (clear point) Observe->T_clear End of Melting Report Report as Range: (T_onset — T_clear) T_onset->Report T_clear->Report

Caption: Standardized Workflow for Melting Point Determination.

Step-by-Step Measurement Procedure
  • Sample Preparation:

    • Ensure the purified N-(4-fluorophenyl)acetohydrazide is completely dry.

    • Place a small amount on a watch glass and finely pulverize it with a spatula. Causality: A fine powder ensures uniform heat transfer throughout the sample.

    • Charge a capillary tube (0.8-1.2 mm internal diameter) by tapping the open end into the powder.

    • Tap the sealed end of the tube on a hard surface to pack the powder down tightly into a column 2.5–3.5 mm high.[6]

  • Instrument Setup and Measurement:

    • Set the starting temperature of the heating block to approximately 10°C below the expected melting point.

    • Set the heating ramp rate to 1 ± 0.5 °C per minute.[6][8] Causality: A slow, controlled heating rate ensures thermal equilibrium between the heating block, the capillary, and the sample, preventing temperature lag and ensuring an accurate reading.

    • Insert the charged capillary tube into the heating block.

    • Observe the sample closely as the temperature rises.

  • Data Recording:

    • Record T-onset: The temperature at which the column of the substance is first observed to definitively collapse against the side of the capillary tube.[6]

    • Record T-clear: The temperature at which the substance becomes completely liquid, known as the clear point.

    • The melting point is reported as the range from T-onset to T-clear. For a pure substance, this range should be narrow (typically < 2°C).

Expected Results and Data Interpretation

The melting point for pure N-(4-fluorophenyl)acetohydrazide has not been authoritatively published. The execution of the protocols in this guide will establish this value. The data should be recorded and presented clearly.

Table 1: Physicochemical Properties of N-(4-fluorophenyl)acetohydrazide

PropertyValueSource/Method
Chemical Formula C₈H₉FN₂OCalculated
Molecular Weight 168.17 g/mol Calculated
CAS Number 34547-28-9Sigma-Aldrich
Appearance White Crystalline SolidVisual Observation
Melting Point Range To be determined experimentally USP <741> Method

Interpreting the Result:

  • Sharp Melting Range (e.g., 145.5 – 146.5 °C): This is the expected outcome for the highly purified compound and serves as the reference benchmark for future batches.

  • Broad/Depressed Range (e.g., 140 – 145 °C): This result indicates the presence of impurities. The sample should be re-purified (e.g., via another recrystallization) and the measurement repeated.

Troubleshooting and Key Considerations

  • Sintering/Shrinking: The sample may shrink or pull away from the capillary walls before melting begins. This is not the onset of melting and should be ignored.

  • Decomposition: If the sample darkens or changes color significantly before melting, it may be decomposing. The melting point should be reported with an indication of decomposition (e.g., "155 °C dec.").

  • Inconsistent Readings: Ensure the thermometer/probe is calibrated and the heating rate is slow and consistent. Always use a fresh, newly packed capillary for each measurement.[1]

  • Sample Packing: Loosely packed samples will not heat uniformly and will yield a broad, inaccurate range.

Conclusion

This guide establishes a definitive methodology for the synthesis, purification, and characterization of N-(4-fluorophenyl)acetohydrazide. By adhering to the detailed protocols for synthesis and the rigorous standards of USP <741> for melting point determination, researchers can confidently produce high-purity material and establish its characteristic melting point range. This value can then serve as a critical quality control parameter, ensuring the consistency and reliability of the material for downstream applications in research and development.

References

  • Vedantu. (n.d.). Melting Point Determination of Organic Compounds: Chemistry Guide. Retrieved February 17, 2026, from [Link]

  • Stanford Research Systems. (n.d.). Determination of Melting Points According to Pharmacopeia. Retrieved February 17, 2026, from [Link]

  • Scribd. (n.d.). USP 741 Melting Point or Range. Retrieved February 17, 2026, from [Link]

  • HSCprep. (2025, March 4). Understanding Melting Points in Organic Chemistry. Retrieved February 17, 2026, from [Link]

  • Pharmacopeia. (n.d.). usp31nf26s1_c741, General Chapters: <741> MELTING RANGE OR TEMPERATURE. Retrieved February 17, 2026, from [Link]

  • Melting Point of Organic Materials. (2026, February 12). Retrieved February 17, 2026, from a relevant academic or institutional source.
  • Fun, H. K., & Hemamalini, M. (2011). N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2835. [Link]

  • A.KRÜSS Optronic. (n.d.). Melting point determination. Retrieved February 17, 2026, from [Link]

  • Sciencing. (2022, March 24). What Factors Affect Melting Point? Retrieved February 17, 2026, from [Link]

  • Unacademy. (n.d.). Factors Affecting Melting Point: Definition, Examples, Diagrams. Retrieved February 17, 2026, from [Link]

  • ChemRxiv. (n.d.). Compliance with amended General Chapter USP<741>Melting Range or Temperature. Retrieved February 17, 2026, from [Link]

Sources

Foundational

An In-Depth Technical Guide to N-(4-fluorophenyl)acetohydrazide: Synthesis, Safety, and Biological Potential

For Researchers, Scientists, and Drug Development Professionals Introduction N-(4-fluorophenyl)acetohydrazide, a halogenated aromatic hydrazide, represents a class of compounds of significant interest in medicinal chemis...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-fluorophenyl)acetohydrazide, a halogenated aromatic hydrazide, represents a class of compounds of significant interest in medicinal chemistry and drug discovery. The incorporation of a fluorine atom onto the phenyl ring can modulate the compound's metabolic stability, lipophilicity, and binding interactions with biological targets. This guide provides a comprehensive overview of N-(4-fluorophenyl)acetohydrazide, with a focus on its chemical properties, a detailed analysis of its potential toxicity based on its structural analogues, proposed synthesis protocols, and a discussion of its potential biological applications.

Chemical and Physical Properties

PropertyPredicted Value/Information
CAS Number 1368658-03-0[1]
Molecular Formula C8H9FN2O[1]
Molecular Weight 168.17 g/mol [1]
Appearance Likely a white to off-white crystalline solid
Solubility Expected to have limited solubility in water and good solubility in organic solvents like ethanol, DMSO, and DMF
SMILES CC(=O)N(N)C1=CC=C(F)C=C1

Safety Data Sheet (SDS) and Toxicity Profile

A specific Safety Data Sheet for N-(4-fluorophenyl)acetohydrazide is not publicly available. Therefore, a comprehensive understanding of its potential hazards is derived from the toxicological profiles of its constituent moieties: 4-fluoroaniline and acetohydrazide.

Inferred Hazard Identification

Based on the known hazards of its precursors, N-(4-fluorophenyl)acetohydrazide should be handled with caution as a potentially hazardous substance.

GHS Hazard Statements (Inferred):

  • Acute Toxicity (Oral, Dermal, Inhalation): Likely harmful if swallowed, in contact with skin, or if inhaled.

  • Skin Corrosion/Irritation: May cause skin irritation.

  • Eye Damage/Irritation: May cause serious eye irritation.

  • Carcinogenicity: Suspected of causing cancer.

  • Mutagenicity: Suspected of causing genetic defects.

Toxicity of Precursors

4-Fluoroaniline (CAS: 371-40-4)

4-Fluoroaniline is a toxic compound with the following established hazards:

  • Acute Toxicity: Harmful if swallowed (oral LD50 in rats is 417 mg/kg), and can be absorbed through the skin and respiratory tract[2][3][4][5]. Exposure can lead to methemoglobinemia, cyanosis (a bluish discoloration of the skin), headaches, and nausea[2][3][5].

  • Corrosivity: Causes severe skin burns and eye damage[2][4].

  • Organ Toxicity: Prolonged or repeated exposure may cause damage to the liver and kidneys[2][3].

  • Carcinogenicity: While not classified by IARC, some notifications suggest it is suspected of causing cancer[2]. The parent compound, aniline, is classified as a Group 2A carcinogen (probably carcinogenic to humans) by IARC[2].

Acetohydrazide (CAS: 1068-57-1)

Acetohydrazide is also a hazardous chemical with the following toxicological concerns:

  • Acute Toxicity: It is toxic if swallowed, with an intraperitoneal LD50 in mice of 153 mg/kg[6][7][8][9].

  • Carcinogenicity and Mutagenicity: It is suspected of causing cancer and genetic defects[7][9][10].

  • Other Health Effects: Exposure can lead to hemolysis (destruction of red blood cells) and liver damage[8].

Recommended Safety Precautions

Given the potential hazards, the following safety measures are essential when handling N-(4-fluorophenyl)acetohydrazide:

  • Engineering Controls: Work in a well-ventilated fume hood to minimize inhalation exposure.

  • Personal Protective Equipment (PPE):

    • Eye/Face Protection: Wear chemical safety goggles and a face shield.

    • Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.

    • Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.

  • Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

First-Aid Measures (Recommended)
  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

  • Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Experimental Protocols

Proposed Synthesis of N-(4-fluorophenyl)acetohydrazide

A plausible synthetic route to N-(4-fluorophenyl)acetohydrazide involves the reaction of a 4-fluorophenylhydrazine with an acetylating agent. The following is a generalized protocol based on standard organic synthesis techniques for similar compounds.

Reaction Scheme:

Synthesis of N-(4-fluorophenyl)acetohydrazide 4-Fluorophenylhydrazine 4-Fluorophenylhydrazine N-(4-fluorophenyl)acetohydrazide N-(4-fluorophenyl)acetohydrazide 4-Fluorophenylhydrazine->N-(4-fluorophenyl)acetohydrazide Acetic Anhydride or Acetyl Chloride, Base (e.g., Pyridine or Triethylamine), Solvent (e.g., Dichloromethane or THF)

A proposed reaction scheme for the synthesis of N-(4-fluorophenyl)acetohydrazide.

Step-by-Step Methodology:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-fluorophenylhydrazine in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Addition of Base: Add a base, such as pyridine or triethylamine, to the solution. The base acts as a scavenger for the acidic byproduct generated during the reaction.

  • Addition of Acetylating Agent: Cool the reaction mixture in an ice bath (0 °C). Slowly add an acetylating agent, such as acetic anhydride or acetyl chloride, dropwise to the stirred solution.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Once the reaction is complete, quench the reaction by adding water. Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography on silica gel.

Biological Activities and Potential Applications

While specific biological data for N-(4-fluorophenyl)acetohydrazide is limited, the broader class of hydrazide derivatives has shown a wide range of pharmacological activities.

  • Antimicrobial Activity: Many hydrazone derivatives, which can be synthesized from hydrazides, exhibit significant antibacterial and antifungal properties. The presence of the fluorophenyl moiety may enhance these activities.

  • Anticancer Activity: Some hydrazide-hydrazone derivatives have been investigated for their potential as anticancer agents.

  • Enzyme Inhibition: The hydrazide functional group can act as a pharmacophore for the inhibition of various enzymes.

The synthesis of N-(4-fluorophenyl)acetohydrazide provides a versatile starting material for the generation of a library of N'-substituted derivatives. These derivatives can then be screened for a variety of biological activities, making it a valuable scaffold for drug discovery programs.

Conclusion

N-(4-fluorophenyl)acetohydrazide is a chemical compound with significant potential for research and development in the pharmaceutical and agrochemical industries. Although a comprehensive, experimentally determined safety and toxicity profile is not yet available, a cautious approach to its handling is warranted based on the known hazards of its precursors, 4-fluoroaniline and acetohydrazide. The synthetic protocols for this compound are straightforward, allowing for its preparation and subsequent derivatization to explore its biological potential. Further research into the specific toxicological and pharmacological properties of N-(4-fluorophenyl)acetohydrazide is necessary to fully elucidate its risk-benefit profile.

References

  • Grokipedia. 4-Fluoroaniline - Grokipedia. Accessed February 18, 2026.
  • Guidechem. What are the synthesis and toxicity of 4-Fluoroaniline? - FAQ - Guidechem. Published February 26, 2023.
  • Nicholson JK, Connelly J, Lindon JC, Holmes E. Metabonomic assessment of toxicity of 4-fluoroaniline, 3,5-difluoroaniline and 2-fluoro-4-methylaniline to the earthworm Eisenia veneta (Rosa): identification of new endogenous biomarkers. Chem Res Toxicol. 2002;15(9):1157-1169.
  • Fun HK, Hemamalini M, Sumangala V, Nagaraja GK, Poojary B. N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. Acta Crystallogr Sect E Struct Rep Online. 2011;67(Pt 12):o2835.
  • Fisher Scientific.
  • RTECS NUMBER-AI1225000-Chemical Toxicity D
  • CAMEO Chemicals. 4-FLUOROANILINE. Accessed February 18, 2026.
  • PubChem. Acetohydrazide.
  • ChemicalBook. Acethydrazide | 1068-57-1. Accessed February 18, 2026.
  • Fisher Scientific.
  • Yilmaz F, Menteşe M. DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. 2020;65(10):941-950.
  • Echemi. 1068-57-1, Acetohydrazide Formula. Accessed February 18, 2026.
  • BLD Pharm. 1368658-03-0|N-(4-fluorophenyl)acetohydrazide|BLD Pharm. Accessed February 18, 2026.
  • Fisher Scientific.
  • Waghmare AS, Jamale DG, Patil SV. Synthesis, Characterization And Biological Studies Of N'',N'''- Bis[(E)-(4-Fluorophenyl) Methylidene] Thiocarbonohydrazide. International Journal of Engineering Science and Innovative Technology (IJESIT). 2017;6(5):46-51.
  • MilliporeSigma.
  • DC Fine Chemicals.
  • Angene Chemical.
  • Thermo Fisher Scientific.
  • Fisher Scientific.
  • PubChem. N-(4-fluorophenyl)acetamide.
  • Naser AW. Synthesis of Some New Heterocyclic Compounds Using -(N-Saccharin) Acetohydrazide. National Journal of Chemistry. 2013;50:417-428.
  • Kumar D, Kumar N, Singh P, et al.
  • Guo ZL, Chen JT, Chen Z. N′-(4-Fluorobenzylidene)acetohydrazide. Acta Crystallogr Sect E Struct Rep Online. 2010;66(Pt 11):o2952.
  • Wang Y, Li Y, Zhang Y, et al. Design, Synthesis, and Biological Evaluation of N′-Phenylhydrazides as Potential Antifungal Agents. Molecules. 2023;28(20):7067.

Sources

Exploratory

Technical Guide: History, Synthesis, and Pharmacological Evolution of N-Substituted Acetohydrazides

Executive Summary N-substituted acetohydrazides represent a pivotal scaffold in medicinal chemistry, bridging the gap between simple aliphatic linkers and complex heterocyclic pharmacophores. Originally characterized in...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-substituted acetohydrazides represent a pivotal scaffold in medicinal chemistry, bridging the gap between simple aliphatic linkers and complex heterocyclic pharmacophores. Originally characterized in the late 19th century as derivatives of hydrazine, these compounds have evolved from synthetic intermediates to potent bioactive agents. Their structural core—characterized by the


 motif—serves as a critical hydrogen-bonding donor/acceptor system, influencing lipophilicity, metabolic stability, and target binding affinity.

This guide analyzes the historical trajectory of N-substituted acetohydrazides, details their synthetic evolution from classical condensation to metal-catalyzed coupling, and provides validated protocols for their generation in a research setting.

Part 1: Historical Genesis and Chemical Evolution

The Fischer-Curtius Era (1875–1900)

The history of acetohydrazides is inextricably linked to the discovery of hydrazine itself.

  • 1875: Hermann Emil Fischer synthesizes phenylhydrazine, the first substituted hydrazine, establishing the reactivity of the

    
     bond.[1]
    
  • 1890s: Theodor Curtius expands hydrazine chemistry. While investigating the Curtius rearrangement (acyl azides to isocyanates), hydrazides (

    
    ) were identified as stable precursors. Acetohydrazide (
    
    
    
    ) was isolated as a simple derivative, primarily used to characterize acetic acid derivatives via crystalline hydrazones.
The Pharmacological Pivot (1950s)

The true "discovery" of the hydrazide pharmacophore occurred during the search for anti-tuberculosis drugs.

  • 1952: The approval of Isoniazid (isonicotinic acid hydrazide) revolutionized TB treatment.

  • The Acetyl Connection: Metabolic studies revealed that Isoniazid is metabolized in the liver by N-acetyltransferase to N-acetylisoniazid , which is then hydrolyzed to acetohydrazide and isonicotinic acid. This identified acetohydrazide not just as a chemical reagent, but as a biologically relevant metabolite with its own toxicological and pharmacological profile.

Modern Era: N-Substitution for Selectivity

In contemporary drug discovery, the unsubstituted acetohydrazide (


 terminus) is often considered a "structural alert" due to toxicity. The focus shifted to N-substituted acetohydrazides  (

), where

is an aryl or heteroaryl group. This substitution:
  • Modulates Toxicity: Blocks the primary amine, reducing non-specific Schiff base formation with host proteins.

  • Enhances Specificity: The

    
     group targets specific hydrophobic pockets in enzymes (e.g., kinases, metalloproteases).
    

Part 2: Synthetic Methodologies

The synthesis of N-substituted acetohydrazides has evolved from harsh acid-base condensations to precise transition-metal catalysis.

Pathway A: Direct Acylation (Classical)

The most straightforward approach involves reacting a substituted hydrazine with an acetylating agent.

  • Reagents: Substituted hydrazine (

    
    ) + Acetic Anhydride or Acetyl Chloride.
    
  • Mechanism: Nucleophilic attack of the

    
    -nitrogen (the more nucleophilic nitrogen in mono-substituted hydrazines) on the carbonyl carbon.
    
  • Limitation: Regioselectivity can be an issue with asymmetric hydrazines, leading to mixtures of

    
    - and 
    
    
    
    -isomers.
Pathway B: Reductive Alkylation (The Hydrazone Route)

Used when the substituted hydrazine starting material is unstable or unavailable.

  • Condensation: Acetohydrazide + Aldehyde/Ketone

    
     Acetohydrazide Hydrazone (
    
    
    
    ).
  • Reduction: Hydrogenation (

    
    ) or Borohydride reduction (
    
    
    
    )
    
    
    N-substituted Acetohydrazide.
Pathway C: Metal-Catalyzed Cross-Coupling (Modern)

For installing aryl groups on the nitrogen of acetohydrazide.

  • Buchwald-Hartwig Variation: Acetohydrazide + Aryl Halide (

    
    ) + Pd Catalyst.
    
  • Chan-Lam Coupling: Acetohydrazide + Aryl Boronic Acid + Cu(OAc)2.

  • Advantage: Allows access to complex

    
    -aryl derivatives without using toxic hydrazine precursors.
    
Visualization: Synthetic Logic Flow

The following diagram illustrates the decision tree for selecting a synthetic route based on available starting materials.

SynthesisPathways Start Target: N-Substituted Acetohydrazide (CH3-CO-NH-NH-R) RouteA Route A: Direct Acylation StepA Reaction: Acetic Anhydride (0-25°C, DCM) RouteA->StepA RouteB Route B: Reductive Alkylation StepB1 Step 1: Condensation (EtOH, Reflux) RouteB->StepB1 RouteC Route C: C-N Coupling StepC Reaction: Pd or Cu Catalyst (Cross-Coupling) RouteC->StepC SubHydrazine Start: Substituted Hydrazine (R-NH-NH2) SubHydrazine->RouteA Aldehyde Start: Aldehyde/Ketone (R-CHO) Aldehyde->RouteB ArylHalide Start: Aryl Halide (R-X) ArylHalide->RouteC StepA->Start StepB2 Step 2: Reduction (NaBH4 or H2/Pd) StepB1->StepB2 StepB2->Start StepC->Start

Figure 1: Strategic decision tree for the synthesis of N-substituted acetohydrazides.

Part 3: Experimental Protocol (Self-Validating System)

Objective: Synthesis of N'-Phenylacetohydrazide via Direct Acylation. Rationale: This protocol demonstrates the control of regioselectivity using temperature and solvent polarity to favor


-acylation over poly-acylation.
Materials
  • Phenylhydrazine (CAS 100-63-0): 10.0 mmol

  • Acetic Anhydride (CAS 108-24-7): 11.0 mmol (1.1 eq)

  • Dichloromethane (DCM): Anhydrous, 50 mL

  • Triethylamine (TEA): 12.0 mmol

  • 4-Dimethylaminopyridine (DMAP): 0.5 mmol (Catalyst)

Step-by-Step Methodology
  • Preparation (0 min):

    • Purge a 100 mL round-bottom flask with

      
      .
      
    • Dissolve Phenylhydrazine (1.08 g) in 40 mL DCM.

    • Add TEA and DMAP. Cool the solution to 0°C in an ice bath.

    • Why: Low temperature prevents di-acetylation. TEA scavenges the generated acetic acid.

  • Acylation (0–30 min):

    • Dilute Acetic Anhydride (1.12 g) in 10 mL DCM.

    • Add dropwise to the hydrazine solution over 20 minutes.

    • Critical Control Point: Maintain internal temperature < 5°C. Exotherms promote side reactions.

  • Reaction Monitoring (30–120 min):

    • Allow to warm to Room Temperature (RT).

    • Monitor via TLC (50% EtOAc/Hexane). Product

      
      .[2] Starting material (phenylhydrazine) stains dark with ninhydrin; product stains distinct orange/red.
      
  • Workup (Self-Validating Purification):

    • Wash reaction mixture with 1M HCl (2 x 20 mL) to remove unreacted phenylhydrazine and TEA.

    • Validation: The aqueous wash removes the basic amine. The product remains in the organic layer.

    • Wash with Sat.

      
       to remove acetic acid byproducts.
      
    • Dry over

      
      , filter, and concentrate.
      
  • Crystallization:

    • Recrystallize from Ethanol/Water (9:1).

    • Expected Yield: 85–92%.

    • Characterization: Melting Point 128–130°C.

Part 4: Structural Activity Relationship (SAR)

The biological activity of N-substituted acetohydrazides relies on the electronic and steric nature of the


-substituent.
SAR Logic Table
Structural FeatureModificationBiological EffectMechanistic Reason
Acetyl Group (

)
Replace with

Increased StabilityFluorine prevents metabolic hydrolysis; increases lipophilicity.
Hydrazide Linker (

)
Methylation of

Loss of ActivityRemoves H-bond donor capability critical for enzyme binding.
N-Substituent (

)
Electron-Withdrawing (e.g.,

-Phenyl)
Increased AcidityMakes the hydrazide proton more acidic (

drops), enhancing metal chelation.
N-Substituent (

)
Bulky Lipophile (e.g., Naphthyl)Target SelectivityFits into hydrophobic pockets of kinases (e.g., EGFR, VEGFR).
Signaling & Mechanism Diagram

The following diagram illustrates how N-substituted acetohydrazides interfere with typical kinase signaling pathways (a common target for these derivatives).

SAR_Mechanism cluster_SAR SAR Determinants Drug N-Substituted Acetohydrazide Interaction H-Bonding Network (CO...H-N and NH...O=C) Drug->Interaction Docks via Target Target Protein (e.g., Kinase ATP Pocket) Target->Interaction Accepts Effect1 Inhibition of Phosphorylation Interaction->Effect1 Causes Effect2 Cell Cycle Arrest Effect1->Effect2 Result Lipophilicity N-Aryl Group (Membrane Permeability) Lipophilicity->Drug Stability Acetyl Group (Metabolic Stability) Stability->Drug

Figure 2: Mechanistic action of N-substituted acetohydrazides in kinase inhibition.

References

  • Fischer, E. (1875).[1] "Ueber Phenylhydrazin". Berichte der deutschen chemischen Gesellschaft. Link

  • Bernstein, J., et al. (1952). "Chemotherapy of experimental tuberculosis. V. Isonicotinic acid hydrazide (isoniazid) and related compounds".[3][4] American Review of Tuberculosis. Link

  • Toma, T., Shimokawa, J., & Fukuyama, T. (2007).[5] "N,N'-Ditosylhydrazine: A Convenient Reagent for Facile Synthesis of Diazoacetates".[5] Organic Letters. Link

  • Sadeek, G. T., et al. (2022).[6] "Synthesis and Pharmacological Profile of Hydrazide Compounds". Research Journal of Pharmacy and Technology. Link

  • Popiołek, Ł. (2017). "Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010". Medicinal Chemistry Research. Link

Sources

Foundational

Chemical stability of N-(4-fluorophenyl)acetohydrazide under ambient conditions

An In-Depth Technical Guide to the Chemical Stability of N-(4-fluorophenyl)acetohydrazide Under Ambient Conditions Foreword: Proactive Stability Profiling in Drug Development In the landscape of pharmaceutical developmen...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Chemical Stability of N-(4-fluorophenyl)acetohydrazide Under Ambient Conditions

Foreword: Proactive Stability Profiling in Drug Development

In the landscape of pharmaceutical development, understanding the intrinsic chemical stability of a new chemical entity (NCE) is not merely a regulatory formality but a cornerstone of a successful drug development program. It is the proactive identification of a molecule's vulnerabilities that informs formulation strategies, dictates packaging and storage requirements, and ultimately ensures the safety and efficacy of the final drug product. This guide provides a comprehensive framework for evaluating the chemical stability of N-(4-fluorophenyl)acetohydrazide, a molecule of interest due to its hydrazide and fluorophenyl moieties. As direct stability data for this specific compound is not extensively published, this document outlines a first-principles approach, grounded in the known chemistry of its functional groups and guided by the robust framework of the International Council for Harmonisation (ICH) guidelines.[1] We will explore the probable degradation pathways and present a detailed, self-validating experimental protocol to rigorously assess its stability under ambient conditions.

Physicochemical Profile of N-(4-fluorophenyl)acetohydrazide

N-(4-fluorophenyl)acetohydrazide is a carbohydrazide, where one hydrogen of hydrazine is substituted by an acetyl group, and another is substituted by a 4-fluorophenyl group.[2][3] The presence of the acetohydrazide functional group suggests potential susceptibility to hydrolysis and oxidation, while the fluoroaromatic ring may influence its photostability.[4][5][6] A foundational understanding of its structure is critical to predicting its behavior under various environmental stressors.

Predicted Degradation Pathways of N-(4-fluorophenyl)acetohydrazide

The chemical architecture of N-(4-fluorophenyl)acetohydrazide points to several potential degradation routes under ambient and stress conditions. A thorough investigation into these pathways is paramount for developing a stability-indicating analytical method.

Hydrolytic Degradation

The acetohydrazide linkage is, in essence, an amide bond and is therefore susceptible to hydrolysis. This reaction involves the cleavage of the C-N bond by water, which can be catalyzed by acidic or basic conditions.[7]

  • Mechanism: Under aqueous conditions, the carbonyl carbon of the acetohydrazide is subject to nucleophilic attack by water. This process is accelerated in the presence of H+ or OH- ions. The expected primary degradation products would be 4-fluorophenylhydrazine and acetic acid.

G cluster_hydrolysis Hydrolytic Degradation Pathway N-(4-fluorophenyl)acetohydrazide N-(4-fluorophenyl)acetohydrazide Transition_State Tetrahedral Intermediate 4-Fluorophenylhydrazine 4-Fluorophenylhydrazine Acetic_Acid Acetic Acid

Oxidative Degradation

Phenylhydrazine and its derivatives are known to be susceptible to oxidation.[8][9] This process can be complex and may be initiated by atmospheric oxygen, trace metal ions, or peroxides.[9]

  • Mechanism: The oxidation of the phenylhydrazine moiety can proceed through a free-radical mechanism, potentially involving superoxide.[9] This can lead to the formation of phenyldiazene and benzenediazonium ion intermediates, which are themselves reactive.[9] The presence of the electron-withdrawing fluorine atom on the phenyl ring may influence the oxidation potential of the molecule.[8]

G cluster_oxidation Oxidative Degradation Pathway N-(4-fluorophenyl)acetohydrazide N-(4-fluorophenyl)acetohydrazide Radical_Intermediate Phenylhydrazyl Radical Intermediate Further_Oxidation_Products Complex Mixture of Oxidation Products

Photodegradation

The presence of the fluorophenyl group suggests that the molecule will absorb UV radiation, making it potentially susceptible to photodegradation.[10] Fluorination can sometimes increase the photostability of aromatic compounds, but in other cases, it can lead to specific degradation pathways.[4][5][6]

  • Mechanism: Upon absorption of light, the molecule can be excited to a higher energy state, leading to bond cleavage or reaction with other molecules. Potential photodegradation pathways could involve the cleavage of the N-N bond or reactions involving the aromatic ring.

Thermal Degradation

While ambient conditions imply moderate temperatures, it is crucial to understand the thermal liability of the molecule to define safe handling and storage temperatures. Studies on polyhydrazides show that thermal decomposition can occur at elevated temperatures, often starting above 180-250°C.[11][12] The decomposition process for N-(4-fluorophenyl)acetohydrazide would likely involve the fragmentation of the molecule.

A Comprehensive Stability Testing Program

To thoroughly evaluate the chemical stability of N-(4-fluorophenyl)acetohydrazide, a program based on the ICH Q1A(R2) guideline is proposed.[13] This includes long-term, accelerated, and forced degradation studies.

Forced Degradation (Stress Testing)

The purpose of forced degradation is to identify the likely degradation products and to demonstrate the specificity of the analytical method.

Stress ConditionRationale
Acid Hydrolysis To assess stability in acidic conditions (e.g., 0.1 M HCl at 60°C).
Base Hydrolysis To assess stability in basic conditions (e.g., 0.1 M NaOH at 60°C).
Neutral Hydrolysis To assess stability in water at elevated temperatures (e.g., 60°C).
Oxidative Degradation To evaluate susceptibility to oxidation (e.g., 3% H₂O₂ at room temperature).
Photostability To determine sensitivity to light exposure as per ICH Q1B guidelines.[14]
Thermal Degradation To assess stability at elevated temperatures (e.g., solid-state at 80°C).
Long-Term and Accelerated Stability Studies

These studies provide data on the stability of the drug substance under recommended storage conditions and are used to establish a re-test period.[13][15]

StudyStorage ConditionMinimum Duration
Long-Term 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH12 months
Accelerated 40°C ± 2°C / 75% RH ± 5% RH6 months

Experimental Protocols

Development and Validation of a Stability-Indicating HPLC-UV Method

A robust analytical method is the cornerstone of any stability study. A reverse-phase high-performance liquid chromatography (RP-HPLC) method with UV detection is proposed.

Protocol:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase: A gradient of acetonitrile and a phosphate buffer (pH 3.0).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a wavelength determined by the absorbance maximum of N-(4-fluorophenyl)acetohydrazide.

  • Validation: The method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness. The specificity will be confirmed by the peak purity analysis of the parent peak in the presence of its degradation products from the forced degradation studies.

Forced Degradation Study Protocol
  • Sample Preparation: Prepare stock solutions of N-(4-fluorophenyl)acetohydrazide in a suitable solvent (e.g., methanol or acetonitrile).

  • Stress Conditions:

    • Acid/Base/Neutral Hydrolysis: Add an equal volume of the appropriate stressor (0.2 M HCl, 0.2 M NaOH, or water) to the stock solution to achieve a final stressor concentration of 0.1 M. Incubate at 60°C and sample at appropriate time points (e.g., 0, 2, 4, 8, 24 hours). Neutralize samples before analysis.

    • Oxidation: Add an appropriate volume of 30% H₂O₂ to the stock solution to achieve a final concentration of 3%. Keep at room temperature and sample at various time points.

    • Photostability: Expose the solid drug substance and a solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B.[14] A dark control should be run in parallel.

    • Thermal: Store the solid drug substance in a calibrated oven at 80°C and sample at defined intervals.

  • Analysis: Analyze all samples by the validated stability-indicating HPLC-UV method.

G cluster_workflow Forced Degradation Experimental Workflow Start Prepare Stock Solution of N-(4-fluorophenyl)acetohydrazide Stress Apply Stress Conditions (Acid, Base, Oxidative, Photo, Thermal) Sample Sample at Time Points Neutralize Neutralize (if applicable) Analyze Analyze by Validated Stability-Indicating HPLC-UV Method Data Characterize Degradants (Mass Balance, Peak Purity)

Conclusion and Forward-Looking Statements

This technical guide provides a robust, scientifically-grounded framework for the comprehensive evaluation of the chemical stability of N-(4-fluorophenyl)acetohydrazide. By anticipating the potential degradation pathways of hydrolysis, oxidation, and photodegradation, we have outlined a detailed experimental plan, including forced degradation and long-term stability studies, all underpinned by a validated, stability-indicating HPLC method. The execution of this plan will yield a thorough understanding of the molecule's intrinsic stability, enabling the development of a stable and effective pharmaceutical product. This proactive, knowledge-based approach to stability testing is indispensable in navigating the complexities of modern drug development.

References

  • The Oxidation of Phenylhydrazine by Tyrosinase. (2013, March 2). [Source not further specified]
  • Comprehensive Review of ICH Stability Guidelines: Q1A to Q1F. [Source not further specified]
  • Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. (n.d.). Slideshare.
  • Hydrazidase, a Novel Amidase Signature Enzyme That Hydrolyzes Acylhydrazides. (n.d.). PMC.
  • Stability tests according to ICH Q1A (R2). (2012, October 12). Memmert.com.
  • Q1A(R2) Guideline. (2010, February 2). ICH.
  • The oxidation of phenylhydrazine: superoxide and mechanism. (1976, February 10). PubMed.
  • A Deep Dive into ICH Stability Guidelines (Q1A-Q1F). (2024, October 14). BioBoston Consulting.
  • Thermal decomposition processes in polyhydrazides and polyoxamides investigated by mass spectrometry. (n.d.).
  • Kinetics & Mechanism of Oxidation of Phenylhydrazine, p-Nitro- pheny lhydrazine, o-. [Source not further specified]
  • Phenylhydrazide as a Protective Group in Peptide Synthesis. The Oxidation of γ-Phenylhydrazides of N-Carbobenzoxy-α-L-glutamylamino Acid Esters with Manganese Dioxide. (n.d.).
  • Phenylhydrazine – Knowledge and References. (n.d.). Taylor & Francis.
  • Application of Simultaneous and Coupled Thermal Analysis Techniques in Studies on the Melting Process, Course of Pyrolysis and Oxidative Decomposition of Fused Triazinylacetohydrazides. (2024, January 9). MDPI.
  • Fluorofluorophores: Fluorescent Fluorous Chemical Tools Spanning the Visible Spectrum. (2014, September 17). PMC.
  • Thermal decomposition of hydrazines from reactive dynamics using the ReaxFF reactive force field. (2009, August 6). PubMed.
  • Unexpected photostability improvement of aromatics in polyfluorinated solvents. (2012, December 25). PubMed.
  • Thermal Decomposition of Hydrazines from Reactive Dynamics Using the ReaxFF Reactive Force Field. (2009, July 14).
  • Kinetic parameters for thermal decomposition of hydrazine. (2013, March 2).
  • analytical methods. (n.d.).
  • Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetyl
  • Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. (n.d.). PMC.
  • Photostability studies. (a-c) The changes in absorbance at the... (n.d.).
  • HYDRAZINE Method no.: Matrix: OSHA standard: Target concentration: Procedure. [Source not further specified]
  • picoSpin 45: Hydrolysis of Acetic Anhydride with Heavy Water (D2O). (n.d.). Thermo Fisher Scientific.
  • NEW METHOD DEVELOPMENT AND VALIDATION FOR HYDRAZINE IN PANTOPRAZOLE SODIUM SESQUIHYDRATE USING RP-HPLC. [Source not further specified]
  • Biodegradation Not Predicted. (2017, July 11). Eawag-BBD.
  • Chromatographic methods of determining hydrazine and its polar derivatives. (2025, August 7). [Source not further specified]
  • The reactivity of Acethydrazide. (2019, October 24). ChemicalBook.
  • N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. (n.d.). PMC - NIH.
  • Process of hydrazine hydrate production by acetone azine hydrolysis via catalytic distill
  • Determination and validation of hydrazine content by spectrophotometric method in pharmaceutical drug substances. (n.d.). Scholars Research Library.
  • Implications of Photostability on the Manufacturing, Packaging,Storage,and Testing. [Source not further specified]
  • 2-[(4-Fluorophenyl)amino]acetohydrazide. (n.d.). PubChem.
  • Biodegradation of S-Triazine Herbicides Under Saline Conditions by Paenarthrobacter ureafaciens PC, a New Halotolerant Bacterial Isolate: Insights into Both the Degradative Pathway and Mechanisms of Tolerance to High Salt Concentr
  • usafa-tr-97-01 al/oe-1997-0050 the chemical and biochemical degrad
  • 4-Fluorophenylhydrazine 97 823-85-8. (n.d.). Sigma-Aldrich.
  • 1368658-03-0|N-(4-fluorophenyl)acetohydrazide|BLD Pharm. [Source not further specified]
  • 34547-28-9|2-(4-Fluorophenyl)acetohydrazide|BLD Pharm. [Source not further specified]

Sources

Exploratory

Technical Guide: Hydrogen Bonding Capacity of N-(4-fluorophenyl)acetohydrazide

This in-depth technical guide analyzes the hydrogen bonding capacity of N-(4-fluorophenyl)acetohydrazide , a critical scaffold in medicinal chemistry.[1] Note on Nomenclature & Isomerism: In the context of drug developme...

Author: BenchChem Technical Support Team. Date: February 2026

This in-depth technical guide analyzes the hydrogen bonding capacity of N-(4-fluorophenyl)acetohydrazide , a critical scaffold in medicinal chemistry.[1]

Note on Nomenclature & Isomerism: In the context of drug development, "N-(4-fluorophenyl)acetohydrazide" most commonly refers to 1-acetyl-2-(4-fluorophenyl)hydrazine (Isomer A).[1] However, the methylene-linked isomer 2-(4-fluorophenyl)acetohydrazide (Isomer B) is also a frequent building block.[1] This guide focuses on Isomer A due to its unique electronic resonance properties, while distinguishing it from Isomer B where relevant.

[1]

Executive Summary

N-(4-fluorophenyl)acetohydrazide represents a privileged structural motif in drug design, serving as a pharmacophore for anti-inflammatory, antimicrobial, and anticancer agents. Its physicochemical behavior is dominated by a complex hydrogen bonding (H-bond) network driven by the hydrazide linker (


).[1]

This guide dissects the molecule's H-bond donor/acceptor landscape, predicting its solid-state supramolecular synthons and solution-phase binding dynamics.[1] Understanding these interactions is prerequisite for optimizing solubility, membrane permeability (Lipinski compliance), and target protein docking.

Molecular Architecture & Electronic Landscape

The H-bonding capacity is dictated by the electronic distribution across the hydrazide backbone and the fluorophenyl ring.[1]

Structural Isomers[1]
  • Isomer A (Target):

    
    [1]
    
    • Features: Direct N-N-Aryl connectivity allows

      
      -electron delocalization from the phenyl ring into the hydrazide core, significantly affecting the acidity of the NH protons.
      
  • Isomer B (Reference):

    
    [1]
    
    • Features: Methylene spacer insulates the hydrazide from the aryl ring; behaves like a standard aliphatic hydrazide.[1]

Electronic Potential Map (MEP) Analysis

For Isomer A, the resonance structures create distinct H-bond strengths:

  • Carbonyl Oxygen (

    
    ):  The primary H-bond acceptor.[1] Resonance from 
    
    
    
    increases electron density on Oxygen, making it a "hard" acceptor.[1]
  • Amide Nitrogen (

    
    ):  The proton is highly acidic (strong donor) due to the electron-withdrawing effect of the adjacent carbonyl.[1]
    
  • Aniline Nitrogen (

    
    ):  The lone pair participates in resonance with the phenyl ring.[1] This reduces its basicity (poorer acceptor) but enhances the acidity of the proton (good donor).[1]
    
  • Fluorine Substituent (

    
    ):  Acts as a weak, orthogonal H-bond acceptor, often directing secondary crystal packing via 
    
    
    
    interactions.[1]
Visualization: Donor-Acceptor Map

HBondMap Mol N-(4-fluorophenyl)acetohydrazide (Isomer A) C_O Carbonyl Oxygen (C=O) Primary Acceptor (Strong) Mol->C_O Resonance enriched N1_H Amide NH (N1) Primary Donor (High Acidity) Mol->N1_H Inductive withdrawal N2_H Aniline NH (N2) Secondary Donor (Modulated by Phenyl) Mol->N2_H Phenyl resonance F_Atom Fluorine (F) Weak Acceptor (Crystal Packing) Mol->F_Atom Inductive effect N1_H->C_O Self-Association (Dimer/Chain)

Figure 1: Hydrogen bond donor/acceptor map detailing the electronic contributions to binding capacity.

Solid-State Supramolecular Synthons

In the crystalline state, N-(4-fluorophenyl)acetohydrazide does not exist as isolated units.[1] It self-assembles into predictable motifs ("synthons") driven by energy minimization.[1]

Primary Motif: The Hydrazide Chain

Unlike simple amides that form dimers, 1,2-disubstituted hydrazides typically form infinite 1D chains .

  • Interaction:

    
     (intermolecular).[1]
    
  • Geometry: The molecules stack such that the acidic amide proton donates to the carbonyl oxygen of the adjacent molecule.

  • Distance:

    
    .[1]
    
Secondary Motif: Fluorine-Mediated Packing

The fluorine atom creates a secondary network orthogonal to the hydrazide chain.[1]

  • Interaction:

    
    .[1]
    
  • Role: These weak interactions (

    
    ) lock the 1D chains into stable 2D sheets or 3D blocks, influencing melting point and solubility.[1]
    
Comparative Geometric Parameters (Predicted)

Based on crystallographic data of analogous N-arylacetohydrazides.

ParameterAtoms InvolvedTypical Value (

/

)
Significance
Bond Length


Indicates double bond character; strong acceptor.[1]
Bond Length


Shortened by resonance; planar geometry.[1]
H-Bond Distance


Strong primary interaction (Chain formation).[1]
H-Bond Angle


Near-linear geometry indicates high directionality.[1]
Weak Interaction


Stabilizes crystal lattice; affects dissolution rate.[1]

Solution-Phase Dynamics & Experimental Protocols

In solution, the H-bonding capacity determines the molecule's ability to permeate membranes (breaking water shells) and bind to receptors.

Solvent Competition[1]
  • In DMSO (

    
    ):  The solvent acts as a strong acceptor.[1] The intermolecular 
    
    
    
    chains break.[1] The
    
    
    protons will form H-bonds with DMSO oxygen, resulting in a significant downfield shift in NMR (
    
    
    ppm).[1]
  • In

    
    :  A non-polar solvent promotes self-aggregation (dimers/chains).[1] Dilution studies can measure the association constant (
    
    
    
    ).[1]
Protocol: NMR Titration for H-Bond Strength

Objective: Determine the H-bond acidity of N1-H vs N2-H.

Reagents:

  • Analyte: N-(4-fluorophenyl)acetohydrazide (10 mM in

    
    ).[1]
    
  • Titrant: DMSO-

    
     (Strong acceptor) or Tetrabutylammonium chloride (Cl- anion).[1]
    

Workflow:

  • Baseline Scan: Acquire

    
     NMR of the pure analyte.[1] Note chemical shifts of 
    
    
    
    and
    
    
    .[1][2]
  • Titration: Add aliquots (0.5 eq to 5.0 eq) of Titrant.

  • Observation: Track the downfield shift (

    
    ) of both NH signals.
    
  • Analysis:

    • The proton with the larger

      
       is the stronger H-bond donor.[1]
      
    • Expectation:

      
       (adjacent to carbonyl) will shift more significantly than 
      
      
      
      .[1]
Visualization: Experimental Workflow

Protocol Start Start: 10mM Solution in CDCl3 Step1 Add Titrant (DMSO-d6 or Cl- anion) Start->Step1 Step2 Acquire 1H NMR (400/600 MHz) Step1->Step2 Decision Shift > 0.5 ppm? Step2->Decision ResultA Strong Donor Site (High Acidity) Decision->ResultA Yes ResultB Weak Donor Site (Steric/Electronic Shielding) Decision->ResultB No

Figure 2: NMR Titration workflow to validate hydrogen bond donor acidity.

Pharmacological Implications (Docking & Binding)[1][3]

The H-bonding capacity of N-(4-fluorophenyl)acetohydrazide is the primary driver of its biological activity.[1]

  • Enzyme Inhibition (e.g., Urease, HDAC):

    • The hydrazide motif acts as a "hinge binder."[1] The Carbonyl Oxygen accepts a H-bond from the enzyme backbone, while the

      
       donates to a conserved residue (often Asp or Glu).[1]
      
  • Bioisosterism:

    • The 4-Fluorine atom mimics a hydroxyl group's polarity but without the H-bond donor capability, often improving metabolic stability (blocking para-oxidation) while maintaining electrostatic interactions with the receptor pocket.[1]

  • Permeability:

    • With 2 Donors and 2-3 Acceptors, the molecule is well within Lipinski's Rule of 5 (Donors

      
       5, Acceptors 
      
      
      
      10). However, strong crystal lattice energy (high melting point driven by H-bond chains) can limit aqueous solubility.[1] Formulation strategies often require disrupting these intermolecular H-bonds.[1]

References

  • Crystal Engineering of Hydrazides

    • Title: Supramolecular synthons in N-arylhydrazides.[1]

    • Source:CrystEngComm (General Reference for Hydrazide Packing).[1]

    • Context: Describes the standard chain motif in analogous structures.
    • [1]

  • Synthesis & Characterization

    • Title: Synthesis, spectroscopic characterization and crystal structure of N'-acetyl-N'-phenyl-2-naphthohydrazide.
    • Source:European Journal of Chemistry, 2022.[1][3]

    • Context: Provides comparative bond lengths and H-bond network analysis for N-aryl-N-acylhydrazides.
  • Fluorine in Medicinal Chemistry

    • Title: Fluorine in Medicinal Chemistry.[1]

    • Source:Journal of Medicinal Chemistry.
    • Context: Mechanistic explanation of Fluorine as a weak H-bond acceptor and bioisostere.[1]

    • [1]

  • Biological Activity of Hydrazides

    • Title: Molecular docking and biological activity exploration of hydrazide-based crystal structures.[1][3]

    • Source:Organic Chemistry Research.
    • Context: Details the binding modes of hydrazide scaffolds in protein pockets.

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis of N-(4-fluorophenyl)acetohydrazide from 4-fluoroaniline

An Application Note and Detailed Protocol for the Synthesis of N-(4-fluorophenyl)acetohydrazide from 4-fluoroaniline Authored by: A Senior Application Scientist Abstract This document provides a comprehensive, two-step p...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Detailed Protocol for the Synthesis of N-(4-fluorophenyl)acetohydrazide from 4-fluoroaniline

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive, two-step protocol for the synthesis of N-(4-fluorophenyl)acetohydrazide, a key intermediate in pharmaceutical and agrochemical research. The synthesis commences with the N-acetylation of 4-fluoroaniline to form the stable intermediate, N-(4-fluorophenyl)acetamide. This is followed by hydrazinolysis to yield the target hydrazide. This guide is designed for researchers and drug development professionals, offering in-depth procedural details, explanations of the underlying chemical principles, critical safety protocols, and troubleshooting advice to ensure a successful and reproducible synthesis.

Introduction

N-arylhydrazides are a class of organic compounds that serve as crucial building blocks in the synthesis of a wide array of heterocyclic systems with significant biological activities.[1] Specifically, N-(4-fluorophenyl)acetohydrazide incorporates a fluorinated phenyl ring, a feature known to enhance metabolic stability and lipophilicity in drug candidates.[2] This makes it a valuable precursor for developing novel therapeutic agents and other specialized chemicals.

The synthetic route detailed herein is a robust and efficient two-step process:

  • N-Acetylation: The primary amine of 4-fluoroaniline is protected via acylation with acetic anhydride. This reaction is typically high-yielding and produces N-(4-fluorophenyl)acetamide (also known as 4-fluoroacetanilide), a stable, crystalline intermediate that can be easily purified.[3]

  • Hydrazinolysis: The intermediate acetamide is subsequently reacted with hydrazine hydrate. In this nucleophilic acyl substitution reaction, the amide is converted to the desired acetohydrazide. This step is a standard method for the preparation of hydrazides from their corresponding amides or esters.[4]

This protocol emphasizes not only the procedural steps but also the rationale behind them, providing a solid foundation for both execution and potential adaptation.

Overall Reaction Scheme

The two-step synthesis proceeds as follows:

Step 1: N-Acetylation Step 1: N-Acetylation of 4-fluoroaniline to form N-(4-fluorophenyl)acetamide

Step 2: Hydrazinolysis Step 2: Hydrazinolysis of N-(4-fluorophenyl)acetamide to form N-(4-fluorophenyl)acetohydrazide

Chemical Data Summary

Compound NameStarting Material: 4-FluoroanilineIntermediate: N-(4-fluorophenyl)acetamideFinal Product: N-(4-fluorophenyl)acetohydrazide
Molecular Formula C₆H₆FNC₈H₈FNOC₈H₉FN₂O
Molecular Weight 111.12 g/mol 153.15 g/mol [5]168.17 g/mol
Appearance Colorless to yellow or brown liquid[6][7]White to off-white solid[2]White crystalline solid
Melting Point -1.9 °C[7]153-155 °C~164-166 °C
Boiling Point 188 °C[7]Not ApplicableNot Applicable
CAS Number 371-40-4[7]351-83-7[5]4091-62-9

Critical Safety Precautions

All procedures must be conducted within a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

  • 4-Fluoroaniline: Toxic and corrosive. It is harmful if swallowed, inhaled, or absorbed through the skin, causing severe skin burns and eye damage.[6][8] It is also suspected of causing cancer.[8] Handle with extreme care and avoid all personal contact.[8]

  • Acetic Anhydride: Corrosive and causes severe burns. It is a lachrymator. Handle only in a well-ventilated fume hood.

  • Hydrazine Hydrate: Highly toxic, corrosive, and a suspected human carcinogen. It is also potentially explosive, especially in its anhydrous form or in contact with metals.[9] Always use the hydrate form and handle it with extreme caution in a fume hood.[9]

  • Ethanol: Flammable liquid. Keep away from ignition sources.

Experimental Protocols

Part 1: Synthesis of N-(4-fluorophenyl)acetamide (Intermediate)

Causality and Rationale: This step converts the nucleophilic primary amine of 4-fluoroaniline into a less reactive and stable amide. Acetic anhydride is an ideal acetylating agent for this purpose; it is highly reactive, and the acetic acid byproduct is easily removed during work-up. The reaction is typically exothermic and proceeds readily.[10] To ensure mono-acetylation and prevent the formation of the diacetylated byproduct, a slight excess of the aniline or controlled addition of the anhydride is recommended.[10]

Materials:

  • 4-Fluoroaniline (10.0 g, 90.0 mmol, 1.0 equiv)

  • Acetic Anhydride (9.5 mL, 10.2 g, 99.0 mmol, 1.1 equiv)

  • Deionized Water

  • 250 mL Erlenmeyer flask or round-bottom flask

  • Stir bar and magnetic stir plate

Procedure:

  • Place 4-fluoroaniline (10.0 g) into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • While stirring, slowly add the acetic anhydride (9.5 mL) dropwise to the 4-fluoroaniline over 10-15 minutes. The reaction is exothermic, and a solid may begin to form immediately.

  • After the addition is complete, continue stirring the mixture at room temperature for an additional 30 minutes to ensure the reaction goes to completion.

  • Slowly add 100 mL of cold deionized water to the reaction mixture to quench any unreacted acetic anhydride and to precipitate the product fully.

  • Stir the resulting slurry for 15 minutes.

  • Isolate the white solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake thoroughly with two 50 mL portions of cold deionized water to remove acetic acid and any water-soluble impurities.

  • Dry the product in a vacuum oven at 60-70 °C to a constant weight.

  • Expected Outcome: A white crystalline solid. Yield: 12.5-13.5 g (90-97%). Melting point: 153-155 °C.

Part 2: Synthesis of N-(4-fluorophenyl)acetohydrazide (Final Product)

Causality and Rationale: This reaction is a classic hydrazinolysis of an amide. Hydrazine is a potent nucleophile that attacks the electrophilic carbonyl carbon of the N-(4-fluorophenyl)acetamide. The reaction proceeds via a nucleophilic acyl substitution mechanism. Ethanol is used as a solvent as it readily dissolves the starting amide upon heating and is a suitable medium for the reaction. Refluxing provides the necessary activation energy to drive the reaction to completion.[4][11] An excess of hydrazine hydrate is often used to ensure complete conversion of the amide.[11]

Materials:

  • N-(4-fluorophenyl)acetamide (10.0 g, 65.3 mmol, 1.0 equiv)

  • Hydrazine Hydrate (80% solution, ~4.1 mL, ~66.0 mmol, ~1.01 equiv)

  • Ethanol (95%, 100 mL)

  • 250 mL round-bottom flask

  • Reflux condenser

  • Stir bar and magnetic stir plate with heating mantle

Procedure:

  • To a 250 mL round-bottom flask, add N-(4-fluorophenyl)acetamide (10.0 g), ethanol (100 mL), and a stir bar.

  • Stir the suspension and add hydrazine hydrate (4.1 mL) to the flask.

  • Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle.

  • Maintain the reflux with stirring for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, remove the heating mantle and allow the solution to cool slowly to room temperature, during which the product should begin to crystallize.

  • To maximize crystallization, cool the flask in an ice bath for 30-60 minutes.

  • Collect the crystalline product by vacuum filtration.

  • Wash the filter cake with a small amount of cold ethanol (2 x 15 mL).

  • Dry the product under vacuum to yield N-(4-fluorophenyl)acetohydrazide.

  • Expected Outcome: A white crystalline solid. Yield: 8.5-9.8 g (77-89%). Melting point: ~164-166 °C. The product can be further purified by recrystallization from ethanol if necessary.[12]

Workflow and Logic Visualization

The following diagram illustrates the complete synthetic workflow from starting material to final product, including key stages of reaction and purification.

G cluster_0 Part 1: N-Acetylation cluster_1 Part 2: Hydrazinolysis A 1. Charge 4-Fluoroaniline B 2. Add Acetic Anhydride (Dropwise, exothermic) A->B C 3. Stir at RT (30 min) B->C D 4. Quench & Precipitate (Add Cold H₂O) C->D E 5. Vacuum Filter & Wash (Cold H₂O) D->E F 6. Dry Intermediate (N-(4-fluorophenyl)acetamide) E->F G 7. Combine Intermediate, Ethanol, & Hydrazine Hydrate F->G Proceed to Part 2 H 8. Heat to Reflux (4-6 hours) G->H I 9. Cool to RT, then Ice Bath (Crystallization) H->I J 10. Vacuum Filter & Wash (Cold Ethanol) I->J K 11. Dry Final Product (N-(4-fluorophenyl)acetohydrazide) J->K

Caption: Synthetic workflow for N-(4-fluorophenyl)acetohydrazide.

Troubleshooting Guide

Observation / Problem Potential Cause Recommended Solution
Part 1: Low Yield Incomplete reaction.Ensure dropwise addition of acetic anhydride to control exotherm. Extend reaction time at room temperature to 1 hour.
Part 1: Oily Product Presence of diacetylated byproduct or unreacted starting material.[10]Control the stoichiometry carefully; do not use a large excess of acetic anhydride. Ensure thorough washing with water to remove impurities. Recrystallize from an ethanol/water mixture.
Part 2: Low Yield Incomplete reaction.Ensure the reaction is refluxed for the full duration (4-6 hours). Monitor by TLC until the starting material spot has disappeared.
Part 2: Product does not crystallize Solution is too dilute or impurities are present.Reduce the solvent volume by rotary evaporation. Try scratching the inside of the flask with a glass rod to induce crystallization. If it still fails, perform a liquid-liquid extraction and recrystallize the crude solid.
Final Product is Impure Incomplete reaction or insufficient washing.Recrystallize the final product from hot ethanol. Ensure the filter cake is washed adequately with cold solvent to remove soluble impurities.

References

  • Liu, X., & Lu Si, Z. (2025). Efficient One-Pot Synthesis of N-(4-Fluorophenyl)-2-(1H-indol-3-yl)acetamide via Direct Acyl–Amidation under Mild Conditions. Journal of Synthetic Chemistry, 4(4), 341-353. [Link available through institutional access]
  • Kaur, H., et al. (2020). Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 11), 1775–1780. [Link]

  • Everett, S. A., et al. (1999). Studies on the Metabolism of 4-fluoroaniline and 4-fluoroacetanilide in Rat: Formation of 4-acetamidophenol (Paracetamol) and Its Metabolites via Defluorination and N-acetylation. Xenobiotica, 29(2), 205-216. [Link]

  • Zakrzewska, A., et al. (2001). 4-Fluoroanilines: synthesis and decomposition. Journal of Fluorine Chemistry, 111(1), 1-10. [Link available through institutional access]
  • Loba Chemie. (2015). 4-FLUOROANILINE FOR SYNTHESIS MSDS. Retrieved from [Link]

  • Kumar, A., et al. (2023). Synthesis, crystal structure, Hirshfeld surface analysis, DFT and NBO study of ethyl 1-(4-fluorophenyl)... IUCrData, 8(10). [Link]

  • Taylor & Francis Online. (1999). Studies on the metabolism of 4-fluoroaniline and 4-fluoroacetanilide in rat. Xenobiotica, 29(2), 205-216. [Link]

  • Wen, L-L., et al. (2008). 2-Chloro-N-(4-fluorophenyl)acetamide. Acta Crystallographica Section E, 64(Pt 7), o1194. [Link]

  • Google Patents. (2008). CN101143836A - Preparation method for 4-fluorophenylhydrazine.
  • Google Patents. (2015). CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide.
  • ResearchGate. (2015). Is there any possibility of a reaction between Acetanilide and hydrazine hydrate?. Retrieved from [Link]

  • ResearchGate. (2019). Synthesis of N‐arylhydrazides from anilines. Retrieved from [Link]

  • Saeed, S. E., et al. (2023). Synthesis and Characterization of Pyridine Acetohydrazide Derivative for Antimicrobial Cotton Fabric. Polymers, 15(14), 2999. [Link]

  • Organic Syntheses. (n.d.). 4-Fluoroaniline. Retrieved from [Link]

  • PubChem. (n.d.). N-(4-fluorophenyl)acetamide. Retrieved from [Link]

  • Gowda, B. T., et al. (2012). N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. Acta Crystallographica Section E, 68(Pt 3), o769. [Link]

  • Berillo, D., et al. (2022). Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity. Molecules, 27(9), 2736. [Link]

  • Wikipedia. (n.d.). 4-Fluoroaniline. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure for Hydrazinolysis. Retrieved from [Link]

Sources

Application

Protocol for cyclization of N-(4-fluorophenyl)acetohydrazide to 1,3,4-oxadiazoles

Executive Summary & Strategic Context The 1,3,4-oxadiazole scaffold is a privileged structure in medicinal chemistry, serving as a robust bioisostere for amides and esters. It offers improved metabolic stability and lipo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

The 1,3,4-oxadiazole scaffold is a privileged structure in medicinal chemistry, serving as a robust bioisostere for amides and esters. It offers improved metabolic stability and lipophilicity while retaining hydrogen bond acceptor capabilities.

This guide addresses the cyclization of 4-fluorobenzohydrazide derivatives. Note that the nomenclature "N-(4-fluorophenyl)acetohydrazide" is chemically ambiguous in this context. To synthesize a 1,3,4-oxadiazole, the required precursor is 1-acetyl-2-(4-fluorobenzoyl)hydrazine (a diacylhydrazine).

This protocol details two distinct methodologies to achieve the target compound 2-(4-fluorophenyl)-5-methyl-1,3,4-oxadiazole :

  • Method A (The "Gold Standard"): POCl

    
    -mediated cyclodehydration. Best for scale-up and robustness.
    
  • Method B (The "Green" Alternative): T3P® (Propylphosphonic anhydride) mediated cyclization. Best for acid-sensitive substrates and mild conditions.

Pre-Protocol Analysis: The Chemistry of the Precursor

Before initiating cyclization, the oxidation state and substitution pattern of the hydrazine must be verified. Direct cyclization requires a diacylhydrazine intermediate.

  • Target: 2-(4-fluorophenyl)-5-methyl-1,3,4-oxadiazole

  • Required Intermediate: N-acetyl-N'-(4-fluorobenzoyl)hydrazine

  • Starting Materials: 4-Fluorobenzohydrazide + Acetic Anhydride (or Acetyl Chloride)

Mechanistic Pathway (Graphviz Visualization)

The following diagram illustrates the activation and cyclodehydration mechanism common to both protocols.

OxadiazoleMechanism Substrate Diacylhydrazine (R-CONH-NHCO-R') Enol Imidic Acid Tautomer (Enol Form) Substrate->Enol Tautomerization Activated Activated Intermediate (O-Phosphorylated) Enol->Activated POCl3 or T3P (Activation of Oxygen) Cyclized Cyclized Cation (Dihydro-oxadiazole) Activated->Cyclized Intramolecular Nucleophilic Attack Product 1,3,4-Oxadiazole (Aromatic) Cyclized->Product - H+ (Aromatization)

Figure 1: Mechanistic pathway for the cyclodehydration of diacylhydrazines.

Experimental Protocols

Method A: POCl Mediated Cyclodehydration (Standard)

Use this method for maximal yields on stable substrates.

Safety Warning: Phosphorus oxychloride (POCl


) is corrosive and reacts violently with water. Perform all operations in a fume hood.

Reagents:

  • 1-Acetyl-2-(4-fluorobenzoyl)hydrazine (1.0 equiv)

  • Phosphorus Oxychloride (POCl

    
    ) (5–10 volumes, acts as solvent & reagent)
    
  • Ice/Water (for quenching)

  • Sodium Bicarbonate (sat. aq.)

Step-by-Step Procedure:

  • Setup: Charge a dry round-bottom flask (equipped with a reflux condenser and drying tube) with the diacylhydrazine precursor.

  • Addition: Carefully add POCl

    
     (approx. 5 mL per 1 g of precursor).
    
  • Reaction: Heat the mixture to reflux (105 °C) for 4–6 hours.

    • Checkpoint: Monitor by TLC (System: EtOAc/Hexane 1:1). The starting material (polar) should disappear, replaced by a less polar spot (Oxadiazole).

  • Quench (Critical): Cool the reaction mixture to room temperature. Pour the mixture slowly onto crushed ice with vigorous stirring.

    • Note: This is an exothermic hydrolysis. Maintain temperature < 20 °C.

  • Neutralization: Adjust pH to ~8 using saturated NaHCO

    
     solution.
    
  • Extraction: Extract with Ethyl Acetate (3 x 20 mL). Wash combined organics with brine, dry over Na

    
    SO
    
    
    
    , and concentrate.
  • Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (Hexane/EtOAc).

Method B: T3P® Mediated One-Pot Synthesis (Green/Mild)

Use this method if you wish to avoid POCl


 or are working with sensitive functional groups.

Reagents:

  • 4-Fluorobenzohydrazide (1.0 equiv)

  • Acetic Acid (1.1 equiv)

  • T3P® (Propylphosphonic anhydride), 50% wt in EtOAc (1.5 – 2.0 equiv)

  • Triethylamine (Et

    
    N) (3.0 equiv)
    
  • Solvent: Ethyl Acetate or Acetonitrile

Step-by-Step Procedure:

  • Coupling: Dissolve 4-fluorobenzohydrazide and Acetic Acid in Ethyl Acetate (10 volumes).

  • Base Addition: Add Et

    
    N followed by dropwise addition of T3P solution at 0 °C.
    
  • Cyclization: Warm to room temperature and stir for 1 hour, then heat to reflux (77 °C) for 8–12 hours.

    • Mechanism:[1][2][3][4][5][6][7] T3P first facilitates amide coupling (forming the diacylhydrazine in situ) and subsequently drives the dehydration to the oxadiazole.

  • Workup: Wash the organic layer with water, saturated NaHCO

    
    , and brine.
    
  • Isolation: Dry over MgSO

    
     and concentrate. This method often yields product of sufficient purity to bypass chromatography.
    

Comparative Data & Validation

The following table contrasts the two methods to aid in experimental design.

ParameterMethod A (POCl

)
Method B (T3P®)
Reaction Type Harsh DehydrationMild Dehydration
Temperature >100 °C70–80 °C
Time 4–6 Hours8–12 Hours
Yield (Typical) 85–95%75–85%
Purification Recrystallization often neededSimple wash often sufficient
Safety Profile High Hazard (Corrosive/Toxic)Low Hazard (Non-toxic byproduct)
Analytical Expectations (Self-Validation)

To validate the synthesis of 2-(4-fluorophenyl)-5-methyl-1,3,4-oxadiazole , look for these specific spectral signatures:

  • 
    H NMR (400 MHz, CDCl
    
    
    
    ):
    • 
       ~2.60 ppm (s, 3H, CH
      
      
      
      -Oxadiazole). Diagnostic signal.
    • 
       ~7.20 ppm (t, 2H, meta-protons to oxadiazole, coupling with F).
      
    • 
       ~8.05 ppm (dd, 2H, ortho-protons to oxadiazole).
      
  • 
    C NMR: 
    
    • 
       ~11.0 ppm (Methyl carbon).
      
    • 
       ~163-165 ppm (C-F doublet).
      
    • 
       ~164 ppm (C=N, Oxadiazole ring carbons).
      
  • 
    F NMR: 
    
    • Single peak around -108 to -110 ppm.

Troubleshooting & Optimization

  • Issue: Incomplete Cyclization (Diacylhydrazine remains).

    • Cause: Insufficient activation energy or wet reagents.

    • Fix: For Method A, ensure POCl

      
       is fresh (colorless, not yellow). For Method B, add an extra 0.5 equiv of T3P and increase reflux time.
      
  • Issue: Low Yield in Workup.

    • Cause: Oxadiazoles can be water-soluble if pH is too low (protonation of nitrogen).

    • Fix: Ensure the aqueous layer is neutralized (pH 7-8) before extraction.

  • Issue: "N-(4-fluorophenyl)acetohydrazide" confusion.

    • Check: If you started with Phenylhydrazine (

      
      ) instead of Benzohydrazide (
      
      
      
      ), this protocol will not work . You must have the carbonyl linker attached to the aromatic ring.

References

  • Bostrom, J., et al. (2012).[2] Oxadiazoles in Medicinal Chemistry. Journal of Medicinal Chemistry. Link

  • Augustine, J. K., et al. (2009). Propylphosphonic Anhydride (T3P): An Efficient Reagent for the One-Pot Synthesis of 1,2,4-Oxadiazoles, 1,3,4-Oxadiazoles, and 1,3,4-Thiadiazoles. Tetrahedron Letters. Link

  • Glidewell, C., et al. (2010). Structure of N'-(4-Fluorobenzylidene)acetohydrazide. Acta Crystallographica. Link (Provides structural data on the hydrazide precursor).

  • Organic Chemistry Portal. Synthesis of 1,3,4-Oxadiazoles. Link

Sources

Method

Application Note: Synthesis of Schiff Bases using N-(4-fluorophenyl)acetohydrazide

This Application Note is designed for researchers and medicinal chemists focusing on the synthesis of biologically active hydrazones (Schiff bases). It details the protocol for synthesizing and utilizing 2-(4-fluoropheny...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and medicinal chemists focusing on the synthesis of biologically active hydrazones (Schiff bases). It details the protocol for synthesizing and utilizing 2-(4-fluorophenyl)acetohydrazide (often referred to in literature as N-(4-fluorophenyl)acetohydrazide due to the amide backbone) to generate a library of Schiff bases.

The presence of the fluorine atom and the acetohydrazide pharmacophore imparts significant biological potential (antimicrobial, anti-inflammatory, and anticancer) to these derivatives.

Introduction & Chemical Context

Schiff bases derived from acid hydrazides (acylhydrazones) are critical scaffolds in drug discovery. The core reagent, 2-(4-fluorophenyl)acetohydrazide , combines a lipophilic fluorinated aromatic ring with a reactive hydrazine linker.

  • Reagent Identity: 2-(4-fluorophenyl)acetohydrazide[1]

  • CAS (Precursor): 405-50-5 (4-Fluorophenylacetic acid)

  • Reaction Type: Nucleophilic addition-elimination (Condensation)

  • Target Moiety: Azomethine (–C=N–) linkage[2]

Mechanism of Action

The terminal amino group (


) of the hydrazide acts as a nucleophile, attacking the electrophilic carbonyl carbon of an aldehyde. Acid catalysis facilitates the elimination of water, stabilizing the resulting imine (hydrazone) bond.

Materials & Equipment

Reagents
ReagentGradeRole
2-(4-fluorophenyl)acetohydrazide >97% PurityCore Scaffold (Nucleophile)
Aromatic Aldehydes Synthesis GradeElectrophile (Variable R-group)
Ethanol (Absolute) ACS ReagentSolvent
Glacial Acetic Acid ACS ReagentCatalyst (Proton donor)
Hydrazine Hydrate (80-99%) ReagentPrecursor Synthesis (if required)
Ethyl 4-fluorophenylacetate ReagentPrecursor Synthesis (if required)
Equipment
  • Round-bottom flasks (50 mL, 100 mL)

  • Reflux condenser with drying tube (

    
    )
    
  • Magnetic stirrer/hot plate

  • Rotary evaporator

  • Melting point apparatus

  • Vacuum filtration setup (Buchner funnel)

Experimental Protocols

Phase A: Synthesis of the Precursor (If not commercially available)

Note: If purchasing the hydrazide directly, skip to Phase B.

Reaction: Ethyl 2-(4-fluorophenyl)acetate +


 2-(4-fluorophenyl)acetohydrazide + EtOH
  • Dissolution: Dissolve 0.01 mol of ethyl 2-(4-fluorophenyl)acetate in 20 mL of absolute ethanol.

  • Addition: Add 0.02 mol (excess) of hydrazine hydrate dropwise with stirring.

  • Reflux: Heat the mixture to reflux (

    
    ) for 4–6 hours. Monitor TLC (Hexane:Ethyl Acetate 3:1) for ester consumption.
    
  • Isolation: Cool the mixture to room temperature, then pour onto crushed ice. The solid hydrazide will precipitate.

  • Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

    • Yield Expectation: 75–85%

    • Appearance: White/Colorless crystals.

Phase B: General Protocol for Schiff Base Formation

Reaction:



  • Preparation: In a 50 mL round-bottom flask, dissolve 2-(4-fluorophenyl)acetohydrazide (1.0 mmol) in 15 mL of absolute ethanol.

  • Activation: Add the substituted aromatic aldehyde (1.0 mmol) to the solution.

  • Catalysis: Add 2–3 drops of glacial acetic acid .

    • Tip: For unreactive aldehydes (e.g., those with electron-donating groups like -OMe), 1-2 drops of conc.

      
       or refluxing for longer periods may be required.
      
  • Reflux: Reflux the reaction mixture for 3–5 hours.

    • Monitoring: Check progress via TLC.[3][4] The product usually appears as a new spot with lower

      
       than the aldehyde but higher than the hydrazide.
      
  • Workup:

    • Method A (Precipitation): If solid forms upon cooling, filter directly and wash with cold ethanol.

    • Method B (Ice Quench): If no precipitate forms, pour the reaction mixture into 50 mL of ice-cold water/crushed ice. Stir for 10 minutes to induce crystallization.

  • Purification: Recrystallize the crude product from hot ethanol or an ethanol/DMF mixture (9:1) if solubility is low.

Characterization & Validation

A successful synthesis must be validated using the following spectroscopic markers.

spectroscopic Data Table
TechniqueSignal/ParameterExpected ValueInterpretation
FT-IR


Amide N-H stretch


Amide I carbonyl (highly characteristic)


New Azomethine bond (Confirmation of Schiff base)

NMR


(s, 1H)
Azomethine proton (Singlet)


(s, 1H)
Amide proton (

exchangeable)

Region

(m)
Fluorophenyl protons (Coupling patterns)

NMR


Carbonyl carbon


Azomethine carbon

Visual Workflow & Mechanism

SchiffBaseSynthesis cluster_mech Key Mechanistic Step Start 4-Fluorophenylacetic Acid Ester Ethyl Ester Intermediate Start->Ester EtOH, H2SO4 Reflux Hydrazide 2-(4-fluorophenyl)acetohydrazide (Nucleophile) Ester->Hydrazide N2H4·H2O Reflux Intermediate Carbinolamine Intermediate Hydrazide->Intermediate + Aldehyde + AcOH (Cat.) Aldehyde Aromatic Aldehyde (Electrophile) Aldehyde->Intermediate Product Target Schiff Base (Acylhydrazone) Intermediate->Product - H2O (Dehydration)

Figure 1: Synthetic pathway from precursor acid to final Schiff base hydrazone.

Troubleshooting Guide

IssueProbable CauseCorrective Action
No Precipitation Product is soluble in EtOHPour into ice water; scratch glass to induce nucleation.
Oily Product Incomplete dehydrationRecrystallize; ensure reagents are dry; extend reflux time.
Low Yield Reversible reactionAdd molecular sieves to remove water; increase catalyst concentration.
Multiple Spots (TLC) Hydrolysis of imineAvoid excessive acid; ensure solvent is neutral during workup.

References

  • NIH/PMC. (2011). N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. National Center for Biotechnology Information.

  • ResearchGate. (2018). Synthesis, antibacterial activity, and docking studies of some novel N′-benzylidene-2-(2,4,5-trifluorophenyl)acetohydrazides.

  • Semantic Scholar. (2020). Synthesis, Characterization and Antibacterial Activity of Schiff Base...[2][4][5][6].

  • ChemRxiv. (2023). Synthesis, Characterization and Antibacterial Activity of Schiff Bases Derived from Phenyl Hydrazine Derivatives.

Sources

Application

Application Note: Accelerated Synthesis of N-(4-fluorophenyl)acetohydrazide Derivatives via Microwave Irradiation

An Application Guide for Drug Development Professionals Abstract & Introduction Hydrazide and its derivatives are cornerstone structural motifs in medicinal chemistry, forming the backbone of numerous therapeutic agents...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide for Drug Development Professionals

Abstract & Introduction

Hydrazide and its derivatives are cornerstone structural motifs in medicinal chemistry, forming the backbone of numerous therapeutic agents due to their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] Specifically, the N-(4-fluorophenyl)acetohydrazide scaffold is of significant interest in drug discovery. The incorporation of a fluorine atom can enhance metabolic stability, improve binding affinity to target proteins, and modulate pharmacokinetic properties.

Conventional methods for synthesizing these compounds often involve prolonged reaction times, high temperatures, and significant energy consumption.[4][5] Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology, offering a greener, more efficient alternative.[6][7] This technique utilizes microwave energy to directly heat reactants and solvents, leading to rapid and uniform temperature elevation.[7][8] The primary heating mechanisms, dipolar polarization and ionic conduction, allow for dramatic reductions in reaction times—often from hours to mere minutes—along with increased product yields and purity.[7][9][10] This application note provides a detailed protocol for the efficient synthesis of N-(4-fluorophenyl)acetohydrazide and its subsequent derivatization using a dedicated microwave synthesizer, highlighting the scientific principles and practical advantages of this approach for accelerating drug discovery programs.[9][11]

Principle of Microwave-Assisted Synthesis

Microwave synthesis leverages the ability of polar molecules and ions within a reaction mixture to interact with an oscillating electromagnetic field.[10]

  • Dipolar Polarization: Polar molecules, such as hydrazine hydrate and ethanol, possess permanent dipole moments. When subjected to the microwave's rapidly oscillating electric field, these molecules attempt to align themselves with the field. This constant reorientation generates friction at the molecular level, resulting in rapid and efficient heating throughout the bulk of the material.[7][12]

  • Ionic Conduction: If ionic species are present, the oscillating electric field causes them to migrate back and forth. Collisions resulting from this ionic movement generate heat.[7]

Unlike conventional oil-bath heating, which relies on slow thermal conduction from the outside in, microwave heating is volumetric and instantaneous.[7][9] This direct "in-core" heating minimizes thermal gradients, reduces the formation of by-products, and allows for precise temperature control.[9] Furthermore, using sealed reaction vessels enables the superheating of solvents far above their atmospheric boiling points, dramatically accelerating reaction kinetics according to the Arrhenius equation.[9][12]

General Reaction Scheme:

The synthesis is typically a two-step process. First, an appropriate ester or carboxylic acid is converted to the core hydrazide intermediate. This intermediate is then condensed with various aldehydes to produce a library of Schiff base derivatives.

G cluster_0 Step 1: Hydrazide Formation cluster_1 Step 2: Schiff Base (Derivative) Formation Start_Ester Ethyl (4-fluorophenyl)acetate MW1 Microwave Irradiation (e.g., 120°C, 10 min) Start_Ester->MW1 Hydrazine Hydrazine Hydrate (NH2NH2·H2O) Hydrazine->MW1 Solvent_EtOH Ethanol Solvent_EtOH->MW1 Intermediate N-(4-fluorophenyl)acetohydrazide MW1->Intermediate MW2 Microwave Irradiation (e.g., 100°C, 5 min) Intermediate->MW2 Aldehyde Substituted Aromatic Aldehyde (R-CHO) Aldehyde->MW2 Catalyst Glacial Acetic Acid (cat.) Catalyst->MW2 Final_Product N'-(Arylmethylidene)-N- (4-fluorophenyl)acetohydrazide MW2->Final_Product

Caption: General two-step reaction scheme for derivative synthesis.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. A dedicated microwave synthesizer designed for chemical reactions with integrated temperature and pressure sensors must be used. Do not use a domestic microwave oven.

Materials and Equipment
  • Reagents: Ethyl (4-fluorophenyl)acetate, Hydrazine hydrate (99%), Ethanol (anhydrous), various substituted aromatic aldehydes (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde), Glacial Acetic Acid.

  • Equipment: Microwave Synthesizer (e.g., CEM Discover, Anton Paar Monowave), 10 mL or 35 mL sealed microwave reaction vessels with magnetic stir bars, standard glassware for filtration and recrystallization, Buchner funnel, vacuum flask, melting point apparatus.

  • Analytical Instruments: Thin-Layer Chromatography (TLC) plates (silica gel 60 F254), FT-IR Spectrometer, ¹H NMR Spectrometer, Mass Spectrometer.

Protocol 1: Synthesis of N-(4-fluorophenyl)acetohydrazide (Intermediate)

This protocol outlines the conversion of an ester to the corresponding hydrazide. This method is generally preferred over starting from the carboxylic acid as it often results in cleaner reactions and higher yields.

  • Vessel Preparation: Place a magnetic stir bar into a 10 mL microwave reaction vessel.

  • Reagent Addition: Add ethyl (4-fluorophenyl)acetate (1.0 mmol, 182 mg) and 5 mL of anhydrous ethanol to the vessel.

  • Hydrazine Addition: Carefully add hydrazine hydrate (2.0 mmol, ~100 mg or ~0.1 mL) to the mixture.

  • Sealing: Securely cap the reaction vessel.

  • Microwave Irradiation: Place the vessel in the microwave synthesizer cavity. Set the reaction parameters as follows:

    • Temperature: 120 °C (use a pre-stirring time of 30 seconds)

    • Hold Time: 10 minutes

    • Power: 200 W (dynamic power control)

    • Pressure: Max 250 psi

  • Cooling & Work-up: After irradiation, the vessel is cooled to room temperature via a compressed air stream. Carefully uncap the vessel in a fume hood.

  • Precipitation: Pour the reaction mixture into a beaker containing 20 mL of ice-cold distilled water. A white precipitate should form immediately.

  • Isolation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold water.

  • Purification: Dry the crude product and recrystallize from hot ethanol to obtain pure N-(4-fluorophenyl)acetohydrazide as white crystals.

  • Characterization: Confirm the identity and purity of the product via melting point, FT-IR, and NMR analysis.

Protocol 2: Synthesis of N'-(4-chlorobenzylidene)-N-(4-fluorophenyl)acetohydrazide (Derivative Example)

This protocol details the condensation reaction to form a Schiff base derivative.

  • Vessel Preparation: Place a magnetic stir bar into a 10 mL microwave reaction vessel.

  • Reagent Addition: Add N-(4-fluorophenyl)acetohydrazide (1.0 mmol, 168 mg), 4-chlorobenzaldehyde (1.0 mmol, 141 mg), and 5 mL of anhydrous ethanol to the vessel.

  • Catalyst Addition: Add 2-3 drops of glacial acetic acid to catalyze the condensation.

  • Sealing: Securely cap the reaction vessel.

  • Microwave Irradiation: Place the vessel in the synthesizer. Set the reaction parameters:

    • Temperature: 100 °C

    • Hold Time: 5 minutes

    • Power: 150 W (dynamic power control)

    • Pressure: Max 200 psi

  • Cooling & Isolation: After cooling, the product often precipitates directly from the ethanol solution. If not, reduce the solvent volume under reduced pressure or add cold water to induce precipitation. Collect the solid product by vacuum filtration.

  • Purification: Wash the collected solid with a small amount of cold ethanol and dry. Recrystallization from ethanol or ethyl acetate may be performed if necessary.

  • Characterization: Analyze the final product using melting point, FT-IR, ¹H NMR, and mass spectrometry to confirm its structure.

Experimental Workflow & Data

Overall Workflow Diagram

G cluster_prep Preparation cluster_synthesis Microwave Synthesis cluster_workup Work-up & Purification cluster_analysis Characterization reagents Measure Reagents (Ester, Hydrazine, Aldehyde, Solvent) vessel Charge Microwave Vessel reagents->vessel mw Irradiate in Synthesizer (Set Temp, Time, Power) vessel->mw cool Cool Vessel to RT mw->cool precipitate Precipitate Product (e.g., in H2O) cool->precipitate filtrate Vacuum Filtration precipitate->filtrate recrystallize Recrystallize from Solvent filtrate->recrystallize tlc TLC recrystallize->tlc mp Melting Point recrystallize->mp spectro Spectroscopy (IR, NMR, MS) recrystallize->spectro

Sources

Method

Reaction conditions for acetylating 4-fluorophenylhydrazine

Application Note: Chemoselective Acetylation of 4-Fluorophenylhydrazine -Acetylation[1] Executive Summary The acetylation of 4-fluorophenylhydrazine is a pivotal transformation in the synthesis of indole-based therapeuti...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemoselective Acetylation of 4-Fluorophenylhydrazine


-Acetylation[1]

Executive Summary

The acetylation of 4-fluorophenylhydrazine is a pivotal transformation in the synthesis of indole-based therapeutics (e.g., Eletriptan) via the Fischer Indole cyclization.[2] However, the ambident nucleophilicity of the hydrazine moiety presents a regioselectivity challenge.[1][2] This Application Note details the reaction conditions required to selectively synthesize 1-acetyl-2-(4-fluorophenyl)hydrazine (also known as


-acetyl-4-fluorophenylhydrazine) while minimizing di-acetylation or 

-acetylation byproducts. We present two validated protocols: a "Green" aqueous method and an anhydrous organic method, supported by mechanistic rationale and safety guidelines.

Mechanistic Insight & Strategic Analysis

The Regioselectivity Challenge

Phenylhydrazines possess two nucleophilic nitrogen atoms:

  • 
     (Proximal):  Attached directly to the electron-withdrawing, resonance-stabilizing aromatic ring. Its lone pair is delocalized into the 
    
    
    
    -system, significantly reducing its nucleophilicity.[2]
  • 
     (Distal/Terminal):  This nitrogen retains higher electron density and is less sterically hindered.
    

Under controlled kinetic conditions, electrophiles like acetic anhydride (


) preferentially attack the 

position.[1] However, forcing conditions (high heat, excess reagent, strong acid catalysis) can lead to

-acetylation or

-diacetylation.[1]
Reaction Pathway Visualization

ReactionPathway Start 4-Fluorophenylhydrazine (Free Base or HCl Salt) TS Tetrahedral Intermediate Start->TS + Ac2O Nucleophilic Attack (N-beta) Product_Alpha N-alpha-Acetyl Product (Minor: Thermodynamic) Start->Product_Alpha Steric/Electronic Barrier Ac2O Acetic Anhydride (Electrophile) Product_Beta N-beta-Acetyl Product (Major: Kinetic) TS->Product_Beta - AcOH Product_Di Di-acetylated (Impurity) Product_Beta->Product_Di Excess Ac2O High Temp

Figure 1: Reaction pathway demonstrating the kinetic preference for


-acetylation due to the electronic deactivation of the 

position by the fluorophenyl ring.[1]

Critical Reaction Parameters

ParameterRecommendationRationale
Stoichiometry 1.05 – 1.10 eq.

Slight excess ensures conversion; large excess risks di-acetylation.[2]
Temperature

Low temperature favors the kinetic product (

) and prevents oxidation.[1]
Solvent System Water/Ethanol (Method A)Green chemistry; product precipitates upon formation, preventing over-reaction.[1]
pH Control Buffer to pH 4–5 (NaOAc)If using HCl salt, neutralization is required to liberate the free base in situ.[1]
Atmosphere Inert (

/Ar)
Hydrazines are prone to air oxidation (turning red/brown).[1]

Experimental Protocols

Method A: Aqueous Suspension (Green Chemistry)

Recommended for scale-up and high purity requirements.

Reagents:

  • 4-Fluorophenylhydrazine Hydrochloride (1.0 eq)

  • Sodium Acetate Trihydrate (1.2 eq)[1]

  • Acetic Anhydride (1.1 eq)[1]

  • Deionized Water (10 volumes)

  • Ethanol (optional co-solvent, 2 volumes)[1]

Step-by-Step Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, suspend 4-fluorophenylhydrazine HCl in deionized water.

  • Neutralization: Add Sodium Acetate in a single portion. Stir for 15 minutes. The solution may become slightly turbid as the free base is liberated.[2]

    • Checkpoint: Ensure the internal temperature is

      
      .[1]
      
  • Acetylation: Cool the mixture to

    
     using an ice bath. Add Acetic Anhydride  dropwise over 20 minutes.
    
    • Observation: A white to off-white precipitate should begin to form almost immediately.[2]

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1–2 hours.

    • Validation: Monitor by TLC (50% EtOAc/Hexane). The starting material (

      
      ) should disappear, replaced by a higher 
      
      
      
      spot.[1]
  • Workup: Filter the solid under vacuum. Wash the cake with cold water (

    
    ) to remove acetic acid and salts.[1]
    
  • Purification: Recrystallize from Ethanol/Water (1:1) if necessary. Dry in a vacuum oven at

    
    .
    
Method B: Anhydrous Organic (DCM/Pyridine)

Recommended for moisture-sensitive analogs or subsequent one-pot reactions.[2]

Reagents:

  • 4-Fluorophenylhydrazine Free Base (1.0 eq)

  • Dichloromethane (DCM) (anhydrous)[1]

  • Pyridine (1.1 eq) or Triethylamine (1.1 eq)[1]

  • Acetic Anhydride (1.05 eq)[1]

Step-by-Step Procedure:

  • Setup: Purge a reaction vessel with Nitrogen. Dissolve the hydrazine in DCM (10 mL/g).

  • Base Addition: Add Pyridine and cool to

    
    .
    
  • Addition: Add Acetic Anhydride dropwise.

  • Quench: After 2 hours, quench with saturated

    
     solution.
    
  • Extraction: Separate the organic layer, wash with brine, dry over

    
    , and concentrate in vacuo.
    

Workflow Visualization

ProtocolFlow cluster_0 Preparation cluster_1 Reaction cluster_2 Isolation Step1 Suspend 4-F-Ph-NHNH2.HCl in Water/EtOH Step2 Add NaOAc (Liberate Free Base) Step1->Step2 Step3 Cool to 0°C Add Ac2O Dropwise Step2->Step3 Step4 Stir at RT (1-2 h) Precipitate Forms Step3->Step4 Step5 Vacuum Filtration Step4->Step5 Step6 Wash (Cold H2O) Recrystallize (EtOH) Step5->Step6

Figure 2: Operational workflow for the aqueous acetylation protocol (Method A).

Characterization & Validation

To confirm the identity of 1-acetyl-2-(4-fluorophenyl)hydrazine , compare analytical data against the following expected values:

  • Appearance: White to off-white crystalline solid.[2][3]

  • Melting Point: Expected range

    
     (Note: Unsubstituted phenylhydrazine analog melts at 
    
    
    
    [1]; fluorine substitution typically elevates MP).[1]
  • 
     NMR (DMSO-
    
    
    
    ):
    • 
       ppm (s, 3H, 
      
      
      
      )[1][2]
    • 
       ppm (m, 4H, Aromatic protons)[1]
      
    • 
       ppm (s, 1H, 
      
      
      
      , exchangeable)[1][2]
    • 
       ppm (s, 1H, 
      
      
      
      , exchangeable)[1][2]
    • Diagnostic: Two distinct NH singlets confirm mono-acetylation.[2] Absence of NH signals suggests di-acetylation.[2][4]

  • IR Spectroscopy:

    • 
       (NH stretch)[1]
      
    • 
       (Amide I carbonyl)[1]
      

Safety & Handling

  • Toxicity: 4-Fluorophenylhydrazine is toxic by ingestion and skin contact.[2] It is a suspected carcinogen and potent skin sensitizer.[2]

  • Instability: Hydrazines can decompose violently if heated with strong oxidizers.

  • PPE: Double nitrile gloves, chemical splash goggles, and a fume hood are mandatory.[1][2]

  • Waste: Segregate all hydrazine-contaminated waste into dedicated "Hydrazine Waste" containers; do not mix with general organic solvents containing ketones (risk of hydrazone formation) or oxidizers.

References

  • Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.[2] (General procedure for acetylation of arylhydrazines).

  • PubChem. (n.d.).[5] 4-Fluorophenylhydrazine - Compound Summary. National Library of Medicine.[2] Retrieved October 26, 2025, from [Link][1][2]

Sources

Application

Application Notes &amp; Protocols: N-(4-fluorophenyl)acetohydrazide as a Versatile Ligand in the Synthesis of Bioactive and Catalytic Metal Complexes

Abstract Hydrazones represent a highly versatile and accessible class of ligands in coordination chemistry, celebrated for their straightforward synthesis and multifaceted coordination behaviors.[1][2] This guide focuses...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Hydrazones represent a highly versatile and accessible class of ligands in coordination chemistry, celebrated for their straightforward synthesis and multifaceted coordination behaviors.[1][2] This guide focuses on N-(4-fluorophenyl)acetohydrazide and its derivatives, which serve as potent chelating agents for a variety of transition metals. The incorporation of a fluorophenyl moiety can significantly modulate the electronic properties and lipophilicity of the resulting metal complexes, thereby enhancing their biological activity and catalytic performance.[3][4] These application notes provide a comprehensive overview, from the foundational synthesis of the ligand to the detailed protocols for creating its metal complexes, their characterization, and exploration of their potential in drug development and catalysis. The methodologies are presented with an emphasis on the underlying chemical principles to empower researchers to adapt and innovate upon these foundational techniques.

Section 1: The Chemistry and Rationale of Hydrazone Ligands

Hydrazide-hydrazone ligands are defined by the presence of an azomethine group (–NHN=CH–) and are typically formed through the condensation reaction of a hydrazide with an aldehyde or ketone.[5][6] Their utility in coordination chemistry is rooted in several key features:

  • Coordination Versatility: Hydrazones can act as bidentate, tridentate, or even tetradentate ligands, depending on the structure of the parent aldehyde/ketone and the presence of other donor groups.[7]

  • Keto-Enol Tautomerism: In solution and particularly upon coordination to a metal ion, the hydrazone ligand can undergo tautomerization from the keto form (C=O) to the enol form (C-OH). Deprotonation of the enolic hydroxyl group creates a negatively charged oxygen donor, which, along with the azomethine nitrogen, forms a stable chelate ring with the metal center.[7][8] This process is often pH-dependent and is a critical aspect of their coordination behavior.[1]

  • Tunable Properties: The electronic and steric properties of the ligand can be easily modified by changing the substituents on the aromatic rings of the hydrazide or aldehyde/ketone precursors. The 4-fluoro substituent, in this case, is an electron-withdrawing group that can influence the acidity of the N-H proton and the overall stability and reactivity of the metal complex.

The coordination of these ligands to metal ions often results in a significant enhancement of biological activity compared to the free ligand, a phenomenon attributed to concepts like Overtone's theory and Tweedy's chelation theory.[9] Chelation reduces the polarity of the metal ion, increasing the lipophilicity of the complex and facilitating its passage through biological membranes.

Keto-Enol Tautomerism and Metal Chelation

The diagram below illustrates the fundamental principle of keto-enol tautomerism that enables N-(4-fluorophenyl)acetohydrazide derivatives to act as effective bidentate ligands.

G cluster_0 Ligand Tautomerism cluster_1 Chelation Process Keto Keto Form (R-C(=O)NHN=CHR') Enol Enol Form (R-C(OH)=NN=CHR') Keto->Enol Tautomerization Enol->Keto Enol_form Deprotonated Enol Form (Anionic Ligand) Enol->Enol_form -H⁺ Complex Stable Metal Complex (5-Membered Chelate Ring) Enol_form->Complex Coordination Metal_ion Metal Ion (Mⁿ⁺) Metal_ion->Complex Coordination

Caption: Keto-enol tautomerism and subsequent metal chelation pathway.

Section 2: Experimental Protocols

Protocol 2.1: Synthesis of N'-(4-fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide

This protocol details the synthesis of a representative hydrazone ligand derived from N-(4-fluorophenyl)acetohydrazide. The procedure involves a classic acid-catalyzed condensation reaction.

Rationale: The reaction proceeds by the nucleophilic attack of the terminal nitrogen of the hydrazide onto the electrophilic carbonyl carbon of the aldehyde. A few drops of a strong acid catalyst (e.g., glacial acetic acid, HCl) protonate the carbonyl oxygen, making the carbon even more electrophilic and accelerating the reaction. Ethanol is an excellent solvent as it dissolves the reactants and allows for heating to reflux to ensure the reaction goes to completion.

Materials:

  • 2-(4-fluorophenyl)acetohydrazide (1.0 mmol, 168.16 mg)

  • 4-fluorobenzaldehyde (1.0 mmol, 124.11 mg, 0.107 mL)

  • Absolute Ethanol (25 mL)

  • Glacial Acetic Acid (2-3 drops)

Procedure:

  • Dissolve 2-(4-fluorophenyl)acetohydrazide in 15 mL of absolute ethanol in a 50 mL round-bottom flask. Gentle warming may be required.

  • Add 4-fluorobenzaldehyde to the solution, followed by 2-3 drops of glacial acetic acid.

  • Fit the flask with a reflux condenser and heat the mixture to reflux using a heating mantle.

  • Maintain reflux for 4-5 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, allow the mixture to cool to room temperature. A solid precipitate should form.

  • If no precipitate forms, reduce the volume of the solvent by half using a rotary evaporator.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the collected solid with a small amount of cold ethanol (2 x 5 mL) to remove any unreacted starting materials.

  • Dry the purified product in a vacuum oven at 60°C for 2 hours.

  • Characterize the final product, N′-(4-fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide, using standard analytical techniques (FT-IR, ¹H NMR, Mass Spectrometry).[10]

Protocol 2.2: General Synthesis of a Metal(II) Complex

This protocol provides a general method for the synthesis of metal complexes using the prepared hydrazone ligand. The example uses a generic M(II) acetate salt, but other salts (chlorides, nitrates, sulfates) can be used.

Rationale: The ligand, acting as a monobasic bidentate chelator, coordinates to the metal ion.[8][11] The reaction is typically performed in a 2:1 ligand-to-metal molar ratio to satisfy the coordination sphere of an octahedral metal center, though 1:1 ratios are also common for other geometries like tetrahedral or square planar.[8][12] The acetate salt is often preferred as the acetate ion can act as a base to facilitate the deprotonation of the ligand's enolic form.

Materials:

  • N'-(4-fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide (Ligand, HL) (2.0 mmol, 548.56 mg)

  • Metal(II) Acetate Tetrahydrate (e.g., Cu(CH₃COO)₂·H₂O, Zn(CH₃COO)₂·2H₂O) (1.0 mmol)

  • Absolute Ethanol or Methanol (40 mL)

Procedure:

  • Dissolve the ligand (2.0 mmol) in 25 mL of hot ethanol in a 100 mL round-bottom flask.

  • In a separate beaker, dissolve the metal(II) acetate salt (1.0 mmol) in 15 mL of ethanol.

  • Add the metal salt solution dropwise to the hot ligand solution with continuous stirring.

  • A change in color and/or the formation of a precipitate is typically observed immediately.

  • Fit the flask with a reflux condenser and heat the reaction mixture to reflux for 2-3 hours to ensure complete complexation.

  • Allow the mixture to cool to room temperature.

  • Collect the resulting colored complex by vacuum filtration.

  • Wash the product sequentially with ethanol, then diethyl ether, to remove impurities and aid in drying.

  • Dry the complex in a desiccator over anhydrous CaCl₂.

  • Determine the yield, melting point, and characterize the complex.

Caption: General workflow for the synthesis of metal-hydrazone complexes.

Section 3: Characterization of Ligand and Complexes

Thorough characterization is essential to confirm the identity and structure of the synthesized compounds. A combination of spectroscopic and analytical techniques provides a complete picture.

Spectroscopic Analysis
TechniqueFree Ligand (HL)Metal Complex (ML₂)Rationale for Change
FT-IR (cm⁻¹) ν(N-H): ~3200ν(C=O): ~1680ν(C=N): ~1600ν(N-N): ~1030Disappears or broadensDisappearsShifts to lower frequency (~1585)Shifts to higher frequency (~1050)N-H bond involved in coordination/deprotonation.Enolization (C=O -> C-O) upon chelation.[7]Coordination of azomethine nitrogen to metal.[8]Increased double bond character upon coordination.[7]
¹H NMR -NH- proton: ~11.5 ppm-CH=N- proton: ~8.5 ppmSignal disappearsSignal may shiftDeprotonation upon complex formation.Change in electronic environment upon coordination.
UV-Vis Shows bands for π→π* and n→π* transitions.Ligand bands may shift (chelation effect). New, weaker bands may appear in the visible region.These new bands are characteristic of d-d electronic transitions within the metal center, indicating complex formation.[13]
Physicochemical Measurements
  • Molar Conductivity: Measured in solvents like DMF or DMSO to determine if the complex is an electrolyte. Low conductivity values typically indicate a non-electrolytic nature, suggesting that any anions (like chloride or nitrate) are coordinated to the metal rather than existing as free counter-ions.[8]

  • Magnetic Susceptibility: This measurement helps determine the geometry of the complex. For example, a magnetic moment of ~1.73 B.M. for a Cu(II) complex suggests one unpaired electron, consistent with square planar or distorted octahedral geometries.[8]

  • Thermal Analysis (TGA/DTA): Provides information about the thermal stability of the complexes and the presence of coordinated or lattice water molecules. The decomposition pattern can confirm the composition of the complex.[8][12]

Section 4: Applications in Drug Development and Catalysis

Metal complexes of hydrazones are widely studied for their broad range of biological activities and catalytic potential.[3][5][7]

Biological and Medicinal Applications

Hydrazone complexes have demonstrated significant potential as therapeutic agents. The chelation to a metal ion often enhances their activity.

  • Anticancer Activity: Many hydrazone metal complexes exhibit potent cytotoxic effects against various cancer cell lines.[4][9] The proposed mechanisms often involve binding to DNA, generation of reactive oxygen species (ROS), or inhibition of key enzymes like topoisomerase. Copper and ruthenium complexes, in particular, have shown promising results.[9]

  • Antimicrobial Activity: These complexes frequently show broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[14] The increased lipophilicity of the complex allows for better penetration of microbial cell walls, disrupting cellular processes.

  • Antioxidant Activity: Some complexes have been reported to possess antioxidant properties, which can be beneficial in combating diseases related to oxidative stress.[5]

Complex TypeTarget ApplicationReported Activity/Mechanism
Copper(II) Complexes AnticancerPotent activity against various cell lines (e.g., AGS, SW174); dose-dependent anti-proliferative effects.[9]
Zinc(II) Complexes Antibacterial, AnticancerSignificant antibacterial activity; some show good inhibitory effects on cancer cell lines like K562.[14]
Vanadyl(IV) Complexes AntibacterialShowed inhibitory effects against E. coli, sometimes greater than standard drugs like tetracycline.[8][11]
Cobalt(II)/Nickel(II) Antifungal/AntibacterialOften exhibit octahedral geometries and demonstrate broad-spectrum antimicrobial action.[8]
Catalytic Applications

The tunable electronic and steric environment of hydrazone complexes makes them attractive candidates for catalysis.

  • KA² Coupling Reaction: Zinc(II) complexes supported by NNO-donor hydrazone ligands have been successfully employed as catalysts in the Ketone-Amine-Alkyne (KA²) coupling reaction to produce propargylamines, which are valuable intermediates in organic synthesis.[1][15][16] The metal center acts as a Lewis acid to activate the substrates.

  • Oxidation Reactions: Certain hydrazone complexes have shown catalytic activity in oxidation reactions, such as the epoxidation of olefins.[2]

Conclusion

N-(4-fluorophenyl)acetohydrazide and its derivatives are powerful and adaptable ligands for creating a diverse array of metal complexes. The protocols and principles outlined in this guide provide a solid foundation for researchers to synthesize and characterize these compounds. The resulting complexes possess significant potential, with promising applications ranging from the development of new anticancer and antimicrobial drugs to the design of efficient catalysts for organic transformations.[17] Future work should focus on systematic structure-activity relationship (SAR) studies to rationally design next-generation complexes with enhanced efficacy and selectivity for specific biological or catalytic targets.

References

  • Correlating Structure and KA2 Catalytic Activity of Zn(II) Hydrazone Complexes. (n.d.). ChemCatChem. [Link]

  • Synthesis, Characterization, Catalytic Activity, and DFT Calculations of Zn(II) Hydrazone Complexes. (2020). MDPI. [Link]

  • Synthesis, Characterization, Catalytic Activity, and DFT Calculations of Zn(II) Hydrazone Complexes. (2020). R Discovery. [Link]

  • Synthesis, Characterization, Molecular Modeling, Catalytic and Cytotoxic Activities of Metal Complexes containing Hydrazone Ligand. (2019). Journal of Chemical and Pharmaceutical Research. [Link]

  • Correlating Structure and KA Catalytic Activity of Zn Hydrazone Complexes. (2025). ResearchGate. [Link]

  • Hydrazones, hydrazones-based coinage metal complexes, and their biological applications. (2025). RSC Publishing. [Link]

  • Hydrazones, hydrazones-based coinage metal complexes, and their biological applications. (2025). ResearchGate. [Link]

  • Transition metal complexes derived from N′‐(4‐fluorobenzylidene)‐2‐(quinolin‐2‐yloxy) acetohydrazide: Synthesis, structural characterization, and biocidal evaluation. (2020). Applied Organometallic Chemistry. [Link]

  • Transition metal complexes derived from N′‐(4‐fluorobenzylidene)‐2‐(quinolin‐2‐yloxy) acetohydrazide: Synthesis, structural characterization, and biocidal evaluation | Request PDF. (2020). ResearchGate. [Link]

  • Transition metal complexes derived from N′‐(4‐fluorobenzylidene)‐2‐(quinolin‐2‐yloxy) acetohydrazide: Synthesis, … (2020). OUCI. [Link]

  • A review of hydrazide-hydrazone metal complexes' antitumor potential. (2024). Frontiers in Chemistry. [Link]

  • N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. (2011). Acta Crystallographica Section E. [Link]

  • Preparation, characterization of some transition metal complexes of hydrazone derivatives and their antibacterial and antioxidant activities. (2019). Arabian Journal of Chemistry. [Link]

  • Research Progress on the Biological Activities of Metal Complexes Bearing Polycyclic Aromatic Hydrazones. (2022). MDPI. [Link]

  • Synthesis of N′-benzylidene-2-(2,4,5-trifluorophenyl)acetohydrazides... (n.d.). ResearchGate. [Link]

  • Synthesis, Characterization, PXRD Studies, Theoretical Calculation, and Antitumor Potency Studies of a Novel N,O-Multidentate Chelating Ligand and Its Zr(IV), V(IV), Ru(III), and Cd(II) Complexes. (2022). PMC - NIH. [Link]

  • N′-(4-Fluorobenzylidene)acetohydrazide. (2010). PMC - NIH. [Link]

  • Metal Complexes of acetohydrazide Derivative: Characterization, and Antimicrobial Activity Study. (n.d.). Semantic Scholar. [Link]

  • Biological Activity of Metal Complexes. (2024). MDPI. [Link]

Sources

Method

Application Note: Strategic Solvent Selection for the Synthesis of N-(4-fluorophenyl)acetohydrazide

Introduction N-(4-fluorophenyl)acetohydrazide and its derivatives are pivotal intermediates in the synthesis of a wide array of biologically active compounds, including potential antimicrobial, anticancer, and antiviral...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

N-(4-fluorophenyl)acetohydrazide and its derivatives are pivotal intermediates in the synthesis of a wide array of biologically active compounds, including potential antimicrobial, anticancer, and antiviral agents.[1][2] The efficient and high-yield synthesis of this hydrazide is therefore of significant interest to researchers in medicinal chemistry and drug development. The reaction, typically a nucleophilic acyl substitution between an ester of 4-fluorophenylacetic acid and hydrazine hydrate, is profoundly influenced by the choice of solvent.[3][4] An appropriate solvent not only dissolves the reactants to facilitate the reaction but also modulates reaction rates, influences equilibrium positions, and aids in product isolation.[5] This application note provides a comprehensive guide to the strategic selection of a solvent for the synthesis of N-(4-fluorophenyl)acetohydrazide, balancing reaction efficiency, product purity, and operational safety.

Theoretical Considerations for Solvent Selection

The selection of a solvent is a critical parameter that can dictate the success of a chemical synthesis.[5] In the context of synthesizing N-(4-fluorophenyl)acetohydrazide from its corresponding ester and hydrazine hydrate, several key solvent properties must be considered:

  • Polarity and Solubility: The solvent must effectively dissolve both the ester (a relatively nonpolar reactant) and hydrazine hydrate (a polar reactant) to ensure a homogenous reaction mixture. Polar protic solvents, such as alcohols, are often favored as they can solvate both species.[4]

  • Boiling Point: The reaction is typically conducted under reflux conditions to increase the reaction rate.[6][7] Therefore, a solvent with a suitable boiling point is necessary to maintain the desired reaction temperature without excessive evaporation or the need for high-pressure apparatus.

  • Reactivity: The solvent should be inert under the reaction conditions and not participate in side reactions with the reactants or products.

  • Product Isolation: Ideally, the desired product, N-(4-fluorophenyl)acetohydrazide, should have limited solubility in the chosen solvent at lower temperatures, facilitating its isolation through precipitation and filtration upon cooling.[4] This simplifies the purification process and maximizes recovery.

  • Safety and Environmental Impact: The chosen solvent should have a favorable safety profile, considering its flammability, toxicity, and environmental impact.[8][9]

Comparative Analysis of Solvent Systems

Several solvents can be employed for the synthesis of hydrazides. The following table provides a comparative analysis of common solvents for the synthesis of N-(4-fluorophenyl)acetohydrazide.

SolventPolarity (Dielectric Constant)Boiling Point (°C)AdvantagesDisadvantages
Ethanol 24.578Good solubility for both reactants; product often precipitates upon cooling; relatively low toxicity.[4][10]May require longer reaction times compared to higher boiling point solvents.
Methanol 32.765Similar to ethanol but with a lower boiling point.[4][10]Lower boiling point may result in slower reaction rates; more toxic than ethanol.
Isopropanol 19.982Higher boiling point than ethanol may lead to faster reaction rates.[10]May have different solubility characteristics for the product.
n-Butanol 17.5118Higher boiling point allows for higher reaction temperatures and potentially faster kinetics.[2]Higher boiling point may require more energy for reflux and can sometimes lead to side reactions.
Solvent-Free N/AN/AEnvironmentally friendly; high reaction concentration.[11][12]Can be difficult to control temperature; may lead to a heterogeneous mixture if reactants are solid.

Based on a balance of efficacy, safety, and ease of product isolation, ethanol is often the recommended solvent for this synthesis.[4][7][13] It provides a good balance of solubilizing the reactants while allowing for the convenient crystallization of the N-(4-fluorophenyl)acetohydrazide product upon cooling.

Experimental Protocol: Synthesis of N-(4-fluorophenyl)acetohydrazide using Ethanol

This protocol details the synthesis of N-(4-fluorophenyl)acetohydrazide from ethyl 4-fluorophenylacetate and hydrazine hydrate using ethanol as the solvent.

Materials:

  • Ethyl 4-fluorophenylacetate

  • Hydrazine hydrate (80% solution in water)

  • Absolute Ethanol

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Ice bath

  • Büchner funnel and filter paper

  • Beakers and other standard laboratory glassware

Safety Precautions:

Hydrazine hydrate is toxic, corrosive, and a suspected carcinogen.[14][15][16][17] All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[14][17]

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve ethyl 4-fluorophenylacetate (1 equivalent) in a minimal amount of absolute ethanol.

  • Addition of Hydrazine Hydrate: While stirring, add hydrazine hydrate (1.2 to 1.5 equivalents) dropwise to the solution at room temperature.[7][11]

  • Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux using a heating mantle. Maintain a gentle reflux for 3-5 hours.[6] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Cooling and Precipitation: After the reaction is complete, turn off the heat and allow the mixture to cool to room temperature. Subsequently, cool the flask in an ice bath to facilitate the precipitation of the product.

  • Isolation of Product: Collect the white crystalline precipitate of N-(4-fluorophenyl)acetohydrazide by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected crystals with a small amount of cold ethanol to remove any unreacted starting materials and impurities.

  • Drying: Dry the purified product in a desiccator or a vacuum oven at a low temperature.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the synthesis of N-(4-fluorophenyl)acetohydrazide.

SynthesisWorkflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation Reactants Ethyl 4-fluorophenylacetate + Hydrazine Hydrate Dissolve Dissolve Ester in Ethanol Reactants->Dissolve 1 Solvent Ethanol Solvent->Dissolve AddHydrazine Add Hydrazine Hydrate Dissolve->AddHydrazine 2 Reflux Reflux (3-5 hours) AddHydrazine->Reflux 3 Cool Cool to Room Temp & then in Ice Bath Reflux->Cool 4 Filter Vacuum Filtration Cool->Filter 5 Wash Wash with Cold Ethanol Filter->Wash 6 Dry Dry Product Wash->Dry 7 Product N-(4-fluorophenyl)acetohydrazide Dry->Product

Caption: Workflow for the synthesis of N-(4-fluorophenyl)acetohydrazide.

Troubleshooting

IssuePossible CauseSuggested Solution
Low Yield Incomplete reactionExtend the reflux time and monitor the reaction by TLC. Ensure the molar ratio of hydrazine hydrate to the ester is adequate (1.2-1.5 equivalents).[11]
Product remains in solutionEnsure the solution is sufficiently cooled in an ice bath to maximize precipitation. Use a minimal amount of cold ethanol for washing.
Oily Product or No Precipitation Impurities presentRecrystallize the crude product from a suitable solvent like ethanol or an ethanol/water mixture.
Incorrect solvent-to-solute ratioAdjust the initial volume of ethanol to ensure the product is not overly soluble upon cooling.
Slow Reaction Rate Insufficient temperatureEnsure the reaction mixture is at a steady reflux. Consider using a higher boiling point solvent like isopropanol or n-butanol if necessary, but be mindful of potential side reactions.

Conclusion

The strategic selection of a solvent is paramount for the successful synthesis of N-(4-fluorophenyl)acetohydrazide. Ethanol emerges as a highly suitable solvent, offering a favorable balance of reactant solubility, ease of product isolation, and a good safety profile. By following the detailed protocol and considering the troubleshooting guidelines provided, researchers can achieve high yields of this valuable synthetic intermediate. This application note serves as a practical guide for scientists and professionals in drug development, enabling them to optimize their synthetic procedures and advance their research endeavors.

References

  • ChemTalk. (2025, May 16). A Deep Dive into Common Organic Solvents.
  • Krishikosh. Note Development and assessment of green synthesis of hydrazides.
  • Google Patents. US3787482A - Method of synthesizing hydrazine compounds carboxylic acids.
  • Wikipedia. Hydrazide.
  • Google Patents.
  • Murov, S. (2020, August 19). Properties of Solvents Used in Organic Chemistry.
  • Allen. (2025, June 17). Organic Solvents: Types, Uses, & Properties Explained.
  • Thermo Fisher Scientific. (2025, August 13).
  • RSC Advances. Synthesis, thermostability and antimicrobial activities.
  • AkiNik Publications. (2020, August 9). Organic Solvent.
  • Fun, H.-K., Hemamalini, M., Sumangala, V., Nagaraja, G. K., & Poojary, B. (n.d.). N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. PMC - NIH.
  • Loba Chemie. (2019, February 13).
  • ChemicalBook. (2026, January 17).
  • Fisher Scientific.
  • DTIC. Safety and Handling of Hydrazine.
  • Research Journal of Pharmacy and Technology. (2022, May 21). Synthesis and Pharmacological Profile of Hydrazide Compounds.
  • MDPI. (2021, October 15). Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity.
  • ResearchGate. (2020, January 7). Can anyone tell which solvent be used for the reaction between ester and amine(Hydrazine)?.
  • Organic Chemistry Portal.
  • Der Pharma Chemica. Solvent-free synthesis, characterization and antimicrobial activity of complexes of 2-hydroxybenzoic acid hydrazide with some M.

Sources

Application

Procedure for synthesizing pyrazole derivatives from N-(4-fluorophenyl)acetohydrazide

Application Note: High-Efficiency Synthesis of Functionalized Pyrazoles from N-(4-Fluorophenyl)acetohydrazide Executive Summary This application note details a robust, scalable protocol for synthesizing 1-(4-fluorophenyl...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Efficiency Synthesis of Functionalized Pyrazoles from N-(4-Fluorophenyl)acetohydrazide

Executive Summary

This application note details a robust, scalable protocol for synthesizing 1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde directly from N-(4-fluorophenyl)acetohydrazide . Unlike traditional Knorr syntheses that require free hydrazines and 1,3-dicarbonyls, this method utilizes a Vilsmeier-Haack cyclization strategy. This approach is particularly valuable in medicinal chemistry for generating 4-formyl functionalized cores, which serve as versatile precursors for COX-2 inhibitors, p38 MAP kinase inhibitors, and other fluorinated bioactive scaffolds.

Introduction & Strategic Rationale

The pyrazole ring is a privileged scaffold in drug discovery, with the 4-fluorophenyl moiety appearing in blockbusters like Celecoxib. The synthesis of these cores typically faces two challenges: regioselectivity and the introduction of a reactive handle (e.g., aldehyde) for late-stage diversification.

We present a "Double Vilsmeier" cyclization protocol. By subjecting N-(4-fluorophenyl)acetohydrazide to phosphorous oxychloride (


) and dimethylformamide (DMF), the acetyl group serves as the carbon source for the C3-methyl and C4-positions, while simultaneously installing a C4-formyl group.

Key Advantages:

  • Atom Economy: Utilizes the acetyl backbone of the starting material.

  • Functionalization: Delivers a reactive aldehyde handle in a single step.

  • Regiocontrol: Exclusively yields the 1,3,4-substituted isomer, avoiding the 1,5-isomer mixtures common in condensation reactions.

Retrosynthetic Analysis & Mechanism

The transformation proceeds via the formation of a chloro-iminium intermediate. The acetyl methyl group undergoes double formylation equivalents—first to cyclize the ring and second to install the exocyclic aldehyde.

ReactionScheme SM N-(4-fluorophenyl) acetohydrazide Inter Chloro-iminium Intermediate SM->Inter Activation (80°C) Reagent POCl3 / DMF (Vilsmeier Reagent) Reagent->Inter Product 1-(4-fluorophenyl)-3-methyl- 1H-pyrazole-4-carbaldehyde Inter->Product Cyclization & Hydrolysis

Figure 1: Reaction pathway for the Vilsmeier-Haack cyclization of acetohydrazides.

Experimental Protocol

Materials & Equipment
  • Starting Material: N-(4-fluorophenyl)acetohydrazide (Purity >98%)

  • Reagents: Phosphorous oxychloride (

    
    , Reagent Grade), N,N-Dimethylformamide (DMF, Anhydrous).
    
  • Equipment: 100 mL 3-neck Round Bottom Flask (RBF), Reflux Condenser, Calcium Chloride guard tube, Magnetic Stirrer, Ice bath.

Step-by-Step Procedure

Step 1: Reagent Preparation (In Situ)

  • Charge the 3-neck RBF with DMF (10.0 mL, 130 mmol) .

  • Cool the flask to 0–5°C using an ice bath.

  • Add

    
     (3.4 mL, 36 mmol)  dropwise over 15 minutes. Caution: Exothermic reaction. Ensure internal temperature remains <10°C.
    
  • Stir the resulting semi-solid Vilsmeier adduct for 15 minutes at 0°C.

Step 2: Substrate Addition

  • Dissolve N-(4-fluorophenyl)acetohydrazide (2.0 g, 11.9 mmol) in a minimal amount of DMF (3 mL).

  • Add this solution dropwise to the Vilsmeier reagent mixture at 0°C.

  • Allow the mixture to warm to room temperature over 30 minutes.

Step 3: Cyclization

  • Heat the reaction mixture to 80–90°C for 4–6 hours.

  • Monitoring: Monitor progress via TLC (System: Ethyl Acetate/Hexane 3:7). The starting material (

    
    ) should disappear, and a new non-polar spot (
    
    
    
    ) should appear.

Step 4: Workup & Isolation

  • Cool the reaction mixture to room temperature.

  • Pour the dark viscous oil slowly into crushed ice (100 g) with vigorous stirring.

  • Neutralize the solution to pH 7–8 using saturated

    
     solution  or 20% NaOH. Note: Hydrolysis of the iminium salt occurs here; the solid product will precipitate.
    
  • Stir for 1 hour to ensure complete precipitation.

  • Filter the solid precipitate and wash copiously with cold water.

Step 5: Purification

  • Recrystallize the crude solid from hot Ethanol (95%) .

  • Dry under vacuum at 50°C for 6 hours.

Results & Characterization

The expected product is a pale yellow to off-white solid.

ParameterSpecificationNotes
Yield 75 – 85%Optimized scale (2g)
Melting Point 132 – 134°CSharp melting point indicates high purity
Appearance Pale yellow crystalline solid
IR (

)
1670 (C=O), 1590 (C=N)Characteristic aldehyde stretch

H NMR (DMSO-

)

9.92 (s, 1H, CHO), 8.95 (s, 1H, H-5), 2.45 (s, 3H,

)
Diagnostic aldehyde proton at ~9.9 ppm

Interpretation:

  • The singlet at

    
     9.92 ppm  confirms the formation of the aldehyde.
    
  • The singlet at

    
     8.95 ppm  is characteristic of the pyrazole C5-H proton, confirming the ring closure.
    
  • The absence of NH signals confirms the utilization of the hydrazide nitrogen in the ring.

Critical Process Parameters (Troubleshooting)

IssueProbable CauseCorrective Action
Low Yield Incomplete hydrolysis of iminium saltEnsure pH is adjusted to 7-8 and stir the quenched mixture for at least 1 hour.
Dark/Tarred Product Overheating during reagent additionMaintain strict T < 10°C during

addition.
Impurity Profile Chlorination of the ringAvoid large excess of

(maintain < 4 equiv) and limit Temp to 90°C.

Workflow Visualization

Workflow cluster_0 Phase 1: Activation cluster_1 Phase 2: Reaction cluster_2 Phase 3: Isolation Step1 Cool DMF to 0°C Add POCl3 dropwise Step2 Add N-(4-F-Ph)acetohydrazide Warm to RT Step1->Step2 Step3 Heat to 80-90°C (4-6 Hours) Step2->Step3 Step4 TLC Check (EtOAc:Hex 3:7) Step3->Step4 Step4->Step3 Incomplete Step5 Quench in Ice Water Neutralize (NaHCO3) Step4->Step5 Complete Step6 Filter & Recrystallize (Ethanol) Step5->Step6

Figure 2: Operational workflow for the synthesis process.

References

  • Vertex AI Search. (2025). Synthesis of Pyrazoles via Vilsmeier Haack reaction. 1[2][3]

  • Chemical Methodologies. (2023). Synthesis and Antimicrobial Activity of New 4-Formyl Pyrazole Derivatives Derived from Galloyl Hydrazide. 4[2]

  • ResearchGate. (2019). Novel Acetohydrazide Pyrazole Derivatives: Design, Synthesis, Characterization. 5[2][3]

  • Arkivoc. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. 6

Sources

Method

Application Notes and Protocols for N-(4-fluorophenyl)acetohydrazide Metal Complexes in Catalysis

Introduction: The Emergence of Hydrazone-Based Catalysts In the landscape of modern synthetic chemistry, the development of efficient, selective, and robust catalysts remains a paramount objective. Transition metal compl...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Emergence of Hydrazone-Based Catalysts

In the landscape of modern synthetic chemistry, the development of efficient, selective, and robust catalysts remains a paramount objective. Transition metal complexes derived from hydrazone ligands have garnered significant attention due to their versatile coordination chemistry and wide-ranging applications in analytical, medicinal, and catalytic fields.[1][2][3][4] Hydrazones, characterized by the azomethine group (>C=N-N-), offer multiple coordination sites (typically nitrogen and oxygen atoms) that can stabilize various oxidation states of metal centers, a key attribute for catalytic activity.[4][5]

This guide focuses on a specific, promising class of these compounds: metal complexes of N-(4-fluorophenyl)acetohydrazide. The inclusion of a fluorophenyl moiety is not arbitrary; the high electronegativity of fluorine can significantly modulate the electronic properties of the ligand and, consequently, the coordinated metal center. This can influence the metal's Lewis acidity, redox potential, and overall stability, thereby fine-tuning its catalytic performance. These complexes have shown potential as catalysts in a variety of organic transformations, acting as versatile tools for researchers in academia and industry.

This document provides a detailed exploration of their synthesis, characterization, and application in key catalytic reactions. The protocols herein are designed to be self-validating, with explanations grounded in established chemical principles to empower researchers to not only replicate but also adapt and innovate.

Part 1: Synthesis and Characterization

The foundation of any catalytic study is the reliable synthesis and thorough characterization of the catalyst itself. The N-(4-fluorophenyl)acetohydrazide ligand is typically prepared via a Schiff base condensation, followed by complexation with a suitable metal salt.

Protocol 1: Synthesis of N'-(4-fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide Ligand

This protocol describes the synthesis of the Schiff base ligand, a precursor to the metal complexes. The reaction involves the condensation of an acetohydrazide with an aldehyde.

Rationale: The reaction is a classic Schiff base formation. The acid catalyst protonates the carbonyl oxygen of the aldehyde, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the terminal nitrogen of the hydrazide. The subsequent dehydration step drives the reaction to completion.

Materials:

  • 2-(4-fluorophenyl)acetohydrazide (1.0 eq)

  • 4-fluorobenzaldehyde (1.0 eq)

  • Absolute Ethanol (as solvent)

  • Glacial Acetic Acid (catalytic amount, ~2-3 drops)

  • Reflux apparatus, magnetic stirrer, filtration setup

Procedure:

  • Dissolve an equimolar amount of 2-(4-fluorophenyl)acetohydrazide and 4-fluorobenzaldehyde in absolute ethanol in a round-bottom flask.[6]

  • Add a few drops of glacial acetic acid to the mixture to catalyze the reaction.

  • Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • The resulting solid precipitate is collected by vacuum filtration.

  • Wash the product with cold ethanol to remove any unreacted starting materials.[6]

  • Dry the purified ligand, N'-(4-fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide, in a desiccator. The product should be a crystalline solid.[6]

Diagram 1: Synthesis Workflow

Synthesis_Workflow cluster_ligand Ligand Synthesis cluster_complex Complexation A 2-(4-fluorophenyl)acetohydrazide D Reflux (4-6h) A->D B 4-fluorobenzaldehyde B->D C Ethanol + Acetic Acid C->D E Cool & Filter D->E F N-(4-fluorophenyl)acetohydrazide Ligand E->F H Ethanolic Solution F->H G Metal Salt (e.g., Cu(NO3)2) G->H I Stir at RT / Reflux H->I J Isolate & Purify I->J K Metal Complex Catalyst J->K

Caption: Workflow for ligand synthesis and subsequent metal complexation.

Protocol 2: General Synthesis of Metal (II) Complexes

This protocol outlines a general method for coordinating the synthesized ligand with various transition metals.

Rationale: The ligand, possessing lone pairs on the azomethine nitrogen and carbonyl oxygen, acts as a chelating agent. It displaces solvent or other weakly bound ligands from the metal salt's coordination sphere to form a thermodynamically stable metal complex.[5][7] The stoichiometry (metal-to-ligand ratio) can vary, often resulting in 1:1 or 1:2 complexes.[8][9]

Materials:

  • N'-(4-fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide ligand (2.0 eq)

  • Metal(II) salt (e.g., Cu(NO₃)₂, NiCl₂, Co(OAc)₂, Mn(NO₃)₂) (1.0 eq)

  • Methanol or Ethanol

  • Magnetic stirrer, filtration setup

Procedure:

  • Prepare a hot ethanolic solution of the metal(II) salt (1.0 mmol).

  • In a separate flask, dissolve the hydrazone ligand (2.0 mmol) in hot ethanol.

  • Slowly add the ligand solution to the metal salt solution with continuous stirring.

  • A change in color and/or the formation of a precipitate typically indicates complex formation.

  • Reflux the mixture for 2-3 hours to ensure complete reaction.

  • Cool the mixture to room temperature and collect the solid complex by vacuum filtration.

  • Wash the complex with ethanol and then diethyl ether to remove impurities.

  • Dry the final product under vacuum.

Characterization of Complexes

To ensure the successful synthesis and understand the structure of the metal complexes, a suite of characterization techniques is essential.

TechniquePurpose & Expected Observations
FT-IR Spectroscopy To confirm coordination. Expect a shift of the ν(C=O) (carbonyl) and ν(C=N) (azomethine) bands to lower frequencies upon complexation, indicating bonding to the metal. New bands at lower frequencies (~400-600 cm⁻¹) corresponding to ν(M-O) and ν(M-N) bonds should appear.[5][10]
UV-Vis Spectroscopy To study electronic transitions. The spectra of the complexes will show bands corresponding to ligand-to-metal charge transfer (LMCT) and d-d transitions, which are indicative of the complex's geometry (e.g., octahedral, tetrahedral).[8][9]
Elemental Analysis To determine the empirical formula and confirm the metal-to-ligand stoichiometry.
Molar Conductivity To determine if the complex is electrolytic or non-electrolytic in solution, which helps in identifying whether anions are inside or outside the coordination sphere.[7]
Thermal Analysis (TGA) To assess the thermal stability of the complex and identify the presence of coordinated or lattice solvent molecules.[8][9][10]

Part 2: Catalytic Applications

While these complexes have broad potential, their application in C-C cross-coupling and oxidation reactions is particularly noteworthy.

Application 1: Iron-Catalyzed Cross-Coupling Reactions

Iron-catalyzed cross-coupling reactions are highly attractive due to iron's low cost, low toxicity, and environmental benignity compared to precious metals like palladium.[11] N-(4-fluorophenyl)acetohydrazide complexes can serve as effective pre-catalysts for forming C(sp²)-C(sp³) bonds.

Protocol 3: Iron-Catalyzed Coupling of Aryl Halides with Alkyl Grignard Reagents

Rationale: The catalytic cycle is believed to involve a low-valent iron species generated in situ. The hydrazone ligand stabilizes the iron center, facilitating the key steps of oxidative addition of the aryl halide and transmetalation with the Grignard reagent, followed by reductive elimination to yield the product and regenerate the catalyst.[11]

Materials:

  • Aryl halide (e.g., 4-chlorotoluene) (1.0 eq)

  • Alkyl magnesium bromide (e.g., Ethylmagnesium bromide, 1.0 M in THF) (1.2 eq)

  • Fe(II)-N-(4-fluorophenyl)acetohydrazide complex (Catalyst, 1-5 mol%)

  • Anhydrous Tetrahydrofuran (THF)

  • Schlenk line or glovebox for inert atmosphere

Procedure:

  • Set up a Schlenk flask containing the Fe(II)-hydrazone complex (e.g., 0.05 mmol) and the aryl halide (1.0 mmol) under an inert atmosphere (Argon or Nitrogen).

  • Add anhydrous THF (5 mL) to the flask.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add the ethylmagnesium bromide solution (1.2 mL, 1.2 mmol) dropwise over 10 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction by GC-MS or TLC.

  • Upon completion, quench the reaction by carefully adding 1 M HCl (5 mL).

  • Extract the product with diethyl ether (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Diagram 2: Proposed Catalytic Cycle for Fe-Catalyzed Cross-Coupling

Fe_Catalytic_Cycle A [Fe(L)n] B [Ar-Fe(L)n-X] A->B Oxidative Addition (Ar-X) C [Ar-Fe(L)n-R] B->C Transmetalation (R-MgX) C->A Reductive Elimination (Ar-R)

Caption: A simplified catalytic cycle for iron-catalyzed cross-coupling.

Application 2: Oxidation of Alcohols

Metal complexes are widely used to catalyze the oxidation of alcohols to aldehydes or ketones, a fundamental transformation in organic synthesis. Hydrazone complexes of metals like copper or manganese can act as efficient catalysts in the presence of an oxidant.

Protocol 4: Cu(II)-Complex Catalyzed Aerobic Oxidation of Benzyl Alcohol

Rationale: The Cu(II)-hydrazone complex acts as a catalyst, likely cycling between Cu(II) and Cu(I) oxidation states. The alcohol coordinates to the copper center, and in the presence of a base and an oxidant (molecular oxygen from air), is converted to the corresponding aldehyde.

Materials:

  • Benzyl alcohol (1.0 eq)

  • Cu(II)-N-(4-fluorophenyl)acetohydrazide complex (Catalyst, 2 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Toluene or DMF

  • Air or Oxygen balloon

Procedure:

  • To a round-bottom flask, add the Cu(II)-hydrazone complex (0.02 mmol), benzyl alcohol (1.0 mmol), and K₂CO₃ (2.0 mmol).

  • Add the solvent (e.g., Toluene, 5 mL).

  • Fit the flask with a condenser open to the air or attach an oxygen-filled balloon.

  • Heat the reaction mixture to 80-100 °C and stir vigorously for 8-16 hours.

  • Monitor the reaction by TLC or GC.

  • After cooling, filter the reaction mixture to remove the base and catalyst.

  • Wash the solid with ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure.

  • Purify the resulting benzaldehyde by column chromatography if necessary.

Performance Data Summary (Illustrative)

The following table presents hypothetical but realistic data for the catalytic reactions described, illustrating how results can be summarized.

EntryCatalystReactionSubstrateProductYield (%)Time (h)
1Fe(II)-ComplexCross-Coupling4-Chlorotoluene4-Ethyltoluene8518
2Fe(II)-ComplexCross-Coupling1-Bromo-4-methoxybenzene1-Ethyl-4-methoxybenzene9116
3Cu(II)-ComplexOxidationBenzyl AlcoholBenzaldehyde9512
4Cu(II)-ComplexOxidation1-PhenylethanolAcetophenone9214

Conclusion and Future Outlook

Metal complexes of N-(4-fluorophenyl)acetohydrazide represent a versatile and tunable class of catalysts. The straightforward synthesis of the ligand and its complexes, combined with their demonstrated efficacy in key organic transformations, makes them valuable tools for chemical researchers. The electronic influence of the fluorophenyl group provides a handle for rational catalyst design, opening avenues for developing catalysts with enhanced activity, selectivity, and stability. Future research will likely focus on expanding the substrate scope, exploring asymmetric catalysis by designing chiral versions of the ligand, and immobilizing these complexes on solid supports for improved recyclability and application in flow chemistry.

References

  • Goswami, S. et al. (2020). Hydrazones and their metal complexes: A short review on their biological potential. International Journal of Research in Pharmaceutical Sciences, 11(SPL4), 1440-1447. [Referenced for general background on hydrazone complexes].
  • Shakdofa, M. M. E., Shtaiwi, M. H., & Abdel-rassel, T. M. A. (2014). Metal complexes of hydrazones and their biological, analytical and catalytic applications: A review. Main Group Chemistry, 13(3), 187-222.
  • Czyżewska, I., Mazur, L., & Popiołek, Ł. (2014). Transition metal complexes of hydrazones as potential antimicrobial and anticancer agents: A short review. Chemical Biology & Drug Design. [Referenced for the general importance of hydrazone metal complexes].
  • El-saied, F. A., Shakdofa, M. M. E., Al-Hakimi, A. N., & Shakdofa, A. M. E. (2020). Transition metal complexes derived from N′‐(4‐fluorobenzylidene)‐2‐(quinolin‐2‐yloxy) acetohydrazide: Synthesis, structural characterization, and biocidal evaluation. Applied Organometallic Chemistry, 34(11), e5898.
  • Ayad, M. I. et al. (2019). Synthesis, Characterization, Molecular Modeling, Catalytic and Cytotoxic Activities of Metal Complexes containing Hydrazone Ligand. Journal of Chemical and Pharmaceutical Research, 12(2), 14-32.
  • ResearchGate. (2020). Transition metal complexes derived from N′‐(4‐fluorobenzylidene)‐2‐(quinolin‐2‐yloxy) acetohydrazide: Synthesis, structural characterization, and biocidal evaluation | Request PDF.
  • Wiley Online Library. (2020). Transition metal complexes derived from N′‐(4‐fluorobenzylidene)‐2‐(quinolin‐2‐yloxy) acetohydrazide: Synthesis, structural characterization, and biocidal evaluation.
  • Frontiers. (2024). A review of hydrazide-hydrazone metal complexes' antitumor potential. [Referenced for the general class of hydrazide-hydrazone complexes].
  • MOST Wiedzy. (2023). Overview of the Synthesis and Catalytic Reactivity of Transition Metal Complexes Based on C P Bond Systems.
  • MDPI. (2024). Synthesis, Characterization and Catalytic/Antimicrobial Activities of Some Transition Metal Complexes Derived from 2-Floro-N-((2-Hydroxyphenyl)Methylene)Benzohydrazide.
  • Fun, H.-K., & Hemamalini, M. (2011). N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o3275. Available at: [Link].

  • Al-Hamdani, A. A. S., et al. (2024). Synthesis, Characterization and Catalytic/Antimicrobial Activities of Some Transition Metal Complexes Derived from 2-Floro-N-((2-Hydroxyphenyl)Methylene)Benzohydrazide. Molecules, 29(1), 123. Available at: [Link].

  • Dahadha, A. A. (2021). Carbon-carbon cross-coupling reactions of organomagnesium reagents with a variety of electrophilic substrates mediated by iron catalyst. ACG Publications, 15(1), 1-10. Available at: [Link].

  • Zhang, Y., & Wang, J. (2013). Diazo compounds and N-tosylhydrazones: novel cross-coupling partners in transition-metal-catalyzed reactions. Chemical Communications, 49(15), 1515-1528. Available at: [Link].

  • Gürbüz, N., Özdemir, I., & Çetinkaya, B. (2011). Cross coupling reactions catalyzed by (NHC)Pd(II) complexes. Turkish Journal of Chemistry, 35, 1115-1149. Available at: [Link].

  • Company, A., et al. (2013). Nonheme Fe(IV)=O Complexes Supported by Four Pentadentate Ligands: Reactivity toward H- and O- Atom Transfer Processes. Inorganic Chemistry, 52(17), 9897-9912. Available at: [Link].

Sources

Application

Application Note &amp; Protocols: Crystallization of N-(4-fluorophenyl)acetohydrazide

Abstract This guide provides a comprehensive overview and detailed protocols for the crystallization of N-(4-fluorophenyl)acetohydrazide, a key intermediate in pharmaceutical and materials science research. Achieving hig...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This guide provides a comprehensive overview and detailed protocols for the crystallization of N-(4-fluorophenyl)acetohydrazide, a key intermediate in pharmaceutical and materials science research. Achieving high purity and a well-defined crystalline form is critical for downstream applications, influencing factors such as stability, dissolution rate, and reaction kinetics. This document outlines three field-proven crystallization techniques: Slow Cooling, Vapor Diffusion (Slow Evaporation), and Anti-Solvent Addition. The protocols are designed for researchers, scientists, and drug development professionals, offering not just step-by-step instructions but also the underlying scientific principles and troubleshooting guidance to ensure reproducible, high-quality results.

Introduction: The Importance of Crystalline Purity

N-(4-fluorophenyl)acetohydrazide is a versatile molecule within the acetohydrazide class, which is recognized for its wide range of biological activities and its utility as a precursor in the synthesis of various heterocyclic compounds.[1][2] The purity and solid-state properties of this intermediate are paramount. Effective crystallization is the most critical unit operation for purification in the pharmaceutical industry, as it selectively separates the desired compound from impurities, byproducts, and residual solvents.

The crystalline form of an active pharmaceutical ingredient (API) or intermediate dictates its physicochemical properties. A well-controlled crystallization process ensures batch-to-batch consistency, compliance with regulatory standards, and optimal performance in subsequent synthetic steps or final formulations. This guide is structured to provide both the foundational knowledge and the practical steps required to master the crystallization of N-(4-fluorophenyl)acetohydrazide.

Physicochemical Properties and Solvent Selection

A successful crystallization protocol begins with a thorough understanding of the compound's properties and its interaction with various solvents. The ideal solvent should exhibit high solubility for N-(4-fluorophenyl)acetohydrazide at elevated temperatures and low solubility at ambient or sub-ambient temperatures.[3] This differential solubility is the driving force for crystallization upon cooling.

While specific quantitative solubility data for N-(4-fluorophenyl)acetohydrazide is not widely published, we can infer a likely solubility profile from analogous structures and related experimental work.[4][5][6] Ethanol, in particular, has been successfully used to recrystallize closely related N'-arylacetohydrazide derivatives, yielding high-quality, needle-like crystals.[4]

Table 1: Qualitative Solubility and Properties of Common Solvents for N-(4-fluorophenyl)acetohydrazide

SolventBoiling Point (°C)Polarity IndexExpected Solubility (Hot)Expected Solubility (Cold)Notes
Ethanol 78.40.654HighLow to ModeratePrimary choice. Proven effectiveness for similar hydrazides.[4][6]
Methanol 64.70.762HighModerateHigher cold solubility may reduce yield compared to ethanol.
Isopropanol 82.60.546Moderate to HighLowGood alternative to ethanol; slower evaporation rate.
Acetone 56.00.355HighModerateLow boiling point can make handling difficult; use with caution.
Ethyl Acetate 77.10.228ModerateLowA less polar option, useful for anti-solvent methods.
Water 100.01.000Very LowInsolublePrimarily used as an anti-solvent . Hydrazides typically have poor water solubility.
n-Hexane 69.00.009InsolubleInsolubleNon-polar; effective as an anti-solvent .

Data compiled from publicly available solvent property databases and inferred from related chemical structures.[7][8]

Causality Behind Solvent Choice: The presence of both a polar hydrazide group (-CONHNH₂) and a moderately non-polar fluorophenyl ring gives N-(4-fluorophenyl)acetohydrazide an intermediate polarity. This structure makes polar protic solvents like ethanol ideal. The hydroxyl group of ethanol can hydrogen bond with the amide and amine protons of the hydrazide, while its ethyl chain interacts favorably with the phenyl ring, facilitating dissolution at higher temperatures. Upon cooling, the strength of these interactions diminishes, allowing the highly ordered crystal lattice of the solute to form, excluding impurities in the process.

Recommended Crystallization Protocols

The following protocols are presented in order of increasing complexity and are designed for different experimental goals, from routine purification to the growth of single crystals suitable for X-ray diffraction.

Method 1: Slow Cooling Crystallization

This is the most common and straightforward method for purifying solid organic compounds.[3] It is ideal for obtaining a high yield of pure material from a crude solid that is at least 80% pure.

Principle: The compound is dissolved in a minimum amount of a suitable hot solvent to create a saturated or near-saturated solution. As the solution slowly cools, the solubility of the compound decreases, leading to supersaturation and subsequent crystal formation.

Detailed Protocol:

  • Solvent Selection: Choose a primary solvent from Table 1 (Ethanol is highly recommended).

  • Dissolution: Place the crude N-(4-fluorophenyl)acetohydrazide (e.g., 1.0 g) into an Erlenmeyer flask. Add a magnetic stir bar.

  • Heating: Add a small portion of the chosen solvent (e.g., 3-4 mL of ethanol) and begin heating the mixture on a hot plate with gentle stirring.

  • Achieve Saturation: Continue adding the solvent dropwise until all the solid has just dissolved. The goal is to use the minimum amount of hot solvent necessary.[9] Adding excess solvent will significantly reduce the final yield.

  • Hot Filtration (Optional but Recommended): If any insoluble impurities (dust, particulates) are visible in the hot solution, perform a hot filtration. Pre-heat a stemless funnel and a new flask on the hot plate and pour the solution through a fluted filter paper to remove the impurities. This step prevents impurities from acting as unwanted nucleation sites.

  • Slow Cooling: Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, well-defined crystals rather than a fine precipitate.[3]

  • Induce Further Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for 15-30 minutes to maximize the precipitation of the compound from the solution.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor adhering to the crystal surfaces.[9]

  • Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Workflow Diagram:

G cluster_prep Preparation cluster_xtal Crystallization cluster_iso Isolation cluster_final Result Dissolve 1. Dissolve Crude Solid in Minimum Hot Solvent Filter 2. Hot Filtration (Optional) Dissolve->Filter Cool_RT 3. Slow Cool to Room Temperature Filter->Cool_RT Cool_Ice 4. Cool in Ice Bath Cool_RT->Cool_Ice Isolate 5. Isolate via Vacuum Filtration Cool_Ice->Isolate Wash 6. Wash with Cold Solvent Isolate->Wash Dry 7. Dry Under Vacuum Wash->Dry Product Pure Crystalline Product Dry->Product G cluster_prep Preparation cluster_xtal Crystallization cluster_iso Isolation cluster_final Result Dissolve 1. Dissolve Solid in Good Solvent Filter 2. Microfilter Solution Dissolve->Filter Evap 3. Slow Evaporation or Vapor Diffusion Filter->Evap Incubate 4. Incubate Undisturbed (Days to Weeks) Evap->Incubate Decant 5. Decant Mother Liquor Incubate->Decant Dry 6. Air Dry Crystals Decant->Dry Product High-Quality Single Crystals Dry->Product G cluster_prep Preparation cluster_xtal Crystallization cluster_iso Isolation cluster_final Result Dissolve 1. Dissolve Solid in 'Good' Solvent Add_AS 2. Add 'Anti-Solvent' dropwise to turbidity Dissolve->Add_AS Stand 3. Allow to Stand for Crystal Growth Add_AS->Stand Isolate 4. Isolate via Vacuum Filtration Stand->Isolate Wash 5. Wash & Dry Isolate->Wash Product Pure Microcrystalline Product Wash->Product

Sources

Method

Application Notes &amp; Protocols: Synthesis of N'-(4-fluorophenyl)acetohydrazide via Acylation

Introduction Hydrazide derivatives are a cornerstone in medicinal chemistry and drug development, serving as crucial intermediates for synthesizing a wide array of heterocyclic compounds and pharmacologically active agen...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Hydrazide derivatives are a cornerstone in medicinal chemistry and drug development, serving as crucial intermediates for synthesizing a wide array of heterocyclic compounds and pharmacologically active agents. This guide provides a comprehensive overview of the reagents and protocols for the synthesis of N'-(4-fluorophenyl)acetohydrazide.

While the topic is described as the "hydrazinolysis of ethyl acetate with 4-fluoroaniline," the most chemically sound and direct pathway to the target compound involves a two-stage conceptual process:

  • Synthesis of the Key Nucleophile: Preparation of 4-fluorophenylhydrazine from 4-fluoroaniline.

  • Acylation: The reaction of 4-fluorophenylhydrazine with an acetylating agent, such as ethyl acetate. This acylation step is a form of hydrazinolysis, where the ester (ethyl acetate) is cleaved by the hydrazine derivative.

This document details the rationale behind reagent selection, provides step-by-step protocols for the acylation reaction, and offers troubleshooting insights for researchers.

Part 1: Mechanistic Insights & Reagent Rationale

The core reaction is a nucleophilic acyl substitution. The terminal nitrogen of 4-fluorophenylhydrazine acts as the nucleophile, attacking the electrophilic carbonyl carbon of ethyl acetate. The ethoxide group is subsequently eliminated, forming the stable amide bond of the acetohydrazide.

Caption: Nucleophilic Acyl Substitution Mechanism.

Analysis of Reagents
  • The Nucleophile: 4-Fluorophenylhydrazine

    • Rationale: This is the core reagent that provides the substituted phenylhydrazine moiety. It is typically used as the free base or generated in situ from its hydrochloride salt.[1][2]

  • The Acetylating Agent: Ethyl Acetate

    • Rationale: Ethyl acetate is an excellent choice for the acetyl group source due to its moderate reactivity, low cost, and relatively low toxicity. It often serves as both the reagent and the solvent when used in large excess. Its boiling point (77 °C) is suitable for reactions that require gentle reflux.

    • Alternatives: For less reactive hydrazine derivatives or to accelerate the reaction, more potent acetylating agents can be used.

      • Acetic Anhydride: More reactive than ethyl acetate, leading to faster reaction times and often higher yields. However, it can lead to di-acetylation (acetylation on both nitrogen atoms) if conditions are not carefully controlled.

      • Acetyl Chloride: The most reactive of the common acetylating agents. The reaction is rapid and highly exothermic, generating HCl as a byproduct, which must be neutralized with a base. This method is often reserved for sterically hindered or electronically deactivated substrates.

  • The Solvent: Ethanol

    • Rationale: Ethanol is a common solvent for hydrazinolysis reactions.[6][7] It effectively dissolves both the hydrazine derivative and the ester at elevated temperatures. Its boiling point (78 °C) is ideal for reflux conditions, and it is easily removed during work-up. As a protic solvent, it can facilitate the reaction by stabilizing charged intermediates.

    • Alternatives: Methanol can also be used. In some cases, the reaction can be run "neat" (without a solvent), particularly if ethyl acetate is used in large excess.

Part 2: Experimental Protocols & Workflow

This section outlines a general laboratory protocol for the acylation of 4-fluorophenylhydrazine.

Workflow Overview

Workflow A 1. Reagent Preparation (4-Fluorophenylhydrazine, Ethyl Acetate, Ethanol) B 2. Reaction Setup (Flask, Condenser, Heat Source) A->B C 3. Acylation Reaction (Reflux, 2-8 hours) B->C D 4. Reaction Monitoring (Thin-Layer Chromatography) C->D E 5. Product Isolation (Cooling, Filtration, Washing) D->E F 6. Purification (Recrystallization from Ethanol) E->F G 7. Product Characterization (MP, NMR, IR, MS) F->G

Caption: General Experimental Workflow.

Detailed Protocol: Synthesis of N'-(4-fluorophenyl)acetohydrazide

Materials:

  • 4-Fluorophenylhydrazine (or its hydrochloride salt)

  • Ethyl Acetate (ACS grade or higher)

  • Ethanol (Absolute)

  • Standard laboratory glassware (round-bottom flask, reflux condenser)

  • Heating mantle and magnetic stirrer

  • Filtration apparatus (Büchner funnel)

  • TLC plates (silica gel)

Procedure:

  • Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-fluorophenylhydrazine (e.g., 5.0 g, 39.6 mmol, 1.0 eq).

    • Note: If using the hydrochloride salt, it must first be neutralized. Suspend the salt in a solvent like dichloromethane, wash with a mild aqueous base (e.g., NaHCO₃), separate the organic layer, dry with anhydrous MgSO₄, and evaporate the solvent to yield the free base.[1]

  • Reagent Addition: Add 30 mL of absolute ethanol to the flask, followed by ethyl acetate (e.g., 4.2 mL, 43.6 mmol, 1.1 eq). A slight excess of the acetylating agent is recommended to ensure complete conversion.

  • Reaction: Heat the mixture to reflux (approximately 80-85 °C) using a heating mantle. Allow the reaction to proceed under gentle reflux for 4-6 hours. The reaction mixture should be stirred continuously.

  • Monitoring: Monitor the progress of the reaction using Thin-Layer Chromatography (TLC). A suitable eluent system is typically a mixture of ethyl acetate and hexane (e.g., 1:1 v/v). The product, being more polar, will have a lower Rf value than the starting ester. The disappearance of the 4-fluorophenylhydrazine spot indicates the reaction is complete.

  • Isolation: Once the reaction is complete, remove the flask from the heat source and allow it to cool slowly to room temperature. Further cooling in an ice bath (0-5 °C) for 30-60 minutes will maximize the precipitation of the product.

  • Filtration: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid cake with a small amount of cold ethanol (2 x 10 mL) to remove any unreacted starting materials and soluble impurities.

  • Drying: Dry the product, either air-dried on the filter or in a vacuum oven at a low temperature (e.g., 40-50 °C) to a constant weight.

Purification:

  • The crude product can be further purified by recrystallization. Suspend the solid in a minimal amount of hot ethanol until it fully dissolves. Allow the solution to cool slowly to room temperature, then in an ice bath, to induce the formation of crystals. Collect the purified crystals by filtration as described above.

Part 3: Data & Troubleshooting

Table 1: Reagent Properties & Safety
ReagentFormulaMW ( g/mol )Key Hazards
4-FluorophenylhydrazineC₆H₇FN₂126.13Harmful if swallowed, causes skin/eye irritation.[8]
4-Fluorophenylhydrazine HClC₆H₇FN₂·HCl162.59Toxic if swallowed/inhaled/in contact with skin, suspected carcinogen.[2]
Ethyl AcetateC₄H₈O₂88.11Highly flammable liquid and vapor, causes serious eye irritation.
EthanolC₂H₅OH46.07Highly flammable liquid and vapor.
Table 2: Troubleshooting Guide
IssuePotential Cause(s)Recommended Solution(s)
Low or No Product Yield - Incomplete reaction. - Poor quality of hydrazine (degraded). - Insufficient heating.- Extend the reflux time and continue monitoring by TLC. - Use a freshly opened or purified batch of 4-fluorophenylhydrazine. - Ensure the reaction mixture is maintained at a steady reflux.
Impure Product (Multiple Spots on TLC) - Unreacted starting material. - Formation of side products (e.g., di-acetylation).- Increase the amount of the limiting reagent if one was under-dosed. - Purify the crude product thoroughly via recrystallization. - Consider using milder conditions (lower temperature) or a less reactive acylating agent if side products are an issue.
Product Fails to Precipitate - Product is soluble in the reaction solvent. - Insufficient product formation.- Reduce the solvent volume by rotary evaporation. - Add a non-polar co-solvent (e.g., hexane) to induce precipitation (trituration). - Confirm reaction completion via TLC before attempting isolation.

References

  • CN101143836A - Preparation method for 4-fluorophenylhydrazine. Google Patents.

  • Hussain, F., et al. (2012). N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(1), o183.

  • PrepChem.com (2023). Synthesis of 4-chloro-2-fluorophenyl hydrazine.

  • Li, G. L., & Jian, F. F. (2010). N′-(4-Fluorobenzylidene)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2952.

  • ResearchGate (2018). Synthesis of N′-benzylidene-2-(2,4,5-trifluorophenyl)acetohydrazides.

  • EP0723953B1 - Process for the preparation of 2-fluorophenylhydrazine. Google Patents.

  • Pawar, S. S., et al. (2017). Synthesis, Characterization And Biological Studies Of N'',N'''- Bis[(E)-(4-Fluorophenyl) Methylidene] Thiocarbonohydrazide. International Journal of Engineering Science and Innovative Technology (IJESIT), 6(5).

  • Hearn, M. J., et al. (1979). Acylation Reactions of Phenylhydrazines. Preparation and Properties of New Diacylphenylhydrazines.
  • Journal of Synthetic Chemistry (2025). Efficient One-Pot Synthesis of N-(4-Fluorophenyl)-2-(1H-indol-3-yl)acetamide via Direct Acyl–Amidation under Mild Conditions.

  • CN1396229A - Process for preparing substituted-5,6,7,8-tetrahydro[3][6][9]triazolo[4,3-a]pyrazines. Google Patents.

  • WashU Medicine Research Profiles. Acylation Reactions of Phenylhydrazines. Preparation and Properties of New Diacylphenylhydrazines.

  • University of Rochester. Extraction Procedure.

  • Patsnap. Method for preparing 3-fluorine phenylhydrazine.

  • Sigma-Aldrich. 4-Fluorophenylhydrazine hydrochloride.

  • IJPSR. (2012). SYNTHESIS AND SPECTRAL STUDY OF 2-(4-{[(SUBSTITUTEDPHENYL)IMINO]METHYL}PHENOXY)ACETO HYDRAZIDE. International Journal of Pharmaceutical Sciences and Research.

  • ResearchGate. (2017). Ethyl 2‐[2‐[[4‐(trifluoromethyl)phenyl]sulfonyl]hydrazinylidene]acetate.

  • MDPI. (2022). Straightforward One-Pot Synthesis of New 4-Phenyl-1,2,5,6-tetraazafluoranthen-3(2H)-one Derivatives. Molecules, 27(4), 1313.

  • ChemRxiv. (2020). Direct synthesis of hydrazones by visible light mediated aerobic oxidative cleavage of C=C bond.

  • Organic Chemistry Research. (2018). Ionic Liquid 1,3-Disulfonic Acid Imidazolium Trifluoroacetate as a Highly Efficient Catalyst for the One-Pot Pseudo Five-Component Reaction. Organic Chemistry Research, 4(2), 174-181.

  • PubChem. (4-Fluorophenyl)hydrazine.

  • IUCr Journals. (2023). Synthesis and crystal structures of (E)-N′-(4-chloro-3-nitrobenzylidene)acetohydrazide and (E)-2-(4-chlorobenzylidene)-1-(quinolin-8-yl)hydrazine.

  • University of Rochester. Organic Reaction Workup Formulas for Specific Reagents.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Hub: Optimizing N-(4-fluorophenyl)acetohydrazide Synthesis

Ticket ID: SYN-4FPH-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Yield Optimization and Impurity Control in the Acetylation of 4-Fluorophenylhydrazine System Ove...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: SYN-4FPH-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Yield Optimization and Impurity Control in the Acetylation of 4-Fluorophenylhydrazine

System Overview & Structural Validation

Before proceeding with yield optimization, we must validate the target structure. The nomenclature N-(4-fluorophenyl)acetohydrazide typically refers to 1-acetyl-2-(4-fluorophenyl)hydrazine (Structure A).

Critical Distinction:

  • Target A (Hydrazine Acetylation): 4-F-Ph-NH-NH-C(=O)CH₃

    • Reaction: 4-Fluorophenylhydrazine + Acetic Anhydride.

  • Target B (Phenylacetic Acid Derivative): 4-F-Ph-CH₂-C(=O)-NH-NH₂

    • Reaction: (4-Fluorophenyl)acetyl chloride + Hydrazine.[1]

This guide addresses the synthesis of Target A , the standard acetohydrazide derivative used as a pyrazole precursor.

Reaction Pathway Diagram

The following diagram outlines the kinetic competition between the desired mono-acetylation and the yield-killing di-acetylation.

ReactionPathway Start 4-Fluorophenylhydrazine (Nucleophile) Mono Target: 1-Acetyl-2-(4-F-phenyl)hydrazine (Kinetic Product) Start->Mono 0°C, 1.05 eq Ac2O Fast Oxid Impurity: Azo/Diazenium Species (Oxidation) Start->Oxid Air/Light Exposure Reagent Acetic Anhydride (Electrophile) Reagent->Mono Di Impurity: 1,2-Diacetyl-(4-F-phenyl)hydrazine (Over-reaction) Mono->Di Excess Ac2O, >RT Slower

Figure 1: Reaction logic flow. Control of temperature and stoichiometry is required to stop the reaction at the green node (Mono) and prevent progression to the red node (Di).

Standard Operating Procedure (Optimized)

The most common cause of low yield is the use of unbuffered conditions or poor stoichiometry control, leading to di-acetylation or "oiling out" of the product.

The "Buffered Schotten-Baumann" Protocol

This method utilizes a biphasic system or a buffered aqueous/alcoholic solvent to precipitate the product immediately upon formation, protecting it from further acetylation.

Reagents:

  • 4-Fluorophenylhydrazine Hydrochloride (1.0 eq)

  • Acetic Anhydride (1.1 eq)

  • Sodium Acetate (1.2 eq) [Crucial for buffering HCl]

  • Solvent: Water/Ethanol (4:1 ratio)

Step-by-Step Workflow:

  • Dissolution: Dissolve 4-fluorophenylhydrazine HCl in water (approx. 10 mL/g). If solubility is poor, add Ethanol up to 20% volume. Add Sodium Acetate and stir until clear (or finely suspended).

  • Cryogenic Control: Cool the reaction vessel to 0–5°C (Ice/Water bath). High temperatures promote di-acetylation.

  • Controlled Addition: Add Acetic Anhydride dropwise over 20-30 minutes.

    • Why: Rapid addition creates local hotspots of high anhydride concentration, forcing the mono-product to react again.

  • Precipitation Phase: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 1 hour. The product should precipitate as a white/off-white solid.

  • Work-up: Filter the solid.[2][3] Wash with cold water (2x) to remove salts and acetic acid, then wash with a small amount of cold 20% EtOH/Water to remove unreacted hydrazine.

  • Drying: Vacuum dry at 40°C.

Diagnostic Matrix: Troubleshooting Low Yield

Use this table to diagnose specific failure modes in your current experiment.

SymptomProbable CauseTechnical Solution
Yield < 40% Di-acetylation The product reacted with excess anhydride. Fix: Reduce Ac₂O to 1.05 eq. Ensure temperature stays <5°C during addition.
Product is an Oil/Gum Solvent Trapping The product is holding onto acetic acid/solvent. Fix: Triturate the oil with cold Hexane or Et₂O to induce crystallization. Recrystallize from Ethanol/Water.
Dark Red/Brown Color Oxidation Phenylhydrazines oxidize to azo compounds (diazenes) in air. Fix: Use fresh starting material (white/beige). Run reaction under Nitrogen/Argon balloon.
Product Soluble in Water pH Issue If pH is too low (acidic), the hydrazide may protonate and stay in solution. Fix: Neutralize filtrate with NaHCO₃ to pH ~7 to crash out remaining product.
Two Spots on TLC Regioisomers/Di-acyl Likely formed the 1,2-diacetyl impurity. Fix: Purify via recrystallization (EtOH). The di-acetyl compound is usually more soluble in organic solvents than the target.

Advanced FAQ

Q: Why do I see two carbonyl peaks in the NMR of my crude product? A: This confirms the presence of 1,2-diacetyl-1-(4-fluorophenyl)hydrazine . The protons on the phenyl ring will also shift slightly downfield compared to the mono-acetylated product. If you see this, you must recrystallize. The mono-acetylated product typically shows a distinct singlet for the methyl group around


 2.0 ppm and a broad singlet for the NH (exchangeable).

Q: Can I use Acetyl Chloride instead of Acetic Anhydride? A: Yes, but it is much more aggressive. Acetyl chloride generates HCl rapidly, which can protonate the hydrazine and stop the reaction unless a strong base (TEA/Pyridine) is used. However, strong bases often accelerate the second acetylation. Acetic anhydride/Sodium Acetate is the "Goldilocks" zone—reactive enough to acylate the hydrazine, but mild enough to stop at the mono-stage.

Q: My starting material (4-fluorophenylhydrazine HCl) is dark brown. Can I use it? A: It is degraded. Impure hydrazines lead to radical side reactions and "tar" formation.

  • Recovery Protocol: Dissolve the dark salt in water, basify with NaOH, extract the free base into Ether/DCM, dry, and re-precipitate as the HCl salt using HCl/Dioxane or HCl gas.

Q: What is the expected melting point? A: While specific literature on the 4-fluoro derivative varies, unsubstituted 1-acetyl-2-phenylhydrazine melts around 128-131°C [1]. The 4-fluoro substituent typically raises the melting point slightly due to increased intermolecular interactions. Expect a range of 130–140°C . A wide range (>3°C) indicates di-acetyl contamination.

References

  • BenchChem. (2025).[2] An In-Depth Technical Guide to the Synthesis of 1-Acetyl-2-phenyldiazene from Phenylhydrazine. (Accessed via Grounding).

  • Hearn, M. J., et al. (1985). Acylation Reactions of Phenylhydrazines.[1][4] Preparation and Properties of New Diacylphenylhydrazines. Journal of Chemical & Engineering Data. (Accessed via Grounding).

  • Sigma-Aldrich. (n.d.). 4-Fluorophenylhydrazine hydrochloride Product Sheet. (Accessed via Grounding).

Sources

Optimization

Technical Support Center: N-(4-fluorophenyl)acetohydrazide Purification

Welcome to the dedicated technical support guide for the purification of crude N-(4-fluorophenyl)acetohydrazide. This resource is designed for researchers, medicinal chemists, and process development scientists who encou...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for the purification of crude N-(4-fluorophenyl)acetohydrazide. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining this key intermediate in a highly pure form. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot effectively and adapt methods to your specific needs.

Frequently Asked Questions (FAQs)

Q1: What is N-(4-fluorophenyl)acetohydrazide, and why is its purity critical?

N-(4-fluorophenyl)acetohydrazide is a chemical intermediate frequently used in the synthesis of various biologically active molecules, including potential drug candidates. The purity of this compound is paramount because impurities can lead to unwanted side reactions, complicate downstream characterization, and introduce potentially toxic components into final active pharmaceutical ingredients (APIs).

Q2: What are the most common impurities found in crude N-(4-fluorophenyl)acetohydrazide?

Impurities typically stem from the starting materials or side reactions during its synthesis. Common culprits include:

  • Unreacted Starting Materials: Such as ethyl (4-fluorophenyl)acetate and hydrazine hydrate. Excess hydrazine, in particular, can be difficult to remove due to its high boiling point and polarity[1].

  • Hydrolysis Products: The corresponding carboxylic acid, (4-fluorophenyl)acetic acid, can form if water is present during the reaction.

  • Diacyl Hydrazines: Symmetrical or unsymmetrical diacyl hydrazines can form if the hydrazide reacts further with the ester starting material.

Q3: What are the primary methods for purifying N-(4-fluorophenyl)acetohydrazide?

The most effective and commonly cited methods are:

  • Recrystallization: This is often the first and most efficient method, especially for removing small amounts of impurities. It relies on the differences in solubility between the desired compound and contaminants in a chosen solvent system[2]. Ethanol is a frequently used solvent for similar hydrazide compounds[3][4].

  • Column Chromatography: A highly versatile technique used when recrystallization is ineffective, particularly for separating compounds with similar polarities[5][6]. It works by the principle of differential adsorption of compounds to a stationary phase (like silica gel)[7].

  • Acid-Base Extraction: A liquid-liquid extraction technique that can be used to remove acidic or basic impurities. Since hydrazides can be protonated, this method can isolate them from neutral contaminants[8][9].

Q4: How do I choose the best purification method?

The choice depends on the scale of your reaction and the nature of the impurities. The following decision tree provides a general guideline.

G Start Crude N-(4-fluorophenyl)acetohydrazide TLC Analyze by TLC. Are impurities significantly more or less polar? Start->TLC Recrystallization Attempt Recrystallization TLC->Recrystallization Yes Chromatography Use Column Chromatography TLC->Chromatography No (streaking or close spots) IsPure1 Is product pure (by TLC/NMR)? Recrystallization->IsPure1 IsPure1->Chromatography No End Pure Product IsPure1->End Yes IsPure2 Is product pure (by TLC/NMR)? Chromatography->IsPure2 Extraction Consider Acid-Base Extraction to remove acidic/basic impurities IsPure2->Extraction No (specific impurity type) IsPure2->End Yes Extraction->Chromatography G cluster_0 Column Chromatography Workflow TLC 1. Develop Solvent System using TLC Pack 2. Pack Column (Wet or Dry Slurry) TLC->Pack Load 3. Load Sample (Minimal Solvent) Pack->Load Elute 4. Elute with Mobile Phase Load->Elute Collect 5. Collect Fractions Elute->Collect Analyze 6. Analyze Fractions by TLC Collect->Analyze

Sources

Troubleshooting

Troubleshooting low solubility of N-(4-fluorophenyl)acetohydrazide in water

Welcome to the technical support guide for N-(4-fluorophenyl)acetohydrazide. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the low aq...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for N-(4-fluorophenyl)acetohydrazide. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the low aqueous solubility of this compound. Here, we provide in-depth troubleshooting strategies and frequently asked questions to ensure the success of your experiments.

I. Troubleshooting Guide: Enhancing Aqueous Solubility

Researchers often encounter difficulties in dissolving N-(4-fluorophenyl)acetohydrazide in aqueous buffers. This guide provides a systematic approach to overcoming this challenge, starting with simple adjustments and progressing to more advanced formulation techniques.

Question: My N-(4-fluorophenyl)acetohydrazide is not dissolving in water or my aqueous buffer. What should I do?

The limited water solubility of N-(4-fluorophenyl)acetohydrazide is primarily due to the hydrophobic nature of the 4-fluorophenyl group. The following strategies are presented in order of increasing complexity and can be attempted sequentially to achieve the desired concentration.

1. Initial Steps: Simple Physical Modifications

Before altering the chemical environment, simple physical methods can improve dissolution rates.

  • Sonication: Applying ultrasonic energy can help break down solute aggregates, increasing the surface area available for solvation.

  • Gentle Heating: Increasing the temperature of the solution enhances the solubility of most solid compounds. However, it is crucial to ensure the thermal stability of N-(4-fluorophenyl)acetohydrazide to prevent degradation. It is recommended to conduct preliminary stability tests at elevated temperatures.[1]

  • Particle Size Reduction: Techniques like micronization can increase the surface area of the compound, leading to a faster dissolution rate.[2]

2. Chemical Modifications: Adjusting the Solvent Environment

If physical methods are insufficient, modifying the solvent to be more favorable for the solute is the next logical step.

The solubility of ionizable compounds is often highly dependent on the pH of the solution.[3][4][5] The hydrazide functional group in N-(4-fluorophenyl)acetohydrazide can be protonated under acidic conditions, increasing its polarity and, consequently, its aqueous solubility.

Causality: The hydrazide group is weakly basic. By lowering the pH, you can protonate one of the nitrogen atoms, creating a cationic species that is more readily solvated by polar water molecules. The pKa of the hydrazide functional group is typically in the range of 2-3. Therefore, adjusting the pH to a value below the pKa will favor the more soluble, protonated form.

Experimental Protocol: pH-Based Solubility Enhancement

  • Prepare a stock solution of a biocompatible acid (e.g., 0.1 M HCl or citric acid).

  • Create a slurry of N-(4-fluorophenyl)acetohydrazide in deionized water or your desired buffer.

  • While stirring, add the acidic solution dropwise to the slurry.

  • Monitor the pH and observe for dissolution of the solid.

  • Continue adding the acid until the compound is fully dissolved. Be mindful that a significant decrease in pH may affect downstream biological assays.

  • Once dissolved, the pH can be carefully adjusted back towards the desired experimental pH with a suitable base (e.g., 0.1 M NaOH), but be aware that the compound may precipitate if the pH is raised above its pKa.

Co-solvents are water-miscible organic solvents that can be added to an aqueous solution to increase the solubility of non-polar compounds.[2][6] They work by reducing the overall polarity of the solvent system.

Causality: Co-solvents like ethanol, propylene glycol, or polyethylene glycol (PEG) can disrupt the hydrogen bonding network of water, creating a less polar environment that is more accommodating to the hydrophobic fluorophenyl group of the molecule. The solubility of a non-polar compound often increases exponentially with the fraction of the co-solvent in the mixture.[7]

Commonly Used Co-solvents:

Co-solventTypical Starting Concentration (v/v)Notes
Ethanol5-20%Generally well-tolerated in many biological systems at low concentrations.
Propylene Glycol5-20%A common excipient in pharmaceutical formulations.
Polyethylene Glycol (PEG 300/400)5-20%Low toxicity and frequently used in drug delivery.[8]
Dimethyl Sulfoxide (DMSO)1-5%A powerful solvent, but can have effects on cell-based assays. Use with caution and include appropriate vehicle controls.

Experimental Protocol: Co-solvent-Based Solubilization

  • Attempt to dissolve N-(4-fluorophenyl)acetohydrazide directly in the chosen co-solvent to create a concentrated stock solution.

  • If successful, this stock solution can then be added dropwise to the aqueous buffer while vortexing to achieve the final desired concentration.

  • If direct dissolution in the co-solvent is not possible, prepare a mixture of the co-solvent and water (e.g., 10% ethanol in water) and then attempt to dissolve the compound.

  • Always include a vehicle control (buffer with the same concentration of co-solvent) in your experiments to account for any effects of the co-solvent itself.

3. Advanced Formulation Strategies

For applications requiring higher concentrations or for in vivo studies, more advanced formulation techniques may be necessary.

Surfactants are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration (the critical micelle concentration, or CMC). These micelles have a hydrophobic core and a hydrophilic shell.[9][10]

Causality: The hydrophobic fluorophenyl group of N-(4-fluorophenyl)acetohydrazide can be encapsulated within the hydrophobic core of the micelles, while the hydrophilic shell allows the entire complex to be dispersed in the aqueous medium.[9][11] This effectively increases the apparent solubility of the compound.

Commonly Used Surfactants:

SurfactantTypeNotes
Polysorbate 80 (Tween® 80)Non-ionicWidely used in pharmaceutical formulations due to its low toxicity.[9]
Polysorbate 20 (Tween® 20)Non-ionicSimilar to Tween 80, often used in biological assays.
Sodium Dodecyl Sulfate (SDS)AnionicA strong solubilizing agent, but can denature proteins and may not be suitable for all applications.[9]

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[12][13][14]

Causality: The hydrophobic portion of N-(4-fluorophenyl)acetohydrazide can form an inclusion complex by fitting into the hydrophobic cavity of the cyclodextrin molecule.[15][16] The hydrophilic exterior of the cyclodextrin then allows the entire host-guest complex to be soluble in water.

Commonly Used Cyclodextrins:

CyclodextrinKey Features
β-Cyclodextrin (β-CD)Most common and cost-effective.
Hydroxypropyl-β-cyclodextrin (HP-β-CD)Higher aqueous solubility and lower toxicity than native β-CD.
Sulfobutylether-β-cyclodextrin (SBE-β-CD)High water solubility and is used in several FDA-approved drug formulations.[16]

Experimental Protocol: Cyclodextrin-Mediated Solubilization

  • Prepare an aqueous solution of the chosen cyclodextrin (e.g., 1-10% w/v HP-β-CD).

  • Add the N-(4-fluorophenyl)acetohydrazide powder to the cyclodextrin solution.

  • Stir the mixture at room temperature for several hours or overnight to allow for the formation of the inclusion complex.

  • The resulting clear solution can then be used for experiments.

Troubleshooting Workflow Diagram

Caption: A step-by-step decision tree for troubleshooting the low aqueous solubility of N-(4-fluorophenyl)acetohydrazide.

II. Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of N-(4-fluorophenyl)acetohydrazide?

Q2: Will adjusting the pH of my solution affect the stability of the compound?

Hydrazides are generally stable at physiological pH. However, the hydrazone bond that can be formed from hydrazides is known to be pH-sensitive and can be cleaved under acidic conditions.[18] While N-(4-fluorophenyl)acetohydrazide itself does not contain a hydrazone bond, strong acidic or basic conditions, especially when combined with elevated temperatures, could potentially lead to hydrolysis. It is always recommended to perform stability studies under your specific experimental conditions if long-term storage of the solution is required.

Q3: Can I use a combination of solubility enhancement techniques?

Yes, a combination of methods can be more effective than a single approach. For example, you could use a co-solvent in combination with gentle heating, or prepare a solution with a cyclodextrin and then adjust the pH. When combining methods, it is important to consider potential interactions between the different components of your formulation.

Q4: Are there any safety precautions I should take when handling N-(4-fluorophenyl)acetohydrazide and the recommended solvents?

Always handle N-(4-fluorophenyl)acetohydrazide and all chemicals in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For specific handling information, refer to the Safety Data Sheet (SDS) provided by the supplier. Co-solvents like DMSO and ethanol are flammable and should be kept away from ignition sources.

Q5: How do I choose the best solubility enhancement technique for my specific application?

The choice of method will depend on several factors:

  • The required concentration: Higher concentrations may necessitate the use of advanced techniques like cyclodextrin complexation.

  • The experimental system: For cell-based assays, it is crucial to select excipients with low cytotoxicity (e.g., HP-β-CD, low concentrations of ethanol or propylene glycol).

  • Downstream analysis: Some excipients may interfere with certain analytical techniques.

  • Regulatory considerations: For in vivo or preclinical studies, the use of pharmaceutically acceptable excipients is required.

It is often necessary to empirically test several methods to find the optimal conditions for your experiment.

Mechanism of Cyclodextrin Inclusion

G cluster_0 Aqueous Environment cluster_1 Inclusion Complex Formation compound N-(4-fluorophenyl)acetohydrazide (Poorly Soluble) complex Soluble Inclusion Complex Hydrophobic Guest (Fluorophenyl Group) in Cavity Hydrophilic Host (Cyclodextrin) Exposed to Water compound->complex:f0 Encapsulation cyclodextrin Cyclodextrin (Hydrophilic Exterior, Hydrophobic Cavity) cyclodextrin->complex:f1 Forms

Caption: Encapsulation of the hydrophobic fluorophenyl group of N-(4-fluorophenyl)acetohydrazide within the hydrophobic cavity of a cyclodextrin molecule, leading to the formation of a water-soluble inclusion complex.

References

  • Vertex AI Search. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review.
  • International Journal of Pharmaceutical Sciences. (2025). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs.
  • MDPI. (2025).
  • PMC. (n.d.).
  • Vertex AI Search. (2023). Solubility enhancement techniques: A comprehensive review.
  • PMC. (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects.
  • Auctores. (2023). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs.
  • Vertex AI Search. (2025).
  • CD Bioparticles. (n.d.). Cyclodextrin Inclusion Compounds.
  • Vertex AI Search. (2025). Solubilization by surfactants: Significance and symbolism.
  • Vaia. (2024). Cyclodextrin Complexes: Host & Drug Delivery.
  • Journal of Chemical and Pharmaceutical Research. (2024).
  • PMC. (2023). A recent overview of surfactant–drug interactions and their importance.
  • ScienceAsia. (2020).
  • Musim Mas. (2025). What Are Surfactants? Uses, Benefits, and Safety.
  • PubChem. (n.d.). 2-[(4-Fluorophenyl)amino]acetohydrazide.
  • YouTube. (2020). Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals.
  • Science.gov. (n.d.). ph-sensitive hydrazone bond: Topics by Science.gov.
  • PMC. (n.d.). Water as Green Solvent: Methods of Solubilisation and Extraction of Natural Products—Past, Present and Future Solutions.
  • BLD Pharm. (n.d.). 1368658-03-0|N-(4-fluorophenyl)acetohydrazide|BLD Pharm.
  • PubChem. (n.d.). N-(4-fluorophenyl)acetamide.
  • CymitQuimica. (n.d.). CAS 1068-57-1: Acetohydrazide.
  • PMC. (n.d.). Poly(acryloyl hydrazide)
  • PubChem. (n.d.). Acetohydrazide.
  • Solubility of Things. (n.d.). N'-phenylacetohydrazide - Solubility of Things.
  • MDPI. (2023).
  • University of Rochester. (2026).
  • PMC. (2010). N′-(4-Fluorobenzylidene)acetohydrazide.
  • Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility.
  • Chemistry Steps. (n.d.). The Effect of pH on Solubility.
  • MedChemExpress. (n.d.).
  • Sigma-Aldrich. (n.d.). 4-Fluorophenylhydrazine 97 823-85-8.
  • American Chemical Society. (n.d.).
  • ChemBK. (2024). acetohydrazide.
  • Chad's Prep. (n.d.). 17.6 pH Effects on Solubility.
  • Master Organic Chemistry. (n.d.). pKa Table.
  • Approximate pKa chart of the functional groups: values to know. (n.d.). Approximate pKa chart of the functional groups: values to know.
  • ResearchGate. (n.d.). A comparison of pKa values for Ar-NH 2 and some hydrazides.

Sources

Optimization

Technical Support Center: Minimizing Side Products in 4-FPH Acetylation

The following technical guide details the optimization of 4-fluorophenylhydrazine ( ) acetylation. It is designed for researchers requiring high-purity -acetyl intermediates (typically 1-acetyl-2-(4-fluorophenyl)hydrazin...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the optimization of 4-fluorophenylhydrazine (


) acetylation. It is designed for researchers requiring high-purity 

-acetyl intermediates (typically 1-acetyl-2-(4-fluorophenyl)hydrazine ) for downstream applications such as Fischer indole synthesis or pyrazole formation.[1][2][3]

Current Status: Operational Subject: Optimization of


-Acetylation for 4-Fluorophenylhydrazine
Target Product: 

-acetyl-4-fluorophenylhydrazine (1-acetyl-2-(4-fluorophenyl)hydrazine)[1][2][3]

Executive Summary & Reaction Logic

The acetylation of 4-fluorophenylhydrazine is a nucleophilic acyl substitution.[1][2][3] The substrate contains two nucleophilic nitrogen atoms:

  • 
     (Proximal):  Attached directly to the electron-withdrawing fluorophenyl ring.[1][3] Its lone pair is delocalized into the 
    
    
    
    -system, significantly reducing nucleophilicity.[1]
  • 
     (Distal):  The terminal amine.[1][3] Although the inductive effect of the fluorine atom reduces its basicity compared to phenylhydrazine, it remains the kinetic nucleophile.
    

The Challenge: While


-acetylation is kinetically favored, diacetylation  (

-diacetyl) and regio-isomerization (

-acetyl) occur if reaction kinetics are uncontrolled.[1][2] The 4-fluoro substituent, being electron-withdrawing, actually aids regioselectivity by deactivating

further, but it necessitates careful handling to prevent over-reaction at the

site.[1][2]

Troubleshooting Guide (Q&A)

Issue 1: High Levels of Diacetylated Impurity ( )

User Question: I am consistently observing a secondary spot on TLC (


 higher than product) and mass spec shows M+84 peak. How do I stop the second acetylation?

Technical Diagnosis: The presence of 1,2-diacetyl-1-(4-fluorophenyl)hydrazine indicates a local excess of acetylating agent relative to the mono-acetylated intermediate.[1][2] The mono-acetylated product is still nucleophilic at the


 position.[1]

Corrective Protocol:

  • Invert the Addition Order: Never add the hydrazine to the acetic anhydride. This creates a massive excess of anhydride initially, driving the reaction to completion (diacetylation).

    • Correct Method: Dissolve hydrazine in solvent; add acetic anhydride dropwise .[1][3][4]

  • Temperature Control: Maintain reaction temperature between 0°C and 5°C . Higher temperatures provide the activation energy required for the sluggish

    
     to react.[3]
    
  • Stoichiometry: Limit Acetic Anhydride (

    
    ) to 1.0–1.05 equivalents . Do not use a large excess.
    
Issue 2: Formation of the Wrong Regioisomer ( -Acetyl)

User Question: NMR suggests a mixture of isomers. I need the terminal acetyl group for a Fischer Indole cyclization. Why is the internal nitrogen reacting?

Technical Diagnosis: While rare due to the deactivating 4-F group,


-acetylation can occur in polar aprotic solvents  (like DMF or DMSO) or if a strong base is used, which can deprotonate the 

.[1][2]

Corrective Protocol:

  • Solvent Switch: Use Glacial Acetic Acid or Ethanol as the solvent.[3]

    • Mechanism:[1][3][5][6][7] Acetic acid creates a buffering effect.[1][3] It protonates the most basic sites.[3] While it doesn't block reaction, the solvation shell in protic solvents favors the more accessible terminal nitrogen.

  • Avoid Strong Bases: Do not use Pyridine or Triethylamine unless necessary for solubility.[1][3] These bases increase the nucleophilicity of the

    
     position by removing protons.[3]
    
Issue 3: Product Discoloration (Red/Brown)

User Question: My white precipitate turns pink/red upon filtration. Is it degrading?

Technical Diagnosis: Hydrazines and their acetyl derivatives are prone to air oxidation , forming azo compounds (diazenes) or radical decomposition products.[1][3] The 4-fluoro group stabilizes the molecule slightly, but oxidation is still a threat.

Corrective Protocol:

  • Inert Atmosphere: Perform the reaction and filtration under

    
     or Argon.
    
  • Workup Speed: Do not leave the wet cake on the filter funnel with air being pulled through it for extended periods. Dry immediately under vacuum.[1][3]

  • Chelation (Optional): Trace metal ions (Fe, Cu) catalyze hydrazine oxidation.[1][3] Ensure glass is clean and reagents are high purity.[3]

Optimized Experimental Protocol

Objective: Synthesis of


-acetyl-4-fluorophenylhydrazine with 

diacetyl impurity.
Materials
  • Substrate: 4-Fluorophenylhydrazine (Free base or HCl salt neutralized with NaOAc).

  • Reagent: Acetic Anhydride (

    
    ) [CAS: 108-24-7].[1][2][3][8]
    
  • Solvent: Ethanol (Abs.) or Diethyl Ether.[1][3]

  • Catalyst: None required (autocatalytic).[1][3]

Step-by-Step Methodology
  • Preparation:

    • Dissolve 10.0 mmol of 4-fluorophenylhydrazine in 30 mL of Ethanol (or Diethyl Ether) in a round-bottom flask.

    • Cool the solution to 0°C using an ice-water bath.[1][2][3] Stir vigorously.

  • Addition:

    • Dilute 10.5 mmol (1.05 eq) of Acetic Anhydride in 5 mL of the reaction solvent.

    • Add the anhydride solution dropwise over 20 minutes using an addition funnel or syringe pump. Crucial: Slow addition prevents local hotspots.[1][3]

  • Reaction:

    • Maintain stirring at 0°C for 1 hour.

    • Monitor by TLC (Ethyl Acetate/Hexane 1:1).[1][3] The starting material (polar) should disappear, replaced by the product. Diacetylated impurity appears as a less polar spot (higher

      
      ).[1][3]
      
  • Workup:

    • If in Ether: The product often precipitates as a white solid.[3] Filter and wash with cold ether.[1][3]

    • If in Ethanol: Pour the mixture into 100 mL of ice water . Stir for 15 minutes to precipitate the product. Filter the white solid.[3]

  • Purification (if needed):

    • Recrystallize from Ethanol/Water (1:1) .[1][3] Dissolve hot, cool slowly to 4°C.

Data Summary Table
ParameterOptimal RangeImpact of Deviation
Stoichiometry (

)
1.00 – 1.05 eq>1.1 eq leads to rapid diacetylation.[1][2][3]
Temperature 0°C – 5°C>25°C increases

-acetylation risk.[1][2][3]
Addition Rate Dropwise (20 min)Rapid dump causes local excess & diacetylation.[1][3]
Solvent Ethanol, Ether, AcOHDMF/DMSO may alter regioselectivity.

Reaction Pathway Visualization

The following diagram illustrates the kinetic competition between the desired mono-acetylation and the parasitic diacetylation/isomerization pathways.

AcetylationPathway Start 4-Fluorophenylhydrazine (Substrate) BetaAc N-beta-Acetyl-4-FPH (Target Product) Kinetic Major Start->BetaAc 0°C, 1.0 eq Ac2O Fast (Terminal N) AlphaAc N-alpha-Acetyl-4-FPH (Regioisomer) Thermodynamic/Minor Start->AlphaAc High Temp or Polar Aprotic Solvent Ac2O Acetic Anhydride (Reagent) DiAc N,N'-Diacetyl-4-FPH (Over-reaction Impurity) BetaAc->DiAc Excess Ac2O High Temp AlphaAc->DiAc Excess Ac2O

Caption: Kinetic pathway showing the preferential formation of the N-beta isomer at low temperatures and the risk of diacetylation with excess reagent.[1][2]

References

  • Study.com. Acetylation Reaction | Definition, Mechanism & Examples. Retrieved from [Link] (Mechanistic overview of nucleophilic attack by amines on anhydrides).

  • PubChem. Compound Summary: (4-Fluorophenyl)hydrazine. National Library of Medicine.[3] Retrieved from [Link] (Safety and stability data).[1][3]

Sources

Troubleshooting

Optimizing reflux time for N-(4-fluorophenyl)acetohydrazide production

Introduction Welcome to the technical support guide for the synthesis of N-(4-fluorophenyl)acetohydrazide. This molecule is a crucial building block in the development of various pharmacologically active compounds.

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the technical support guide for the synthesis of N-(4-fluorophenyl)acetohydrazide. This molecule is a crucial building block in the development of various pharmacologically active compounds. The synthesis, typically achieved through the hydrazinolysis of an appropriate ester such as ethyl 2-(4-fluorophenyl)acetate, appears straightforward. However, optimizing the reaction parameters, particularly the reflux time, is critical for maximizing yield and purity.

This guide provides field-proven insights, troubleshooting protocols, and detailed experimental procedures designed for researchers, chemists, and drug development professionals. We will explore the causality behind experimental choices to empower you to move beyond simple procedural replication and towards rational optimization of your synthesis.

Section 1: Core Principles of Reflux Time Optimization

The conversion of an ester to a hydrazide via reaction with hydrazine hydrate is a nucleophilic acyl substitution. The optimal reflux time represents a delicate balance. It must be long enough to ensure the complete consumption of the starting ester, yet not so long as to promote the thermal degradation of reactants or the desired product, which can lead to complex impurity profiles. The reaction rate is influenced by the steric hindrance around the ester's carbonyl group and the nucleophilicity of hydrazine. Therefore, empirical determination of the ideal reflux duration, guided by careful reaction monitoring, is paramount.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, with a focus on problems related to reaction time.

Q1: My final yield of N-(4-fluorophenyl)acetohydrazide is significantly lower than expected. Could reflux time be the cause?

A1: Absolutely. An incorrect reflux time is one of the most common reasons for low yields.[1] There are two primary scenarios:

  • Insufficient Reflux Time: This is the most frequent cause. The reaction has not proceeded to completion, leaving a significant amount of the starting ester, ethyl 2-(4-fluorophenyl)acetate, in the reaction mixture. During workup (e.g., precipitation by cooling or adding water), the unreacted ester will remain in the mother liquor, drastically reducing the isolated yield of your solid product.

  • Excessive Reflux Time: Prolonged heating can lead to the degradation of the desired hydrazide product or the formation of side products, such as diacyl hydrazines. While less common under standard conditions, it becomes a factor if the reaction is left to reflux unnecessarily for an extended period (e.g., overnight when only a few hours are needed).

Solution: The most reliable method to determine if the reaction is complete is through Thin Layer Chromatography (TLC).[1][2] Before stopping the reaction, you must confirm the disappearance of the starting material spot on the TLC plate.

Q2: My TLC analysis consistently shows a spot for my starting ester, even after several hours of reflux. How can I resolve this?

A2: This indicates a sluggish or stalled reaction. Before simply extending the reflux time indefinitely, consider these underlying causes:

  • Reagent Stoichiometry: Ensure you are using a sufficient excess of hydrazine hydrate. A common practice is to use 2 to 5 equivalents to ensure the reaction equilibrium is driven towards the product side.

  • Purity of Starting Materials: Impurities in your ethyl 2-(4-fluorophenyl)acetate can inhibit the reaction. Verify its purity by NMR or GC-MS if possible. Similarly, ensure the hydrazine hydrate has not degraded.

  • Solvent Issues: The reaction requires an anhydrous solvent like absolute ethanol for optimal performance. The presence of significant amounts of water can hinder the reaction.[2]

Corrective Action: If the above factors are ruled out, you may need to extend the reflux time. Continue to monitor the reaction by TLC every 30-60 minutes until the starting material spot is no longer visible.[3]

Q3: I'm observing the formation of multiple new spots on my TLC plate during a long reflux. What is happening?

A3: This is a strong indication that your reflux time is excessive, leading to the formation of byproducts. Prolonged exposure to high temperatures can cause decomposition or side reactions.

  • Potential Side Reaction: One possibility is the formation of N,N'-bis(2-(4-fluorophenyl)acetyl)hydrazine, where the newly formed hydrazide attacks another molecule of the starting ester.

Solution: This scenario underscores the importance of reaction monitoring. The goal is to stop the reaction as soon as the starting material is consumed, but before significant byproduct formation occurs. If you have already over-refluxed the mixture, you will need to rely on purification, likely recrystallization or column chromatography, to isolate your desired product. For future runs, use the data from this experiment to establish a shorter, optimal reflux time.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is a good starting point for the reflux time for this synthesis?

A1: Based on analogous preparations of acetohydrazides, a typical reflux time can range from 2 to 8 hours.[3][4][5] A conservative starting point for your initial experiment would be to reflux for 3 hours, checking the reaction progress via TLC every hour.

Q2: How do I properly set up a TLC analysis to monitor the reaction?

A2: Prepare a TLC chamber with a suitable mobile phase (e.g., a 3:1 mixture of ethyl acetate and hexane is a good starting point). On a TLC plate, spot three lanes:

  • A pure sample of your starting ester (dissolved in a little ethanol).

  • A co-spot containing both the starting ester and a sample from your reaction mixture.

  • A sample from your reaction mixture.

The reaction is complete when the spot corresponding to the starting ester is absent from the reaction mixture lane.[1]

Q3: What is the role of excess hydrazine hydrate in optimizing reflux time?

A3: Using an excess of hydrazine hydrate increases its concentration, which, according to Le Chatelier's principle, pushes the reaction equilibrium toward the product side. This increases the reaction rate and can help shorten the required reflux time to achieve full conversion of the ester.

Q4: Can I simply increase the reflux temperature to shorten the reaction time?

A4: The reflux temperature is determined by the boiling point of the solvent used (e.g., ~78 °C for ethanol). You cannot increase the temperature beyond this point in a standard reflux setup. Switching to a higher-boiling solvent could increase the reaction rate, but it also increases the risk of thermal degradation and side reactions. For this specific synthesis, ethanol or methanol are generally the most suitable solvents.

Section 4: Experimental Protocols

Protocol 1: Synthesis of N-(4-fluorophenyl)acetohydrazide

This protocol is based on standard procedures for hydrazide synthesis.[6][7]

Materials:

  • Ethyl 2-(4-fluorophenyl)acetate

  • Hydrazine hydrate (80-100% solution)

  • Absolute Ethanol

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heat source (heating mantle)

Procedure:

  • In a round-bottom flask, dissolve ethyl 2-(4-fluorophenyl)acetate (1.0 eq) in absolute ethanol (approx. 10-15 mL per gram of ester).

  • Add hydrazine hydrate (3.0 eq) to the solution dropwise while stirring.

  • Fit the flask with a reflux condenser and heat the mixture to a gentle reflux using a heating mantle.

  • Maintain the reflux for a designated time (e.g., start with 3 hours), monitoring the reaction progress as described in Protocol 2.

  • Once the reaction is complete (as determined by TLC), remove the heat source and allow the mixture to cool to room temperature.

  • Further cool the flask in an ice bath to facilitate the precipitation of the product.

  • Collect the resulting white solid by vacuum filtration using a Büchner funnel.

  • Wash the solid with a small amount of cold ethanol to remove any soluble impurities.

  • Dry the product under vacuum to obtain crude N-(4-fluorophenyl)acetohydrazide.

  • The crude product can be further purified by recrystallization from ethanol.[7]

Protocol 2: Thin Layer Chromatography (TLC) Monitoring

  • Prepare Eluent: Mix ethyl acetate and hexane in a 3:1 ratio (v/v) and pour into a TLC chamber to a depth of ~0.5 cm. Cover and let the chamber saturate.

  • Prepare Samples:

    • SM (Starting Material): Dissolve a tiny amount of ethyl 2-(4-fluorophenyl)acetate in a vial with ~0.5 mL of ethyl acetate.

    • RXN (Reaction Mixture): Using a capillary tube, take a small aliquot from the refluxing mixture and dilute it in a separate vial with ~0.5 mL of ethyl acetate.

  • Spot Plate: On a TLC plate, draw a light pencil line ~1 cm from the bottom. Mark three lanes: 'SM', 'Co' (co-spot), and 'RXN'.

  • Application:

    • Spot the 'SM' lane with the starting material solution.

    • Spot the 'RXN' lane with the reaction mixture solution.

    • Spot the 'Co' lane by applying a spot of 'SM' solution first, then carefully applying a spot of 'RXN' solution directly on top of it.

  • Develop: Place the TLC plate in the saturated chamber and allow the eluent to run up the plate until it is ~1 cm from the top.

  • Visualize: Remove the plate, mark the solvent front with a pencil, and allow it to dry. Visualize the spots under a UV lamp (254 nm). The starting ester will be less polar (higher Rf value) than the product hydrazide. The reaction is complete when the 'RXN' lane no longer shows the spot corresponding to the starting material.

Section 5: Data-Driven Optimization

To empirically determine the optimal reflux time, a time-course experiment is recommended. The following table illustrates the expected trend from such an experiment.

ExperimentReflux Time (hours)Isolated Yield (%)Purity (by ¹H NMR)Observations
1145%>98%Significant starting material observed in TLC.
2278%>98%Trace starting material observed in TLC.
33 92% >99% No starting material visible in TLC. Clean reaction.
4493%98%Minor, unidentified impurity peak appears in NMR.
5890%95%Increased intensity of impurity peaks.

Section 6: Visualizing the Process & Chemistry

To further clarify the experimental path and chemical transformation, the following diagrams are provided.

G reactant reactant product product condition condition A Ethyl 2-(4-fluorophenyl)acetate C N-(4-fluorophenyl)acetohydrazide A->C Reflux in Ethanol D Ethanol A->D Byproduct B Hydrazine Hydrate (NH₂NH₂·H₂O) B->C Reflux in Ethanol B->D Byproduct

Caption: Chemical synthesis of N-(4-fluorophenyl)acetohydrazide.

G step step decision decision outcome outcome monitor monitor start Combine Reagents in Ethanol reflux Heat to Reflux start->reflux tlc Monitor by TLC reflux->tlc complete Reaction Complete? tlc->complete complete->reflux No cool Cool & Precipitate complete->cool Yes filter Filter & Wash Solid cool->filter dry Dry Product filter->dry end Pure Product dry->end

Caption: Experimental workflow for synthesis and optimization.

References

  • BenchChem Technical Support Team. (2025). Troubleshooting low yield in hydrazinolysis of diethyl 4-bromopyridine-2,6-dicarboxylate. BenchChem.
  • Taha, K. K., et al. (n.d.). N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. National Institutes of Health.
  • Pisk, J., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Publishing.
  • BenchChem Technical Support Team. (n.d.). Troubleshooting low yields in the synthesis of (+)-Usnic acid analogues. BenchChem.
  • Cankara, N., et al. (n.d.). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie.
  • Sztanke, K., et al. (n.d.). Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. National Institutes of Health.
  • Al-Amiery, A. A. (n.d.). Synthesis of Some New Heterocyclic Compounds Using -(N-Saccharin) Acetohydrazide.
  • BenchChem. (n.d.). Application Notes and Protocols: Laboratory-Scale Synthesis and Purification of 2-(2-Chlorophenyl)acetohydrazide. BenchChem.

Sources

Optimization

Technical Support Center: Purification of Acetohydrazide Matrices

The following guide is designed as a dynamic Technical Support Center resource. It prioritizes the "Decision Tree" logic used by application scientists to troubleshoot purification challenges in real-time.

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is designed as a dynamic Technical Support Center resource. It prioritizes the "Decision Tree" logic used by application scientists to troubleshoot purification challenges in real-time.

Topic: Removal of 4-Fluoroaniline Impurities Ticket Type: Troubleshooting & Protocol Optimization Status: Active Guide

Diagnostic Phase: Characterize Your Mixture

Objective: Before selecting a purification method, you must define the solubility profile of your target acetohydrazide derivative versus the impurity (4-fluoroaniline).

The Core Challenge: 4-Fluoroaniline (pKa


 4.[1][2][3]65) is a weak base with moderate lipophilicity (LogP 

1.15). Acetohydrazide derivatives often share similar polarity profiles, leading to co-elution in chromatography and co-precipitation in standard workups. Furthermore, hydrazides are nucleophilic and can degrade (hydrolyze) under harsh acidic conditions, making standard "acid washes" risky if not controlled.
Interactive Decision Matrix

Use the logic flow below to determine the safest protocol for your specific substrate.

purification_logic Start START: Characterize Target Hydrazide Solubility_Check Is Target Hydrazide Soluble in Organic Solvents (DCM, EtOAc)? Start->Solubility_Check Yes_Organic Target is Lipophilic (Organic Phase) Solubility_Check->Yes_Organic Yes No_Aqueous Target is Hydrophilic (Aqueous Phase) Solubility_Check->No_Aqueous No Acid_Sensitivity Is Target Acid Sensitive? Yes_Organic->Acid_Sensitivity Method_A Method A: Controlled Acid Extraction (Dilute HCl) Acid_Sensitivity->Method_A No (Stable) Method_B Method B: Resin Scavenging (Amberlyst 15) Acid_Sensitivity->Method_B Yes (Labile) Method_C Method C: Reverse Extraction (Wash with Hexane/Ether) No_Aqueous->Method_C

Figure 1: Purification Decision Tree. Select the workflow based on the solubility and stability of your target acetohydrazide.

Troubleshooting Protocols

Method A: Controlled Acid-Base Extraction (Liquid-Liquid)

Best For: Lipophilic acetohydrazide derivatives stable in mild acid. Mechanism: 4-Fluoroaniline is protonated by dilute acid to form a water-soluble anilinium salt, partitioning it away from the organic product.

Critical Parameter: The pKa of 4-fluoroaniline is 4.[2]65. To achieve >99.9% removal, the aqueous phase pH must be at least 2 units lower than the pKa (pH < 2.6).

Protocol:

  • Dissolution: Dissolve the crude mixture in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . Avoid ethers if the product is not highly soluble.

  • The Wash (Crucial Step):

    • Wash the organic phase 2x with 1.0 M HCl .

    • Tech Note: Do not use concentrated HCl. Strong acids can hydrolyze the hydrazide bond (

      
      ).
      
    • Keep the mixture cold (

      
      C) if the product is known to be labile.
      
  • Neutralization: Wash the organic layer 1x with Brine (saturated NaCl) to remove residual acid.

  • Drying: Dry over anhydrous

    
     and concentrate.
    

FAQ:

  • Q: My product precipitated during the acid wash. What happened?

    • A: Your acetohydrazide might have formed a hydrochloride salt that is insoluble in the organic phase. Fix: Add a small amount of Methanol to the organic layer or switch to Method B (Resin Scavenging).

Method B: Solid-Supported Scavenging (Green Chemistry)

Best For: Acid-sensitive products, high-throughput parallel synthesis, or when avoiding aqueous workup is preferred. Mechanism: A macroporous sulfonic acid resin captures the basic aniline. The neutral hydrazide remains in solution.

Recommended Resin: Amberlyst® 15 (hydrogen form) or equivalent polymer-supported sulfonic acid.

Protocol:

  • Preparation: Calculate the theoretical amount of 4-fluoroaniline impurity (based on stoichiometry or LCMS). Use 3-4 equivalents of resin relative to the impurity.

  • Pre-swelling: Suspend the resin in DCM for 10 minutes to swell the pores.

  • Scavenging: Add the resin to your reaction mixture (dissolved in DCM or EtOAc).

  • Agitation: Shake or stir gently for 1-2 hours at room temperature.

    • Warning: Do not use magnetic stir bars with resins as they grind the beads, creating fines that clog filters. Use an orbital shaker.

  • Filtration: Filter the mixture through a fritted glass funnel. The 4-fluoroaniline remains trapped on the resin.

  • Rinse: Wash the resin cake with solvent to recover any entrained product.

scavenging_workflow Step1 Crude Mixture (Solution) Step2 Add Amberlyst 15 (H+ Form) Step1->Step2 Step3 Agitate (1-2 Hours) Step2->Step3 Step4 Filter Resin Step3->Step4 Step5 Filtrate Contains Pure Hydrazide Step4->Step5 Liquid Step6 Resin Traps 4-Fluoroaniline Step4->Step6 Solid

Figure 2: Solid-phase scavenging workflow using cation exchange resins.

Method C: Reverse Extraction (For Water-Soluble Products)

Best For: Simple acetohydrazides or polar derivatives that are soluble in water. Mechanism: Exploiting the lipophilicity of 4-fluoroaniline (LogP 1.15) to pull it into an organic solvent while the product stays in water.

Protocol:

  • Dissolve the crude mixture in Water (or 0.5 M HCl if the product is stable, to keep aniline protonated, but this method assumes we want to extract the aniline out).

    • Correction: If we use acid, the aniline stays in the water. To extract aniline out of water, the pH must be basic or neutral .

    • Revised Step 1: Dissolve in Water.[4][5][6] Adjust pH to ~6-7.

  • Extraction: Wash the aqueous phase 3x with Diethyl Ether or Hexane/Ethyl Acetate (1:1) .

    • 4-Fluoroaniline will partition into the organic layer.

    • The polar acetohydrazide remains in the aqueous layer.

  • Recovery: Lyophilize (freeze-dry) the aqueous layer to isolate the product.

Analytical Verification (QC)

Do not assume purity based on visual appearance. 4-Fluoroaniline is often an oily liquid that can coat crystals.

Data Summary: Physical Properties for Separation

Property4-Fluoroaniline (Impurity)Typical Acetohydrazide DerivativeImplication
pKa (Conj. Acid) 4.65~3.0 - 3.5 (Hydrazine moiety)Aniline is more basic; easier to protonate/scavenge.
LogP 1.15 (Lipophilic)< 0.5 (Usually Polar)Significant difference in reverse-phase HPLC.
UV Absorbance

~235 nm, 290 nm
Variable (Amide band ~210-220 nm)4-Fluoroaniline has strong UV absorbance; easily detected.
Toxicity Toxic, IrritantVariableHandle all waste streams as hazardous.

Recommended QC Method:

  • TLC: Use a mobile phase of DCM:MeOH (95:5) . Stain with Ninhydrin (amines turn red/purple). 4-Fluoroaniline will usually run much higher (higher Rf) than the hydrazide.

  • HPLC: Reverse Phase C18.

    • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.

    • Gradient: 5% to 95% ACN.

    • Detection: 254 nm.[7]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 9731, 4-Fluoroaniline. Retrieved from [Link]

  • ResearchGate (2014). Discussion: How do I remove aniline from the reaction mixture? Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: N-(4-fluorophenyl)acetohydrazide Stability &amp; Storage

Executive Summary N-(4-fluorophenyl)acetohydrazide is a critical intermediate, often utilized as a scaffold for synthesizing bioactive heterocycles (e.g., pyrazoles, indoles). While the fluorine atom at the para-position...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-(4-fluorophenyl)acetohydrazide is a critical intermediate, often utilized as a scaffold for synthesizing bioactive heterocycles (e.g., pyrazoles, indoles). While the fluorine atom at the para-position confers desirable pharmacokinetic properties (metabolic stability, lipophilicity), the hydrazide linker (-CO-NH-NH-) is the structural weak point.

This moiety is inherently nucleophilic and hygroscopic. Upon exposure to atmospheric moisture, it undergoes hydrolysis , cleaving into 4-fluorophenylhydrazine (toxic, unstable) and acetic acid. This guide provides a self-validating system to diagnose, remediate, and prevent moisture-induced degradation.

Diagnostic Module: Is My Compound Compromised?

Before using the reagent in a critical synthesis, you must validate its integrity. Hygroscopicity manifests physically before it is detectable chemically.

Visual & Physical Inspection
ObservationDiagnosisSeverityAction Required
Free-flowing white powder Optimal StateNoneProceed to experiment.
Clumping / Caking Surface Moisture AbsorptionLowDry immediately (See Module 3).
Deliquescence (Liquid film) Saturation / Partial HydrolysisHighQuarantine. Perform analytical validation.
Yellow/Brown Discoloration Oxidation / Hydrazine ReleaseCriticalDiscard. Irreversible degradation likely.
Analytical Validation Protocol

If physical signs are ambiguous, use these quantitative methods.

Q: Can I use Loss on Drying (LOD) to measure water content? A: No. LOD is non-specific. It measures all volatiles. Since hydrazides can thermally decompose or sublime, LOD often yields false positives.

  • Correct Method: Karl Fischer (KF) Titration (Coulometric).

    • Target: < 0.5% w/w water content.

    • Solvent System: Methanol/Formamide (to ensure solubility of the fluorinated aromatic).

Q: How do I detect hydrolysis via NMR? A: Run a 1H-NMR in DMSO-d6 .

  • Look for: A sharp singlet around

    
     1.9-2.0 ppm (Acetic Acid byproduct).
    
  • Look for: Broadening or loss of the hydrazide -NH-NH- protons (typically

    
     9-10 ppm).
    
  • Look for: Shift in the aromatic region. The 4-fluorophenyl ring protons will shift upfield if the electron-withdrawing carbonyl group is cleaved.

Remediation Module: Recovery of Wet Material

If your compound has absorbed moisture but has not yet hydrolyzed (confirmed by NMR), use the following drying protocol.

Protocol A: Vacuum Desiccation (Gentle)
  • Equipment: Vacuum oven or Desiccator.

  • Desiccant: Phosphorus Pentoxide (

    
    ) is superior to Silica Gel for hydrazides due to its high avidity for water.
    
  • Conditions:

    • Spread sample on a watch glass (thin layer).

    • Apply vacuum (< 10 mbar).[1]

    • Temperature: Ambient to 40°C. WARNING: Do not exceed 50°C. Hydrazides are thermally labile and can undergo disproportionation at high heat.

    • Duration: 12–24 hours.

Protocol B: Azeotropic Drying (Recrystallization)

If the compound is heavily caked, surface drying is insufficient.

  • Solvent: Toluene or Ethanol/Water .

  • Method: Dissolve the solid in minimal hot ethanol. If water is present, add Toluene and rotary evaporate. Toluene forms a positive azeotrope with water (boiling point 85°C), effectively "pulling" the moisture out as it evaporates.

Prevention Module: The "Barrier System" Storage

The only way to ensure long-term stability is to break the contact between the hydrazide and atmospheric humidity.

The "Matryoshka" Packaging Standard

Do not rely on the original vendor bottle once opened.

  • Primary Layer: Amber glass vial with a Teflon-lined screw cap. (Amber protects from light-induced oxidation of the hydrazine moiety).

  • Seal: Parafilm® M wrapped tightly around the cap-neck junction.

  • Secondary Layer: Heat-sealed aluminized Mylar bag or a secondary jar containing a desiccant sachet (Molecular Sieves 4Å).

  • Environment: Store at -20°C . Allow to warm to room temperature before opening to prevent condensation.

Workflow Visualization: Handling Logic

StorageWorkflow Start New Shipment Arrives Open Equilibrate to Room Temp (Prevent Condensation) Start->Open Glovebox Open in Inert Atm (N2 or Ar Glovebox) Open->Glovebox Critical Step Aliquot Aliquot into Single-Use Vials Glovebox->Aliquot Seal Seal under N2 + Parafilm Aliquot->Seal Store Store at -20°C (Secondary Containment) Seal->Store

Figure 1: Decision logic for handling hygroscopic hydrazides to minimize moisture exposure events.

Scientific Rationale: The Hydrolysis Pathway[2]

Why is this necessary? The degradation of N-(4-fluorophenyl)acetohydrazide is not just a purity issue; it introduces reactive contaminants .

The hydrolysis is acid/base catalyzed.[2] Once the material absorbs water, the surface pH can shift, accelerating the breakdown. The released 4-fluorophenylhydrazine is a potent reducing agent and can poison palladium catalysts in subsequent cross-coupling reactions.

Hydrolysis Substrate N-(4-fluorophenyl) acetohydrazide TS Tetrahedral Intermediate Substrate->TS + H2O Water H2O Water->TS Product1 4-Fluorophenyl hydrazine (Toxic/Reducing) TS->Product1 Cleavage Product2 Acetic Acid TS->Product2

Figure 2: Hydrolytic cleavage pathway. Note that the breakdown products (Hydrazine + Acid) can catalyze further degradation of the remaining bulk material.

References

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard protocols for drying organic bases and hydrazides).

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 12217345 (Acetohydrazide derivatives).

  • Sigma-Aldrich (Merck). Technical Bulletin: Handling Hygroscopic Reagents. (General industry standards for storage of moisture-sensitive intermediates).

  • Fun, H. K., Hemamalini, M., Sumangala, V., et al. (2011). N'-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. Acta Crystallographica Section E. (Structural insights into hydrogen bonding and stability of fluorinated acetohydrazides).

Sources

Optimization

Technical Support Center: High-Purity Recrystallization of N-(4-fluorophenyl)acetohydrazide

Welcome to the technical support center for the purification of N-(4-fluorophenyl)acetohydrazide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of N-(4-fluorophenyl)acetohydrazide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on obtaining high-purity material through recrystallization. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to address common challenges encountered during this critical purification step.

Frequently Asked Questions (FAQs)

Q1: What is the most commonly reported and effective solvent for the recrystallization of N-(4-fluorophenyl)acetohydrazide and related analogs?

Based on available literature for structurally similar compounds, ethanol is the most frequently cited and effective solvent for recrystallization.[1][2][3] It often provides a good balance of solubility at elevated temperatures and insolubility at lower temperatures, which is the ideal characteristic for a recrystallization solvent.[4][5]

Q2: My compound "oils out" instead of crystallizing. What causes this and how can I fix it?

"Oiling out" occurs when the solid melts and comes out of solution as a liquid before it crystallizes.[4] This often happens if the boiling point of the solvent is higher than the melting point of your compound. To resolve this, you can:

  • Switch to a lower-boiling point solvent.

  • Use a mixed-solvent system. By adding a miscible "anti-solvent" (one in which your compound is poorly soluble) to the initial solution, you can lower the overall solubility and induce crystallization at a lower temperature.[6][7]

Q3: Very few or no crystals are forming, even after cooling. What should I do?

This is a common issue and typically points to one of two problems: too much solvent was used, or the solution is cooling too rapidly.[8]

  • To address excess solvent: Gently heat the solution to evaporate some of the solvent until you observe slight turbidity (cloudiness), then allow it to cool slowly.

  • To encourage crystal formation (nucleation):

    • Scratch the inside of the flask with a glass rod just below the surface of the solution.

    • Add a "seed crystal" of your pure compound, if available.

    • Cool the solution very slowly. Placing it directly into an ice bath can cause rapid precipitation of impurities.[4] Allow it to cool to room temperature first, then move it to a refrigerator, and finally to an ice bath.

Q4: The purity of my compound does not improve after recrystallization. What's going wrong?

If purity isn't improving, it could be due to several factors:

  • Inappropriate solvent choice: The impurities may have similar solubility profiles to your desired compound in the chosen solvent. A different solvent or a mixed-solvent system may be necessary.

  • Crystallization is happening too quickly: Rapid cooling can trap impurities within the crystal lattice.[9] Ensure a slow cooling process.

  • The impurity is a major component: Recrystallization is most effective for removing small amounts of impurities.[8] If your starting material is very impure, a preliminary purification step like column chromatography may be required.[10]

Troubleshooting Guide: From Crude Product to High-Purity Crystals

This guide provides a systematic approach to overcoming common hurdles in the recrystallization of N-(4-fluorophenyl)acetohydrazide.

Problem 1: Initial Solvent Screening and Selection

Symptoms:

  • The compound is completely soluble in the solvent at room temperature.

  • The compound is insoluble in the solvent even at its boiling point.

  • The resulting crystals are very fine needles or powder, suggesting rapid precipitation.

Causality and Solution:

The principle of a good recrystallization solvent is that the target compound should be sparingly soluble at low temperatures but highly soluble at high temperatures.[11]

Workflow for Solvent Selection:

  • Start with Ethanol: Given its documented success with similar compounds, ethanol is the logical starting point.[1][2]

  • Small-Scale Solubility Tests: Use small amounts (10-20 mg) of your crude material in test tubes with various solvents (e.g., water, isopropanol, acetone, ethyl acetate, toluene, hexane).[12] Observe solubility at room temperature and then upon heating.

  • Consider Mixed-Solvent Systems: If a single solvent is not ideal, a mixed-solvent system can be highly effective.[6][7] A good pair consists of a "solvent" in which the compound is soluble and a miscible "anti-solvent" in which it is not.[7][12] Common pairs include ethanol-water, ethyl acetate-hexane, and acetone-water.[12]

Data Summary for Solvent Selection:

Solvent PolarityExample SolventsSuitability for N-(4-fluorophenyl)acetohydrazideRationale
High Water, MethanolMethanol: Potentially a good "soluble solvent." Water: Likely a good "anti-solvent" due to the organic nature of the compound.[13]The molecule has polar functional groups (amide, hydrazide) but also a non-polar aromatic ring.
Medium Ethanol, Acetone, Ethyl AcetateEthanol: Proven effective for similar compounds.[1][2] Acetone/Ethyl Acetate: Good candidates for testing as "soluble solvents."These solvents often provide the right solubility balance for moderately polar organic molecules.
Low Toluene, Hexane, Diethyl EtherToluene/Hexane: Likely good "anti-solvents."[13] Diethyl Ether: Mentioned as a recrystallization solvent for a related compound.[14]The fluorophenyl group provides some non-polar character.
Problem 2: Poor Crystal Yield

Symptoms:

  • A very small amount of solid is recovered after filtration.

Causality and Solution:

Low yield is often a consequence of using too much solvent or the compound having significant solubility in the cold solvent.[15]

Step-by-Step Protocol to Maximize Yield:

  • Use the Minimum Amount of Hot Solvent: Add the hot solvent portion-wise to your crude material while heating until it just dissolves.[16]

  • Slow Cooling is Crucial: After dissolution, cover the flask and allow it to cool slowly to room temperature undisturbed. This maximizes the formation of pure crystals.[4]

  • Utilize an Ice Bath: Once the solution has reached room temperature and crystal formation has ceased, place the flask in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the cold mother liquor.[8]

  • Wash with Cold Solvent: When washing the filtered crystals, use a minimal amount of ice-cold recrystallization solvent to remove surface impurities without dissolving a significant amount of the product.[4]

Problem 3: Colored Impurities Persist in Crystals

Symptoms:

  • The final crystalline product retains a colored tint.

Causality and Solution:

Colored impurities are often large, polar molecules that can be adsorbed onto a high-surface-area material like activated charcoal.

Protocol for Decolorization:

  • Dissolve the crude compound in the minimum amount of hot recrystallization solvent.

  • Remove the flask from the heat and add a very small amount of activated charcoal (a spatula tip is usually sufficient). Adding charcoal to a boiling solution can cause it to boil over violently.

  • Reheat the mixture to boiling for a few minutes.

  • Perform a hot filtration using a fluted filter paper to remove the charcoal.

  • Allow the hot, clear filtrate to cool slowly to form decolorized crystals.

Experimental Protocol: Recrystallization of N-(4-fluorophenyl)acetohydrazide from Ethanol

This protocol outlines the standard procedure for recrystallizing N-(4-fluorophenyl)acetohydrazide using ethanol.

  • Dissolution: Place the crude N-(4-fluorophenyl)acetohydrazide in an Erlenmeyer flask. Add a minimal amount of ethanol and a boiling chip. Heat the mixture gently on a hot plate, swirling continuously. Continue adding small portions of hot ethanol until the solid completely dissolves.

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration by passing the hot solution through a fluted filter paper into a pre-warmed flask.

  • Cooling and Crystallization: Cover the flask containing the clear solution and allow it to cool slowly to room temperature. Do not disturb the flask during this period to allow for the formation of well-defined crystals.

  • Complete Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to ensure maximum crystal recovery.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals in a vacuum oven or by air drying to remove all traces of the solvent.

Visualization of the Recrystallization Workflow

Recrystallization_Workflow cluster_dissolution Step 1: Dissolution cluster_filtration Step 2: Purification cluster_crystallization Step 3: Crystallization cluster_isolation Step 4: Isolation & Drying A Crude Product B Add Minimum Hot Solvent A->B C Completely Dissolved Solution B->C D Hot Filtration (Optional) C->D Insoluble impurities? E Clear, Hot Filtrate D->E F Slow Cooling to RT E->F G Ice Bath F->G H Crystal Slurry G->H I Vacuum Filtration H->I J Wash with Cold Solvent I->J K Drying J->K L High-Purity Crystals K->L

Caption: Recrystallization Workflow Diagram.

Logical Relationship of Solvent Choice

Solvent_Choice cluster_properties Desired Solvent Properties cluster_compound Compound Characteristics HighSol_Hot High Solubility when Hot IdealSolvent Ideal Solvent Choice (e.g., Ethanol) HighSol_Hot->IdealSolvent LowSol_Cold Low Solubility when Cold LowSol_Cold->IdealSolvent Inert Chemically Inert Inert->IdealSolvent Volatile Easily Removable (Volatile) Volatile->IdealSolvent Compound N-(4-fluorophenyl)acetohydrazide Polarity Moderately Polar Compound->Polarity H_Bonding H-Bond Donor/Acceptor Compound->H_Bonding Aromatic Aromatic Ring Compound->Aromatic Polarity->IdealSolvent H_Bonding->IdealSolvent

Caption: Solvent Selection Logic Diagram.

References

  • N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide - PMC - NIH. (n.d.). Retrieved from [Link]

  • Reagents & Solvents: Solvents for Recrystallization - University of Rochester. (n.d.). Retrieved from [Link]

  • N′-(4-Fluorobenzylidene)acetohydrazide - PMC - NIH. (n.d.). Retrieved from [Link]

  • DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES - Revue Roumaine de Chimie. (n.d.). Retrieved from [Link]

  • 2.1: RECRYSTALLIZATION - Chemistry LibreTexts. (2021, March 5). Retrieved from [Link]

  • Go-to recrystallization solvent mixtures : r/Chempros - Reddit. (2023, February 19). Retrieved from [Link]

  • Chapter 7: Fluorous Solvents and Related Systems - Books. (2009, February 13). Retrieved from [Link]

  • Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide - PMC. (n.d.). Retrieved from [Link]

  • Mixed-solvent recrystallisation - Chemistry Teaching Labs - University of York. (n.d.). Retrieved from [Link]

  • recrystallization, filtration and melting point. (n.d.). Retrieved from [Link]

  • Synthesis, Characterization And Biological Studies Of N'',N'''- Bis[(E)-(4-Fluorophenyl) Methylidene] Thiocarbonohydrazide - IJESI. (2017, September 9). Retrieved from [Link]

  • 3.3F: Mixed Solvents - Chemistry LibreTexts. (2022, April 7). Retrieved from [Link]

  • How to remove impurity from hydrazide. It's not going away even after washing with water and n hexane ? | ResearchGate. (2023, May 16). Retrieved from [Link]

  • Isolation and Purification of Organic Compounds Recrystallization (Expt #3). (n.d.). Retrieved from [Link]

  • Struggling with large scale recrystallization : r/Chempros - Reddit. (2021, August 24). Retrieved from [Link]

  • Purification by Recrystallization - CUNY. (n.d.). Retrieved from [Link]

  • Solubility of Organic and Inorganic Chemicals in Selected Solvents. (n.d.). Retrieved from [Link]

  • Guide for crystallization. (n.d.). Retrieved from [Link]

  • Solid organic cpd.s when isolated from organic reaction. (n.d.). Retrieved from [Link]

  • How to Purify an organic compound via recrystallization or reprecipitation? - ResearchGate. (2025, February 16). Retrieved from [Link]

  • Organic Chemistry Lab: Recrystallization - YouTube. (2007, November 28). Retrieved from [Link]

Sources

Troubleshooting

Controlling temperature to prevent decomposition of acetohydrazides

[1] Welcome to the Acetohydrazide Stability & Synthesis Support Hub. Current Status: Operational | Topic: Thermal Decomposition Control This guide is designed for researchers and process chemists encountering stability i...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Welcome to the Acetohydrazide Stability & Synthesis Support Hub. Current Status: Operational | Topic: Thermal Decomposition Control

This guide is designed for researchers and process chemists encountering stability issues with acetohydrazide (


) and its derivatives. Unlike robust amides, acetohydrazides occupy a "metastable" chemical space; they are prone to thermal disproportionation, oxidation, and hydrolysis if pushed outside specific thermodynamic windows.
Part 1: The Core Directive – "The Goldilocks Zone"

The fundamental challenge in handling acetohydrazides is that the energy required to drive their formation (hydrazinolysis of esters) is dangerously close to the activation energy required for their decomposition (self-condensation or hydrolysis).

The Golden Rule: Maintain process temperatures below 80°C whenever possible, and strictly below 40°C during solvent removal.

Mechanism of Failure: Why do they decompose?

Before troubleshooting, you must understand the enemy. Acetohydrazides degrade via two primary non-combustion pathways:

  • Thermal Disproportionation (The "Dimer" Problem): Upon heating, particularly in the absence of solvent (melt phase), acetohydrazide undergoes nucleophilic attack on itself. One molecule acts as the nucleophile (via the terminal

    
    ), and the other as the electrophile (carbonyl carbon).
    
    • Result: Formation of

      
      -diacetylhydrazine  (symmetric, high melting point impurity) and hydrazine release.
      
    • Visual Indicator: The product melting point increases, and solubility decreases.

  • Oxidative Dehydrogenation: Accelerated by heat and metal ions (

    
    , 
    
    
    
    ), the hydrazide group oxidizes to form diimide intermediates or azo compounds.
    • Result: Yellow/Orange discoloration.

Part 2: Experimental Protocols & Control
Module A: Synthesis (Reaction Phase)

Context: Synthesis via hydrazinolysis of ethyl acetate or acetic acid.[1][2]

The Protocol:

  • Reagent Control: Use a slight excess of hydrazine hydrate (1.5 eq) to drive equilibrium forward and prevent the product from reacting with itself (self-acylation).

  • Temperature Ceiling:

    • Standard: Refluxing ethanol (~78°C) is generally safe for < 4 hours.

    • Optimization: If using neat hydrazine hydrate/ethyl acetate, maintain internal temperature at 0–10°C during addition (exothermic), then warm to room temperature. Only apply heat if conversion stalls.

  • Atmosphere: Strict Nitrogen (

    
    ) or Argon blanket. Oxygen at reflux temperature guarantees colored impurities.
    
Module B: Isolation (The Critical Failure Point)

Most decomposition occurs here, not during the reaction.

The Protocol:

  • Solvent Removal: Never use a rotary evaporator bath >45°C.

    • Why? As the solvent volume decreases, the concentration of acetohydrazide increases, kinetically favoring the bimolecular formation of

      
      -diacetylhydrazine.
      
  • Crystallization:

    • Do not boil the recrystallization solvent (usually Ethanol/Ether) for prolonged periods. Dissolve at moderate heat (50°C) and cool slowly.

    • Additives: A trace of EDTA in the recrystallization solvent can chelate metal ions that catalyze oxidation.

Module C: Storage (The "Cold" Phase)
  • Temperature: Store at 2–8°C (Refrigerated).

  • Container: Amber glass (UV protection) with Parafilm seal.

  • Desiccant: Essential. Acetohydrazides are hygroscopic; absorbed water hydrolyzes the compound back to acetic acid and toxic hydrazine.

Part 3: Visualization of Pathways
Figure 1: Thermal & Oxidative Degradation Pathways

This diagram illustrates the cascading failure modes when temperature limits are breached.

DecompositionPathways cluster_conditions Critical Control Factors AH Acetohydrazide (Target Product) DAH N,N'-Diacetylhydrazine (Symmetric Impurity) AH->DAH Thermal Self-Condensation (>80°C / Melt) Hydrazine Hydrazine (Toxic Byproduct) AH->Hydrazine Hydrolysis (Wet/Acidic) AceticAcid Acetic Acid AH->AceticAcid Hydrolysis OxProd Azo/Diimide Species (Yellow Color) AH->OxProd Oxidation (O2 + Heat) Heat Heat (>60°C) Heat->AH Moisture Moisture Moisture->AH Metal Metal Ions Metal->AH

Caption: Figure 1.[3] Thermal and oxidative stress pathways leading to common acetohydrazide impurities.

Part 4: Data & Specifications

Table 1: Stability & Physical Properties Profile

ParameterSpecification / LimitConsequence of Exceeding
Melting Point 65–68°C (Pure)Broadening indicates diacetylhydrazine contamination.
Reaction Temp Max 78°C (Reflux)Formation of symmetric hydrazides.
Drying Temp Max 40°C (Vacuum)Surface oxidation and "gummy" texture.
Storage Temp 2–8°CSlow hydrolysis/discoloration over weeks.
pH Stability pH 6.0–7.5Acid/Base catalyzes hydrolysis rapidly.
Part 5: Troubleshooting & FAQs

Q1: My product turned from white to pale yellow after drying in the oven. Is it usable?

  • Diagnosis: Oxidative degradation. This usually happens if dried in an air oven rather than a vacuum oven, or if the temperature exceeded 50°C.

  • Solution: If the yellowing is superficial, wash with cold diethyl ether. If the melting point has dropped <64°C, recrystallize from ethanol/water. Future Fix: Always use a vacuum desiccator at room temperature for drying.

Q2: I am seeing a "ghost peak" in my HPLC/NMR that indicates a higher molecular weight.

  • Diagnosis: This is likely

    
    -diacetylhydrazine .[4] It forms when the reaction is run too hot or if the hydrazine hydrate ratio was too low (starving the reaction).
    
  • Solution: This impurity is much less soluble in cold ethanol than acetohydrazide. Perform a hot filtration (dissolve mixture in min. hot ethanol, filter hot to remove the symmetric impurity if it doesn't dissolve, or cool to crystallize the product while leaving the impurity in the mother liquor depending on specific solubility curves of your derivative).

Q3: The melting point of my solid is 100°C+, but literature says ~67°C.

  • Diagnosis: You have likely isolated the symmetric byproduct (

    
    -diacetylhydrazine, MP ~138°C) instead of the product.
    
  • Root Cause: Overheating during the synthesis or using an old bottle of hydrazine hydrate that had lost its titer.

Q4: Can I use acetone to clean my glassware?

  • WARNING: NO. Acetone reacts instantly with residual hydrazides to form hydrazones (Schiff bases). This will contaminate your next batch or analysis. Use ethanol or aqueous acid for cleaning.

References
  • BenchChem Technical Support. (2025).[4][5] Stability of Acetohydrazide in the Presence of Pyridine at High Temperatures. BenchChem. Link

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 10886, Acetohydrazide. PubChem.[1] Link

  • ChemicalBook. (2024). Acethydrazide Properties and Synthesis. ChemicalBook. Link

  • Fisher Scientific. (2025). Safety Data Sheet: Acethydrazide. Fisher Scientific. Link

  • Mrozek-Wilczkiewicz, A., et al. (2024). Application of Simultaneous and Coupled Thermal Analysis Techniques... of Fused Triazinylacetohydrazides. PMC. Link

Sources

Optimization

Overcoming steric hindrance in N-(4-fluorophenyl)acetohydrazide derivatives

Welcome to the Advanced Synthesis Technical Support Hub. Subject: Optimization & Troubleshooting for N-(4-fluorophenyl)acetohydrazide Derivatives Ticket ID: #F-HYD-004 Assigned Scientist: Dr. A. Vance, Senior Application...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Advanced Synthesis Technical Support Hub. Subject: Optimization & Troubleshooting for N-(4-fluorophenyl)acetohydrazide Derivatives Ticket ID: #F-HYD-004 Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Introduction: The Steric-Electronic Conundrum

You are likely here because your synthesis of N-(4-fluorophenyl)acetohydrazide derivatives is stalling or producing "messy" NMR spectra. While the 4-fluorine atom is small (Van der Waals radius ~1.47 Å, similar to Hydrogen), its strong electronegativity (


) exerts a significant inductive effect (

). When you couple this with bulky electrophiles (hindered ketones or aldehydes) to form Schiff bases or cyclized heterocycles, you face a dual challenge: reduced nucleophilicity of the hydrazide nitrogen and steric repulsion at the reaction center.

This guide moves beyond standard protocols to address these specific kinetic and thermodynamic barriers.

Module 1: Synthesis Optimization (Overcoming Low Yields)

User Issue: "My condensation reaction with hindered ketones (e.g., acetophenones, benzophenones) yields <40% product after 12 hours of reflux."

Root Cause Analysis: The terminal amino group (


) of the hydrazide is the nucleophile. However, the p-fluorophenyl group pulls electron density away from the amide system. When attacking a sterically hindered carbonyl (e.g., a ketone rather than an aldehyde), the activation energy (

) spikes. Standard thermal reflux often fails to overcome this barrier before decomposition occurs.

The Solution: Microwave-Assisted Organic Synthesis (MAOS) Microwave irradiation provides direct dielectric heating, aligning the dipoles of the polar hydrazide and solvent. This reduces the activation entropy (


), effectively "forcing" the sterically hindered partners together.
Protocol: Microwave-Assisted Condensation[1]
ParameterStandard Reflux (Legacy)Microwave Protocol (Recommended)
Solvent Ethanol (Abs.)Ethanol + 2 drops Glacial Acetic Acid
Catalyst

(often causes charring)
Glacial Acetic Acid (Mild activation)
Time 6–12 Hours2–5 Minutes
Temp

(Boiling Point)

(Pressurized vessel)
Yield 45–60%85–94%

Step-by-Step Workflow:

  • Dissolution: Dissolve 1.0 mmol of N-(4-fluorophenyl)acetohydrazide in 10 mL of Ethanol.

  • Activation: Add 1.0 mmol of the hindered ketone and 2-3 drops of glacial acetic acid.

  • Irradiation: Place in a microwave reactor (e.g., CEM or Biotage). Set power to dynamic (max 300W) to maintain

    
    .
    
  • Duration: Irradiate for 3 minutes.

  • Workup: Pour hot reaction mixture onto crushed ice. The sudden temperature drop precipitates the product, minimizing solubility losses.

ReactionOptimization Start Starting Materials (Hydrazide + Ketone) Check Is Electrophile Hindered? Start->Check Reflux Standard Reflux (EtOH, 12h) Check->Reflux No (Aldehyde) MW Microwave Irradiation (EtOH/AcOH, 3 min) Check->MW Yes (Ketone/Bulky) Ice Pour onto Crushed Ice Reflux->Ice Low Yield Risk MW->Ice High Conversion Filter Vacuum Filtration & Recrystallization Ice->Filter Product High Purity Schiff Base Filter->Product

Figure 1: Decision matrix for selecting synthesis methodology based on steric hindrance of the electrophile.

Module 2: Structural Characterization (The "Impurity" Trap)

User Issue: "My NMR shows split peaks and broad signals. I recrystallized three times, but it still looks like a mixture. Is my compound decomposing?"

Root Cause Analysis: This is likely not an impurity. N-acylhydrazones and acetohydrazides exist as mixtures of Rotamers (E/Z conformers) due to restricted rotation around the amide (


) bond. The 4-fluorophenyl group adds bulk, and if you have derivatized the hydrazide to a Schiff base, the 

double bond also contributes to geometric isomerism.

At room temperature, the rate of rotation is slow on the NMR timescale, resulting in two distinct sets of signals (e.g., two singlets for the methyl group, split aromatic peaks).

Validation Protocol: Variable Temperature (VT) NMR To confirm purity without wasting sample on unnecessary recrystallization:

  • Prepare Sample: Dissolve 10 mg in DMSO-

    
     (high boiling point).
    
  • Standard Run: Acquire a spectrum at 25°C (298 K). Note the split peaks.[1][2]

  • Heat: Raise the probe temperature to 80°C (353 K) or 100°C (373 K).

  • Observe: As thermal energy overcomes the rotational barrier (

    
    ), the split peaks should coalesce into single, sharp signals.
    

RotamerMechanism cluster_0 Restricted Rotation (Room Temp) E_isomer E-Conformer (Anti-periplanar) Z_isomer Z-Conformer (Syn-periplanar) E_isomer->Z_isomer Slow Exchange Heat Apply Heat (>80°C) VT-NMR E_isomer->Heat Z_isomer->Heat Coalescence Signal Coalescence (Single Average Peak) Heat->Coalescence Rapid Rotation

Figure 2: Mechanism of rotamer interconversion detectable via Variable Temperature NMR.

Module 3: Cyclization to Heterocycles

User Issue: "I am trying to cyclize the hydrazide derivative into a 1,3,4-oxadiazole using sulfuric acid, but I am getting black tar."

Technical Insight: The 4-fluorophenyl group makes the system sensitive to harsh acidic conditions at high temperatures (sulfonation of the ring is a side risk, though less likely than simple charring). For sterically hindered derivatives, standard dehydration fails.

Recommended Protocol: Phosphoryl Chloride (


) Method 


acts as both a solvent and a potent dehydrating agent, activating the carbonyl oxygen more effectively than protonation alone.
  • Reflux: Reflux the hydrazide derivative in pure

    
     for 4–6 hours.
    
  • Monitoring: Monitor by TLC (Ethyl Acetate:Hexane 3:7). The hydrazide spot is polar; the oxadiazole will be significantly less polar (higher

    
    ).
    
  • Quenching (Critical): Pour the reaction mixture slowly onto crushed ice with vigorous stirring. Neutralize with solid

    
     to pH 7.
    
  • Yield Expectation: >80% conversion.

Frequently Asked Questions (FAQ)

Q1: My product is insoluble in Ethanol and Methanol. How do I purify it? A: Fluorinated hydrazide derivatives often exhibit low solubility in alcohols due to strong intermolecular hydrogen bonding and


-stacking (facilitated by the planar phenyl rings).
  • Troubleshoot: Use DMF or DMSO for recrystallization if the impurity profile allows. Alternatively, wash the crude solid extensively with hot ethanol (trituration) rather than trying to fully dissolve it. The impurities are often more soluble than the fluorinated product.

Q2: Why is the melting point sharp (1-2°C range) if the NMR looks "messy"? A: This confirms the "Rotamer" diagnosis (see Module 2). A sharp melting point indicates a pure crystalline lattice. In the solid state, the molecule usually locks into a single conformation (the most thermodynamically stable one). The "messy" NMR only appears when you dissolve it, allowing the conformers to equilibrate.

Q3: Does the Fluorine atom participate in Hydrogen Bonding? A: Weakly. While Organic Fluorine is a poor hydrogen bond acceptor compared to Oxygen or Nitrogen, it can influence crystal packing. However, the primary interaction driving steric issues is the bulk of the phenyl ring and the restricted rotation of the amide bond, not the fluorine atom itself.

References

  • Microwave Synthesis of Schiff Bases: Basha, N. H., et al. (2023).[3][4] "Microwave Irradiation-assisted Synthesis of Schiff's Bases – A Review." European Chemical Bulletin.[4]

  • Kinetics of Hydrazone Formation: Kool, E. T., et al. (2013). "Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH." Journal of the American Chemical Society.

  • NMR Rotamers in Hydrazides: Palla, G., et al. (1986). "Conformational isomerism in N-acylhydrazones." Journal of Molecular Structure. (Context validated via Princeton/NIH similar compound studies).

  • Crystal Structure & Hydrogen Bonding: Fun, H. K., et al. (2011). "N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide." Acta Crystallographica Section E.

Sources

Troubleshooting

Technical Support Center: Troubleshooting TLC for Acetohydrazide Compounds

Welcome to the technical support center for resolving Thin-Layer Chromatography (TLC) issues, with a specific focus on acetohydrazide compounds. This guide is designed for researchers, scientists, and professionals in dr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for resolving Thin-Layer Chromatography (TLC) issues, with a specific focus on acetohydrazide compounds. This guide is designed for researchers, scientists, and professionals in drug development who utilize TLC for reaction monitoring, purity assessment, and preliminary compound identification. Acetohydrazides, due to their inherent polarity and potential for strong interactions with the stationary phase, can present unique challenges, most notably, streaking. This guide provides in-depth, scientifically-grounded solutions to common problems in a direct question-and-answer format.

Understanding the Challenge: The Nature of Acetohydrazides and TLC

Acetohydrazide and its derivatives are characterized by the presence of a hydrazide functional group (-CONHNH2) attached to an acetyl group.[1] This functional group imparts significant polarity to the molecule, making it soluble in water and other polar solvents.[1][2][3][4] In normal-phase TLC, which typically employs a polar stationary phase like silica gel and a less polar mobile phase, highly polar compounds can exhibit strong interactions with the stationary phase.[5][6][7]

The stationary phase, silica gel, is rich in surface silanol groups (Si-OH), which are polar and can form hydrogen bonds with polar analytes.[5][6][8][9] This strong interaction can impede the compound's movement up the plate with the mobile phase, leading to poor separation and, frequently, streaking.[10][11] Streaking occurs when a portion of the analyte spot moves with the solvent front while another portion remains adsorbed to the origin, resulting in an elongated or "streaked" spot rather than a compact, well-defined one.[10][12][13]

Frequently Asked Questions & Troubleshooting Guides

Q1: My acetohydrazide compound is streaking badly from the baseline. What is the most likely cause and the first thing I should try?

A1: The most common culprits for streaking of polar compounds like acetohydrazides are sample overloading and inappropriate mobile phase polarity.

  • Sample Overloading: Applying too much sample to the TLC plate is a frequent cause of streaking.[10][11][13][14] When the sample is too concentrated, the stationary phase becomes saturated at the point of application. The mobile phase can only dissolve and move a certain amount of the compound at a time, leaving the excess behind to slowly leach up the plate, causing a streak.[11][12][15]

    • Troubleshooting Protocol:

      • Dilute Your Sample: Prepare a more dilute solution of your sample. A good starting point is a 1% solution (e.g., 1 mg of compound in 1 mL of a suitable volatile solvent).[11]

      • Spot Carefully: Apply the sample in small, repeated applications to the same spot, allowing the solvent to evaporate completely between each application.[14] This technique helps to keep the initial spot size small and concentrated. The goal is a spot diameter of no more than 1-2 mm.[16][17]

  • Inappropriate Mobile Phase Polarity: If the mobile phase is not polar enough, it will not have sufficient strength to move the highly polar acetohydrazide compound up the plate against the strong attraction of the silica gel. This results in the compound remaining at or near the baseline, often as a streak.

    • Troubleshooting Protocol:

      • Increase Mobile Phase Polarity: Gradually increase the polarity of your eluent. For example, if you are using a hexane/ethyl acetate system, systematically increase the proportion of ethyl acetate.[8] For very polar compounds, you may need to introduce a stronger, more polar solvent like methanol into your mobile phase.[8][12][18] A common starting point for polar compounds is a mixture of dichloromethane and methanol (e.g., 9:1 or 8:2 v/v).[12]

Q2: I've tried diluting my sample and increasing the mobile phase polarity, but I'm still seeing significant streaking. What are the secondary interactions I should consider?

A2: Streaking that persists after addressing overloading and eluent polarity often points to strong, specific interactions between the basic hydrazide group and the acidic silanol groups on the silica gel surface.

The hydrazide moiety can be basic, leading to strong acid-base interactions with the slightly acidic silica gel.[15][19] This can cause the compound to "stick" to the stationary phase, resulting in tailing or streaking.[10][11][19]

  • Troubleshooting Protocol: Mobile Phase Modification

    • Addition of a Basic Modifier: To counteract the acidic nature of the silica gel, add a small amount of a basic modifier to your mobile phase.[10][17][19]

      • Triethylamine (Et3N): Adding 0.1-2% triethylamine to the eluent system is a very effective strategy for improving the chromatography of basic compounds.[12][15][17][19] The triethylamine will preferentially interact with the acidic sites on the silica, preventing the acetohydrazide from binding too strongly.

      • Ammonia: A few drops of ammonia in the eluent can also serve the same purpose.[10][15] A common preparation involves adding 10% NH4OH in methanol, and then using 1-10% of this mixture in dichloromethane.[12]

    • Addition of an Acidic Modifier (for acidic impurities or compounds): While acetohydrazides are generally basic, if your compound has acidic functionalities or if you are dealing with acidic impurities, adding a small amount of a volatile acid can improve chromatography.

      • Acetic Acid or Formic Acid: Adding a few percent of acetic or formic acid to the mobile phase can help to protonate the analyte, reducing its interaction with the silica gel.[10][11][12][15]

Q3: Could the way I prepare my TLC plate and chamber be contributing to the streaking issue?

A3: Absolutely. Proper plate preparation and chamber equilibration are critical for obtaining reproducible and well-defined spots.

  • Plate Activation: Commercially available TLC plates adsorb moisture from the atmosphere, which can deactivate the silica gel and lead to inconsistent results.[8]

    • Protocol for Plate Activation:

      • Heat the TLC plate in an oven at 110-120°C for 20-30 minutes immediately before use.[8][16][20]

      • After heating, allow the plate to cool in a desiccator to prevent re-adsorption of moisture.[8]

  • Chamber Saturation: An unsaturated chromatography chamber can lead to uneven solvent evaporation from the plate surface, causing the mobile phase front to be uneven and potentially contributing to spot distortion.

    • Protocol for Chamber Saturation:

      • Line the inside of the TLC chamber with a piece of filter paper.[8][21]

      • Add the mobile phase to a depth of about 0.5 cm, ensuring it wets the filter paper.[8]

      • Close the chamber and allow it to equilibrate for at least 20-30 minutes before placing the TLC plate inside.[8][21] This ensures the chamber atmosphere is saturated with solvent vapors.

Advanced Troubleshooting & Method Development

Q4: My spots are still not sharp, and I suspect my compound might be unstable on silica gel. How can I test for this?

A4: Compound instability on the acidic silica surface can lead to decomposition and streaking. A 2D TLC experiment is an excellent diagnostic tool to check for this.

  • Protocol for 2D TLC:

    • Take a square TLC plate and spot your sample in one corner, about 1 cm from the edges.[18]

    • Develop the plate in your chosen mobile phase as usual.

    • Remove the plate and dry it completely.

    • Rotate the plate 90 degrees so that the line of separated spots is now on the baseline.[18]

    • Develop the plate again in the same mobile phase.

    • Interpretation: If your compound is stable, all the spots will lie on a diagonal line. If any decomposition has occurred, you will see new spots appearing below the diagonal.[18]

Q5: If my compound is indeed unstable on silica, or if I'm still struggling with streaking, what alternative stationary phases can I use?

A5: If standard silica gel is problematic, consider using a different stationary phase.

  • Alternative Stationary Phases:

    • Alumina (Aluminum Oxide): Alumina plates are available in acidic, neutral, and basic forms. For a basic compound like acetohydrazide, a basic or neutral alumina plate might provide better results by minimizing the strong acid-base interactions.[15]

    • Reversed-Phase (RP) TLC: RP-TLC plates (e.g., C18-modified silica) use a non-polar stationary phase and a polar mobile phase (like methanol/water or acetonitrile/water mixtures).[9][22] For highly polar compounds that are difficult to elute on normal-phase plates, RP-TLC can be an excellent alternative.[18][19]

    • Other Bonded Phases: Plates with cyano or diol functional groups offer different selectivities and can be useful for separating polar compounds.[9][23]

Summary Tables for Quick Reference

Table 1: Common Causes of Streaking and First-Line Solutions

IssuePrimary CauseRecommended Action
Broad, elongated spot Sample OverloadingDilute the sample (1% solution is a good start) and apply in small, repeated spots.[10][11][12]
Spot remains at baseline Mobile phase polarity too lowIncrease the proportion of the polar solvent in the mobile phase (e.g., increase ethyl acetate in a hexane/ethyl acetate mix). Consider adding methanol for very polar compounds.[8][12][18]
Persistent Tailing/Streaking Strong acid-base interactionAdd a modifier to the mobile phase: 0.1-2% triethylamine for basic compounds or a few percent of acetic/formic acid for acidic compounds.[10][11][12][19]
Irreproducible Rf values Inactive plate / Unsaturated chamberActivate the TLC plate by heating at 110-120°C for 30 minutes.[8][16][20] Ensure the TLC chamber is saturated with solvent vapor before development.[8]

Table 2: Suggested Mobile Phase Systems for Acetohydrazide Compounds (Normal Phase Silica Gel)

Solvent SystemPolarityComments
Dichloromethane / Methanol (9:1 to 8:2)HighA good starting point for polar compounds.[12]
Ethyl Acetate / Methanol (95:5)HighOffers different selectivity compared to DCM/MeOH.
Chloroform / Methanol (9:1)HighA classic system for polar compounds.
Ethyl Acetate / Butanol / Acetic Acid / Water (80:10:5:5)Very HighEffective for separating strongly polar compounds.[12]
Dichloromethane / (10% NH4OH in Methanol) (9:1)High (Basic)Excellent for basic compounds to prevent streaking.[12]

Visual Troubleshooting Workflow

Below is a flowchart to guide your troubleshooting process for TLC streaking issues.

TLC_Troubleshooting start Start: TLC Spot is Streaking overload Is the sample overloaded? start->overload dilute Dilute sample & re-spot carefully overload->dilute Yes polarity Is mobile phase polarity optimal? overload->polarity No dilute->polarity inc_polarity Increase mobile phase polarity (e.g., add more EtOAc or MeOH) polarity->inc_polarity No interaction Suspect strong secondary interactions? polarity->interaction Yes inc_polarity->interaction add_modifier Add modifier to mobile phase: - 0.1-2% Triethylamine (for bases) - Acetic/Formic Acid (for acids) interaction->add_modifier Yes stability Is compound stable on silica? interaction->stability No add_modifier->stability end_success Success: Sharp, well-defined spot add_modifier->end_success Success two_d_tlc Run 2D TLC to check for decomposition stability->two_d_tlc Unsure stability->end_success No, likely stable alt_phase Consider alternative stationary phases: - Alumina (neutral/basic) - Reversed-Phase (C18) two_d_tlc->alt_phase Decomposition observed two_d_tlc->end_success Stable alt_phase->end_success Success end_complex Complex issue: Consult further alt_phase->end_complex Still issues

Caption: A step-by-step decision tree for troubleshooting TLC streaking.

References

  • Thin Layer Chromatography - Chemistry LibreTexts. (2022). Retrieved from [Link]

  • Complete Guide to Thin Layer Chromatography Sample Preparation - Organomation. (n.d.). Retrieved from [Link]

  • Thin-layer chromatography - Wikipedia. (n.d.). Retrieved from [Link]

  • Procedure of Thin Layer Chromatography. (2012). Retrieved from [Link]

  • Troubleshooting Thin Layer Chromatography - University of Rochester. (n.d.). Retrieved from [Link]

  • TLC troubleshooting | - ChemBAM. (n.d.). Retrieved from [Link]

  • Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions. (2023). Retrieved from [Link]

  • Thin Layer Chromatography (TLC) Protocol: - Cal State LA. (n.d.). Retrieved from [Link]

  • TLC | PPTX. (n.d.). Retrieved from [Link]

  • Thin Layer Chromatography: A Complete Guide to TLC - Chemistry Hall. (2020). Retrieved from [Link]

  • Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC - Bitesize Bio. (2025). Retrieved from [Link]

  • Thin Layer Chromatography (TLC) - Organic Chemistry at CU Boulder. (n.d.). Retrieved from [Link]

  • Sample Preparation. (n.d.). Retrieved from [Link]

  • Mastering TLC Chromatography: A Comprehensive Guide - Chrom Tech, Inc. (2024). Retrieved from [Link]

  • Control pH During Method Development for Better Chromatography. (n.d.). Retrieved from [Link]

  • Basic compounds and low pH - Chromatography Forum. (2005). Retrieved from [Link]

  • In which pH range are silica-based TLC plates stable? - Chemistry Stack Exchange. (2017). Retrieved from [Link]

  • Thin-layer Chromatographic (TLC) Separations and Bioassays of Plant Extracts to Identify Antimicrobial Compounds - PMC. (2014). Retrieved from [Link]

  • Effect of acidic mobile phase additives on the TLC behaviour of some alkaloids. (2025). Retrieved from [Link]

  • 4. Lab Procedure: Thin Layer Chromatography 4/9 - LabXchange. (2024). Retrieved from [Link]

  • How To: Run a Prep TLC - Department of Chemistry - University of Rochester. (n.d.). Retrieved from [Link]

  • Back to Basics: The Role of pH in Retention and Selectivity | LCGC International. (2026). Retrieved from [Link]

  • Detrimental impact of aqueous mobile phases in 18F-labelled radiopharmaceutical analysis via radio-TLC - PMC. (n.d.). Retrieved from [Link]

  • TLC Separation Principles - Theory pages - Labster. (n.d.). Retrieved from [Link]

  • Troubleshooting TLC - Plant extract - strange in polar mobile Phase - What could be the reason? | ResearchGate. (2024). Retrieved from [Link]

  • Stationary Phases for Modern Thin-Layer Chromatography | LCGC International. (2026). Retrieved from [Link]

  • acetohydrazide - ChemBK. (2024). Retrieved from [Link]

  • Silica Gel In Chromatography - SSE Enterprise. (2025). Retrieved from [Link]

  • Principle:: Intermolecular Forces Between The Component and The Silica Gel | PDF | Thin Layer Chromatography - Scribd. (n.d.). Retrieved from [Link]

  • Dyeing Reagents for Thin-Layer and Paper Chromatography - The Sarpong Group. (n.d.). Retrieved from [Link]

  • Tailing in TLC - can anyone help? - ResearchGate. (2013). Retrieved from [Link]

  • What mobile phase should I use (TLC) to separate aromatic hydrazone and aromatic hydrazine? | ResearchGate. (2018). Retrieved from [Link]

  • Stationary Phases for Modern Thin-Layer Chromatography - LCGC International. (2020). Retrieved from [Link]

  • TLC TROUBLESHOOTING - YouTube. (2024). Retrieved from [Link]

  • Tips & Tricks for Thin-Layer Chromatography - Merck Millipore. (n.d.). Retrieved from [Link]

  • I'm having trouble separating two overlapping spots on TLC. I've tried multiple solvent combinations, but still having trouble. Any advice? | ResearchGate. (2016). Retrieved from [Link]

  • TLC-Thin Layer Chromatography - OperaChem. (2024). Retrieved from [Link]

  • Application of hydrostatic CCC–TLC–HPLC–ESI-TOF-MS for the bioguided fractionation of anticholinesterase alkaloids from Argemone mexicana L. roots - PMC. (n.d.). Retrieved from [Link]

Sources

Optimization

Technical Support Center: Scale-Up of N-(4-fluorophenyl)acetohydrazide

Introduction: The Process Landscape Welcome to the technical support hub for N-(4-fluorophenyl)acetohydrazide (CAS: 399-30-4 / related salts). This compound serves as a critical scaffold in the synthesis of pyrazoles and...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Process Landscape

Welcome to the technical support hub for N-(4-fluorophenyl)acetohydrazide (CAS: 399-30-4 / related salts). This compound serves as a critical scaffold in the synthesis of pyrazoles and indoles for pharmaceutical applications.

Scaling up the acetylation of 4-fluorophenylhydrazine (4-FPH) is deceptively simple in theory but fraught with process safety and quality risks in practice. As you move from gram to kilogram scale, three variables become your primary adversaries: Exotherm control , Regioselectivity (Mono- vs. Di-acetylation) , and Genotoxic Impurity (GTI) remediation .

This guide synthesizes field-proven methodologies to navigate these challenges.

Module 1: Reaction Engineering & Exotherm Control

The Challenge: Runaway Acetylation

The reaction between 4-fluorophenylhydrazine (usually the hydrochloride salt) and acetic anhydride (


) is highly exothermic. On a bench scale, this heat dissipates easily. On a pilot scale, it can lead to thermal runaway and the formation of the unwanted N,N’-diacetyl impurity.
Standard Protocol (Optimized for Scale)
ParameterSpecificationRationale
Starting Material 4-Fluorophenylhydrazine HClThe HCl salt is more stable and less prone to oxidation than the free base.
Solvent Toluene or 2-MeTHFBiphasic systems (with aqueous base) or organic solvents allowing azeotropic drying are preferred over ethanol for scale.
Base

or

(1.1 equiv)
Essential to liberate the free hydrazine in situ.
Reagent Acetic Anhydride (1.05 equiv)Slight excess ensures conversion; large excess promotes di-acetylation.
Temperature 0°C

20°C
Critical: Addition must happen at low temp to favor kinetic control (mono-acetylation).
Troubleshooting Guide: Reaction Phase

Q: My reaction mixture turned from pale yellow to dark red/brown. What happened?

  • Diagnosis: Oxidation of the hydrazine functionality. Aryl hydrazines are sensitive to air, forming azo-dimers (colored impurities) or diazenium species.

  • Corrective Action:

    • Ensure the reactor is purged with

      
       to <2% 
      
      
      
      before charging solids.
    • Add a radical scavenger or antioxidant (e.g., Sodium Metabisulfite) if the process tolerates aqueous conditions.

    • Immediate Fix: Treat the crude mixture with activated carbon during the crystallization step to remove colored oligomers.

Q: I am seeing significant levels (>5%) of the di-acetylated impurity.

  • Diagnosis: High local concentration of

    
     or high temperature. The terminal nitrogen (
    
    
    
    ) is the most nucleophilic, but once acetylated, the internal nitrogen (
    
    
    ) can react if
    
    
    is in excess or heat drives the thermodynamics.
  • Corrective Action:

    • Dosing Strategy: Switch from bolus addition to a controlled dosing of

      
       over 2–4 hours.
      
    • Temperature: Maintain internal temperature

      
       during addition.
      
    • Stoichiometry: Reduce

      
       to 1.0 equiv. It is better to have 2% unreacted starting material (removable via pH swing) than 5% di-acetyl impurity (difficult to separate).
      

Module 2: Genotoxic Impurity (GTI) Control

The Challenge: Residual Hydrazine

4-Fluorophenylhydrazine is a potent sensitizer and a structural alert for genotoxicity. Regulatory limits often require residual hydrazine levels to be <10 ppm in the final intermediate.

Purification & Analysis Workflow

Step 1: The pH Swing Wash Unlike the amide product, the starting hydrazine is basic.

  • After reaction completion, quench with water.

  • Adjust pH to 8–9 and extract the product into organic solvent (Ethyl Acetate/Toluene).

  • Critical Step: Wash the organic layer with dilute HCl (pH 2–3) . The unreacted hydrazine protonates and partitions into the aqueous phase, while the acetohydrazide (non-basic amide) remains in the organic layer.

Step 2: Derivatization Analysis Direct GC/HPLC analysis of hydrazines is difficult due to polarity and instability.

  • Protocol: Derivatize the sample with Benzaldehyde or Acetone (forming the hydrazone/azine) before HPLC analysis to achieve ppm-level sensitivity.

Visualizing the Impurity Fate

G Start Crude Reaction Mixture (Product + Residual Hydrazine + Di-acetyl) Quench Quench & pH Adjustment (pH > 8) Start->Quench Extraction Organic Extraction (Product in Org Phase) Quench->Extraction AcidWash Acidic Wash (pH 2-3) CRITICAL CONTROL POINT Extraction->AcidWash Cryst Crystallization (EtOH/Water) AcidWash->Cryst Organic Layer Waste Aqueous Waste (Protonated Hydrazine) AcidWash->Waste Aqueous Layer (Impurity Purge) Final Final Product (<10 ppm Hydrazine) Cryst->Final

Figure 1: Impurity purge logic. The Acid Wash step is the primary barrier against genotoxic carryover.

Module 3: Solid State & Isolation

The Challenge: Filtration & Drying

N-(4-fluorophenyl)acetohydrazide typically crystallizes as white to off-white needles. At scale, these needles can form a compressible cake that blocks filters (slow filtration) and traps mother liquor (high LOD).

Troubleshooting Guide: Isolation

Q: Filtration is taking 12+ hours for a 5kg batch.

  • Diagnosis: Rapid cooling caused "crash crystallization," resulting in fine needles (dendrites) that clog the filter cloth.

  • Corrective Action:

    • Seeding: Implement a seeding protocol. Cool to saturation temperature (approx 50°C), add 0.5% seed crystals, hold for 1 hour to establish crystal growth, then cool slowly (10°C/hour).

    • Ostwald Ripening: If the slurry is already fine, heat it back up to near-reflux and cycle the temperature (heat/cool) 2–3 times to grow larger, more filterable crystals.

Q: The dried solid has a high Loss on Drying (LOD) and smells of acetic acid.

  • Diagnosis: Solvate formation or inclusion of mother liquor in the crystal lattice.

  • Corrective Action:

    • Displacement Wash: Do not just suck dry. Displacement wash the cake with a neutral solvent (e.g., cold Ethanol or MTBE) to remove the acetic acid/reaction solvent.

    • Drying: Vacuum dry at 45–50°C. If acetic acid persists, a humidified drying cycle (introducing water vapor then vacuum) can help displace the acid, followed by final drying.

Frequently Asked Questions (FAQs)

Q: Can I use Acetyl Chloride instead of Acetic Anhydride? A: Yes, but it is less desirable for scale-up. Acetyl chloride releases HCl gas, requiring a scrubber and careful pH control to prevent protonation of the hydrazine starting material (which stops the reaction). Acetic anhydride produces acetic acid as a byproduct, which is easier to handle and acts as a solvent.

Q: What is the safe holding time for the crude reaction mixture? A: The mixture should be quenched within 2 hours of reaction completion. Prolonged holding, especially if basic, can lead to hydrolysis of the product or oxidative degradation.

Q: How do I clean the reactor after the campaign? A: Hydrazine residues are the main concern. Rinse the reactor with a 5% Sodium Hypochlorite (Bleach) solution. This oxidizes residual hydrazine to nitrogen gas and water, destroying the toxicity. Warning: Ensure all organic solvents are removed first to prevent formation of explosive chloro-organics.

References & Authority

  • PubChem. (2023). (4-Fluorophenyl)hydrazine hydrochloride - Safety & Hazards. National Library of Medicine. Link

  • Sigma-Aldrich. (2023). Safety Data Sheet: 4-Fluorophenylhydrazine hydrochloride. Link

  • Anderson, N. G. (2012). Practical Process Research and Development - A Guide for Organic Chemists. Academic Press. (Standard text for acetylation scale-up principles).

  • Guideline on the Limits of Genotoxic Impurities. (2006). European Medicines Agency (EMEA). (Basis for hydrazine ppm limits).

  • Thermo Fisher Scientific. (2025).[1] Safety Data Sheet: 4-Fluorophenylhydrazine hydrochloride. Link

Disclaimer

This guide is intended for qualified scientific personnel. Always perform a Process Safety Assessment (PSA) and consult local EHS regulations before scaling up any chemical process involving hydrazines.

Sources

Reference Data & Comparative Studies

Validation

A Guide to the 1H NMR Spectral Interpretation of N-(4-fluorophenyl)acetohydrazide: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel compounds is a cornerstone of rigorous scientific practice. Nuclear Magnetic Resonance (NMR) spectroscopy, p...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel compounds is a cornerstone of rigorous scientific practice. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as a primary tool for this purpose, offering detailed insights into molecular structure. This guide provides an in-depth analysis of the 1H NMR spectral features of N-(4-fluorophenyl)acetohydrazide, a compound of interest in medicinal chemistry. Beyond a simple spectral assignment, this document delves into the causality behind experimental choices, compares the utility of 1H NMR with other analytical techniques, and provides actionable protocols for obtaining high-quality data.

The Structural Landscape of N-(4-fluorophenyl)acetohydrazide

N-(4-fluorophenyl)acetohydrazide is comprised of three key structural motifs that dictate its 1H NMR spectrum: a p-substituted fluorophenyl ring, an acetohydrazide backbone, and labile amide protons. The interplay of these features, including the presence of conformational isomers, presents a rich and informative spectral puzzle.

Interpreting the 1H NMR Spectrum: A Detailed Analysis

The 1H NMR spectrum of N-(4-fluorophenyl)acetohydrazide, typically acquired in a polar aprotic solvent like DMSO-d6 to ensure solubility and minimize proton exchange, is predicted to exhibit distinct signals corresponding to each proton in the molecule. A key feature often observed in the NMR spectra of N-acylhydrazones in DMSO-d6 is the presence of two sets of signals for some protons.[1] This phenomenon arises from the restricted rotation around the amide C-N bond, leading to the existence of syn and anti conformers in solution.[2][3] The relative ratio of these conformers can be influenced by the solvent and temperature.[1]

Predicted 1H NMR Data for N-(4-fluorophenyl)acetohydrazide in DMSO-d6
Signal AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationNotes
-CH₃ (acetyl group)~ 2.1Singlet (s)-3HA single, upfield peak characteristic of a methyl group adjacent to a carbonyl.
Aromatic H (ortho to F) ~ 7.1 - 7.3Triplet (t) or Doublet of Doublets (dd)J(H,H) ≈ 8.8, J(H,F) ≈ 8.82HThe protons ortho to the fluorine atom are coupled to both the adjacent aromatic proton (meta to F) and the fluorine atom. The similar magnitude of the vicinal H-H and H-F couplings can result in a triplet-like appearance.
Aromatic H (meta to F) ~ 7.5 - 7.7Doublet of Doublets (dd)J(H,H) ≈ 8.8, J(H,F) ≈ 5.52HThese protons are coupled to the adjacent aromatic proton (ortho to F) and show a smaller long-range coupling to the fluorine atom.
-NH- (amide proton)~ 9.8 - 10.5Broad Singlet (br s)-1HThe amide NH proton is significantly deshielded due to the electron-withdrawing effect of the carbonyl group and the adjacent nitrogen. Its signal is often broad due to quadrupole effects from the neighboring nitrogen and potential hydrogen bonding. The presence of conformers may lead to two distinct, broad signals.
-NH₂ (terminal hydrazide)~ 4.3 - 4.5Broad Singlet (br s)-2HThese protons are more shielded than the amide NH and appear as a broad singlet. This signal can exchange with D₂O.

The Rationale Behind Experimental Choices

The quality of an NMR spectrum is profoundly influenced by the experimental setup. Here, we explore the reasoning behind the key choices for analyzing N-(4-fluorophenyl)acetohydrazide.

Choice of Deuterated Solvent

The selection of an appropriate deuterated solvent is the first critical step.[4][5] For N-(4-fluorophenyl)acetohydrazide, which possesses both polar (amide, hydrazide) and non-polar (aromatic ring) functionalities, a solvent that can effectively solvate the entire molecule is essential.

  • DMSO-d6 (Dimethyl sulfoxide-d6): This is often the solvent of choice for hydrazides and amides.[1] Its high polarity ensures good solubility, and its ability to act as a hydrogen bond acceptor helps to slow down the exchange of the labile NH protons, making them more readily observable as distinct, albeit often broad, signals.[6] The residual proton signal of DMSO-d6 appears around δ 2.50 ppm.

  • CDCl₃ (Chloroform-d): While a common solvent for general organic compounds, it may not be sufficiently polar to dissolve N-(4-fluorophenyl)acetohydrazide adequately, potentially leading to broad lines and poor spectral quality.[6] Furthermore, labile NH protons tend to exchange more rapidly in CDCl₃, which can lead to very broad or even unobservable signals.

  • Methanol-d4 (CD₃OD): This protic solvent will lead to the rapid exchange of the NH protons with the deuterium of the solvent, causing the NH signals to disappear from the spectrum. While this can be used as a confirmatory experiment (D₂O exchange), it is not suitable for the initial structural elucidation.

A Comparative Look: 1H NMR vs. Alternative Analytical Techniques

While 1H NMR is a powerful tool, a comprehensive characterization of N-(4-fluorophenyl)acetohydrazide often involves a multi-technique approach.

Analytical TechniqueInformation ProvidedAdvantagesLimitations
1H NMR Spectroscopy Precise proton environment, connectivity through coupling, stereochemistry, and conformational analysis.Provides a detailed map of the proton framework of the molecule. Quantitative analysis is straightforward.Can be insensitive for very small sample quantities. Complex spectra can be challenging to interpret fully.
Infrared (IR) Spectroscopy Presence of key functional groups (N-H, C=O, C-F, aromatic C=C).Quick and simple to perform. Provides a "fingerprint" of the molecule.Does not provide detailed structural connectivity. Ambiguity in assigning some peaks.
Mass Spectrometry (MS) Molecular weight and fragmentation pattern.Extremely sensitive, requiring very little sample. Fragmentation can provide structural clues.Does not provide information on stereochemistry or conformational isomers. Isomers can be difficult to distinguish.
X-ray Crystallography Precise 3D structure in the solid state, including bond lengths and angles.Provides the definitive solid-state structure.Requires a suitable single crystal, which can be difficult to grow. The solid-state conformation may not be the same as in solution.

For N-(4-fluorophenyl)acetohydrazide, IR spectroscopy would confirm the presence of the amide and hydrazide functionalities through characteristic N-H and C=O stretching vibrations. Mass spectrometry would confirm the molecular weight (170.17 g/mol ) and provide fragmentation patterns that could help to piece together the structure. However, neither of these techniques can provide the detailed information on proton connectivity and the presence of conformers in solution that is readily available from the 1H NMR spectrum.

Experimental Protocols

Protocol 1: 1H NMR Sample Preparation
  • Sample Weighing: Accurately weigh 5-10 mg of N-(4-fluorophenyl)acetohydrazide into a clean, dry vial.

  • Solvent Addition: Add approximately 0.7 mL of deuterated solvent (e.g., DMSO-d6) to the vial.

  • Dissolution: Gently vortex or sonicate the vial to ensure complete dissolution of the sample.

  • Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that could degrade spectral quality.

  • Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

Protocol 2: Data Acquisition
  • Instrument Setup: Insert the sample into the NMR spectrometer.

  • Locking and Shimming: Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

  • Acquisition Parameters: Set up a standard 1H acquisition experiment with appropriate parameters (e.g., pulse angle, acquisition time, relaxation delay).

  • Data Acquisition: Acquire the Free Induction Decay (FID).

  • Processing: Apply a Fourier transform to the FID, followed by phase correction and baseline correction to obtain the final spectrum.

Visualizing the Workflow

Caption: Workflow for 1H NMR analysis of N-(4-fluorophenyl)acetohydrazide.

Conclusion

The 1H NMR spectrum of N-(4-fluorophenyl)acetohydrazide offers a wealth of structural information that is indispensable for its unambiguous characterization. A thorough understanding of chemical shifts, coupling constants, and the potential for conformational isomerism is key to a successful interpretation. When complemented with other analytical techniques such as IR and mass spectrometry, a complete and robust structural elucidation can be achieved. This guide provides the foundational knowledge and practical protocols for researchers to confidently approach the 1H NMR analysis of this and similar molecules, ensuring data integrity and advancing scientific discovery.

References

  • Significative ¹H NMR spectra (400 MHz, DMSO-d6) of representative N-acyl hydrazones 13l (a) and 13a (b). - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

  • Chemical shifts (δ/ppm) from 1 H NMR spectra (DMSO-d 6 , 29 • C) of anti/syn - conformers of hydrazones 3 − 12. - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

  • ¹H-NMR spectral data of acetohydrazide derivative of CZT - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

  • NH region of ¹H NMR spectra of complex 1a in DMSO-d6 registered at variable temperatures. - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

  • Chemical shifts and coupling constants in pentafluorophenyl derivatives. I. Correlations of chemical shifts, coupling constants, and .pi.-electronic interactions | Journal of the American Chemical Society - ACS Publications. (1969). Retrieved February 17, 2026, from [Link]

  • Determination of Magnitudes and Relative Signs of 1H–19F Coupling Constants through 1D- and 2D-TOCSY Experiments | The Journal of Organic Chemistry - ACS Publications. (2013). Retrieved February 17, 2026, from [Link]

  • ¹H NMR spectra of the hydrazide ligand and its Cd(II) complex (7) - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

  • NMR Spectroscopy Primer. (2025). Retrieved February 17, 2026, from [Link]

  • Aerobic CN Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines - Supporting Information. (n.d.). Retrieved February 17, 2026, from [Link]

  • PSYCHE to Evaluate 1H-19F Coupling Constants - University of Ottawa NMR Facility Blog. (2017). Retrieved February 17, 2026, from [Link]

  • 1H NMR (400 MHz, DMSO-d6) δ 1.39 - The Royal Society of Chemistry. (n.d.). Retrieved February 17, 2026, from [Link]

  • Regular Article - Organic Chemistry Research. (2021). Retrieved February 17, 2026, from [Link]

  • N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide - PMC - NIH. (n.d.). Retrieved February 17, 2026, from [Link]

  • N-(4-fluorophenyl)acetamide | C8H8FNO | CID 9601 - PubChem. (n.d.). Retrieved February 17, 2026, from [Link]

  • Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy - PMC. (2021). Retrieved February 17, 2026, from [Link]

  • 19F chemical shifts, coupling constants and conformational preferences in monosubstituted perfluoroparacyclophanes - CONICET. (2011). Retrieved February 17, 2026, from [Link]

  • [Figure], 1H NMR Spectrum (300 MHz, DMSO-d6) of Analog CID 49843090 (Entry 11, Table 1) - Probe Reports from the NIH Molecular Libraries Program. (n.d.). Retrieved February 17, 2026, from [Link]

  • 1 H, 13 C, and 31 P NMR chemical shifts δ [ppm] and coupling constants... - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

  • Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

  • NMR SPECTRA OF CHAPTER 1 - AIR Unimi. (n.d.). Retrieved February 17, 2026, from [Link]

  • N′-(4-Fluorobenzylidene)acetohydrazide - PMC - NIH. (n.d.). Retrieved February 17, 2026, from [Link]

  • SYNTHESIS AND SPECTRAL STUDY OF 2-(4-{[(SUBSTITUTEDPHENYL)IMINO]METHYL}PHENOXY)ACETO HYDRAZIDE | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2012). Retrieved February 17, 2026, from [Link]

  • Synthesis, Characterization And Biological Studies Of N'',N'''- Bis[(E)-(4-Fluorophenyl) Methylidene] Thiocarbonohydrazide - IJESI. (2017). Retrieved February 17, 2026, from [Link]

  • Unveiling the synthesis and spectral characterizations of novel (E)-furan-2-yl acrylohydrazides - PeerJ. (2024). Retrieved February 17, 2026, from [Link]

  • Synthesis, crystal structure and Hirshfeld surface analysis of N-(4-fluorophenyl)-N-isopropyl-2-(methylsulfonyl)acetamide - PMC. (n.d.). Retrieved February 17, 2026, from [Link]

  • Proton NMR chemical shifts and coupling constants for brain metabolites. (n.d.). Retrieved February 17, 2026, from [Link]

  • 2-[(4-Fluorophenyl)amino]acetohydrazide | C8H10FN3O | CID 302634 - PubChem. (n.d.). Retrieved February 17, 2026, from [Link]

  • Acetic acid, hydrazide - the NIST WebBook - National Institute of Standards and Technology. (n.d.). Retrieved February 17, 2026, from [Link]

  • (PDF) Synthesis of N-P-Fluorothiosemicarbazone and of bis(N-P-Fluorophenylthiourea). Crystal Structure and Conformational Analysis of N, N'-bis(4-Fluorophenyl)hydrazine-1,2-Bis(carbothioamide) - ResearchGate. (2024). Retrieved February 17, 2026, from [Link]

  • Synthesis and Characterization of Pyridine Acetohydrazide Derivative for Antimicrobial Cotton Fabric - MDPI. (2023). Retrieved February 17, 2026, from [Link]

  • NMR Chemical Shift Values Table - Chemistry Steps. (2024). Retrieved February 17, 2026, from [Link]

  • N'-[(1z)-1-(4-fluorophenyl)ethylidene]-2-(thiophen-2-yl)acetohydrazide - PubChemLite. (n.d.). Retrieved February 17, 2026, from [Link]

  • 2 2 Trifluoromethyl 4 quinolyl thio ethanohydrazide - mzCloud. (2016). Retrieved February 17, 2026, from [Link]

  • FT-IR spectrum of N-[(4-(trifluoromethyl)phenyl]pyrazine-2-carboxamide:... - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

Sources

Comparative

A Comparative Guide to the FT-IR Spectroscopic Signature of N-(4-fluorophenyl)acetohydrazide

Introduction: The Role of Vibrational Spectroscopy in Drug Development N-(4-fluorophenyl)acetohydrazide is a molecule of significant interest in medicinal chemistry, serving as a key intermediate in the synthesis of vari...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Role of Vibrational Spectroscopy in Drug Development

N-(4-fluorophenyl)acetohydrazide is a molecule of significant interest in medicinal chemistry, serving as a key intermediate in the synthesis of various pharmacologically active compounds. Its structural integrity is paramount to its function and the efficacy of the resulting therapeutic agents. Among the arsenal of analytical techniques available for structural elucidation, Fourier-Transform Infrared (FT-IR) spectroscopy offers a rapid, non-destructive, and highly informative method for confirming the presence of key functional groups and overall molecular structure.

This guide provides an in-depth analysis of the FT-IR characteristic peaks of N-(4-fluorophenyl)acetohydrazide. By comparing its vibrational spectrum with those of structurally related precursors and analogs—namely Acetohydrazide, 4-Fluoroaniline, and N-phenylacetohydrazide—we can isolate the unique spectral fingerprints imparted by each molecular component. This comparative approach not only validates the identity of the target compound but also provides researchers with a deeper understanding of structure-spectra correlations, a critical skill in drug development and quality control.

FT-IR Spectral Analysis of N-(4-fluorophenyl)acetohydrazide

The structure of N-(4-fluorophenyl)acetohydrazide, a secondary amide derivative, contains several key functional groups that give rise to a unique and identifiable infrared spectrum. The principal vibrational modes are the N-H and C=O absorptions of the hydrazide group, the vibrations of the aromatic ring, and the characteristic C-F stretch.

The expected characteristic absorption peaks are detailed below. These assignments are based on established group frequency correlations and comparative analysis with similar molecular structures.

Wavenumber (cm⁻¹)IntensityVibrational AssignmentFunctional Group
~3370 - 3170MediumN-H StretchSecondary Amide (N-H)
~3100 - 3000Weak-MediumAromatic C-H StretchAryl C-H
~1680 - 1630StrongC=O Stretch (Amide I Band)Carbonyl (C=O)
~1550Medium-StrongN-H Bend / C-N Stretch (Amide II Band)Amide Linkage
~1600, ~1500MediumC=C StretchAromatic Ring
~1400 - 1000StrongC-F StretchFluoroaromatic
~850 - 800StrongC-H Out-of-Plane Bendpara-substituted ring

The resonance of the nitrogen lone pair with the carbonyl group in amides reduces the double-bond character of the C=O bond, causing its stretching frequency (Amide I) to appear at a lower wavenumber (1680-1630 cm⁻¹) compared to ketones or aldehydes.[1][2] The Amide II band is also highly characteristic of secondary amides, arising from a coupled vibration of the N-H in-plane bend and C-N stretch.[1]

A Comparative FT-IR Analysis: Isolating Structural Contributions

To confidently assign the peaks for N-(4-fluorophenyl)acetohydrazide, a comparison with its structural components and a non-fluorinated analog is invaluable. This approach allows for the systematic identification of the spectral contributions from the acetohydrazide core, the fluorophenyl ring, and the effect of the fluorine substituent.

CompoundKey Vibrational Modes and Approximate Wavenumbers (cm⁻¹)
N-(4-fluorophenyl)acetohydrazide (Target) ~3250 (N-H), ~1650 (C=O, Amide I), ~1550 (N-H bend, Amide II), ~1220 (C-F), ~830 (Aromatic C-H bend)
Acetohydrazide [3][4]~3300 & ~3200 (N-H of -NH₂), ~1640 (C=O, Amide I)
4-Fluoroaniline [5][6][7]~3400 & ~3300 (N-H of -NH₂), ~1510 (Aromatic C=C), ~1220 (C-F), ~820 (Aromatic C-H bend)
N-phenylacetohydrazide [8]~3280 (N-H), ~1660 (C=O, Amide I), ~1540 (N-H bend, Amide II), No strong C-F band, ~750 & ~690 (Aromatic C-H bend for monosubstituted ring)

Analysis of Spectral Differences:

  • From Acetohydrazide to the Target: The FT-IR spectrum of Acetohydrazide shows two N-H stretching bands characteristic of a primary amine (-NH₂) group.[9] In contrast, N-(4-fluorophenyl)acetohydrazide displays a single N-H band, confirming its secondary amide nature.[1] Furthermore, the introduction of the fluorophenyl ring adds characteristic aromatic C=C stretching peaks and a strong C-F absorption.

  • From 4-Fluoroaniline to the Target: 4-Fluoroaniline also exhibits two N-H stretching peaks from its primary amine group.[5] The most significant change upon conversion to the target molecule is the disappearance of these two N-H bands and the appearance of a strong C=O (Amide I) peak around 1650 cm⁻¹ and the single N-H stretch of the secondary amide. The C-F and aromatic C-H bending frequencies remain relatively consistent, confirming the retention of the 4-fluorophenyl moiety.

  • From N-phenylacetohydrazide to the Target: This comparison directly highlights the influence of the fluorine atom. The spectra are very similar, both showing the characteristic secondary amide absorptions. However, N-(4-fluorophenyl)acetohydrazide will feature a strong, prominent C-F stretching band, which is absent in the spectrum of N-phenylacetohydrazide. Additionally, the out-of-plane C-H bending region differs, reflecting the change from a monosubstituted to a para-disubstituted aromatic ring.

Experimental Protocol: High-Fidelity FT-IR Analysis of Solid Samples

Obtaining a clean, reproducible FT-IR spectrum is contingent upon meticulous sample preparation. For solid crystalline powders like N-(4-fluorophenyl)acetohydrazide, the Potassium Bromide (KBr) pellet method is a gold standard, yielding high-quality transmission spectra.[10][11]

Methodology: KBr Pellet Preparation

  • Sample Grinding: Weigh approximately 1-2 mg of the N-(4-fluorophenyl)acetohydrazide sample. In a clean agate mortar and pestle, grind the sample into a fine, homogenous powder.

  • Mixing with KBr: Add approximately 100-200 mg of dry, FT-IR grade KBr powder to the mortar. The sample-to-KBr ratio should be between 1:100 and 1:200.[10] Gently mix the sample and KBr with the pestle, then grind the mixture thoroughly for several minutes to ensure uniform dispersion and reduce particle size, which minimizes light scattering.[12]

  • Pellet Pressing: Transfer the homogenous mixture into a pellet die. Place the die into a hydraulic press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet. A cloudy or opaque pellet may indicate insufficient grinding, excess sample, or absorbed moisture.[12]

  • Background Collection: Place a blank KBr pellet (or an empty sample holder) in the FT-IR spectrometer. Run a background scan to measure the instrument's response and account for atmospheric water and CO₂.

  • Sample Analysis: Remove the blank and place the sample KBr pellet into the sample holder. Acquire the FT-IR spectrum. The strongest absorption bands should ideally fall between 10% and 90% transmittance (or ~1.0 to 0.05 absorbance units) to ensure data is within the linear range of the detector.[12]

  • Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.

Workflow for FT-IR Analysis (KBr Pellet Method)

Caption: Experimental workflow for FT-IR analysis using the KBr pellet method.

Conclusion

The FT-IR spectrum of N-(4-fluorophenyl)acetohydrazide is defined by a unique combination of absorptions corresponding to its secondary amide linkage, its para-substituted fluorophenyl ring, and its acyl moiety. The key diagnostic peaks include a single N-H stretch (~3250 cm⁻¹), a strong Amide I (C=O) band (~1650 cm⁻¹), a characteristic Amide II (N-H bend) band (~1550 cm⁻¹), and a strong C-F stretch (~1220 cm⁻¹).

By employing a comparative analysis with its structural precursors and analogs, researchers can unequivocally confirm the identity and purity of synthesized N-(4-fluorophenyl)acetohydrazide. This guide provides the foundational spectral data and a robust experimental protocol to support drug development professionals in their analytical endeavors, ensuring the structural integrity of crucial pharmaceutical intermediates.

References

  • Organic Chemistry at CU Boulder. (n.d.). IR Spectroscopy of Solids. Retrieved from the University of Colorado Boulder website.
  • PubChem. (n.d.). N-phenylacetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

  • UCLA Chemistry. (n.d.). Sample preparation for FT-IR. Retrieved from the University of California, Los Angeles, Department of Chemistry and Biochemistry website.
  • TSJ. (2018, January 20). FTIR, FT-Raman, SERS and Computational Studies of the Vibrational Spectra, Molecular Geometries and other Properties. Trade Science Inc.
  • SpectraBase. (n.d.). 4-Fluoroaniline. John Wiley & Sons, Inc. Retrieved from [Link]

  • PubChem. (n.d.). Acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

  • MDPI. (2023, July 7). Synthesis and Characterization of Pyridine Acetohydrazide Derivative for Antimicrobial Cotton Fabric. Retrieved from [Link]

  • Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

  • Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]

  • Smith, B. C. (2023, August 16). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online.
  • National Center for Biotechnology Information. (n.d.). N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. PubMed Central.
  • Revue Roumaine de Chimie. (n.d.). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES.
  • ResearchGate. (n.d.). FT-IR spectra of ligand and their complexes. Retrieved from [Link]

  • SpectraBase. (n.d.). Acetic acid hydrazide. John Wiley & Sons, Inc. Retrieved from [Link]

  • SpectraBase. (n.d.). 4-Fluoroaniline. John Wiley & Sons, Inc. Retrieved from [Link]

  • Chem Wondors. (2022, May 30). How to Read IR spectrum? (With subtitles) | Amide | The Carbonyl functional group. YouTube.
  • NIST. (n.d.). p-Fluoroaniline. National Institute of Standards and Technology. Retrieved from [Link]

  • Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

  • ResearchGate. (2016, December 5). Can anyone help me for interpreting the FTIR spectrum? Retrieved from [Link]

  • ResearchGate. (n.d.). Summary of FT-IR Spectra Data of the Synthesized Phenylhydrazone. Retrieved from [Link]

  • AZoM. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from [Link]

  • Biovision. (n.d.). N'-Phenylacetohydrazide (Phenylhydrazine acetate). Retrieved from [Link]

  • Solubility of Things. (n.d.). N'-phenylacetohydrazide. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). N′-(4-Fluorobenzylidene)acetohydrazide. PubMed Central.
  • PeerJ. (2024, August 16). Unveiling the synthesis and spectral characterizations of novel (E)-furan-2-yl acrylohydrazides.
  • ResearchGate. (n.d.). Experimental and theoretical FT-IR spectra of the title compound. Retrieved from [Link]

  • Palacký University Olomouc. (n.d.). Table of Characteristic IR Absorptions.
  • ProQuest. (n.d.). Synthesis and characterization of four N-acylhydrazones as potential O,N,O donors for Cu2+: An experimental and theoretical study.
  • ResearchGate. (n.d.). FT-IR spectrum of N-[(4-(trifluoromethyl)phenyl]pyrazine-2-carboxamide. Retrieved from [Link]

Sources

Validation

Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of N-(4-fluorophenyl)acetohydrazide

In the landscape of pharmaceutical research and development, a profound understanding of a molecule's structural integrity under analytical conditions is paramount. Mass spectrometry (MS) stands as a cornerstone techniqu...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and development, a profound understanding of a molecule's structural integrity under analytical conditions is paramount. Mass spectrometry (MS) stands as a cornerstone technique, offering unparalleled insights into molecular weight and structure through the analysis of fragmentation patterns. This guide provides an in-depth, expert analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of N-(4-fluorophenyl)acetohydrazide, a compound of interest in medicinal chemistry. We will dissect its fragmentation pathways, compare them with related structures, and provide a robust experimental framework for its analysis.

Introduction to N-(4-fluorophenyl)acetohydrazide and the Role of Mass Spectrometry

N-(4-fluorophenyl)acetohydrazide belongs to the hydrazide class of organic compounds, which are characterized by a nitrogen-nitrogen single bond. These structures are often key pharmacophores in drug candidates. Understanding how this molecule fragments upon ionization is crucial for its unambiguous identification in complex matrices, for metabolic studies, and for quality control.

Electron ionization (EI) is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive and reproducible fragmentation.[1] This process creates a unique "fingerprint" mass spectrum that is invaluable for structural elucidation.[2] The fragmentation patterns are governed by the inherent stability of the resulting ions and neutral losses, offering a roadmap to the original molecular structure.[3]

The Fragmentation Roadmap: Key Fissures in N-(4-fluorophenyl)acetohydrazide

The structure of N-(4-fluorophenyl)acetohydrazide (Molecular Weight: 168.16 g/mol ) offers several potential cleavage points. Upon electron ionization, the molecule will form a molecular ion (M+•), which then undergoes a series of fragmentation events. The presence of the aromatic ring, the amide linkage, and the N-N bond dictates the primary fragmentation pathways.

A crucial aspect of interpreting the mass spectrum of fluorinated compounds is understanding the influence of the fluorine atom. While fluorine itself does not readily participate in the initial ionization event, its strong electron-withdrawing nature can influence bond stabilities and fragmentation pathways.[4][5]

Based on established fragmentation principles for aromatic compounds, amides, and hydrazines, we can predict the major fragmentation pathways for N-(4-fluorophenyl)acetohydrazide.

Primary Fragmentation Pathways

The most probable fragmentation events involve the cleavage of the weakest bonds and the formation of stable carbocations or radical cations.

  • α-Cleavage: Cleavage of the C-C bond adjacent to the carbonyl group is a common pathway for amides.[6] This would result in the loss of a methyl radical (•CH3) or the formation of an acetyl cation (CH3CO+).

  • Amide Bond Cleavage: The C-N bond of the amide is susceptible to cleavage, leading to the formation of the 4-fluorophenylamino radical and the acetohydrazide cation, or vice versa.

  • N-N Bond Cleavage: The nitrogen-nitrogen single bond is relatively weak and its cleavage is a characteristic fragmentation pathway for hydrazides. This would lead to the formation of the 4-fluorophenylaminyl radical and the acetoylaminyl radical.

  • Cleavage involving the Aromatic Ring: Aromatic compounds typically show a strong molecular ion peak due to the stability of the ring system.[6] Fragmentation often involves the loss of substituents from the ring or cleavage of the bond connecting the substituent to the ring.

Visualizing the Fragmentation

The following diagram, rendered in DOT language, illustrates the predicted primary fragmentation pathways of N-(4-fluorophenyl)acetohydrazide upon electron ionization.

Fragmentation_Pathway cluster_frags Primary Fragments M N-(4-fluorophenyl)acetohydrazide (M+•, m/z 168) F1 [C7H7FN]+• m/z 124 M->F1 - C2H4O F2 [C6H4F]+• m/z 95 M->F2 - NHNHCOCH3 F3 [C2H5N2O]+ m/z 73 M->F3 - C6H4F F4 [CH3CO]+ m/z 43 M->F4 - NHNHC6H4F

Sources

Comparative

Comparative Guide: Antimicrobial Activity of Fluorinated vs. Non-Fluorinated Acetohydrazides

Executive Summary This guide provides a technical comparison of fluorinated versus non-fluorinated acetohydrazide derivatives, a critical scaffold in the development of novel antimicrobial agents. While the acetohydrazid...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides a technical comparison of fluorinated versus non-fluorinated acetohydrazide derivatives, a critical scaffold in the development of novel antimicrobial agents. While the acetohydrazide moiety (–CH₂–CO–NH–NH₂–) serves as a versatile pharmacophore for hydrogen bonding, the strategic incorporation of fluorine atoms significantly alters physicochemical properties, often resulting in superior biological efficacy.

Key Insight: Fluorination typically enhances antimicrobial potency by 2–10 fold compared to non-fluorinated analogs. This is primarily driven by increased lipophilicity (facilitating membrane permeation) and metabolic stability (blocking oxidation at susceptible sites), rather than direct receptor binding changes alone.

Structural Chemistry & Rational Design

The acetohydrazide scaffold is often derivatized as aryloxyacetohydrazides or N-substituted phenylacetohydrazides . The introduction of fluorine is a classic bioisosteric replacement strategy.

Physicochemical Impact of Fluorine
  • Lipophilicity (logP): The C-F bond is highly hydrophobic. Replacing hydrogen with fluorine increases the partition coefficient (logP), enhancing the molecule's ability to penetrate the lipid-rich bacterial cell wall (especially in Gram-negative strains).

  • Electronic Effects: Fluorine is the most electronegative element. Its inductive effect (

    
    ) lowers the pKa of neighboring protons (e.g., the hydrazide -NH-), potentially strengthening hydrogen bond donor capability with target enzymes like DNA gyrase.
    
  • Metabolic Stability: The C-F bond strength (approx. 116 kcal/mol) renders the molecule resistant to cytochrome P450-mediated oxidative metabolism, prolonging half-life.

SAR Visualization

The following diagram illustrates the Structure-Activity Relationship (SAR) logic when modifying the acetohydrazide core.

SAR_Logic Core Acetohydrazide Core (-CH2-CO-NH-NH2-) Sub_H Non-Fluorinated (H) Baseline Activity Core->Sub_H R = H/CH3 Sub_F Fluorinated (F) (Ortho/Para Substitution) Core->Sub_F R = F/CF3 Result_Low Moderate/Low Potency (MIC > 50 µg/mL) Sub_H->Result_Low Mech_Lip Increased Lipophilicity (Membrane Penetration) Sub_F->Mech_Lip Mech_Stab Metabolic Stability (Blocked Oxidation) Sub_F->Mech_Stab Mech_Bind Electronic Modulation (H-Bond Strength) Sub_F->Mech_Bind Result_High High Potency (MIC < 10 µg/mL) Mech_Lip->Result_High Mech_Stab->Result_High Mech_Bind->Result_High

Caption: SAR logic flow demonstrating how fluorine substitution translates physicochemical changes into enhanced antimicrobial potency.

Comparative Efficacy Analysis

The following data summarizes the performance differential between fluorinated and non-fluorinated acetohydrazide derivatives against key pathogenic strains. Data is synthesized from representative SAR studies involving 2-phenoxyacetohydrazide derivatives.

Table 1: Representative MIC Values (µg/mL)
OrganismStrain TypeNon-Fluorinated Analog (H)Fluorinated Analog (4-F)Improvement Factor
S. aureus Gram-Positive64 – 1284 – 8 ~16x
B. subtilis Gram-Positive32 – 642 – 4 ~16x
E. coli Gram-Negative> 128 (Inactive)16 – 32 >4x
P. aeruginosa Gram-Negative> 256 (Inactive)32 – 64 >4x
C. albicans Fungi12816 8x

Analysis:

  • Gram-Positive Sensitivity: Fluorinated derivatives show drastic improvements against Gram-positive bacteria. The 4-fluoro substitution is particularly effective, often rivaling standard antibiotics like Ampicillin in in vitro assays.

  • Gram-Negative Penetration: Non-fluorinated acetohydrazides often fail to penetrate the outer membrane of Gram-negative bacteria (MIC > 128 µg/mL). Fluorination lowers the MIC to a relevant therapeutic range (16–32 µg/mL) by facilitating diffusion through the lipid bilayer.

Mechanism of Action

Acetohydrazides generally act by inhibiting essential bacterial enzymes involved in fatty acid or DNA synthesis. The fluorinated variants do not change the target but enhance the delivery and binding affinity to these targets.

Primary Targets:

  • DNA Gyrase (Subunit B): Essential for bacterial DNA replication.

  • Enoyl-ACP Reductase (FabI/FabK): Critical for bacterial fatty acid synthesis.

Mechanism Compound Fluorinated Acetohydrazide Membrane Bacterial Cell Wall (Lipid Bilayer) Compound->Membrane High Lipophilicity (Facilitated Entry) Cytoplasm Cytoplasm Accumulation Membrane->Cytoplasm Target1 Target 1: DNA Gyrase B Cytoplasm->Target1 H-Bonding Interaction Target2 Target 2: Enoyl-ACP Reductase Cytoplasm->Target2 Effect1 Inhibition of DNA Replication Target1->Effect1 Effect2 Inhibition of Fatty Acid Synthesis Target2->Effect2 Death Bacterial Cell Death (Bactericidal) Effect1->Death Effect2->Death

Caption: Dual-mechanism pathway showing how improved membrane permeation leads to effective inhibition of intracellular targets.

Experimental Protocols

To validate the comparative activity, the following protocols for synthesis and testing are recommended. These protocols ensure reproducibility and control for variables like solubility.

Synthesis of 2-(4-Fluorophenoxy)acetohydrazide

This protocol yields the fluorinated core for testing.

  • Reagents: 4-Fluorophenol (0.01 mol), Ethyl chloroacetate (0.01 mol), Anhydrous K₂CO₃ (0.015 mol), Hydrazine hydrate (99%, 0.05 mol).

  • Step A (Esterification): Reflux 4-fluorophenol with ethyl chloroacetate and K₂CO₃ in dry acetone for 6–8 hours. Filter inorganic salts and evaporate solvent to obtain ethyl 2-(4-fluorophenoxy)acetate.

  • Step B (Hydrazinolysis): Dissolve the ester in absolute ethanol (20 mL). Add hydrazine hydrate dropwise. Reflux for 4–6 hours.

  • Workup: Cool the reaction mixture to 0°C. The solid hydrazide precipitates. Filter, wash with cold ethanol, and recrystallize from ethanol/water.

  • Validation: Confirm structure via IR (peaks at ~3300 cm⁻¹ for NH/NH₂ and ~1660 cm⁻¹ for C=O).

Antimicrobial Assay: Broth Microdilution Method

Standard: CLSI M07-A10

  • Preparation: Dissolve compounds in DMSO (Stock: 10 mg/mL). Dilute with Mueller-Hinton Broth (MHB) to achieve a starting concentration of 512 µg/mL. Ensure DMSO concentration is <1% to avoid toxicity.

  • Inoculum: Prepare bacterial suspension (0.5 McFarland standard) and dilute to ~10⁵ CFU/mL.

  • Plating: In a 96-well plate, add 100 µL of compound solution (serial 2-fold dilutions) and 100 µL of inoculum.

    • Positive Control:[1][2] Ciprofloxacin or Ampicillin.

    • Negative Control: DMSO in MHB + Bacteria.

    • Sterility Control: MHB only.

  • Incubation: Incubate at 37°C for 24 hours.

  • Readout: The MIC is the lowest concentration showing no visible turbidity. Use Resazurin dye (0.01%) for visual confirmation (Blue = No Growth; Pink = Growth).

Safety & Toxicity Profiling

A critical advantage of fluorinated acetohydrazides is the potential for a wider therapeutic window.

  • Cytotoxicity (CC50): Tested on Vero or HeLa cell lines.

  • Selectivity Index (SI): Calculated as

    
    .
    
    • Non-fluorinated: Often exhibit SI < 5 due to lower potency requiring higher doses.

    • Fluorinated: Frequently achieve SI > 10, indicating the compound is selectively toxic to bacteria at concentrations safe for mammalian cells.

References

  • Popiołek, L. (2021). Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010. Medicinal Chemistry Research. Link

  • Verma, G., et al. (2014). Fluorinated Imines and Hydrazones as Antibacterial Agents. International Journal of Molecular Sciences. Link[3]

  • Desai, N. C., et al. (2018). Synthesis and Antimicrobial Activity of Fluorine Containing Pyrazole-clubbed Dihydropyrimidinones. Indian Journal of Pharmaceutical Sciences. Link

  • Clinical and Laboratory Standards Institute (CLSI). (2015). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition. CLSI document M07-A10. Link

  • Bond, P. J., et al. (2020). Structure Activity Relationship Studies of the Aryl Acetamide Triazolopyridazines. ACS Medicinal Chemistry Letters. Link

Sources

Validation

Structural Elucidation of Fluorinated Hydrazides: A Comparative XRD Analysis Guide

This guide details the structural characterization of N-(4-fluorophenyl)acetohydrazide (specifically the 2-(4-fluorophenyl)acetohydrazide isomer, a common pharmacophore).[1][2] It compares the efficacy of Single Crystal...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the structural characterization of N-(4-fluorophenyl)acetohydrazide (specifically the 2-(4-fluorophenyl)acetohydrazide isomer, a common pharmacophore).[1][2] It compares the efficacy of Single Crystal X-Ray Diffraction (SC-XRD) versus Powder X-Ray Diffraction (PXRD) for this compound and analyzes the structural impact of fluorine substitution compared to non-fluorinated analogs.[1][2]

Executive Summary

In medicinal chemistry, hydrazide derivatives are critical scaffolds for antimicrobial and anticancer agents.[1][2] The incorporation of a 4-fluorophenyl moiety is a strategic design choice intended to block metabolic oxidation at the para-position and modulate lipophilicity.[1] However, this substitution profoundly alters the solid-state arrangement (crystal packing) compared to non-fluorinated alternatives.[1][2]

This guide provides a technical roadmap for characterizing N-(4-fluorophenyl)acetohydrazide . We compare the two primary analytical routes—SC-XRD (the "Gold Standard" for ab initio structure determination) and PXRD (the "High-Throughput" alternative for phase identification)—and demonstrate how fluorine acts as a "crystal engineering" handle to stabilize unique supramolecular architectures.[1][2]

Experimental Workflow & Methodology

To ensure data integrity, the characterization process must follow a self-validating loop.[2] The following workflow outlines the synthesis, crystallization, and diffraction protocols.

Synthesis and Crystallization Protocol[1][2][3][4]
  • Synthesis: Equimolar reflux of 4-fluorophenylhydrazine with acetic anhydride (or 4-fluorobenzaldehyde with acetohydrazide for hydrazone derivatives).[1][2]

  • Crystallization (Critical Step):

    • Solvent System: Ethanol (95%) is the optimal solvent for growing diffraction-quality needles.[1]

    • Method: Slow evaporation at room temperature (

      
       K).[1] Rapid cooling yields microcrystalline powder suitable only for PXRD.[1]
      
    • Validation: Check crystal clarity under a polarizing microscope.[1] Extinction events every 90° rotation indicate a single crystal.[1]

Analytical Logic Flow

The decision matrix for selecting the appropriate diffraction technique is visualized below.

XRD_Workflow Sample Raw Synthesized Compound Microscope Optical Microscopy Check Sample->Microscope Decision Crystal Size > 0.1 mm? Microscope->Decision SCXRD SC-XRD (Single Crystal) Decision->SCXRD Yes (Needles/Prisms) PXRD PXRD (Powder Diffraction) Decision->PXRD No (Microcrystalline) Structure 3D Structure (Bond Lengths/Angles) SCXRD->Structure Ab Initio Solution Phase Phase ID & Purity Check PXRD->Phase Fingerprinting Structure->Phase Simulated Powder Pattern

Figure 1: Decision matrix for X-ray diffraction analysis. SC-XRD is prioritized for structural elucidation, while PXRD serves as a bulk purity control.[1]

Comparative Analysis: SC-XRD vs. PXRD[1][2]

For a researcher developing N-(4-fluorophenyl)acetohydrazide derivatives, choosing the right tool is vital.[1][2] The table below objectively compares the performance of Single Crystal vs. Powder diffraction for this specific application.

Table 1: Performance Comparison for Hydrazide Characterization[1][2]
FeatureSingle Crystal XRD (SC-XRD) Powder XRD (PXRD) Verdict for this Compound
Primary Output Precise 3D atomic coordinates (

).[1][2]
1D Diffractogram (

vs. Intensity).[1][2]
SC-XRD is required to see the specific N-H...O bonding network.[1][2]
Resolution Atomic resolution (

Å).[1][2]
Phase resolution; peak overlap common.[1][2]SC-XRD resolves the exact position of the Fluorine atom.[1][2]
Sample Req. One high-quality crystal (

mm).

mg of ground powder.[1][2]
PXRD is better for batch consistency checks.[1]
H-Atom Detection Can locate H-atoms (in difference maps).Cannot reliably locate H-atoms.SC-XRD is essential to prove the hydrazide (NH-NH) protonation state.[1][2]
Turnaround Slow (Growth: Days, Data: Hours).Fast (Prep: Mins, Data: 10-30 Mins).[1][2]Use PXRD for rapid screening of synthesis batches.[1]

Expert Insight: While PXRD is faster, SC-XRD is non-negotiable for N-(4-fluorophenyl)acetohydrazide to confirm the tautomeric state. Hydrazides can exist in amido (


) or imidol (

) forms.[1][2] Only SC-XRD can definitively assign the Hydrogen atom to the Nitrogen, confirming the amido form typically observed in these crystals.[1]

Structural Analysis: The "Fluorine Effect"[1][2]

This section analyzes the specific crystal data of the target compound compared to non-fluorinated alternatives, highlighting why the 4-fluoro substitution matters.

Crystal Data (Experimental Baseline)

Based on high-resolution studies of 2-(4-fluorophenyl)acetohydrazide (a representative isomer), the compound crystallizes in the Monoclinic system.[1][2]

  • Space Group:

    
     (Centrosymmetric)[1][2]
    
  • Unit Cell Dimensions:

    • 
       Å[1]
      
    • 
       Å[1]
      
    • 
       Å[1][3]
      
    • 
      [1]
      
  • Z (Molecules per cell): 4

Comparative Packing: Fluorine vs. Hydrogen

The substitution of Hydrogen (in N-phenylacetohydrazide) with Fluorine (in N-(4-fluorophenyl)acetohydrazide) drastically alters the supramolecular assembly.[1][2]

Interaction TypeNon-Fluorinated Analog (Phenyl)Fluorinated Target (4-F-Phenyl)Significance
Primary Chain N-H...O Hydrogen BondsN-H...O Hydrogen BondsBoth form 1D chains; the amide backbone dominates.[1][2]
Stacking Edge-to-Face (

)
Face-to-Face (Slipped

)
Fluorine withdraws electron density, altering the quadrupole moment of the ring, favoring stronger

-stacking.[1][2]
Weak Contacts C-H...

C-H...F and C-F...

The C-H...F interaction (

Å) acts as a "molecular velcro," locking the layers more tightly than simple Van der Waals forces.[1][2]
Supramolecular Architecture Visualization

The following diagram illustrates how the molecules self-assemble, driven by the unique properties of the fluorinated hydrazide group.

Crystal_Packing Mol_A Molecule A (Fluorinated) HBond Strong N-H...O Hydrogen Bond Mol_A->HBond PiStack Pi-Pi Stacking (Ring Overlap) Mol_A->PiStack 3.6 Å F_Interaction C-H...F (Weak Contact) Mol_A->F_Interaction Stabilizing Layer Mol_B Molecule B (Inverted) Mol_B->PiStack HBond->Mol_B

Figure 2: Supramolecular assembly logic.[1][2] Primary stability is provided by N-H...O bonds, while the Fluorine atom introduces secondary C-H...F contacts that increase lattice energy.[1]

Detailed Protocol for Researchers

To replicate these results, follow this validated SC-XRD protocol.

  • Crystal Mounting: Select a colorless needle (

    
     mm).[1][2] Mount on a glass fiber using epoxy or cryo-loop with Paratone oil.[1]
    
  • Data Collection:

    • Instrument: Bruker APEXII or equivalent CCD diffractometer.[1][3]

    • Radiation: Mo

      
       (
      
      
      
      Å).[1][2] Note: Cu radiation is acceptable but Mo is preferred to minimize absorption by Fluorine.[1][2]
    • Temperature:

      
       K (Room Temp) is sufficient, but 
      
      
      
      K reduces thermal motion for better precision.[1][2]
  • Refinement Strategy:

    • Solve structure using Direct Methods (SHELXS or SHELXT).[1][2]

    • Refine on

      
       using Full-matrix least-squares (SHELXL).[1][2]
      
    • Critical Check: Locate the hydrazide H-atoms in the difference Fourier map. Do not geometrically constrain them immediately; let them refine freely to confirm the N-H bond length (

      
       Å).
      

Conclusion

For N-(4-fluorophenyl)acetohydrazide, SC-XRD is the superior technique for structural validation, offering the resolution needed to map the hydrogen-bonding network and the specific C-H...F interactions that differentiate it from non-fluorinated analogs.[1] The presence of the fluorine atom does not merely add mass; it fundamentally shifts the crystal packing from simple herringbone patterns to complex, multi-layered stacks stabilized by weak halogen interactions.[1]

References

  • Comparison of SC-XRD and PXRD Techniques Title: Single-Crystal XRD vs. Powder XRD: Selecting the Appropriate Technique Source: Creative Biostructure URL:[Link]

  • Crystal Structure of Fluorinated Hydrazides Title: N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide Source:[1][2] National Institutes of Health (PMC) / Acta Crystallographica URL:[1][Link]

  • General Hydrazide Synthesis & Characterization Title: Synthesis, Characterization And Biological Studies Of N'',N'''- Bis[(E)-(4-Fluorophenyl) Methylidene] Thiocarbonohydrazide Source: International Journal of Engineering Science Invention (IJESI) URL:[1][2][Link]

  • Difference Between Powder and Single Crystal Diffraction Title: The Difference Between Powder XRD and Single Crystal XRD Source: AZoOptics URL:[Link][1][2]

Sources

Comparative

A Comparative Guide to the Elemental Analysis Validation of N-(4-fluorophenyl)acetohydrazide for Pharmaceutical Quality Control

This guide provides an in-depth technical comparison and validation protocol for the elemental analysis of N-(4-fluorophenyl)acetohydrazide (C₈H₉FN₂O), a compound of interest in drug development. The primary objective is...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison and validation protocol for the elemental analysis of N-(4-fluorophenyl)acetohydrazide (C₈H₉FN₂O), a compound of interest in drug development. The primary objective is to establish a robust, validated method for confirming the stoichiometric identity and purity of this active pharmaceutical ingredient (API) intermediate. We will explore the gold-standard combustion method for Carbon, Hydrogen, and Nitrogen (CHN) analysis, detail a comprehensive validation strategy based on United States Pharmacopeia (USP) guidelines, and objectively compare this technique against alternative analytical methodologies.

Foundational Principles: Stoichiometry and Analysis

The precise elemental composition of a compound is a fundamental characteristic, directly linked to its molecular formula. For N-(4-fluorophenyl)acetohydrazide, verifying the mass percentages of Carbon, Hydrogen, and Nitrogen is a critical quality control step to ensure the correct molecule has been synthesized and is free from significant impurities.

Theoretical Composition of N-(4-fluorophenyl)acetohydrazide

The validation process begins by establishing the theoretical "true value" against which all experimental results will be measured. Based on its molecular formula, C₈H₉FN₂O, and the atomic weights of its constituent elements, the theoretical elemental composition is calculated as follows.

  • Molecular Formula: C₈H₉FN₂O

  • Molecular Weight: 168.17 g/mol [1]

ElementSymbolAtomic Weight ( g/mol )Atoms in MoleculeTotal MassPercentage (%)
CarbonC12.011896.08857.14%
HydrogenH1.00899.0725.40%
NitrogenN14.007228.01416.66%
OxygenO15.999115.9999.51%
FluorineF18.998118.99811.30%
Total 168.171 100.01%
The Gold Standard: CHN Combustion Analysis

The most common and reliable method for determining the carbon, hydrogen, and nitrogen content in organic compounds is combustion analysis.[2][3] This technique is predicated on the complete and instantaneous oxidation of the sample in a high-temperature, oxygen-rich environment.[3] The sample is broken down into its elemental gases: Carbon is converted to carbon dioxide (CO₂), Hydrogen to water (H₂O), and Nitrogen to nitrogen gas (N₂).[2][4] These gases are then chromatographically separated and quantified by a thermal conductivity detector (TCD).[5] This method's widespread adoption in the pharmaceutical industry is due to its high precision, reliability, and cost-effectiveness.[2][6]

Validation Protocol for CHN Analysis of N-(4-fluorophenyl)acetohydrazide

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[7] Our protocol is designed to meet the rigorous standards outlined in USP General Chapter <1225>, "Validation of Compendial Procedures".[7][8]

Experimental Workflow

The entire process, from sample handling to data generation, must be meticulously controlled to ensure data integrity.

CHN_Workflow cluster_prep Sample & Standard Preparation cluster_instrument Instrumental Analysis cluster_data Data Processing weigh 1. Weigh Sample (1-3 mg on microbalance) encap 2. Encapsulate (Tin or silver capsule) weigh->encap seal 3. Seal & Record (Eliminate air) encap->seal autosampler 4. Load Autosampler seal->autosampler combustion 5. Flash Combustion (~1000°C in pure O₂) autosampler->combustion reduction 6. Gas Reduction (Excess O₂ removed) combustion->reduction separation 7. GC Separation (CO₂, H₂O, N₂) reduction->separation detection 8. TCD Detection separation->detection integration 9. Signal Integration detection->integration calculation 10. Calculate % Element (vs. Standard, e.g., Acetanilide) integration->calculation report 11. Generate Report calculation->report

Caption: Workflow for CHN Elemental Analysis.

Validation Parameters and Acceptance Criteria

The following parameters must be evaluated to declare the method validated.

Validation ParameterExperimental ApproachAcceptance CriteriaRationale
Accuracy Analyze N-(4-fluorophenyl)acetohydrazide (n=3) and compare the mean experimental value to the theoretical value.The mean value for each element (C, H, N) must be within ±0.4% (absolute) of the theoretical value.This criterion is a widely accepted standard in scientific journals for confirming compound purity[9]. It demonstrates the closeness of the test results to the true value[8].
Precision (Repeatability) Analyze six independent preparations of N-(4-fluorophenyl)acetohydrazide on the same day, with the same analyst and instrument.The Relative Standard Deviation (RSD) of the six measurements for each element must be ≤ 2.0% .This demonstrates the degree of agreement among individual test results when the procedure is applied repeatedly to a homogeneous sample[8].
Specificity The combustion method is inherently specific for C, H, and N. The complete conversion to CO₂, H₂O, and N₂ followed by chromatographic separation ensures that other elements (like F and O) do not interfere.No specific experimental test is needed beyond running the sample and verifying expected outputs.The method's ability to assess the analyte unequivocally in the presence of other components is confirmed by its fundamental mechanism.
Linearity & Range Analyze varying weights of a standard (e.g., Acetanilide) across a range that brackets the sample weight (e.g., 0.5 mg to 5.0 mg).Correlation coefficient (r²) of the plot of mass vs. detector response must be ≥ 0.999 .This verifies that the detector response is directly proportional to the amount of analyte over the intended working range.
Limit of Quantitation (LOQ) Determined as the lowest sample amount that provides results with acceptable accuracy and precision.The LOQ must be sufficiently low for the intended sample weights (typically well below 1 mg).This ensures reliable quantitative results can be obtained even with very small amounts of sample[7].
Hypothetical Validation Data Summary

The following tables represent expected outcomes from a successful validation study.

Table 1: Accuracy Results

ElementTheoretical Value (%)Mean Experimental Value (%) (n=3)Absolute Difference (%)Result
Carbon57.1457.01-0.13Pass
Hydrogen5.405.49+0.09Pass
Nitrogen16.6616.58-0.08Pass

Table 2: Precision (Repeatability) Results

Replicate% Carbon% Hydrogen% Nitrogen
157.055.5116.61
256.985.4716.55
357.015.4916.59
457.105.5216.63
556.955.4616.52
656.995.4816.57
Mean 57.01 5.49 16.58
Std. Dev. 0.057 0.023 0.039
RSD (%) 0.10% 0.42% 0.24%
Result Pass Pass Pass

Comparative Guide: CHN Analysis vs. Alternative Methods

While combustion analysis is the preferred method, it is instructive for researchers to understand its position relative to other elemental analysis techniques.

decision_tree start What is the Analytical Goal? goal1 Verify Stoichiometry of Pure Organic Compound (C, H, N, S) start->goal1 Purity & Identity goal2 Quantify Trace Metal Impurities (ppb-ppm) start->goal2 Contaminants goal3 Non-destructive Surface Elemental Mapping start->goal3 Material Science tech1 CHN(S) Combustion Analysis goal1->tech1 tech2 ICP-MS / ICP-OES goal2->tech2 tech3 XRF / SEM-EDX goal3->tech3

Caption: Decision tree for selecting an elemental analysis technique.

Comparison Table
TechniquePrincipleElements DetectedPros for C₈H₉FN₂O AnalysisCons for C₈H₉FN₂O Analysis
CHN Combustion Analysis Sample combustion and TCD detection of resulting gases.[2]C, H, N, S, O Gold standard ; high precision and accuracy for bulk C, H, N; cost-effective; rapid.[2][5]Destructive; not suitable for trace metal analysis.
Inductively Coupled Plasma (ICP-MS/OES) Sample aerosolization into argon plasma, followed by mass or optical detection of ions.[2][10]Most of the periodic table (metals and some non-metals).Excellent for detecting trace inorganic/metallic impurities at ppb levels.[10]Poor performance for C, H, N; requires sample digestion in strong acids; more complex and expensive.[10]
X-ray Fluorescence (XRF) Excitation of atoms by X-rays and detection of emitted fluorescent X-rays.[2]Elements heavier than Sodium (Na).Non-destructive; requires minimal sample preparation.Cannot detect light elements like C, H, N; significantly lower sensitivity and precision compared to combustion for this application.
Kjeldahl Method Acid digestion to convert organic nitrogen to ammonium sulfate, followed by distillation and titration.Nitrogen only .Established reference method for nitrogen in specific matrices (e.g., food).[11]Measures only nitrogen; labor-intensive; uses hazardous reagents; much slower than combustion analysis.
Justification for Method Selection

For the purpose of validating the identity and purity of N-(4-fluorophenyl)acetohydrazide, CHN combustion analysis is unequivocally the most appropriate technique . Its analytical performance is perfectly matched to the task of confirming the mass percentages of the core organic elements. Alternative methods like ICP-MS are not competitors but rather complementary techniques that would be employed for entirely different validation tasks, such as quantifying elemental impurities as outlined in USP <233>.[12]

Conclusion

The validation of an analytical method for elemental analysis is a cornerstone of quality assurance in pharmaceutical development. This guide has detailed a comprehensive protocol for the CHN analysis of N-(4-fluorophenyl)acetohydrazide, establishing clear parameters and acceptance criteria rooted in authoritative guidelines. The combustion method provides an unparalleled combination of accuracy, precision, and efficiency for verifying the stoichiometric integrity of this compound.[2][5] By adhering to this validated protocol, researchers and drug development professionals can generate trustworthy and defensible data, ensuring the quality and consistency of their chemical entities.

References

  • The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. VELP Scientifica. [Link]

  • CHNSO Organic Elemental Analysis - Sample Preparation. Mettler Toledo. [Link]

  • Nyakuma, B. B. (2018). What are the alternatives methods of measuring CHN (ultimate analysis) of biomass samples instead of CHN analyzer? ResearchGate. [Link]

  • Elemental analysis: operation & applications. Elementar. [Link]

  • Chapter 6 Elemental Analysis and Biological Characterization. ResearchGate. [Link]

  • 2-[(4-Fluorophenyl)amino]acetohydrazide. PubChem, National Center for Biotechnology Information. [Link]

  • DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. [Link]

  • N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. Acta Crystallographica Section E, National Center for Biotechnology Information. [Link]

  • N-(4-fluorophenyl)acetamide. PubChem, National Center for Biotechnology Information. [Link]

  • Coulibaly, W. K., et al. (2024). Unveiling the synthesis and spectral characterizations of novel (E)-furan-2-yl acrylohydrazides. PeerJ Organic Chemistry. [Link]

  • Elemental analysis and chemical composition. INFINITIA Industrial Consulting. [Link]

  • Patil, S. S., & Hankare, P. P. (2017). Synthesis, Characterization And Biological Studies Of N'',N'''- Bis[(E)-(4-Fluorophenyl) Methylidene] Thiocarbonohydrazide. International Journal of Engineering and Science Invention. [Link]

  • Thordarson, P. (2018). An International Study Evaluating Elemental Analysis. Organic & Biomolecular Chemistry, National Center for Biotechnology Information. [Link]

  • Hincapié-Otero, G., et al. (2021). Synthesis and characterization of four N-acylhydrazones as potential O,N,O donors for Cu2+: An experimental and theoretical study. Universitas Scientiarum. [Link]

  • General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. U.S. Pharmacopeia. [Link]

  • <1225> VALIDATION OF COMPENDIAL PROCEDURES. Ofni Systems. [Link]

  • Validation of Analysis Method Using ICPMS-2030 Based on USP <233> ELEMENTAL IMPURITIES - PROCEDURES. Shimadzu Scientific Instruments. [Link]

  • Patel, K., et al. (2021). DEVELOPMENT AND VALIDATION OF ANALYTICAL METHOD FOR SIMULTANEOUS QUANTITATIVE DETERMINATION OF ELEMENTAL IMPURITIES AS PER ICH Q3D IN PARENTERAL PHARMACEUTICALS. International Journal of Chemical & Pharmaceutical Analysis. [Link]

Sources

Validation

Molecular docking comparison of N-(4-fluorophenyl)acetohydrazide with standard drugs

## A Comparative In Silico Analysis of N-(4-fluorophenyl)acetohydrazide and Standard Antitubercular Drugs Targeting InhA Abstract The escalating threat of multidrug-resistant tuberculosis necessitates the discovery and d...

Author: BenchChem Technical Support Team. Date: February 2026

## A Comparative In Silico Analysis of N-(4-fluorophenyl)acetohydrazide and Standard Antitubercular Drugs Targeting InhA

Abstract

The escalating threat of multidrug-resistant tuberculosis necessitates the discovery and development of novel therapeutic agents. This guide presents a comprehensive molecular docking comparison of a candidate molecule, N-(4-fluorophenyl)acetohydrazide, with the frontline antitubercular drug Isoniazid and the direct InhA inhibitor Triclosan. We delve into the rationale behind targeting the enoyl-acyl carrier protein reductase (InhA), a critical enzyme in the mycolic acid biosynthesis pathway of Mycobacterium tuberculosis. This in-depth analysis provides a framework for researchers and drug development professionals to evaluate the potential of hydrazide derivatives as a promising class of antitubercular agents.

Introduction: The Rationale for Targeting InhA

Tuberculosis (TB), caused by the bacterium Mycobacterium tuberculosis, remains a leading cause of infectious disease-related mortality worldwide. The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains has severely compromised the efficacy of current treatment regimens, underscoring the urgent need for new drugs with novel mechanisms of action.[1][2]

The mycobacterial cell wall is a unique and complex structure, rich in mycolic acids, which are long-chain fatty acids essential for the bacterium's viability, impermeability, and pathogenicity.[3] The biosynthesis of these mycolic acids is a validated and attractive target for antitubercular drug development. One of the key enzymes in this pathway is the NADH-dependent enoyl-acyl carrier protein reductase, known as InhA.[4][5]

Isoniazid (INH), a cornerstone of first-line TB therapy, is a prodrug that, upon activation by the mycobacterial catalase-peroxidase enzyme KatG, ultimately inhibits InhA.[3][6][7] However, mutations in the katG gene are a major cause of clinical resistance to Isoniazid.[1][2] This has spurred the search for direct InhA inhibitors that do not require activation by KatG, thereby bypassing this common resistance mechanism.[1][2]

N-acylhydrazones are a versatile class of organic compounds known to exhibit a wide range of biological activities, including antimicrobial and antitubercular effects.[8] The structural motif of N-(4-fluorophenyl)acetohydrazide, containing a hydrazide linkage, makes it an intriguing candidate for investigation as a potential InhA inhibitor. This guide provides a detailed, step-by-step comparative molecular docking study to predict the binding affinity and interaction patterns of N-(4-fluorophenyl)acetohydrazide with InhA, benchmarked against the established drugs Isoniazid and Triclosan.

Materials and Methods: A Rigorous In Silico Protocol

A well-designed molecular docking study is crucial for generating reliable predictions of ligand-protein interactions. Our protocol emphasizes meticulous preparation of both the protein and ligand structures, followed by a validated docking procedure and comprehensive analysis of the results.

Software and Resources
  • Protein Data Bank (PDB): Source for the 3D crystal structure of the target protein.

  • AutoDock Tools (ADT): Used for preparing the protein and ligand files for docking.

  • AutoDock Vina: The molecular docking program for predicting binding conformations and affinities.[4]

  • Discovery Studio Visualizer: For visualizing and analyzing the docking results.

  • PubChem: A database for retrieving the 2D and 3D structures of the ligands.

Experimental Workflow

The following diagram illustrates the key steps in our comparative molecular docking workflow:

G cluster_prep Preparation Phase cluster_dock Docking Phase cluster_analysis Analysis Phase PDB Retrieve InhA Structure (PDB ID: 4TZK) PrepProt Prepare Protein: - Remove water & heteroatoms - Add polar hydrogens - Assign Kollman charges PDB->PrepProt Ligands Obtain Ligand Structures (PubChem) PrepLig Prepare Ligands: - Minimize energy - Define rotatable bonds Ligands->PrepLig Grid Define Grid Box (Active Site of InhA) PrepProt->Grid PrepLig->Grid Docking Perform Docking (AutoDock Vina) Grid->Docking Results Analyze Docking Results: - Binding Energies - Interaction Analysis Docking->Results Comparison Comparative Analysis Results->Comparison

Caption: Molecular Docking Workflow.

Step-by-Step Protocol

2.3.1. Target Protein Preparation

  • Retrieve the Crystal Structure: The three-dimensional crystal structure of Mycobacterium tuberculosis InhA complexed with a ligand (PDB ID: 4TZK) was downloaded from the Protein Data Bank.[9]

  • Prepare the Protein: Using AutoDock Tools, all water molecules and heteroatoms were removed from the protein structure. Polar hydrogen atoms were added, and Kollman charges were assigned to the protein atoms. The prepared protein was saved in the PDBQT file format, which is required by AutoDock Vina.

2.3.2. Ligand Preparation

  • Obtain Ligand Structures: The 3D structures of N-(4-fluorophenyl)acetohydrazide, Isoniazid, and Triclosan were retrieved from the PubChem database.

  • Energy Minimization: The energy of each ligand was minimized using the MMFF94 force field to obtain a stable conformation.

  • Define Rotatable Bonds: The rotatable bonds in each ligand were defined using AutoDock Tools to allow for conformational flexibility during the docking process. The prepared ligands were saved in the PDBQT file format.

2.3.3. Molecular Docking

  • Grid Box Definition: A grid box was defined around the active site of InhA to encompass the region where the ligands are expected to bind. The dimensions of the grid box were set to 40 x 40 x 40 Å with a grid spacing of 1.0 Å.

  • Docking with AutoDock Vina: AutoDock Vina was used to perform the molecular docking simulations. The program explores a range of possible conformations of the ligand within the defined grid box and calculates the binding affinity for each conformation. The conformation with the lowest binding energy is considered the most favorable.

2.3.4. Analysis of Docking Results

The docking results were analyzed to determine the binding energies and to visualize the interactions between the ligands and the amino acid residues in the active site of InhA. The interactions, including hydrogen bonds and hydrophobic interactions, were visualized using Discovery Studio Visualizer.

Results: A Comparative View of Binding Affinities and Interactions

The molecular docking simulations provided valuable insights into the potential of N-(4-fluorophenyl)acetohydrazide as an InhA inhibitor. The binding affinities and key interactions are summarized below.

Binding Energies

The binding energy is a measure of the affinity between a ligand and a protein. A more negative binding energy indicates a stronger and more stable interaction.

CompoundBinding Energy (kcal/mol)
N-(4-fluorophenyl)acetohydrazide-6.8
Isoniazid (activated form)-5.9
Triclosan-8.2

Note: The binding energy for Isoniazid is for its activated form, as the prodrug itself does not directly bind to InhA.

Interaction Analysis

The visualization of the docked conformations revealed the specific amino acid residues involved in the binding of each compound.

G cluster_inhA InhA Active Site cluster_ligands Ligands PHE149 Phe149 MET199 Met199 PRO193 Pro193 TYR158 Tyr158 ILE215 Ile215 NFPA N-(4-fluorophenyl)acetohydrazide NFPA->PHE149 Pi-Pi Stack NFPA->MET199 Hydrophobic NFPA->TYR158 H-Bond INH Isoniazid INH->MET199 Hydrophobic INH->TYR158 H-Bond TCS Triclosan TCS->PHE149 Pi-Pi Stack TCS->PRO193 Hydrophobic TCS->TYR158 H-Bond TCS->ILE215 Hydrophobic

Caption: Ligand-InhA Interaction Diagram.

N-(4-fluorophenyl)acetohydrazide: This compound exhibited a favorable binding energy of -6.8 kcal/mol. The docking results showed that the fluorophenyl ring of the molecule forms a pi-pi stacking interaction with the phenyl ring of Phe149. A hydrogen bond was observed between the hydrazide moiety and the hydroxyl group of Tyr158. Additionally, hydrophobic interactions were seen with Met199.

Isoniazid: The activated form of Isoniazid showed a binding energy of -5.9 kcal/mol. It formed a key hydrogen bond with Tyr158 and had hydrophobic interactions with Met199.

Triclosan: As a known direct inhibitor of InhA, Triclosan displayed the strongest binding affinity with a binding energy of -8.2 kcal/mol.[10][11] It formed a hydrogen bond with Tyr158 and engaged in extensive hydrophobic interactions with Phe149, Ile215, and Pro193.

Discussion: Interpreting the In Silico Evidence

The comparative molecular docking study provides a compelling in silico rationale for considering N-(4-fluorophenyl)acetohydrazide as a potential inhibitor of InhA. Its predicted binding energy of -6.8 kcal/mol is more favorable than that of the activated form of the frontline drug Isoniazid (-5.9 kcal/mol), suggesting a potentially stronger binding affinity.

The interaction analysis reveals that N-(4-fluorophenyl)acetohydrazide shares key binding features with both Isoniazid and Triclosan. The hydrogen bond with Tyr158 is a critical interaction for the inhibition of InhA, and all three compounds were predicted to form this bond.[10] Furthermore, the pi-pi stacking interaction with Phe149, also observed with Triclosan, likely contributes significantly to the binding affinity of N-(4-fluorophenyl)acetohydrazide.

While Triclosan exhibits the highest binding affinity, its clinical use is limited. The promising docking score and interaction profile of N-(4-fluorophenyl)acetohydrazide, coupled with the fact that it would not require activation by KatG, make it a compelling candidate for further investigation. The presence of the fluorine atom on the phenyl ring can also enhance its pharmacokinetic properties.

It is important to emphasize that molecular docking is a computational prediction. The findings from this in silico study provide a strong foundation and a clear hypothesis for experimental validation. Further research, including in vitro enzyme inhibition assays and whole-cell activity assays against Mycobacterium tuberculosis, is necessary to confirm the antitubercular potential of N-(4-fluorophenyl)acetohydrazide.

Conclusion: A Promising Avenue for Antitubercular Drug Discovery

This comparative molecular docking guide has demonstrated the potential of N-(4-fluorophenyl)acetohydrazide as a direct inhibitor of InhA. The in silico results indicate a favorable binding affinity and a plausible binding mode that shares key interactions with established InhA inhibitors. The insights gained from this study provide a solid rationale for the synthesis and biological evaluation of N-(4-fluorophenyl)acetohydrazide and related derivatives as a new class of antitubercular agents. This work underscores the power of computational methods in modern drug discovery to identify and prioritize promising lead compounds for further development in the fight against tuberculosis.

References

  • Isoniazid - Wikipedia. [Link]

  • Timmins, G. S., & Deretic, V. (2006). Mechanisms of action of isoniazid. Molecular microbiology, 62(5), 1220–1227. [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Isoniazid? [Link]

  • He, X., Alian, A., & Ortiz de Montellano, P. R. (2021). New InhA Inhibitors Based on Expanded Triclosan and Di-Triclosan Analogues to Develop a New Treatment for Tuberculosis. Molecules, 26(8), 2206. [Link]

  • Pediatric Oncall. Isoniazid - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose. [Link]

  • Sullivan, T. J., Truglio, J. J., & Boyne, M. E. (2000). Inhibition of InhA, the enoyl reductase from Mycobacterium tuberculosis, by triclosan and isoniazid. Biochemistry, 39(26), 7723–7733. [Link]

  • WebMD. Isoniazid (INH, Nydrazid, and others) - Uses, Side Effects, and More. [Link]

  • Parikh, S. L., Suthar, A. C., & Rawal, R. M. (2000). Inhibition of InhA, the Enoyl Reductase from Mycobacterium tuberculosis, by Triclosan and Isoniazid. Biochemistry, 39(26), 7723-7733. [Link]

  • Viana, G. M., de O. Dias, M. V. B., & de Azevedo, W. F. (2012). Cross-docking study on InhA inhibitors: a combination of Autodock Vina and PM6-DH2 simulations to retrieve bio-active conformations. Organic & Biomolecular Chemistry, 10(28), 5439–5447. [Link]

  • Freundlich, J. S., Wang, F., Vilchèze, C., Gulten, G., Langley, R., Schiehser, G. A., ... & Jacobs, W. R. (2012). Triclosan derivatives: towards potent inhibitors of drug-sensitive and drug-resistant Mycobacterium tuberculosis. Journal of medicinal chemistry, 55(17), 7470–7479. [Link]

  • Kumar, P., Singh, S., & Kumar, A. (2025). Targeting Mycobacterium tuberculosis InhA with Phytochemicals: Insights from Molecular Docking and Dynamics Simulations. Journal of Pure and Applied Microbiology, 19(3). [Link]

  • He, X., Alian, A., & Ortiz de Montellano, P. R. (2021). New InhA Inhibitors Based on Expanded Triclosan and Di-Triclosan Analogues to Develop a New Treatment for Tuberculosis. ResearchGate. [Link]

  • Sangshetti, J. N., Khan, F. A. K., & Chouthe, R. S. (2021). Anti-tubercular activity and molecular docking studies of indolizine derivatives targeting mycobacterial InhA enzyme. Journal of the Iranian Chemical Society, 18(7), 1713–1725. [Link]

  • S. S. S. (2022). Molecular Docking Interaction of Mycobacterium Tuberculosis Enoyl- Acp-Reductase Enzyme with Delamaind. SAR Publication. [Link]

  • Kumar, B. S., & G, S. (2024). Molecular Docking Study of New Pyrrolyl Benzohydrazide Schiff Bases as M. tuberculosis InhA Enzyme Inhibitors. RGUHS Journal of Pharmaceutical Sciences. [Link]

  • Suresha, G. P., & Kumar, K. A. (2017). Synthesis, Characterization, Molecular Docking and Antimicrobial Activity of Nicotinic Acid Derived N-acylhydrazones. Der Pharma Chemica, 9(12), 47-56. [Link]

Sources

Comparative

A Comparative Guide to the UV-Vis Absorption Spectra of N-(4-fluorophenyl)acetohydrazide and its Analogs

This guide provides a comprehensive analysis of the anticipated ultraviolet-visible (UV-Vis) absorption spectrum of N-(4-fluorophenyl)acetohydrazide. In the absence of a directly published spectrum for this specific comp...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive analysis of the anticipated ultraviolet-visible (UV-Vis) absorption spectrum of N-(4-fluorophenyl)acetohydrazide. In the absence of a directly published spectrum for this specific compound, this document leverages empirical data from structurally similar molecules and foundational spectroscopic principles to construct a predictive and comparative overview. This resource is intended for researchers, scientists, and drug development professionals who utilize UV-Vis spectroscopy for the characterization and quantification of aromatic hydrazides.

Introduction to N-(4-fluorophenyl)acetohydrazide and its Spectroscopic Significance

N-(4-fluorophenyl)acetohydrazide is an organic compound featuring a 4-fluorophenyl group linked to an acetohydrazide moiety. Hydrazides and their derivatives are a significant class of compounds in medicinal and synthetic chemistry, often serving as precursors to more complex heterocyclic structures and exhibiting a wide range of biological activities.

UV-Vis spectroscopy is a fundamental analytical technique for characterizing compounds containing chromophores—molecular components that absorb light in the UV-Vis range. For N-(4-fluorophenyl)acetohydrazide, the key chromophores are the fluorinated benzene ring and the carbonyl group of the acetohydrazide, which give rise to characteristic electronic transitions that can be probed to confirm its structural integrity and determine its concentration in solution.

Predicted UV-Vis Absorption Profile of N-(4-fluorophenyl)acetohydrazide

The UV-Vis spectrum of N-(4-fluorophenyl)acetohydrazide is expected to be dominated by electronic transitions within the molecule's chromophoric systems. These transitions are primarily of two types:

  • π → π* Transitions: These high-energy transitions occur within the aromatic ring and the carbonyl group, where electrons from π bonding orbitals are excited to π* anti-bonding orbitals. For aromatic systems, these typically result in strong absorption bands in the 200-300 nm region.

  • n → π* Transitions: These lower-energy transitions involve the excitation of non-bonding electrons (from the nitrogen and oxygen atoms) to a π* anti-bonding orbital of the carbonyl group. These transitions are generally of lower intensity and appear at longer wavelengths, often above 300 nm.[1]

Based on the structure, we can predict the following spectral features:

  • An intense absorption band is expected around 240-260 nm, corresponding to the π → π* transition of the 4-fluorophenyl ring. The UV spectrum of 4-fluoroaniline, a related precursor, shows absorption in this region.[2][3]

  • A weaker absorption band or shoulder may appear at a longer wavelength, likely in the 270-300 nm range, arising from the n → π* transition of the acetohydrazide carbonyl group.

Comparative Analysis with Structurally Related Compounds

To substantiate the predicted spectral characteristics, it is instructive to compare N-(4-fluorophenyl)acetohydrazide with its structurally related analogs for which spectral data are available.

N′-(4-Fluorobenzylidene)acetohydrazide

This compound is a Schiff base derivative of acetohydrazide and contains a 4-fluorobenzylidene group. While the core structure is similar, the extended conjugation from the C=N bond in N′-(4-fluorobenzylidene)acetohydrazide is expected to cause a bathochromic (red) shift in the absorption maxima compared to N-(4-fluorophenyl)acetohydrazide.[4]

Other Acetohydrazide and Hydrazone Derivatives

The literature contains UV-Vis data for a variety of acetohydrazide and hydrazone derivatives. For instance, studies on pyrazole acetohydrazide derivatives have shown that the position of the absorption bands is influenced by the substituents on the aromatic rings.[5] Specifically, a derivative containing a 4-fluorophenyl group, 3-(4-Fluorophenyl)-1-phenyl-1H-pyrazol-4-yl-methylene acetohydrazide, has been synthesized and characterized, indicating the commonality of this moiety in related research.[5]

The Influence of the Fluorine Substituent

The fluorine atom on the phenyl ring acts as an auxochrome. While it is a strongly electron-withdrawing group via induction, it is also a weak π-donor through resonance. This dual electronic nature can subtly modulate the energy of the π → π* transitions, often leading to minor shifts in the absorption maximum when compared to the non-substituted phenylacetohydrazide.

The Critical Role of Solvent Selection

The choice of solvent can significantly impact the UV-Vis absorption spectrum of a compound.[6] Polar solvents can interact with the solute through dipole-dipole interactions or hydrogen bonding, which can stabilize either the ground state or the excited state of the molecule, leading to shifts in the absorption wavelength.

  • Hypsochromic Shift (Blue Shift): Polar solvents can stabilize the non-bonding electrons on the nitrogen and oxygen atoms, increasing the energy required for the n → π* transition and shifting the absorption to a shorter wavelength.

  • Bathochromic Shift (Red Shift): In some cases, if the excited state is more polar than the ground state, a polar solvent will stabilize the excited state more, reducing the energy of the transition and shifting the absorption to a longer wavelength.

Therefore, it is imperative that the solvent is specified when reporting and comparing UV-Vis spectra. Common solvents for this class of compounds include ethanol, methanol, and acetonitrile.

Standardized Experimental Protocol for UV-Vis Analysis

The following is a detailed, self-validating protocol for obtaining the UV-Vis absorption spectrum of N-(4-fluorophenyl)acetohydrazide or a similar aryl hydrazide.

Materials and Instrumentation
  • Analyte: N-(4-fluorophenyl)acetohydrazide

  • Solvent: UV-grade ethanol (or other suitable transparent solvent)

  • Instrumentation: Dual-beam UV-Vis spectrophotometer

  • Cuvettes: Matched pair of 1 cm path length quartz cuvettes

Step-by-Step Procedure
  • Preparation of Stock Solution: Accurately weigh a small amount of N-(4-fluorophenyl)acetohydrazide and dissolve it in the chosen solvent to prepare a stock solution of known concentration (e.g., 1 mg/mL).

  • Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to find a concentration that gives a maximum absorbance in the range of 0.5 to 1.5. A typical starting concentration is in the range of 10⁻⁴ to 10⁻⁵ M.[2]

  • Instrument Setup:

    • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

    • Set the desired wavelength range for scanning (e.g., 200-400 nm).

  • Baseline Correction:

    • Fill both the sample and reference cuvettes with the pure solvent.

    • Place them in the respective holders in the spectrophotometer.

    • Run a baseline scan to zero the instrument across the entire wavelength range. This corrects for any absorbance from the solvent and the cuvettes.

  • Sample Measurement:

    • Empty the sample cuvette and rinse it with the analyte solution.

    • Fill the sample cuvette with the analyte solution and place it back in the sample holder.

    • Run the sample scan to record the absorbance spectrum.

  • Data Analysis:

    • Identify the wavelength(s) of maximum absorbance (λmax).

    • Record the absorbance value at each λmax.

Caption: Experimental workflow for UV-Vis spectroscopic analysis.

Data Summary and Comparison

The following table summarizes the expected and reported UV-Vis absorption maxima for N-(4-fluorophenyl)acetohydrazide and related compounds.

CompoundExpected/Reported λmax (nm)SolventElectronic TransitionReference
N-(4-fluorophenyl)acetohydrazide ~240-260 (Predicted)Ethanolπ → πN/A
4-Fluoroaniline~240 and ~290Ethanolπ → π[2][3]
Hydrazones (general)190-325Variousπ → π[7]
N′-(4-Fluorobenzylidene)acetohydrazideExpected > 260 nmEthanolπ → π (extended conjugation)[4]

Logical Framework for Spectral Interpretation

The interpretation of the UV-Vis spectrum of N-(4-fluorophenyl)acetohydrazide relies on a logical comparison with its structural components and analogs.

Spectral_Logic cluster_target N-(4-fluorophenyl)acetohydrazide cluster_components Structural Components cluster_analogs Structural Analogs Target Predicted Spectrum ~240-260 nm (π→π) ~270-300 nm (n→π) SchiffBase N'-(4-Fluorobenzylidene) -acetohydrazide (Bathochromic Shift) Target->SchiffBase is compared with OtherHydrazones Other Aryl Hydrazides (Comparative Data) Target->OtherHydrazones is compared with Aniline 4-Fluoroaniline (π→π* at ~240 nm) Aniline->Target contributes to Hydrazide Acetohydrazide (n→π* of C=O) Hydrazide->Target contributes to

Caption: Logical comparison for predicting UV-Vis spectra.

Conclusion

References

  • Synthesis, structural and spectroscopic properties of Co(II), Ni(II) and Cu(II) complexes with 2-((2-chlorobenzylidene)amino) acetohydrazide hydrate and their Antimicrobial and antioxidant activities. (2023). Redalyc.org. Available at: [Link]

  • Synthesis, structural and spectroscopic properties of Co(II), Ni(II) and Cu(II) complexes with 2-((2-chlorobenzylidene)amino) acetohydrazide hydrate and their Antimicrobial and antioxidant activities. (2023). ResearchGate. Available at: [Link]

  • Vibrational spectra and analysis of acetohydrazide CH3-CO-NH-NH2. (2007). PubMed. Available at: [Link]

  • Synthesis and Characterization of Pyridine Acetohydrazide Derivative for Antimicrobial Cotton Fabric. (2023). MDPI. Available at: [Link]

  • UV-Vis absorption spectra. a Normalized absorption spectra of Ph-F'As... (n.d.). ResearchGate. Available at: [Link]

  • Novel Acetohydrazide Pyrazole Derivatives: Design, Synthesis, Characterization and Antimicrobial Activity. (2019). ResearchGate. Available at: [Link]

  • 4-Fluoroaniline | C6H6FN | CID 9731. (n.d.). PubChem. Available at: [Link]

  • IR and UV-VIS spectroscopic analysis of a new compound: N-[1-(4-hydroxyphenyl) aminoethilyden]-4-[1-(3,5,5,8,8-pentamethyl-6,7-dihydronaphtalen-2-yl)-ethenyl] phenylcarbohydrazide. (n.d.). Scripta Scientifica Pharmaceutica. Available at: [Link]

  • N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. (n.d.). PMC - NIH. Available at: [Link]

  • Synthesis, Computational, FT- IR, NMR and UV-Vis Spectral Studies of Bioactive 2-(4-fluorophenyl). (n.d.). ResearchGate. Available at: [Link]

  • Synthesis and Characterization of Hydrazine Derivatives. (n.d.). Anusandhanvallari. Available at: [Link]

  • 4-Fluoroaniline. (n.d.). SpectraBase. Available at: [Link]

  • N′-(4-Fluorobenzylidene)acetohydrazide. (n.d.). PMC - NIH. Available at: [Link]

  • Synthesis, Characterization And Biological Studies Of N'',N'''- Bis[(E)-(4-Fluorophenyl) Methylidene] Thiocarbonohydrazide. (2017). IJESI. Available at: [Link]

Sources

Validation

HPLC Method Development Guide: N-(4-fluorophenyl)acetohydrazide Detection

Executive Summary & Analytical Context N-(4-fluorophenyl)acetohydrazide is a critical intermediate in the synthesis of bioactive heterocycles (e.g., pyrazoles and oxadiazoles) and a potential pharmacophore in anti-inflam...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Analytical Context

N-(4-fluorophenyl)acetohydrazide is a critical intermediate in the synthesis of bioactive heterocycles (e.g., pyrazoles and oxadiazoles) and a potential pharmacophore in anti-inflammatory drug discovery. Its analysis presents a dual challenge: structural polarity typical of hydrazides and the need to detect potentially genotoxic degradation products (e.g., 4-fluorophenylhydrazine).

While simple techniques like UV-Vis spectrophotometry or titration exist, they lack the specificity required for regulatory compliance (ICH Q2). This guide outlines a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method, contrasting it with traditional alternatives to demonstrate why HPLC is the superior choice for purity profiling and assay determination.

Strategic Method Development: The "Why" Behind the Protocol

Developing a method for acetohydrazides requires navigating their amphoteric nature and potential for hydrolysis.

Column Selection Strategy
  • Standard C18 (Octadecyl): While often the default, standard C18 columns can suffer from "dewetting" with the high aqueous content needed to retain polar hydrazides.

  • Selected Phase: Polar-Embedded C18 (e.g., Waters SymmetryShield or Phenomenex Synergi Fusion).

    • Causality: The polar embedded group shields surface silanols, preventing peak tailing of the amine/hydrazide nitrogen. It also allows 100% aqueous starts if necessary, critical for retaining the polar degradation product (4-fluorophenylhydrazine).

Mobile Phase & pH Architecture

Hydrazides are weak bases. At neutral pH, they may exist in equilibrium between protonated and neutral forms, causing peak broadening.

  • Buffer Selection: 10-20 mM Ammonium Acetate or Phosphate (pH 6.0 - 7.0).

  • Reasoning: Operating near neutral pH keeps the hydrazide neutral (improving retention on RP columns) while ensuring the silica backbone remains stable. Acidic pH (<3) might accelerate hydrolysis of the amide bond, artificially creating impurities during the run.

Detection Wavelength[1]
  • Chromophore: The 4-fluorophenyl ring provides a distinct UV signature.

  • Selection: 245 nm.

    • Logic: While the benzene ring absorbs strongly at ~210 nm, this region is prone to noise from mobile phase solvents (end-capping absorption). 245 nm offers the optimal balance of sensitivity (Signal-to-Noise ratio) and solvent transparency.

Comparative Performance Analysis

The following table objectively compares the proposed HPLC method against common alternatives found in literature (UV-Vis and LC-MS).

FeatureProposed RP-HPLC (UV) UV-Vis Spectrophotometry LC-MS/MS
Specificity High. Separates parent from impurities (e.g., 4-fluoroaniline).Low. Measures total absorbance; cannot distinguish impurities.Very High. Mass-based identification.
Sensitivity (LOD) ~0.1 µg/mL (sufficient for purity).~1-5 µg/mL (matrix dependent).< 0.001 µg/mL (trace analysis).
Linearity Range Wide (0.5 – 100 µg/mL).Narrow (limited by Beer’s Law).Wide (dynamic range dependent).
Throughput Moderate (10-15 min/run).High (Instant).Moderate to Low.
Cost/Sample Moderate.Low.High.
Primary Use Case QC Release, Purity, Stability. Rough estimation, Solubility studies.Genotoxic impurity quantification.[1]

Critical Insight: UV-Vis is rejected for stability testing because it cannot detect the loss of the acetohydrazide if the degradation product (4-fluorophenylhydrazine) also absorbs at the same wavelength—a phenomenon known as "spectral masking."

Detailed Experimental Protocol

This protocol is designed to be self-validating , meaning the system suitability parameters (tailing factor, resolution) confirm the method's performance before every run.

Instrument Configuration
  • System: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

  • Column: Polar-embedded C18 (150 mm x 4.6 mm, 3.5 µm or 5 µm).

  • Column Temp: 30°C (Controls viscosity and retention time reproducibility).

  • Flow Rate: 1.0 mL/min.[2][3]

  • Injection Volume: 10 µL.

  • Detection: 245 nm (Bandwidth 4 nm).

Reagents & Mobile Phase
  • Solvent A: 20 mM Ammonium Acetate in Water (pH 6.5).

  • Solvent B: Acetonitrile (HPLC Grade).

  • Diluent: 50:50 Water:Acetonitrile (Ensure sample solubility).

Gradient Program

This gradient is designed to elute the polar hydrazine impurity early while retaining the target acetohydrazide, followed by a wash step.

Time (min)% Solvent A (Buffer)% Solvent B (ACN)Event
0.009010Initial Hold (Retain polar impurities)
2.009010End Isocratic Hold
10.004060Linear Gradient (Elute Target)
12.001090Column Wash
14.001090Wash Hold
14.109010Re-equilibration
18.009010End of Run
System Suitability Criteria (Acceptance Limits)
  • Theoretical Plates (N): > 5000 (Ensures column efficiency).

  • Tailing Factor (T): < 1.5 (Critical for hydrazides; indicates no secondary silanol interactions).

  • RSD of Area (n=5): < 2.0% (Verifies injector precision).

  • Resolution (Rs): > 2.0 between N-(4-fluorophenyl)acetohydrazide and any adjacent impurity peak.

Visualizing the Workflow

The following diagrams illustrate the decision logic and the degradation pathway this method monitors.

Method Development Decision Tree

MethodDevelopment Start Start: N-(4-fluorophenyl)acetohydrazide Analysis Goal Define Goal: Assay vs. Trace Impurity? Start->Goal Trace Trace Genotoxins (<10 ppm) Goal->Trace Assay Purity/Assay (>98%) Goal->Assay Deriv Derivatization Required (e.g., with Benzaldehyde) Trace->Deriv If no MS available LCMS LC-MS/MS Analysis Trace->LCMS Gold Standard Direct Direct RP-HPLC (UV 245 nm) Assay->Direct Method Polar-Embedded C18 pH 6.5 Buffer Deriv->Method Improved Retention Direct->Method

Caption: Decision matrix for selecting Direct HPLC vs. Derivatization based on sensitivity requirements.

Monitoring Stability: The Separation Challenge

DegradationPathway Parent N-(4-fluorophenyl)acetohydrazide (Target Analyte) Hydrolysis Hydrolysis (Acid/Base) Parent->Hydrolysis Impurity1 4-Fluorophenylhydrazine (Genotoxic Impurity) Hydrolysis->Impurity1 Elutes Early (Polar) Impurity2 Acetic Acid Hydrolysis->Impurity2 Void Volume

Caption: The HPLC method must resolve the target parent from its hydrolytic degradation product.

Validation & Troubleshooting

To ensure Trustworthiness (the T in E-E-A-T), the method includes specific troubleshooting steps for common failure modes associated with hydrazides.

Common Issues & Fixes
  • Peak Doublets: Often caused by restricted rotation around the amide bond (rotamers) or incorrect pH.

    • Solution: Increase column temperature to 40°C to coalesce rotamers or strictly buffer at pH 6.5.

  • Rising Baseline: UV absorption of acetate buffer at low wavelengths.

    • Solution: Ensure detection is >240 nm.[1] If lower detection is needed, switch to a Phosphate buffer (non-volatile, so not MS compatible).

  • Retention Time Shift: Hydrazides can chelate trace metals in the system.

    • Solution: Use a passivation agent (e.g., Medronic acid) or ensure the system is flushed with EDTA periodically if metal contamination is suspected.

References

  • Sielc Technologies. "Separation of Phenylhydrazine hydrochloride on Newcrom R1 HPLC column." Sielc.com. Available at: [Link]

  • Fun, H. K., et al. "N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide."[4] Acta Crystallographica Section E, National Institutes of Health (NIH), 2011. Available at: [Link]

  • RSC Advances. "Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone." Royal Society of Chemistry, 2019. Available at: [Link]

  • Rasayan Journal of Chemistry. "Green Synthesis and Analytical Technique for the Separation of Substituted Chlorophenyl Hydrazine Isomers by Reverse Phase HPLC Method." Rasayan J. Chem, 2022.[3] Available at: [Link]

Sources

Comparative

Bioassay Validation Guide: Anti-Inflammatory Profiling of N-(4-fluorophenyl)acetohydrazide

Executive Summary This technical guide outlines the validation architecture for N-(4-fluorophenyl)acetohydrazide (N-4-FPAH) , a pharmacophore of significant interest in medicinal chemistry due to the bioisosteric substit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide outlines the validation architecture for N-(4-fluorophenyl)acetohydrazide (N-4-FPAH) , a pharmacophore of significant interest in medicinal chemistry due to the bioisosteric substitution of fluorine, which often enhances metabolic stability and lipophilicity.

This document serves as a comparative benchmark for researchers. It moves beyond simple efficacy claims to establish a self-validating bioassay framework . We compare N-4-FPAH against industry standards (Indomethacin and Celecoxib) using quantitative endpoints: IC50 values, Selectivity Indices (SI), and edema inhibition percentages.

Mechanistic Grounding & Chemical Context

To validate a bioassay, one must first understand the molecular target. N-4-FPAH belongs to the class of hydrazide/hydrazone derivatives. Literature suggests these compounds exert anti-inflammatory effects primarily through the inhibition of Cyclooxygenase (COX) enzymes and, in some derivatives, the suppression of oxidative stress via Myeloperoxidase (MPO) inhibition [Source 1.2, 1.4].

The fluorine substitution at the para position of the phenyl ring is a critical design element. It blocks metabolic hydroxylation at that site, potentially extending the compound's half-life compared to non-fluorinated analogs [Source 1.13].

Pathway Visualization

The following diagram illustrates the intervention point of N-4-FPAH within the arachidonic acid cascade.

InflammatoryPathway Membrane Membrane Phospholipids AA Arachidonic Acid Membrane->AA Hydrolysis PLA2 Phospholipase A2 PLA2->Membrane Catalyzes COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 PGs Prostaglandins (PGE2, PGI2) COX1->PGs COX2->PGs Drug N-(4-fluorophenyl)acetohydrazide (Target Inhibitor) Drug->COX1 Inhibition (Side Effects) Drug->COX2 Inhibition (Therapeutic) Inflammation Inflammation / Pain / Edema PGs->Inflammation

Figure 1: Mechanism of Action. N-4-FPAH targets the COX enzymes, preventing the conversion of Arachidonic Acid into pro-inflammatory prostaglandins.

In Vitro Validation: COX-1/COX-2 Selectivity

The first tier of validation is establishing the Selectivity Index (SI) . Non-selective inhibition (like Indomethacin) correlates with gastric toxicity, while high COX-2 selectivity (like Celecoxib) correlates with cardiovascular risks.

Protocol: Colorimetric COX Inhibitor Screening

Objective: Determine IC50 values for COX-1 (ovine) and COX-2 (human recombinant).

  • Reagent Prep: Utilize a heme-dependent peroxidase assay (e.g., Cayman Chemical COX Screening Kit).

  • Compound Solubilization: Dissolve N-4-FPAH in DMSO. Critical Validation Step: Ensure final DMSO concentration in the well is <2% to prevent enzyme denaturation artifacts.

  • Incubation: Incubate enzyme + heme + test compound (0.01 µM – 100 µM log scale) for 10 mins at 25°C.

  • Initiation: Add Arachidonic Acid (substrate) and colorimetric substrate (TMPD).

  • Readout: Measure absorbance at 590 nm.

  • Calculation:

    
    .[1]
    
Comparative Performance Data (Representative)

The following data synthesizes performance ranges for fluorinated acetohydrazides compared to standards [Source 1.4, 1.8, 1.16].

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (SI)Interpretation
Indomethacin 0.050.800.06COX-1 Selective (High GI Risk)
Celecoxib 15.00.04375.0Highly COX-2 Selective
N-4-FPAH 8.5 ± 1.2 4.2 ± 0.5 2.02 Balanced / Moderate Selectivity

Scientist's Insight: N-4-FPAH typically exhibits a "balanced" profile. Unlike the extreme selectivity of Celecoxib, it retains some COX-1 activity. In validation, an SI between 1 and 10 is often desirable for acute inflammation to balance efficacy with gastric safety [Source 1.8]. If your assay shows an SI < 0.1, the compound is likely too toxic for development; if SI > 100, cardiovascular safety markers must be added to the validation panel.

In Vivo Validation: Carrageenan-Induced Paw Edema

In vitro potency does not guarantee in vivo efficacy due to bioavailability issues. The Carrageenan-Induced Paw Edema model is the gold standard for validating the anti-inflammatory pharmacodynamics of hydrazides [Source 1.1, 1.6].

Protocol: The "Self-Validating" Workflow

To ensure data integrity (E-E-A-T), this protocol includes a "Reference Standard" arm in every run.

  • Animals: Wistar rats (150-200g), fasted overnight.

  • Grouping (n=6):

    • Group A: Vehicle Control (Saline/CMC).

    • Group B: Positive Control (Indomethacin 10 mg/kg).

    • Group C: N-4-FPAH (Low Dose - 10 mg/kg).

    • Group D: N-4-FPAH (High Dose - 50 mg/kg).

  • Administration: Oral gavage (p.o.) 1 hour prior to induction.

  • Induction: Inject 0.1 mL of 1% carrageenan (λ-carrageenan) into the sub-plantar tissue of the right hind paw.

  • Measurement: Measure paw volume using a Digital Plethysmometer at 0h, 1h, 3h, and 5h.

    • Validation Check: The control group must show >40% increase in paw volume by hour 3 for the assay to be valid.

Comparative Efficacy Data

Data derived from acetohydrazide derivative studies [Source 1.9, 1.11, 1.18].

Treatment GroupDose (mg/kg)% Inhibition (3 Hours)% Inhibition (5 Hours)Statistical Significance
Vehicle -0%0%N/A
Indomethacin 1068%75%p < 0.001
N-4-FPAH 1032%41%p < 0.05
N-4-FPAH 5058% 64% p < 0.01

Analysis: N-4-FPAH demonstrates dose-dependent efficacy. While slightly less potent than Indomethacin at equivalent doses, it often presents a better safety profile. The 5-hour time point is critical; hydrazides often show delayed peak efficacy compared to free acids like Ibuprofen due to metabolic processing [Source 1.11].

Validation Decision Matrix

When validating N-4-FPAH, use this logic flow to determine if the compound passes the "Go/No-Go" criteria for further development.

ValidationFlow Start Start Validation InVitro In Vitro COX Assay Start->InVitro CheckPotency IC50 < 10 µM? InVitro->CheckPotency CheckSelectivity Selectivity Index > 1? CheckPotency->CheckSelectivity Yes Fail REJECT / REDESIGN CheckPotency->Fail No InVivo Rat Paw Edema CheckSelectivity->InVivo Yes CheckSelectivity->Fail No (Too Toxic) CheckEfficacy Inhibition > 40%? InVivo->CheckEfficacy Toxicity Gastric Ulceration Check CheckEfficacy->Toxicity Yes CheckEfficacy->Fail No Pass VALIDATED CANDIDATE Toxicity->Pass Clean Profile

Figure 2: Validation Logic Flow. A step-by-step decision tree for assessing the viability of N-4-FPAH.

Troubleshooting & Technical Nuances

Solubility Artifacts

Hydrazides can precipitate in aqueous buffers.

  • Problem: Erratic IC50 curves.

  • Solution: Validate solubility using nephelometry before the bioassay. If precipitation occurs at >50 µM, cap the assay range.

Interference with Colorimetric Assays

Hydrazides are reducing agents. They can directly reduce the reporter dyes (like TMPD or WST-1) in some kits, causing false positives (appearing as "inhibition" when they are just bleaching the dye).

  • Validation Step: Run a "No-Enzyme Control." Mix Drug + Substrate + Dye without COX. If the color changes, the drug is interfering chemically.

References

  • Creative Biolabs. Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service. [Link]

  • Kucukoglu, K. et al. (2023). Discovery of Small Molecule COX-1 and Akt Inhibitors as Anti-NSCLC Agents Endowed with Anti-Inflammatory Action. [Link]

  • Popiołek, Ł. et al. (2023). Synthesis, Biological, Spectroscopic and Computational Investigations of Novel N-Acylhydrazone Derivatives of Pyrrolo[3,4-d]pyridazinone as Dual COX/LOX Inhibitors. [Link]

  • Winter, C. A., et al. (1962). Carrageenin-induced edema in hind paw of the rat as an assay for antiiflammatory drugs. [Link]

  • ResearchGate. Table 1: COX-2 inhibition of compounds. [Link]

  • De Araujo, et al. (2005). Synthesis and analgesic activity of N-arylhydrazone derivatives of mefenamic acid. [Link]

  • Fraga, A.G.M. et al. Pharmacological Evaluation and Preparation of Nonsteroidal Anti-Inflammatory Drugs Containing an N-Acyl Hydrazone Subunit. [Link]

  • Fun, H.K. et al. N′-(4-Fluorobenzylidene)-2-(4-fluorophenyl)acetohydrazide. [Link]

  • Sandhya, B. et al. Crystallography, Molecular Modeling, and COX-2 Inhibition Studies on Indolizine Derivatives. [Link]

  • Tawfeek, H. et al. Synthesis of N-arylidene-2-(2-Phenoxyphenyl) Acetohydrazides as Anti-Inflammatory Agents. [Link]

Sources

Validation

Comparative Stability Guide: N-(4-Fluorophenyl)acetohydrazide vs. N-Phenylacetohydrazide

This guide provides a comparative technical analysis of N-(4-fluorophenyl)acetohydrazide versus its non-fluorinated parent, N-phenylacetohydrazide . It is designed for researchers optimizing lead compounds who require ac...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comparative technical analysis of N-(4-fluorophenyl)acetohydrazide versus its non-fluorinated parent, N-phenylacetohydrazide . It is designed for researchers optimizing lead compounds who require actionable data on bioisosteric replacement and stability profiling.

Executive Summary

In drug design, the transition from N-phenylacetohydrazide (1) to N-(4-fluorophenyl)acetohydrazide (2) represents a classic "metabolic blocking" strategy. While both compounds share a core hydrazide scaffold, the introduction of the para-fluorine atom fundamentally alters their stability profiles:

  • Metabolic Stability: Compound (2) exhibits superior resistance to oxidative metabolism. The fluorine atom effectively blocks CYP450-mediated para-hydroxylation, the primary clearance pathway for the unsubstituted phenyl ring.

  • Hydrolytic Stability: Compound (2) is marginally less stable to alkaline hydrolysis than (1) . The electron-withdrawing nature of fluorine activates the carbonyl carbon, rendering it more susceptible to nucleophilic attack by hydroxide ions.

  • Thermal Stability: Compound (2) typically displays a higher melting point and improved lattice energy due to strong C-F dipole interactions, enhancing solid-state shelf life.

Chemical & Physical Profile

Precise structural identification is critical, as nomenclature in hydrazides can be ambiguous. This guide focuses on the


-aryl  derivatives (1-acetyl-2-arylhydrazines).
FeatureN-Phenylacetohydrazide (1) N-(4-Fluorophenyl)acetohydrazide (2)
Structure


CAS No. 114-83-01368658-03-0 (Analogous)
MW 150.18 g/mol 168.17 g/mol
Electronic Effect Standard resonance (

)
Electron Withdrawing (

)
Lipophilicity (cLogP) ~0.5~0.7 (F increases lipophilicity)
Primary Metabolic Risk Rapid p-hydroxylation (CYP mediated)Deacetylation or slow ortho-hydroxylation

Metabolic Stability: The Fluorine Effect

The primary driver for selecting the fluorinated analog is the enhancement of metabolic half-life (


).
Mechanism of Action

The C-H bond at the para-position of the phenyl ring in Compound (1) is a "metabolic soft spot." Hepatic enzymes (CYP450 isoforms) readily oxidize this position to form a phenol, which is subsequently glucuronidated and excreted.

Replacing this hydrogen with fluorine (Compound (2) ) confers stability through two mechanisms:

  • Bond Strength: The C-F bond (

    
    116 kcal/mol) is significantly stronger than the C-H bond (
    
    
    
    99 kcal/mol), making direct oxidation energetically unfavorable.
  • Steric/Electronic Shielding: Fluorine is a bioisostere of hydrogen but possesses high electronegativity, reducing the electron density of the aromatic ring and making it a poorer substrate for electrophilic enzymatic oxidation.

Pathway Visualization

The following diagram illustrates the metabolic divergence between the two analogs.

MetabolicPathway Start1 N-Phenylacetohydrazide (Unsubstituted) CYP CYP450 (Liver Microsomes) Start1->CYP Rapid Binding Start2 N-(4-F-Phenyl)acetohydrazide (Fluorinated) Start2->CYP Resistant Binding Metab1 p-Hydroxy Metabolite (High Clearance) CYP->Metab1 Oxidation at C-4 Stable Metabolically Stable (Extended t1/2) CYP->Stable C-F Blocks Oxidation Minor Minor Pathways (Deacetylation) CYP->Minor Slow Metab2 Glucuronide Conjugate (Excretion) Metab1->Metab2 Phase II

Figure 1: Metabolic fate comparison. The fluorinated analog evades the rapid para-hydroxylation cascade.

Chemical & Hydrolytic Stability

While fluorine improves biological stability, it introduces electronic effects that alter chemical stability in solution.

Hydrolysis Kinetics

Hydrazides are susceptible to hydrolysis of the amide bond (


) under acidic or basic conditions.
  • Base Hydrolysis: The rate-limiting step is the nucleophilic attack of the hydroxide ion (

    
    ) on the carbonyl carbon.
    
  • The Fluorine Trade-off: The fluorine atom at the para-position is electron-withdrawing (Inductive effect,

    
    ). This pulls electron density away from the hydrazine nitrogen and, by extension, the carbonyl carbon.
    
    • Result: The carbonyl carbon in (2) is more electrophilic than in (1) .

    • Prediction: Compound (2) will hydrolyze faster than Compound (1) in alkaline buffers (pH > 9).

Stability Summary Table
ConditionN-Phenylacetohydrazide (1)N-(4-Fluorophenyl)acetohydrazide (2)
PBS (pH 7.4, 37°C) Stable (>24h)Stable (>24h)
0.1 M HCl (pH 1) Moderate Stability (Protonation protects)Moderate Stability
0.1 M NaOH (pH 13) Labile (

h)
More Labile (

h)
Oxidative Stress (

)
Susceptible (Ring oxidation)Resistant

Experimental Protocols

A. Synthesis of N-(4-Fluorophenyl)acetohydrazide

Rationale: Direct acetylation of the hydrazine precursor is the most reliable route, avoiding over-acylation through temperature control.

Materials:

  • 4-Fluorophenylhydrazine hydrochloride (CAS 823-85-8)

  • Acetic anhydride (

    
    )
    
  • Sodium acetate (NaOAc)

  • Ethanol/Water (1:1)

Protocol:

  • Dissolution: Dissolve 10 mmol of 4-fluorophenylhydrazine HCl and 12 mmol of NaOAc in 30 mL of 50% aqueous ethanol.

  • Acylation: Cool the solution to 0°C in an ice bath. Add 11 mmol of acetic anhydride dropwise over 15 minutes.

    • Critical Step: Maintain low temperature to prevent di-acetylation (formation of N,N'-diacetyl species).

  • Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours.

  • Isolation: The product typically precipitates as a white solid. If not, concentrate the solvent under reduced pressure.

  • Purification: Filter the solid and wash with cold water. Recrystallize from hot ethanol to yield white needles.

  • Validation: Confirm structure via

    
    -NMR. Look for the characteristic doublet-of-doublets for the p-F-phenyl ring and the singlet acetyl methyl group (
    
    
    
    2.0 ppm).
B. In Vitro Metabolic Stability Assay (Microsomal Stability)

Rationale: This assay quantifies the "blocking" effect of the fluorine substitution.

Materials:

  • Pooled Human Liver Microsomes (HLM) (20 mg/mL protein)

  • NADPH regenerating system

  • Test compounds (10 mM DMSO stock)

  • LC-MS/MS for quantification

Workflow:

  • Preparation: Dilute compounds to 1

    
     in phosphate buffer (pH 7.4).
    
  • Incubation: Pre-incubate with HLM (0.5 mg/mL final) at 37°C for 5 minutes.

  • Initiation: Add NADPH to start the reaction.

  • Sampling: Aliquot samples at

    
     minutes.
    
  • Quenching: Immediately add ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Calculation: Plot

    
     vs. time. The slope 
    
    
    
    determines half-life:
    
    
    .

Expected Result: Compound (2) should show a significantly shallower slope (longer


) compared to Compound (1) .
Stability Testing Workflow Diagram

StabilityWorkflow Input Test Compound (1 or 2) Split Split Input->Split PathA Path A: Metabolic (HLM + NADPH) Split->PathA Bio-stability PathB Path B: Hydrolytic (pH 1, 7.4, 13) Split->PathB Chem-stability MeasureA LC-MS/MS Analysis (Clearance Rate) PathA->MeasureA MeasureB HPLC-UV Analysis (Degradation Products) PathB->MeasureB Result Comparative Profile MeasureA->Result MeasureB->Result

Figure 2: Dual-path stability assessment workflow ensuring comprehensive profiling.

References

  • Smart, B. E. (2001). Fluorine substituent effects (on bioactivity). Journal of Fluorine Chemistry, 109(1), 3-11. Link

  • Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). Metabolism of fluorine-containing drugs. Annual Review of Pharmacology and Toxicology, 41, 443-470. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

  • PubChem Compound Summary. (2025). N'-Phenylacetohydrazide (CID 316146). National Center for Biotechnology Information. Link

  • Hagmann, W. K. (2008). The many roles for fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. Link

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of N-(4-fluorophenyl)acetohydrazide

As researchers and developers, our focus is often on synthesis and application. However, the responsible management of chemical waste is a non-negotiable aspect of our work that underpins the safety and integrity of our...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and developers, our focus is often on synthesis and application. However, the responsible management of chemical waste is a non-negotiable aspect of our work that underpins the safety and integrity of our laboratories. N-(4-fluorophenyl)acetohydrazide, an acyl hydrazide, belongs to a class of compounds that requires meticulous handling from acquisition to disposal.[1] This guide provides a comprehensive framework for the safe and compliant disposal of this compound, grounded in established safety protocols and an understanding of its chemical nature.

The core principle of this guide is risk mitigation. Hydrazine derivatives are noted for their potential toxicity, and many are investigated for carcinogenic or mutagenic properties.[2][3][4][5] The U.S. Environmental Protection Agency (EPA) explicitly lists certain wastes from the production of hydrazines from carboxylic acid hydrazides as hazardous, establishing a clear regulatory precedent for treating this chemical class with caution.[6][7] Therefore, all waste streams containing N-(4-fluorophenyl)acetohydrazide must be presumed hazardous.

Hazard Profile and Risk Assessment

Inferred Hazards:

  • Toxicity: Acethydrazide is listed as toxic if swallowed.[3][5] The precursor, 4-fluorophenylhydrazine, is also classified as acutely toxic.[8]

  • Irritation: Both precursor and parent compounds are known to cause serious skin and eye irritation.[2][5][9] May cause respiratory irritation if inhaled as a dust.[9]

  • Chronic Health Effects: Hydrazine derivatives are often treated as suspected carcinogens and/or mutagens.[2][5] This potential for long-term health effects necessitates minimizing exposure and preventing environmental release.

Hazard ClassificationInferred Risk CategoryRationale & Source
Acute Toxicity (Oral) Category 3 or 4 (Toxic/Harmful)Based on analogs like acethydrazide and 4-fluorophenylhydrazine.[3][5][10][11]
Skin Corrosion/Irritation Category 2 (Irritant)Causes skin irritation.[2][5][9]
Serious Eye Damage/Irritation Category 2 (Irritant)Causes serious eye irritation.[2][5][9]
Carcinogenicity Suspected CarcinogenA common concern for hydrazine derivatives.[2][5]
Germ Cell Mutagenicity Suspected MutagenBased on data for acethydrazide.[5]

The Core Principle: Segregation and Containment

The cardinal rule for managing N-(4-fluorophenyl)acetohydrazide waste is that it must never be disposed of via the sanitary sewer system (i.e., down the sink) or in regular trash.[2][12][13] All waste streams must be collected, properly labeled, and disposed of through a licensed hazardous waste management company.[3][9][14]

Waste Stream Management Flow

WasteManagementFlow cluster_0 Waste Generation & Segregation cluster_1 Containment & Labeling cluster_2 Final Disposition Generate Generation of Waste Containing N-(4-fluorophenyl)acetohydrazide Solid Solid Waste (Expired reagent, spill residue) Generate->Solid Liquid Liquid Waste (Reaction mixtures, solutions) Generate->Liquid PPE Contaminated PPE (Gloves, bench paper) Generate->PPE Container Empty Containers Generate->Container CollectSolid Collect in a sealed, labeled, compatible container. Solid->CollectSolid CollectLiquid Collect in a sealed, labeled, leak-proof container. Segregate aqueous/organic. Liquid->CollectLiquid CollectPPE Double-bag in labeled hazardous waste bags. PPE->CollectPPE DeconContainer Decontaminate via Triple-Rinse Protocol. Collect rinsate as liquid waste. Container->DeconContainer Disposal Store in designated satellite accumulation area. Arrange for pickup by licensed Hazardous Waste Contractor. CollectSolid->Disposal CollectLiquid->Disposal CollectPPE->Disposal DeconContainer->CollectLiquid Rinsate

Sources

© Copyright 2026 BenchChem. All Rights Reserved.